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  • Product: Pyridazine-3-sulfonamide
  • CAS: 860448-30-2

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Pyridazine-3-Sulfonamide Core: Synthesis, Properties, and Therapeutic Applications

This guide provides a comprehensive technical overview of the pyridazine-3-sulfonamide core, a heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. We will delve into its synthesis, ph...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the pyridazine-3-sulfonamide core, a heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. We will delve into its synthesis, physicochemical properties, and diverse biological activities, offering field-proven insights and detailed experimental methodologies for researchers, scientists, and drug development professionals.

Introduction: The Emerging Significance of the Pyridazine-3-Sulfonamide Scaffold

The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, possesses unique physicochemical properties that make it an attractive component in the design of bioactive molecules.[1] Its inherent polarity and capacity for hydrogen bonding contribute to favorable interactions with biological targets.[1] When functionalized with a sulfonamide group at the 3-position, the resulting pyridazine-3-sulfonamide core emerges as a versatile pharmacophore with a broad spectrum of therapeutic potential.

The sulfonamide moiety is a well-established functional group in drug design, known for its ability to mimic the transition state of enzymatic reactions and to bind effectively to metalloenzymes.[2] The combination of the pyridazine nucleus and the sulfonamide group creates a scaffold with a rich chemical space for derivatization, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide will explore the synthesis of this core structure and its derivatives, its key chemical and physical characteristics, and its applications in various therapeutic areas, including as an antimicrobial, carbonic anhydrase inhibitor, anticancer, and anti-inflammatory agent.

Synthesis of the Pyridazine-3-Sulfonamide Core and Its Derivatives

The synthesis of pyridazine-3-sulfonamide derivatives typically proceeds through a key intermediate, pyridazine-3-sulfonyl chloride. This section outlines a general and efficient synthetic pathway.

Synthesis of Pyridazine-3-sulfonyl Chloride

A common and effective method for the preparation of pyridazine-3-sulfonyl chloride involves the diazotization of 3-aminopyridazine followed by a sulfonyl chlorination reaction.[3][4][5]

Experimental Protocol: Synthesis of Pyridazine-3-sulfonyl Chloride

  • Diazotization:

    • Dissolve 3-aminopyridazine in a suitable acidic medium, such as a mixture of hydrochloric acid and water, and cool the solution to 0-5 °C in an ice bath.

    • Slowly add a solution of sodium nitrite in water dropwise to the cooled solution, maintaining the temperature below 5 °C. Stir the reaction mixture for 30-60 minutes at this temperature to ensure complete formation of the diazonium salt.

  • Sulfonyl Chlorination:

    • In a separate flask, prepare a solution of sulfur dioxide in a suitable solvent, or bubble sulfur dioxide gas into a cooled reaction vessel containing a catalyst such as copper(I) chloride.

    • Slowly add the previously prepared diazonium salt solution to the sulfur dioxide solution, maintaining the temperature at 0-5 °C.

    • After the addition is complete, allow the reaction to stir for several hours, gradually warming to room temperature.

  • Work-up and Purification:

    • Extract the reaction mixture with a suitable organic solvent, such as dichloromethane.

    • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield pyridazine-3-sulfonyl chloride.

Synthesis of Pyridazine-3-sulfonamides

The versatile pyridazine-3-sulfonyl chloride can be readily converted to a wide array of pyridazine-3-sulfonamide derivatives by reaction with various primary or secondary amines.[6]

Experimental Protocol: General Procedure for the Synthesis of N-substituted Pyridazine-3-sulfonamides

  • Reaction Setup:

    • Dissolve pyridazine-3-sulfonyl chloride in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), under an inert atmosphere (e.g., nitrogen or argon).

    • In a separate flask, dissolve the desired primary or secondary amine (1.0-1.2 equivalents) and a non-nucleophilic base, such as triethylamine or diisopropylethylamine (1.5-2.0 equivalents), in the same solvent.

  • Reaction Execution:

    • Slowly add the amine solution to the pyridazine-3-sulfonyl chloride solution at 0 °C.

    • Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification:

    • Upon completion, quench the reaction with water and extract the product with an organic solvent.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired pyridazine-3-sulfonamide derivative.

G cluster_0 Synthesis of Pyridazine-3-sulfonyl Chloride cluster_1 Synthesis of Pyridazine-3-sulfonamides 3-Aminopyridazine 3-Aminopyridazine Diazonium Salt Diazonium Salt 3-Aminopyridazine->Diazonium Salt 1. NaNO2, HCl 2. SO2, CuCl Pyridazine-3-sulfonyl Chloride Pyridazine-3-sulfonyl Chloride Pyridazine-3-sulfonamide Derivative Pyridazine-3-sulfonamide Derivative Pyridazine-3-sulfonyl Chloride->Pyridazine-3-sulfonamide Derivative Amine, Base Primary/Secondary Amine Primary/Secondary Amine Primary/Secondary Amine->Pyridazine-3-sulfonamide Derivative

Caption: General synthetic scheme for pyridazine-3-sulfonamide derivatives.

Physicochemical Properties of the Pyridazine-3-Sulfonamide Core

The physicochemical properties of the pyridazine-3-sulfonamide core are crucial for its behavior in biological systems and its potential as a drug candidate.

PropertyValueSource
Molecular Formula C₄H₅N₃O₂S[7]
Molecular Weight 159.17 g/mol [7]
XlogP (predicted) -1.3[7]
pKa (predicted) ~8.3 (acidic, sulfonamide N-H)[2][8][9][10]
Hydrogen Bond Donors 1[7]
Hydrogen Bond Acceptors 4[7]
Topological Polar Surface Area (TPSA) 85.94 Ų

The negative predicted XlogP value suggests that the core structure is relatively polar, which can contribute to aqueous solubility.[7] The predicted acidic pKa of the sulfonamide proton indicates that it can exist as an anion at physiological pH, a key feature for its interaction with certain enzyme active sites, such as the zinc ion in carbonic anhydrases.[2][8][9][10]

Biological Activities and Therapeutic Potential

The pyridazine-3-sulfonamide scaffold has been explored for a variety of biological activities, demonstrating its potential in several therapeutic areas.

Antimicrobial Activity

Sulfonamides were among the first effective antimicrobial agents and act by inhibiting dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[11] Pyridazine-3-sulfonamide derivatives have been shown to exhibit promising antibacterial and antifungal activity.[6]

Mechanism of Action: Inhibition of Folic Acid Synthesis

Bacteria synthesize folic acid, a vital cofactor for DNA, RNA, and protein synthesis, from para-aminobenzoic acid (PABA). Sulfonamides, due to their structural similarity to PABA, act as competitive inhibitors of DHPS, thereby blocking the synthesis of dihydrofolic acid and ultimately leading to bacterial growth inhibition.

PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS DHF Dihydrofolic Acid DHPS->DHF Incorporation of PABA THF Tetrahydrofolic Acid DHF->THF Nucleic_Acids DNA, RNA, and Protein Synthesis THF->Nucleic_Acids Sulfonamide Pyridazine-3-sulfonamide Sulfonamide->DHPS Competitive Inhibition

Caption: Mechanism of antimicrobial action of pyridazine-3-sulfonamides.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

  • Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) of the test organism.

  • Serial Dilutions: Perform serial twofold dilutions of the pyridazine-3-sulfonamide compound in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

  • Inoculation: Inoculate each well with the standardized bacterial suspension.

  • Incubation: Incubate the plate at 35-37 °C for 16-20 hours.

  • Determination of MIC: The minimum inhibitory concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and certain types of cancer. The sulfonamide moiety is a classic zinc-binding group, making pyridazine-3-sulfonamides potent CA inhibitors.[12]

Mechanism of Action: Zinc Binding in the Active Site

The deprotonated sulfonamide nitrogen of the pyridazine-3-sulfonamide inhibitor coordinates to the zinc ion in the active site of carbonic anhydrase. This binding displaces a water molecule or hydroxide ion that is essential for the catalytic activity of the enzyme, thereby inhibiting its function.

start Start reagent_prep Prepare Kinase, Substrate, ATP, and Inhibitor Solutions start->reagent_prep plate_setup Add Inhibitor and Kinase to 384-well Plate reagent_prep->plate_setup reaction_init Initiate Reaction with Substrate/ATP plate_setup->reaction_init incubation Incubate at 30°C reaction_init->incubation signal_detection Stop Reaction and Add Luminescence Reagent incubation->signal_detection data_acquisition Measure Luminescence signal_detection->data_acquisition data_analysis Calculate % Inhibition and IC₅₀ data_acquisition->data_analysis end End data_analysis->end

Caption: Workflow for an in vitro kinase inhibition assay.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases. Pyridazine derivatives have been investigated as anti-inflammatory agents, with some acting as inhibitors of cyclooxygenase (COX) enzymes or phosphodiesterases (PDEs). [13][14]The pyridazine-3-sulfonamide scaffold offers a promising starting point for the development of novel anti-inflammatory drugs. [11][15] Mechanism of Action: Modulation of Inflammatory Pathways

The anti-inflammatory effects of pyridazine-3-sulfonamide derivatives can be mediated through various mechanisms, including the inhibition of pro-inflammatory enzymes like COX-2 and the modulation of signaling pathways involving cytokines such as TNF-α and IL-6. [15][13]

Conclusion and Future Perspectives

The pyridazine-3-sulfonamide core represents a privileged scaffold in medicinal chemistry, endowed with a remarkable spectrum of biological activities. Its synthetic accessibility and the ease of introducing chemical diversity make it an attractive platform for the development of novel therapeutic agents. The insights provided in this guide, from synthetic protocols to detailed biological evaluation methods, are intended to empower researchers in their efforts to explore the full potential of this versatile chemical entity.

Future research in this area will likely focus on the development of highly selective inhibitors for specific biological targets, such as particular kinase isoforms or carbonic anhydrase isozymes, to minimize off-target effects and enhance therapeutic efficacy. Furthermore, a deeper understanding of the structure-activity relationships will guide the rational design of next-generation pyridazine-3-sulfonamide-based drugs with improved pharmacokinetic and pharmacodynamic profiles. The continued exploration of this fascinating scaffold holds great promise for addressing unmet medical needs across a range of diseases.

References

  • Deeb, A. A., et al. (2008). Pyridazine Derivatives and Related Compounds, Part 28. 1 Pyridazinesulfonamides: Synthesis and Antimicrobial Activity.
  • Crystal structure of [6][11]triazolo[4,3- b ]pyridazine derivatives as BRD4 bromodomain... - PMC. (2023). Retrieved from [Link]

  • (PDF) Crystal structure oft[6][11]riazolo[4,3-b]pyridazine derivatives as BRD4 bromodomain inhibitors and structure–activity relationship study - ResearchGate. (n.d.). Retrieved from [Link]

  • Sulfamethoxypyridazine – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]

  • Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma | Journal of Medicinal Chemistry - ACS Publications. (2024). Retrieved from [Link]

  • WO2009154769A1 - Substituted pyridazine carboxamide compounds as kinase inhibitor compounds - Google Patents. (n.d.).
  • Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold - SAR Publication. (2019). Retrieved from [Link]

  • Comparison of structure–activity relationship between IC50 values of compounds. (n.d.). Retrieved from [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC - NIH. (n.d.). Retrieved from [Link]

  • Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA 2 , TNF-α, and IL-6 - Bentham Science Publisher. (2025). Retrieved from [Link]

  • The pyridazine heterocycle in molecular recognition and drug discovery - PMC. (n.d.). Retrieved from [Link]

  • GW779439X and Its Pyrazolopyridazine Derivatives Inhibit the Serine/Threonine Kinase Stk1 and Act As Antibiotic Adjuvants against β-Lactam-Resistant Staphylococcus aureus - ResearchGate. (2018). Retrieved from [Link]

  • Design, Structure–Activity Relationships, and In Vivo Evaluation of Potent and Brain-Penetrant Imidazo[1,2- b ]pyridazines as Glycogen Synthase Kinase-3β (GSK-3β) Inhibitors - ResearchGate. (n.d.). Retrieved from [Link]

  • Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors. (2022). Retrieved from [Link]

  • pdb_00004py1 - wwPDB. (2024). Retrieved from [Link]

  • Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition - PubMed. (2018). Retrieved from [Link]

  • A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS - IJCRT.org. (2023). Retrieved from [Link]

  • CN117700355A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents. (2024).
  • CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents. (n.d.).
  • Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride - Eureka. (2017). Retrieved from [Link]

  • Pyridopyridazine derivatives as antiinflammatory agents. - ResearchGate. (n.d.). Retrieved from [Link]

  • Pyridazine-3-sulfonamide (C4H5N3O2S) - PubChemLite. (n.d.). Retrieved from [Link]

  • Accurate acid dissociation constant (pKa) calculation for the sulfachloropyridazine and similar molecules - PubMed. (2021). Retrieved from [Link]

  • Accurate acid dissociation constant (pKa) calculation for the sulfachloropyridazine and similar molecules | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

  • Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors - PubMed. (n.d.). Retrieved from [Link]

  • Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - Chemical Science (RSC Publishing). (n.d.). Retrieved from [Link]

  • Experiment stands corrected: accurate prediction of the aqueous p K a values of sulfonamide drugs using equilibrium bond lengths - ResearchGate. (2019). Retrieved from [Link]

  • Imidazo[1,2-a]pyridine-3-sulfonamide Properties - EPA. (2025). Retrieved from [Link]

  • Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogs - ChemRxiv. (2022). Retrieved from [Link]

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Sources

Exploratory

Biological activity of pyridazine sulfonamide derivatives

An In-depth Technical Guide to the Biological Activity of Pyridazine Sulfonamide Derivatives Abstract The conjugation of the pyridazine nucleus, a privileged scaffold in medicinal chemistry, with the pharmacologically si...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Biological Activity of Pyridazine Sulfonamide Derivatives

Abstract

The conjugation of the pyridazine nucleus, a privileged scaffold in medicinal chemistry, with the pharmacologically significant sulfonamide moiety has given rise to a versatile class of compounds with a broad spectrum of biological activities. This technical guide provides a comprehensive overview of the synthesis, biological evaluation, and structure-activity relationships of pyridazine sulfonamide derivatives. We delve into their significant antimicrobial, anticancer, and anti-inflammatory properties, elucidating the underlying mechanisms of action and the causality behind experimental designs. Detailed protocols for synthesis and biological screening are provided, alongside data-rich tables and graphical representations of key pathways and workflows to support researchers, scientists, and drug development professionals in this promising field.

Introduction: A Synergy of Privileged Scaffolds

The strategic combination of well-established pharmacophores is a cornerstone of modern drug discovery. Pyridazine sulfonamide derivatives exemplify this approach, merging the unique electronic and structural features of the pyridazine ring with the proven therapeutic versatility of the sulfonamide group.

The Pyridazine Core: A Versatile Heterocycle

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is considered a "privileged structure" in medicinal chemistry.[1][2] Its nitrogen atoms act as hydrogen bond acceptors and introduce a dipole moment, which facilitates strong interactions with biological targets. The pyridazine scaffold is found in numerous bioactive molecules, demonstrating a wide array of pharmacological effects, including cardiovascular, analgesic, and anti-inflammatory activities.[2][3][4]

The Sulfonamide Moiety: A Pillar of Medicinal Chemistry

The sulfonamide group (-SO₂NH₂) is a critical functional group in a vast number of therapeutic agents.[5] Since the discovery of the antibacterial prontosil, sulfonamides have been integral to the development of diuretics, antidiabetic drugs, and anti-inflammatory agents.[5][6] Their ability to act as a bioisostere for carboxylic acids and to form key hydrogen bonds with enzyme active sites makes them a highly valuable component in drug design.[7]

Pyridazine Sulfonamides: A Confluence of Bioactivity

The rationale for combining these two moieties lies in the potential for synergistic or additive effects, leading to novel compounds with enhanced potency, selectivity, and diverse pharmacological profiles. The resulting pyridazine sulfonamide scaffold has been extensively explored, revealing significant potential in tackling a range of therapeutic challenges from infectious diseases to cancer and inflammation.[3][8][9]

General Synthesis Strategies

The synthesis of pyridazine sulfonamide derivatives typically follows one of two primary routes, contingent on the desired final structure and the availability of starting materials. The choice of synthetic pathway is critical as it dictates the potential for diversification and the overall efficiency of the process.

A common and effective method involves the nucleophilic substitution reaction between a chloropyridazine derivative and an appropriate aminosulfonamide.[10][11] Alternatively, a pyridazine sulfonyl chloride intermediate can be reacted with a variety of amines to yield the target sulfonamides.[6][10]

Experimental Protocol: General Synthesis of Pyridazine-3-sulfonamides

This protocol describes a representative synthesis starting from a pyridazine-3-sulfonyl chloride intermediate.

  • Preparation of the Intermediate: Pyridazine-3-sulfonyl chloride is often prepared from the corresponding 3-mercaptopyridazine derivative via oxidation with chlorine in an aqueous medium.[11]

  • Reaction Setup: To a solution of the desired amine (1.0 mmol) in a suitable solvent such as dichloromethane or pyridine at 0°C, add triethylamine (1.5 mmol) as a base.

  • Addition of Sulfonyl Chloride: Slowly add a solution of pyridazine-3-sulfonyl chloride (1.2 mmol) in the same solvent to the reaction mixture.

  • Reaction Progression: Allow the mixture to stir at room temperature for 2-4 hours, monitoring the reaction's progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent like dichloromethane.

  • Purification: Wash the organic layer with water and brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield the final pyridazine sulfonamide derivative.[6]

G cluster_synthesis General Synthetic Workflow start Starting Materials (Chloropyridazine or Aminosulfonamide) intermediate Key Intermediate (e.g., Pyridazine Sulfonyl Chloride) start->intermediate Preparation reaction Coupling Reaction (Nucleophilic Substitution) intermediate->reaction React with Amine workup Aqueous Work-up & Extraction reaction->workup Quenching purification Purification (Chromatography or Recrystallization) workup->purification product Final Pyridazine Sulfonamide Derivative purification->product

Caption: A generalized workflow for the synthesis of pyridazine sulfonamides.

Key Biological Activities and Mechanisms of Action

Research has consistently shown that pyridazine sulfonamide derivatives possess a trifecta of significant biological activities: antimicrobial, anticancer, and anti-inflammatory.

Antimicrobial Activity

Many newly synthesized pyridazine sulfonamide derivatives have demonstrated promising activity against a range of pathogenic microbes.[12]

  • Antibacterial Action: These compounds have shown efficacy against both Gram-positive bacteria, such as Staphylococcus aureus and Bacillus subtilis, and Gram-negative bacteria, including Escherichia coli and Pseudomonas aeruginosa.[10][12] The mechanism often involves the inhibition of essential metabolic pathways in bacteria, similar to classic sulfa drugs.

  • Antifungal Action: Activity has also been reported against fungal pathogens like Candida albicans.[13]

Table 1: Representative Antimicrobial Activity of Pyridazine Sulfonamide Derivatives

Compound IDTarget OrganismMIC (µg/mL)Reference
Compound 9d E. coli-[12]
Compound 11b HELA cervix-[12]
Compound 4c Bacterial Isolates-[10]
Compound 7a-j Bacterial Isolates-[10]
Compound 6i E. coli-[13]
Compound 3g C. albicans-[13]
(Note: Specific MIC values were not consistently available in the provided search results, but compounds were noted for "excellent" or "promising" activity.)
Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.[12]

  • Preparation of Inoculum: Grow microbial cultures in a suitable broth medium to a standardized density (e.g., 0.5 McFarland standard).

  • Compound Dilution: Prepare a two-fold serial dilution of the test compound in a 96-well microtiter plate using the appropriate broth.

  • Inoculation: Add a standardized volume of the microbial inoculum to each well. Include positive (microbes only) and negative (broth only) controls.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at a suitable temperature for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Anticancer Activity

The development of novel anticancer agents is a critical area of research, and pyridazine sulfonamides have emerged as potent cytotoxic agents against various human cancer cell lines.[14][15]

  • Cell Line Specificity: Significant activity has been observed against breast (MCF-7), colon (HCT-116), lung (A-549, NCI-H522), and leukemia (SR) cancer cell lines.[1][14][15]

  • Mechanism of Action: While diverse, a primary mechanism involves the inhibition of protein kinases that are crucial for cancer cell proliferation and survival, such as Vascular Endothelial Growth Factor Receptor (VEGFR).[8] Some derivatives also show potent inhibitory activity against carbonic anhydrase IX (CA IX), an enzyme overexpressed in many tumors and linked to cancer progression.[16][17]

G cluster_pathway Targeted Kinase Inhibition in Cancer GF Growth Factor (e.g., VEGF) Receptor Receptor Tyrosine Kinase (e.g., VEGFR) GF->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Inhibitor Pyridazine Sulfonamide Derivative Inhibitor->Receptor Inhibition

Caption: Simplified VEGFR signaling pathway targeted by some anticancer pyridazine sulfonamides.

Table 2: In Vitro Cytotoxic Activity of Selected Pyridazine Sulfonamide Derivatives

Compound IDCell LineActivity (GI₅₀/IC₅₀ in µM)Reference
Compound 2h SR (Leukemia)< 0.1[14]
Compound 2h NCI-H522 (Non-small cell lung)< 0.1[14]
Compound 2h MCF7 (Breast)< 1.0[14]
Compound 4e MCF-7 (Breast)1 - 10[1][15]
Compound 4f SK-MEL-28 (Melanoma)1 - 10[1][15]
Compound 5b HCT-116 (Colon)30.3[8]
Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a measure of cell viability.[1]

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the pyridazine sulfonamide derivatives for 48-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. Pyridazine sulfonamides have demonstrated potent anti-inflammatory effects through a multi-target approach.[16][18]

  • Enzyme Inhibition: These compounds can simultaneously inhibit multiple enzymes involved in the inflammatory cascade, including carbonic anhydrases (CAs), cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX).[16] This multi-target strategy can offer superior efficacy and potentially a better safety profile compared to single-target NSAIDs.

  • Cytokine Modulation: Certain derivatives have been shown to decrease the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α).[19][20]

G cluster_inflammation Inhibition of the Arachidonic Acid Cascade Membrane Membrane Phospholipids AA Arachidonic Acid Membrane->AA COX2 COX-2 Enzyme AA->COX2 LOX 5-LOX Enzyme AA->LOX PGs Prostaglandins (Inflammation, Pain) COX2->PGs LTs Leukotrienes (Inflammation) LOX->LTs Inhibitor Pyridazine Sulfonamide Derivative Inhibitor->COX2 Inhibition Inhibitor->LOX Inhibition

Caption: Dual inhibition of COX-2 and 5-LOX pathways by anti-inflammatory pyridazine sulfonamides.

Structure-Activity Relationships (SAR)

Understanding the relationship between chemical structure and biological activity is paramount for rational drug design. Studies on pyridazine sulfonamides have revealed several key SAR insights:

  • Substituents on Flanking Rings: The nature and position of substituents on aromatic rings attached to the pyridazine core significantly influence activity. For instance, in anticancer derivatives, specific substitutions can enhance binding to target kinases.[15][21]

  • The Sulfonamide Linker: The sulfonamide group itself is crucial for interacting with enzyme active sites, such as the zinc metalloenzyme carbonic anhydrase. Modifications to the NH₂ group can tune the compound's potency and selectivity.[16]

  • Flexibility and Conformation: The introduction of saturated or partially saturated rings, such as in tetrahydroimidazo[1,2-b]pyridazine derivatives, introduces conformational flexibility that can lead to novel interactions and improved pharmacological profiles.[1]

Future Perspectives and Conclusion

Pyridazine sulfonamide derivatives represent a highly versatile and promising class of compounds with demonstrated multicomponent biological activities. Their efficacy as antimicrobial, anticancer, and anti-inflammatory agents is well-documented. Future research should focus on optimizing lead compounds to enhance potency and reduce off-target effects. Further exploration of their mechanisms of action, particularly through in vivo studies and advanced molecular modeling, will be crucial for translating these promising scaffolds into clinically successful therapeutic agents. The continued investigation of this chemical class holds significant potential for addressing unmet needs in human health.

References

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  • Gherib, A., et al. (2022). Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. Molecules, 27(16), 5296. [Link]

  • Bhatt, A., Kant, R., & Singh, R. K. (2016). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Medicinal Chemistry, 6(4), 257-263. [Link]

  • El-Sayed, N. N. E., et al. (2017). Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. Chemical and Pharmaceutical Bulletin, 65(1), 65-73. [Link]

  • Horie, T., Kinjo, K., & Ueda, T. (1962). Studies on pyridazine derivatives. I. Synthesis and antimicrobial activity of 6-substituted 3-aminopyridazine and its sulfonamido derivatives. Chemical & Pharmaceutical Bulletin, 10, 580-591. [Link]

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  • Nyerges, M., et al. (2023). Synthesis of Polysubstituted Pyridines and Pyrazines via Truce–Smiles Rearrangement of Amino Acid-Based 4-Nitrobenzenesulfonamides. The Journal of Organic Chemistry, 88(5), 3026-3039. [Link]

  • Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. (2016). ResearchGate. [Link]

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Foundational

Pyridazine-3-Sulfonamides: A Technical Guide to Their Antibacterial Mechanism of Action

Foreword The persistent rise of antibiotic resistance necessitates the exploration of novel antibacterial agents with unique mechanisms of action. Pyridazine sulfonamides have emerged as a promising class of synthetic co...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword

The persistent rise of antibiotic resistance necessitates the exploration of novel antibacterial agents with unique mechanisms of action. Pyridazine sulfonamides have emerged as a promising class of synthetic compounds, demonstrating significant inhibitory activity against a spectrum of pathogenic bacteria. This technical guide provides a comprehensive overview of the molecular mechanism underpinning the antibacterial action of pyridazine-3-sulfonamides, with a focus on their interaction with the bacterial folate biosynthesis pathway. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of new antimicrobial therapies.

Introduction: The Pyridazine Sulfonamide Scaffold

The pyridazine core, a six-membered aromatic ring with two adjacent nitrogen atoms, serves as a versatile scaffold in medicinal chemistry.[1] When functionalized with a sulfonamide moiety (-SO₂NH₂), particularly at the 3-position, the resulting pyridazine-3-sulfonamide derivatives exhibit notable biological activities, including antibacterial, antifungal, and anticancer properties.[2][3] Numerous studies have focused on the synthesis and in vitro evaluation of these compounds against both Gram-positive and Gram-negative bacteria, with many derivatives showing promising minimum inhibitory concentrations (MICs).[4][5]

The Primary Molecular Target: Dihydropteroate Synthase (DHPS)

The antibacterial activity of sulfonamides is classically attributed to the inhibition of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folate biosynthesis pathway.[6][] This pathway is critical for the synthesis of nucleic acid precursors and certain amino acids, making it an attractive target for antimicrobial agents.[] Bacteria must synthesize their own folate, as they cannot utilize exogenous sources, rendering this pathway essential for their survival.[8]

DHPS catalyzes the condensation of p-aminobenzoic acid (PABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) to form 7,8-dihydropteroate.[6][9] Traditional sulfonamide antibiotics, such as sulfamethoxazole, act as competitive inhibitors of DHPS by mimicking the structure of PABA.[][10]

A Differentiated Mechanism: Targeting the Pterin Binding Site

Pyridazine-3-sulfonamides, particularly more complex derivatives like pyrimido[4,5-c]pyridazines, represent a distinct class of DHPS inhibitors. Unlike classical sulfonamides that target the PABA-binding pocket, these compounds have been designed to mimic DHPP, targeting the pterin-binding site of the enzyme.[9][10] This alternative binding mode is significant as it can potentially overcome existing resistance mechanisms associated with the PABA-binding site.[6][10]

The proposed mechanism involves the pyridazine core acting as a bioisostere for the pterin ring of DHPP, allowing it to occupy the active site and prevent the binding of the natural substrate. This non-competitive inhibition with respect to PABA disrupts the catalytic cycle of DHPS, leading to the cessation of folate synthesis and ultimately, bacterial growth inhibition.

DHPS_Inhibition cluster_pathway Bacterial Folate Biosynthesis cluster_inhibition Mechanism of Inhibition PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS Substrate DHPP Dihydropterin Pyrophosphate (DHPP) DHPP->DHPS Substrate DHP 7,8-Dihydropteroate DHPS->DHP Product Folate Folate Synthesis -> DNA/RNA DHP->Folate Classical_Sulfa Classical Sulfonamides (e.g., Sulfamethoxazole) Classical_Sulfa->DHPS Competes with PABA Pyridazine_Sulfa Pyridazine-3-Sulfonamide Pyridazine_Sulfa->DHPS Binds to Pterin Site

Figure 1: A diagram illustrating the inhibition of Dihydropteroate Synthase (DHPS) by classical sulfonamides and pyridazine-3-sulfonamides.

Experimental Validation of the Mechanism

The elucidation of the mechanism of action for novel antibacterial compounds relies on a multi-faceted experimental approach. The following protocols are fundamental to characterizing the interaction between pyridazine-3-sulfonamides and their bacterial target.

Target-Based Assays: Enzyme Inhibition Kinetics

Objective: To quantify the inhibitory activity of pyridazine-3-sulfonamides against purified DHPS and determine the mode of inhibition.

Methodology:

  • Protein Expression and Purification: The gene encoding for DHPS (e.g., folP from Escherichia coli or Staphylococcus aureus) is cloned into an expression vector and transformed into a suitable bacterial host. The protein is then overexpressed and purified using affinity and size-exclusion chromatography.

  • Enzyme Activity Assay: DHPS activity is monitored using a spectrophotometric or fluorometric assay that detects the consumption of substrates or the formation of the product.

  • IC₅₀ Determination: The concentration of the pyridazine-3-sulfonamide derivative that inhibits 50% of the DHPS enzyme activity (IC₅₀) is determined by titrating the compound against a fixed concentration of the enzyme and substrates.

  • Mechanism of Inhibition Studies: Kinetic experiments are performed by measuring enzyme activity at varying concentrations of one substrate (e.g., PABA) while keeping the other (DHPP) constant, in the presence of different concentrations of the inhibitor. The data is then plotted using Lineweaver-Burk or Michaelis-Menten plots to determine if the inhibition is competitive, non-competitive, or uncompetitive with respect to each substrate.

Whole-Cell Activity: Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of pyridazine-3-sulfonamides against a panel of clinically relevant bacteria.

Methodology:

  • Bacterial Strains: A diverse panel of Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria are selected.[2]

  • Broth Microdilution: This is a standardized method where bacteria are grown in a liquid medium containing serial dilutions of the test compound. The MIC is defined as the lowest concentration of the compound that prevents visible bacterial growth after a defined incubation period (typically 18-24 hours).[5]

  • Agar Diffusion Method: Alternatively, a paper disk impregnated with the test compound is placed on an agar plate inoculated with the test bacterium. The diameter of the zone of growth inhibition around the disk is measured to assess the compound's activity.[2]

Table 1: Representative Antimicrobial Activity of Pyridazine Sulfonamide Derivatives

Compound ClassTarget OrganismMIC Range (µg/mL)Reference
Pyridazine-3-sulfonamidesS. aureus2 - 4[5]
Pyridazine-3-sulfonamidesE. coli4 - 16[5]
Pyridazine-3-sulfonamidesC. albicans8[4]
Pyridazinone DerivativesS. aureus (MRSA)3.74 - 8.92 (µM)[11]
Pyridazinone DerivativesP. aeruginosa7.48 (µM)[11]
Cellular Thermal Shift Assay (CETSA)

Objective: To confirm target engagement within intact bacterial cells.

Methodology:

  • Cell Treatment: Intact bacterial cells are treated with the pyridazine-3-sulfonamide inhibitor.

  • Heating Profile: The treated cells are subjected to a temperature gradient.

  • Protein Extraction and Detection: The cells are lysed, and the soluble fraction is analyzed by techniques such as Western blotting or mass spectrometry to quantify the amount of soluble DHPS. Ligand binding stabilizes the target protein, resulting in a higher melting temperature. A shift in the thermal denaturation curve of DHPS in the presence of the compound confirms target engagement.[9]

Experimental_Workflow cluster_synthesis Compound Synthesis & Characterization cluster_evaluation Biological Evaluation cluster_analysis Data Analysis & Interpretation Synthesis Chemical Synthesis of Pyridazine-3-Sulfonamide Analogs Characterization Structural Characterization (NMR, MS, IR) Synthesis->Characterization Enzyme_Assay Target-Based Assay: DHPS Inhibition (IC50) Characterization->Enzyme_Assay MIC_Test Whole-Cell Assay: Antimicrobial Susceptibility (MIC) Characterization->MIC_Test Kinetics Enzyme Kinetics Analysis Enzyme_Assay->Kinetics CETSA Target Engagement: Cellular Thermal Shift Assay (CETSA) MIC_Test->CETSA SAR Structure-Activity Relationship (SAR) Studies MIC_Test->SAR Mechanism Mechanism of Action Elucidation CETSA->Mechanism Kinetics->Mechanism SAR->Mechanism

Figure 2: An experimental workflow for the discovery and characterization of pyridazine-3-sulfonamide antibacterial agents.

Challenges and Overcoming Barriers: The Permeability Issue

A significant hurdle in the development of pyridazine-based DHPS inhibitors, especially against Gram-negative bacteria, is their poor cell permeability.[9] The outer membrane of Gram-negative bacteria presents a formidable barrier to many small molecules. While some pyridazine sulfonamides have demonstrated high affinity for the DHPS enzyme in biochemical assays, they have shown minimal whole-cell activity.[9][10]

Recent research has focused on modifying the chemical structure of these compounds to enhance their ability to cross bacterial membranes. Strategies include replacing negatively charged moieties, such as carboxylic acids, with groups like thiotetrazoles or nitriles to improve cellular accumulation and, consequently, whole-cell target engagement and antimicrobial activity.[9]

Mechanisms of Resistance

Bacterial resistance to sulfonamides is a well-documented phenomenon and can arise through two primary mechanisms:

  • Target Modification: Spontaneous mutations in the folP gene, which encodes DHPS, can lead to amino acid substitutions in the active site. These changes can reduce the binding affinity of the sulfonamide inhibitor without significantly compromising the enzyme's natural catalytic function.[6][8]

  • Acquisition of Resistant DHPS Variants: Bacteria can acquire mobile genetic elements, such as plasmids, that carry sul genes (sul1, sul2, etc.).[6][12] These genes encode for highly divergent and drug-insensitive DHPS enzymes that can function in place of the native, susceptible enzyme, conferring high-level resistance.[8]

The development of pyridazine sulfonamides that target the pterin-binding site of DHPS is a strategic approach to potentially circumvent resistance mechanisms that have evolved in the PABA-binding pocket.[10]

Conclusion and Future Directions

Pyridazine-3-sulfonamides represent a promising class of antibacterial agents that function by inhibiting the essential bacterial enzyme dihydropteroate synthase. Their distinct mechanism of targeting the pterin-binding site offers a potential advantage over classical sulfonamides, particularly in the context of pre-existing resistance. The primary challenges remain in optimizing the chemical scaffold to improve permeability and whole-cell activity, especially against Gram-negative pathogens. Future research should focus on integrated approaches that combine medicinal chemistry, microbiology, and structural biology to design next-generation pyridazine sulfonamides with enhanced potency and a favorable resistance profile.

References

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Exploratory

An In-Depth Technical Guide to Novel Pyridazine-Tethered Sulfonamides as Enzyme Inhibitors

Introduction: The Convergence of Privileged Scaffolds In the landscape of medicinal chemistry, the strategic combination of well-established pharmacophores is a cornerstone of rational drug design. This guide delves into...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Convergence of Privileged Scaffolds

In the landscape of medicinal chemistry, the strategic combination of well-established pharmacophores is a cornerstone of rational drug design. This guide delves into the synthesis, mechanism, and application of a promising class of hybrid molecules: pyridazine-tethered sulfonamides. The pyridazine ring, a six-membered diazine, is recognized as a "privileged scaffold" due to its prevalence in compounds with diverse biological activities, including anticancer and antimicrobial properties.[1][2][3] The sulfonamide group is a classic zinc-binding group (ZBG) and the foundation for a major class of enzyme inhibitors targeting metalloenzymes.[4][5]

By tethering the sulfonamide moiety to the pyridazine core, researchers create molecules with the potential for high-affinity, selective interactions with enzyme targets. This guide provides a comprehensive overview for researchers and drug development professionals, detailing the design rationale, key therapeutic targets, synthetic methodologies, and bio-evaluation protocols for this versatile class of inhibitors.

Foundational Moieties: Understanding the Components

The Pyridazine Scaffold: A Hub of Biological Activity

The pyridazine ring, with its two adjacent nitrogen atoms, imparts specific physicochemical properties that are advantageous for drug design.[6] These properties influence solubility, polarity, and the ability to form hydrogen bonds, all of which are critical for pharmacokinetic and pharmacodynamic profiles. The pyridazine nucleus is a key feature in numerous compounds demonstrating a wide array of pharmacological effects, including:

  • Anticancer Activity : Pyridazine derivatives have been shown to inhibit various targets involved in cancer progression, such as VEGFR-2 and cyclin-dependent kinases (CDKs).[3][7][8]

  • Antimicrobial Properties : Many pyridazine-based compounds exhibit potent activity against a range of bacterial and fungal pathogens.[9][10][11]

  • Diverse Pharmacological Roles : The scaffold is also present in drugs with antihypertensive, anti-inflammatory, and antidepressant effects.[1][8]

The Sulfonamide Group: A Premier Metalloenzyme Inhibitor

The sulfonamide group (-SO₂NH₂) is one of the most effective and widely studied zinc-binding groups in enzyme inhibition.[5] Its mechanism of action is rooted in its ability to coordinate with the catalytic zinc ion (Zn²⁺) present in the active site of metalloenzymes.

The process involves the deprotonated, anionic form of the sulfonamide (SO₂NH⁻) displacing a zinc-bound water molecule or hydroxide ion.[4] This direct and strong interaction with the essential metal cofactor blocks the enzyme's catalytic activity.[4][12] This mechanism is the basis for the therapeutic effects of sulfonamide drugs used as diuretics, anti-glaucoma agents, and anticonvulsants, primarily through the inhibition of carbonic anhydrases.[4]

cluster_0 Enzyme Active Site cluster_1 Inhibition Mechanism Enzyme Metalloenzyme (e.g., Carbonic Anhydrase) His1 His His2 His His3 His Zn Zn²⁺ His1->Zn Coordination Bond His2->Zn His3->Zn H2O H₂O Zn->H2O Catalytic Water Inhibitor Pyridazine-Sulfonamide (R-SO₂NH⁻) H2O->Inhibitor Inhibition Inhibited_Zn Zn²⁺ Inhibitor->Inhibited_Zn Displaces H₂O, Binds to Zinc

Caption: Sulfonamide inhibition of a zinc metalloenzyme active site.

Rational Design and Therapeutic Applications

The core strategy behind pyridazine-tethered sulfonamides is the "tail approach". The sulfonamide acts as the "anchor" or "warhead" that binds to the catalytic zinc ion. The pyridazine scaffold and its substituents act as the "tail," extending into other regions of the enzyme's active site. This tail can be modified to form additional interactions (e.g., hydrogen bonds, van der Waals forces) with amino acid residues, thereby significantly enhancing both the potency and, critically, the selectivity of the inhibitor for a specific enzyme isoform.

Carbonic Anhydrase (CA) Inhibition: A Major Target

Carbonic anhydrases (CAs) are a family of ubiquitous zinc-dependent metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[13] Different CA isoforms are involved in various physiological and pathological processes, making them key drug targets.

  • Glaucoma Treatment (Targeting CA II): The cytosolic isoform CA II is highly active in the ciliary body of the eye, where its production of bicarbonate drives aqueous humor secretion. Inhibiting CA II reduces intraocular pressure (IOP). Novel phenylpyridazine-tethered sulfonamides have been developed as highly potent and selective CA II inhibitors, with some compounds showing subnanomolar inhibitory activity (IC₅₀ = 0.63 nM) and significant IOP-lowering effects in vivo.[14][15]

  • Anticancer Therapy (Targeting CA IX and XII): The transmembrane isoforms CA IX and XII are overexpressed in many hypoxic tumors.[16][17] They help maintain the intracellular pH of cancer cells in the acidic tumor microenvironment, promoting tumor survival and proliferation. Selective inhibition of these isoforms is a validated anticancer strategy. Pyridine- and pyridazine-based sulfonamides have been designed to selectively target CA IX and XII over off-target cytosolic isoforms like CA I and II, demonstrating promising antiproliferative activity against cancer cell lines.[18][19]

Table 1: Inhibitory Activity of Representative Pyridazine-Sulfonamides against Carbonic Anhydrase Isoforms

Compound IDTarget IsoformInhibition Constant (Kᵢ or IC₅₀)Selectivity (vs. CA I/II)Reference
Compound 7c hCA II0.63 nM (IC₅₀)High (605-fold vs. Acetazolamide)[14][15]
Compound 8g hCA IXPotent InhibitorSelective over hCA II[19]
Compound 15 hCA IX6.1 nM (Kᵢ)High[16]
m-sulfonamide 5b hCA IX / hCA XII4.9 nM / 5.6 nM (Kᵢ)Selective (S.I. >96 vs. CA I)[18]
Broader Anticancer and Antimicrobial Potential

Beyond CA inhibition, the pyridazine scaffold imparts additional therapeutic possibilities. Certain pyridazinone-based diarylurea derivatives have been developed as dual-function agents with both anticancer (e.g., VEGFR-2 inhibition) and antimicrobial properties.[7] Similarly, novel pyridazines have shown strong antibacterial activity, particularly against Gram-negative bacteria like E. coli and P. aeruginosa, by targeting enzymes such as DNA gyrase.[6][9]

Synthesis and Evaluation Workflow

The development of novel pyridazine-tethered sulfonamides follows a structured workflow from chemical synthesis to comprehensive biological evaluation.

Start Design & Synthesis Planning Synth Chemical Synthesis of Pyridazine-Sulfonamide Derivatives Start->Synth Purify Purification & Characterization (NMR, MS, Elemental Analysis) Synth->Purify InVitro In Vitro Enzyme Inhibition Assays (e.g., CA Inhibition) Purify->InVitro CellBased Cell-Based Assays (Antiproliferative, Cytotoxicity) InVitro->CellBased InSilico In Silico Studies (Molecular Docking) InVitro->InSilico SAR Structure-Activity Relationship (SAR) Analysis CellBased->SAR LeadOpt Lead Optimization SAR->LeadOpt LeadOpt->Start Iterative Refinement InVivo In Vivo Studies (Animal Models) LeadOpt->InVivo InSilico->SAR

Sources

Foundational

The Pyridazine Ring: A Privileged Scaffold in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The pyridazine ring, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as a cornerstone in conte...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyridazine ring, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as a cornerstone in contemporary medicinal chemistry. Its distinctive physicochemical properties make it a versatile scaffold for the development of novel therapeutics targeting a wide array of diseases. This guide provides a comprehensive exploration of the pyridazine moiety, delving into its fundamental physicochemical characteristics, its strategic application in drug design, and the experimental methodologies used to evaluate its impact on molecular properties.

The Unique Physicochemical Landscape of the Pyridazine Ring

The arrangement of the two adjacent nitrogen atoms endows the pyridazine ring with a unique set of electronic and steric properties that distinguish it from other aromatic systems. These characteristics are pivotal in shaping the interaction of pyridazine-containing molecules with biological targets and influencing their pharmacokinetic profiles.

Electronic Properties: A Tale of Two Nitrogens

The two nitrogen atoms in the pyridazine ring are sp² hybridized, and their lone pairs of electrons reside in orbitals within the plane of the ring. This arrangement leads to a significant electron-withdrawing effect, rendering the ring electron-deficient. This electron deficiency has several important consequences for drug design:

  • Modulation of pKa: The pyridazine ring is weakly basic, with a pKa of approximately 2.3. This is significantly lower than that of pyridine (pKa ≈ 5.2), meaning that the pyridazine ring is less likely to be protonated at physiological pH. This can be advantageous in preventing unwanted interactions with acidic compartments in the body and can influence a drug's overall solubility and permeability.[1]

  • Enhanced Hydrogen Bonding: The adjacent nitrogen atoms act as strong hydrogen bond acceptors. This dual hydrogen-bonding capacity allows for potent and specific interactions with biological targets, such as enzymes and receptors.[1][2] The preservation of these hydrogen-bonding interactions at lower pH values, where pyridine would be protonated, is a key advantage of the pyridazine scaffold.[1]

  • Dipole Moment and Molecular Interactions: Pyridazine possesses a large dipole moment, the highest among the diazine heterocycles.[1] This pronounced dipole moment can facilitate favorable π-π stacking and dipole-dipole interactions with aromatic residues in a protein's binding pocket, thereby enhancing binding affinity.[1][3]

Lipophilicity and Solubility: A Balancing Act

A central challenge in drug design is achieving an optimal balance between lipophilicity (for membrane permeability) and hydrophilicity (for aqueous solubility). The pyridazine ring offers a valuable tool in this regard.

  • Reduced Lipophilicity: The inherent polarity of the pyridazine ring makes it a less lipophilic substitute for a phenyl ring.[1] This can lead to improved aqueous solubility and a more favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

  • Tunable Solubility: The overall solubility of a pyridazine-containing molecule is a function of both the core and its substituents. Strategic placement of polar or ionizable groups can be used to fine-tune the solubility to the desired range for a specific therapeutic application.

The following table summarizes key physicochemical properties of pyridazine compared to other common aromatic rings.

PropertyPyridazinePyridineBenzene
pKa ~2.3~5.2N/A
Dipole Moment (Debye) ~3.9~2.20
Calculated logP 0.840.652.13
Water Solubility MiscibleMiscible1.8 g/L

Data compiled from various sources.

The Strategic Role of the Pyridazine Ring in Drug Design

The unique physicochemical properties of the pyridazine ring translate into several strategic advantages in the design and development of new drugs.

A Versatile Bioisostere

The pyridazine ring can serve as a bioisosteric replacement for other aromatic systems, such as phenyl, pyridine, or other heterocyclic rings.[4] This substitution can lead to significant improvements in a compound's properties:

  • Enhanced Potency and Selectivity: The specific hydrogen bonding patterns and dipole interactions of the pyridazine ring can lead to a more favorable binding orientation within the target protein, resulting in increased potency and selectivity.[5]

  • Improved Pharmacokinetic Profile: Replacing a more lipophilic ring with pyridazine can reduce metabolic liabilities, decrease plasma protein binding, and improve oral bioavailability.[2]

  • Reduced hERG Liability: The pyridazine moiety has been shown to mitigate interactions with the hERG potassium channel, a common cause of cardiotoxicity in drug candidates.[1]

A Scaffold for Diverse Biological Activities

The pyridazine core is a privileged structure found in a wide range of biologically active compounds.[6][7] Its ability to be readily functionalized at various positions allows for the creation of diverse chemical libraries for screening against numerous therapeutic targets. Pyridazine derivatives have demonstrated a broad spectrum of pharmacological activities, including:

  • Anticancer[8][9]

  • Anti-inflammatory[7]

  • Antiviral[2]

  • Antibacterial[10]

  • Antihypertensive[7]

The following diagram illustrates the central role of the pyridazine ring in the drug design and development process.

DrugDesign cluster_Properties Physicochemical Properties cluster_Design Drug Design Strategies cluster_Outcomes Improved Drug Properties Prop1 Electronic Effects Design1 Bioisosteric Replacement Prop1->Design1 Guides Design2 Scaffold Hopping Prop1->Design2 Guides Design3 Structure-Activity Relationship (SAR) Prop1->Design3 Guides Prop2 H-Bonding Prop2->Design1 Guides Prop2->Design2 Guides Prop2->Design3 Guides Prop3 Dipole Moment Prop3->Design1 Guides Prop3->Design2 Guides Prop3->Design3 Guides Prop4 Lipophilicity Prop4->Design1 Guides Prop4->Design2 Guides Prop4->Design3 Guides Outcome1 Enhanced Potency Design1->Outcome1 Leads to Outcome2 Improved Selectivity Design1->Outcome2 Leads to Outcome3 Favorable PK/PD Design1->Outcome3 Leads to Outcome4 Reduced Toxicity Design1->Outcome4 Leads to Design2->Outcome1 Leads to Design2->Outcome2 Leads to Design2->Outcome3 Leads to Design2->Outcome4 Leads to Design3->Outcome1 Leads to Design3->Outcome2 Leads to Design3->Outcome3 Leads to Design3->Outcome4 Leads to Pyridazine Pyridazine Ring Pyridazine->Prop1 Influences Pyridazine->Prop2 Influences Pyridazine->Prop3 Influences Pyridazine->Prop4 Influences

Caption: The influence of pyridazine's physicochemical properties on drug design strategies and outcomes.

Synthetic Methodologies for Pyridazine-Containing Compounds

The accessibility of diverse pyridazine derivatives is crucial for exploring their full potential in drug discovery. Several synthetic strategies have been developed to construct and functionalize the pyridazine ring.

Synthesis of a Key Intermediate: 3-Amino-6-chloropyridazine

A common and versatile starting material for many pyridazine-based drug candidates is 3-amino-6-chloropyridazine. The following is a generalized protocol for its synthesis from the commercially available 3,6-dichloropyridazine.

Experimental Protocol: Synthesis of 3-amino-6-chloropyridazine [11]

  • Reaction Setup: In a pressure-rated reaction vessel, combine 3,6-dichloropyridazine (1.0 equivalent), aqueous ammonia (excess), and a co-solvent such as ethanol.

  • Reaction: Seal the vessel and heat the mixture to 100-120 °C with vigorous stirring for 8-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Work-up: After the reaction is complete, cool the vessel to room temperature. Carefully open the vessel in a well-ventilated fume hood. Transfer the reaction mixture to a round-bottom flask and remove the solvent and excess ammonia under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography to yield pure 3-amino-6-chloropyridazine.

Functionalization via Cross-Coupling Reactions

The chloro-substituent in 3-amino-6-chloropyridazine is amenable to various cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of a wide range of aryl and heteroaryl groups.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-amino-6-chloropyridazine [11][12]

  • Reaction Setup: In a reaction flask, combine 3-amino-6-chloropyridazine (1.0 equivalent), the desired arylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., Na₂CO₃ or K₂CO₃, 2-3 equivalents) in a suitable solvent system (e.g., a mixture of 1,2-dimethoxyethane and water).

  • Degassing: Bubble an inert gas (e.g., argon or nitrogen) through the reaction mixture for 15-20 minutes to remove dissolved oxygen.

  • Reaction: Heat the mixture to 80-100 °C under an inert atmosphere and stir until the starting material is consumed (monitor by TLC or LC-MS).

  • Work-up: Cool the reaction mixture to room temperature and add water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by silica gel column chromatography to obtain the desired 3-amino-6-arylpyridazine.

The following diagram illustrates a general synthetic workflow for the preparation of 3-amino-6-arylpyridazines.

SynthesisWorkflow Start 3,6-Dichloropyridazine Step1 Amination (NH3, heat) Start->Step1 Intermediate 3-Amino-6-chloropyridazine Step2 Suzuki Coupling (Arylboronic acid, Pd catalyst, base) Intermediate->Step2 Product 3-Amino-6-arylpyridazine Step1->Intermediate Step2->Product

Caption: A typical synthetic route to 3-amino-6-arylpyridazines.

Case Studies: Pyridazine-Containing Drugs on the Market

The successful application of the pyridazine scaffold in drug design is exemplified by the growing number of FDA-approved drugs that incorporate this moiety. Two notable examples are Relugolix and Deucravacitinib.

Relugolix: A GnRH Receptor Antagonist

Relugolix is an orally active, non-peptide gonadotropin-releasing hormone (GnRH) receptor antagonist approved for the treatment of advanced prostate cancer and uterine fibroids.[1] The pyridazine ring in Relugolix plays a crucial role in its pharmacological profile.

Synthesis of Relugolix: The synthesis of Relugolix is a multi-step process that involves the construction of a complex heterocyclic core.[13][14][15] A key step involves the coupling of a substituted thiophene derivative with a pyridazine-containing intermediate.[15]

Deucravacitinib: A Selective TYK2 Inhibitor

Deucravacitinib is a first-in-class, oral, selective inhibitor of tyrosine kinase 2 (TYK2), an intracellular signaling kinase that mediates cytokine pathways implicated in the pathogenesis of a broad range of immune-mediated diseases. It is approved for the treatment of moderate-to-severe plaque psoriasis.[1][16] The pyridazine ring in Deucravacitinib is a key structural element that contributes to its high selectivity and potency.

Synthesis of Deucravacitinib: The synthesis of Deucravacitinib involves a convergent approach where a substituted triazole intermediate is coupled with a functionalized pyridazine derivative.[17][18]

Experimental Evaluation of Physicochemical Properties

Accurate and reliable measurement of physicochemical properties is essential for guiding the optimization of pyridazine-based drug candidates.

Aqueous Solubility: The Shake-Flask Method

The shake-flask method is the gold standard for determining the thermodynamic solubility of a compound.

Experimental Protocol: Shake-Flask Solubility Assay [3][19][20]

  • Sample Preparation: Add an excess amount of the solid compound to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

  • Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

  • Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

  • Quantification: Determine the concentration of the compound in the clear supernatant using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Lipophilicity: LogP Determination by RP-HPLC

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. A common method for its determination is by reverse-phase high-performance liquid chromatography (RP-HPLC).[21]

Experimental Protocol: LogP Determination by RP-HPLC [2][22][23]

  • Column and Mobile Phase: Use a reverse-phase HPLC column (e.g., C18) and a mobile phase consisting of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer.

  • Calibration: Inject a series of standard compounds with known LogP values to generate a calibration curve of retention time versus LogP.

  • Sample Analysis: Inject the pyridazine-containing test compound and measure its retention time.

  • Calculation: Determine the LogP of the test compound by interpolating its retention time on the calibration curve.

In Vitro Metabolic Stability: The Microsomal Stability Assay

The in vitro microsomal stability assay is a widely used method to assess the susceptibility of a compound to metabolism by cytochrome P450 enzymes.[24]

Experimental Protocol: Microsomal Stability Assay [8][25][26]

  • Incubation Mixture: Prepare an incubation mixture containing liver microsomes (human or other species), the test compound at a known concentration, and a NADPH-regenerating system in a suitable buffer.

  • Incubation: Incubate the mixture at 37 °C.

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analysis: Centrifuge the samples to precipitate the proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear portion of the curve is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Cardiotoxicity Assessment: The hERG Patch Clamp Assay

The hERG patch clamp assay is a crucial in vitro safety assessment to evaluate the potential of a compound to block the hERG potassium channel and cause cardiotoxicity.[6]

Experimental Protocol: hERG Patch Clamp Assay [27][28][29][30]

  • Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293 cells).

  • Patch Clamp Recording: Perform whole-cell patch clamp recordings to measure the hERG current in response to a specific voltage protocol.

  • Compound Application: Apply a range of concentrations of the test compound to the cells and record the corresponding hERG currents.

  • Data Analysis: Determine the concentration-response curve for the inhibition of the hERG current and calculate the IC₅₀ value (the concentration of the compound that causes 50% inhibition of the current).

Conclusion

The pyridazine ring stands out as a privileged scaffold in drug design, offering a unique combination of physicochemical properties that can be strategically leveraged to develop novel and effective therapeutics. Its electron-deficient nature, dual hydrogen-bonding capacity, and ability to modulate lipophilicity provide medicinal chemists with a powerful tool to address key challenges in drug discovery, including potency, selectivity, and pharmacokinetic properties. As our understanding of the intricate interplay between molecular structure and biological activity continues to grow, the pyridazine ring is poised to play an increasingly important role in the development of the next generation of medicines.

References

  • Meanwell, N. A. The pyridazine heterocycle in molecular recognition and drug discovery. Med. Chem. Res.32 , 1853–1921 (2023). [Link]

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  • Wang, Z. et al. Pyridine-to-Pyridazine Skeletal Editing. J. Am. Chem. Soc. (2025). [Link]

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Exploratory

The Imidazo[1,2-b]pyridazine-3-sulfonamide Scaffold: A Comprehensive Technical Guide for Drug Discovery

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals The imidazo[1,2-b]pyridazine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a re...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

The imidazo[1,2-b]pyridazine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in targeting a range of debilitating diseases. The strategic incorporation of a sulfonamide moiety at the 3-position has unlocked a new dimension of therapeutic potential, particularly in the realm of inflammatory disorders. This in-depth technical guide provides a comprehensive overview of the imidazo[1,2-b]pyridazine-3-sulfonamide core, from its rational design and synthesis to its biological evaluation and structure-activity relationship (SAR) landscape. This document is intended to serve as a practical resource for researchers, scientists, and drug development professionals, offering field-proven insights and detailed methodologies to accelerate the discovery of novel therapeutics based on this promising scaffold.

The Rationale: Targeting TNF-α in Inflammatory Diseases

Tumor necrosis factor-alpha (TNF-α) is a pleiotropic pro-inflammatory cytokine that plays a pivotal role in the pathogenesis of numerous autoimmune and inflammatory diseases, including rheumatoid arthritis, Crohn's disease, and psoriasis.[1] The overexpression of TNF-α is a key driver of the inflammatory cascade, making it a highly validated target for therapeutic intervention. The imidazo[1,2-b]pyridazine-3-sulfonamide scaffold has been specifically designed to inhibit the production of TNF-α, offering a promising avenue for the development of novel anti-inflammatory agents.[1]

The core hypothesis behind the design of this scaffold lies in the unique combination of the imidazo[1,2-b]pyridazine core and the 3-sulfonamide group. The bicyclic heteroaromatic system provides a rigid framework for the presentation of various substituents, allowing for the fine-tuning of physicochemical properties and target engagement. The sulfonamide moiety, a well-established pharmacophore in medicinal chemistry, is crucial for interacting with key residues within the biological target, thereby modulating its activity.[2]

Synthesis of the Imidazo[1,2-b]pyridazine-3-sulfonamide Core: A Step-by-Step Approach

The synthesis of the imidazo[1,2-b]pyridazine-3-sulfonamide scaffold is a multi-step process that requires careful optimization of reaction conditions. The following section provides a detailed, self-validating protocol for the synthesis of the key intermediates and the final sulfonamide derivatives.

Synthesis of the 6-Chloro-imidazo[1,2-b]pyridazine Precursor

The journey towards the target scaffold begins with the synthesis of the 6-chloro-imidazo[1,2-b]pyridazine core. This is typically achieved through a condensation reaction between 3-amino-6-chloropyridazine and a suitable three-carbon building block. A reliable and scalable protocol is outlined below.

Experimental Protocol: Synthesis of 6-Chloro-imidazo[1,2-b]pyridazine [1]

  • Step 1: Reaction Setup. In a round-bottom flask equipped with a reflux condenser, dissolve 3-amino-6-chloropyridazine (1.0 eq) in a suitable solvent such as ethanol.

  • Step 2: Addition of Reagent. To the solution from Step 1, add chloroacetaldehyde (1.1 eq, typically as a 50% aqueous solution).

  • Step 3: Reaction. Heat the reaction mixture to reflux (approximately 90°C) and maintain for 5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Step 4: Work-up and Isolation. Upon completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to afford 6-chloro-imidazo[1,2-b]pyridazine as a solid.

Chlorosulfonylation at the 3-Position: Installation of the Key Functional Group

The introduction of the sulfonyl chloride group at the 3-position is a critical step that activates the scaffold for subsequent derivatization. This electrophilic aromatic substitution is typically carried out using chlorosulfonic acid.

Experimental Protocol: Synthesis of 6-Chloro-imidazo[1,2-b]pyridazine-3-sulfonyl chloride

  • Step 1: Reaction Setup. In a dry, round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place 6-chloro-imidazo[1,2-b]pyridazine (1.0 eq). Cool the flask in an ice bath to 0°C.

  • Step 2: Addition of Chlorosulfonic Acid. Cautiously add chlorosulfonic acid (3.0-5.0 eq) dropwise to the cooled 6-chloro-imidazo[1,2-b]pyridazine, ensuring the temperature remains below 5°C.

  • Step 3: Reaction. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by quenching a small aliquot with an amine (e.g., aniline) and analyzing the formation of the corresponding sulfonamide by LC-MS.

  • Step 4: Work-up and Isolation. Carefully pour the reaction mixture onto crushed ice. The sulfonyl chloride will precipitate as a solid. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 6-chloro-imidazo[1,2-b]pyridazine-3-sulfonyl chloride. This intermediate is often used immediately in the next step without further purification.

Sulfonamide Formation: Diversification of the Scaffold

The final step in the synthesis involves the reaction of the 6-chloro-imidazo[1,2-b]pyridazine-3-sulfonyl chloride with a diverse range of primary or secondary amines to generate a library of sulfonamide derivatives.[3]

Experimental Protocol: General Procedure for the Synthesis of Imidazo[1,2-b]pyridazine-3-sulfonamides [3]

  • Step 1: Reaction Setup. In a round-bottom flask, dissolve the desired amine (1.2 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran. Add a base, such as triethylamine or pyridine (1.5 eq), to the solution.

  • Step 2: Addition of Sulfonyl Chloride. To the solution from Step 1, add a solution of 6-chloro-imidazo[1,2-b]pyridazine-3-sulfonyl chloride (1.0 eq) in the same solvent dropwise at 0°C.

  • Step 3: Reaction. Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC.

  • Step 4: Work-up and Purification. Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the desired imidazo[1,2-b]pyridazine-3-sulfonamide.

Diagram: General Synthetic Workflow

G A 3-Amino-6-chloropyridazine C 6-Chloro-imidazo[1,2-b]pyridazine A->C Condensation B Chloroacetaldehyde B->C E 6-Chloro-imidazo[1,2-b]pyridazine-3-sulfonyl chloride C->E Chlorosulfonylation D Chlorosulfonic Acid D->E G Imidazo[1,2-b]pyridazine-3-sulfonamide Derivatives E->G Sulfonamide Formation F Primary or Secondary Amine (R1R2NH) F->G

Caption: Synthetic route to imidazo[1,2-b]pyridazine-3-sulfonamides.

Biological Evaluation: Inhibition of TNF-α Production in LPS-Stimulated Human PBMCs

To assess the anti-inflammatory potential of the synthesized imidazo[1,2-b]pyridazine-3-sulfonamide derivatives, a robust and reproducible in vitro assay is essential. The following protocol details the measurement of TNF-α inhibition in lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs).

Experimental Protocol: In Vitro TNF-α Inhibition Assay [4][5]

  • Step 1: Isolation of Human PBMCs. Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation.

  • Step 2: Cell Culture. Culture the isolated PBMCs in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, and 1% penicillin-streptomycin at a density of 1 x 10^6 cells/mL in a 96-well plate.

  • Step 3: Compound Treatment. Treat the cells with varying concentrations of the test compounds (typically from 0.01 to 100 µM) for 1 hour at 37°C in a 5% CO2 incubator. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known TNF-α inhibitor).

  • Step 4: LPS Stimulation. After the pre-incubation period, stimulate the cells with LPS (100 ng/mL) to induce TNF-α production.

  • Step 5: Incubation. Incubate the plate for an additional 18-24 hours at 37°C in a 5% CO2 incubator.

  • Step 6: Collection of Supernatant. Centrifuge the plate to pellet the cells and carefully collect the cell culture supernatant.

  • Step 7: TNF-α Quantification by ELISA. Quantify the concentration of TNF-α in the supernatant using a commercially available human TNF-α ELISA kit, following the manufacturer's instructions.[6][7][8]

  • Step 8: Data Analysis. Calculate the percentage of TNF-α inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits TNF-α production by 50%) by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Diagram: TNF-α Inhibition Assay Workflow

G A Isolate Human PBMCs B Culture PBMCs in 96-well plate A->B C Pre-treat with Test Compounds B->C D Stimulate with LPS C->D E Incubate for 18-24 hours D->E F Collect Supernatant E->F G Quantify TNF-α by ELISA F->G H Calculate IC50 values G->H

Caption: Workflow for the in vitro TNF-α inhibition assay.

Structure-Activity Relationship (SAR) Insights

The systematic exploration of the chemical space around the imidazo[1,2-b]pyridazine-3-sulfonamide scaffold has yielded valuable insights into the structural features that govern its anti-inflammatory activity. A focused SAR study on a series of 6-(hetero)aryl-imidazo[1,2-b]pyridazine-3-sulfonamides has revealed several key trends.[1]

Table 1: SAR Summary of 6-(Hetero)aryl-imidazo[1,2-b]pyridazine-3-sulfonamides as TNF-α Inhibitors [1]

CompoundR (at C6)R' (on Sulfonamide)TNF-α IC50 (µM)
5a Phenyl4-Methylpiperazin-1-yl1.2
5b 4-Fluorophenyl4-Methylpiperazin-1-yl0.8
5c 3-Pyridyl4-Methylpiperazin-1-yl0.9
5u 4-Fluorophenyl4-(4-Fluorophenyl)piperidine-4-carbonitrile0.5
5v 3-Pyridyl4-(4-Fluorophenyl)piperidine-4-carbonitrile0.3

Key SAR Observations:

  • Substitution at the 6-position: The introduction of various aryl and heteroaryl groups at the 6-position is well-tolerated and can significantly influence potency. For instance, the presence of a 4-fluorophenyl or a 3-pyridyl group at this position generally leads to enhanced activity compared to an unsubstituted phenyl ring.[1]

  • The Sulfonamide Moiety: The nature of the amine attached to the sulfonyl group is a critical determinant of activity. A short SAR study has demonstrated that a 3-sulfonyl-4-arylpiperidine-4-carbonitrile moiety on the imidazo[1,2-b]pyridazine core shows superior activity compared to a 3-(4-arylpiperazin-1-yl)sulfonyl group.[1] This suggests that the specific shape and electronic properties of this substituent play a crucial role in target engagement.

  • Molecular Modeling Insights: Molecular modeling studies have suggested that the potent TNF-α production inhibitory activity of the most active compounds, such as 5v , is due to the formation of stable complexes with the target protein. These interactions are thought to involve extra pi-pi stacking and hydrogen-bonding interactions.[1]

Future Directions and Conclusion

The imidazo[1,2-b]pyridazine-3-sulfonamide scaffold represents a highly promising starting point for the development of novel anti-inflammatory agents. The synthetic accessibility of this core, coupled with the well-defined structure-activity relationships, provides a solid foundation for further optimization.

Future research efforts should focus on:

  • Expanding the Chemical Diversity: Synthesis of a broader range of derivatives with diverse substituents at the 2, 6, 7, and 8-positions of the imidazo[1,2-b]pyridazine ring system to further probe the SAR.

  • Target Identification and Mechanism of Action Studies: Elucidating the precise molecular target and the downstream signaling pathways affected by these compounds to gain a deeper understanding of their mechanism of action.

  • In Vivo Efficacy and Pharmacokinetic Profiling: Evaluating the most promising compounds in relevant animal models of inflammatory diseases to assess their in vivo efficacy, safety, and pharmacokinetic properties.

References

  • Pandit, A. V., et al. (2018). Synthesis and in vitro evaluations of 6-(hetero)-aryl-imidazo[1,2-b]pyridazine-3-sulfonamide's as an inhibitor of TNF-α production. Bioorganic & Medicinal Chemistry Letters, 28(1), 54-58. [Link]

  • Parham, P. (2015). The Immune System (4th ed.). Garland Science.
  • Bhatt, A., Kant, R., & Singh, R. K. (2016). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Medicinal Chemistry, 6(4), 257-263. [Link]

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Foundational

Antimicrobial and Antifungal Spectrum of Pyridazine Sulfonamides: A Technical Guide for Drug Development

Executive Summary The rapid emergence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the development of novel chemotherapeutic scaffolds. Pyridazine sulfonamides represent a privileged class of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rapid emergence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the development of novel chemotherapeutic scaffolds. Pyridazine sulfonamides represent a privileged class of pharmacophores in modern medicinal chemistry. By hybridizing the sulfonamide moiety—a classical antimicrobial pharmacophore—with a pyridazine core, researchers can synthesize compounds with enhanced lipophilicity, superior metabolic stability, and a broadened spectrum of activity against both Gram-positive/Gram-negative bacteria and pathogenic fungi[1]. This technical guide explores the mechanistic causality, quantitative activity spectrum, and self-validating experimental protocols required for the development of these potent agents.

Mechanistic Causality: The Dual-Action Paradigm

The pharmacological efficacy of pyridazine sulfonamides is rooted in a highly specific dual-action structural design:

  • The Sulfonamide Pharmacophore: Sulfonamides exert their primary antimicrobial effect by acting as structural analogs of p-aminobenzoic acid (PABA). They competitively inhibit dihydropteroate synthase (DHPS) , a critical enzyme in the microbial folic acid biosynthesis pathway[2]. Because mammalian cells do not synthesize their own folate, this mechanism provides excellent selective toxicity.

  • The Pyridazine Core: The incorporation of the pyridazine ring (a 1,2-diazine) is not merely structural; it is a calculated bioisosteric replacement for benzene or pyridine. The adjacent nitrogen atoms (N-N motif) introduce potent hydrogen-bond acceptors that enhance binding affinity within the DHPS active site[3]. Furthermore, the tunable lipophilicity of substituted pyridazines facilitates deep penetration through the complex, sterol-rich cell walls of fungal pathogens like Candida albicans, enabling secondary mechanisms such as the disruption of ergosterol biosynthesis[2].

FolatePathway PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS Pteridine Pteridine Diphosphate Pteridine->DHPS DHP Dihydropteroic Acid DHPS->DHP DHF Dihydrofolic Acid DHP->DHF THF Tetrahydrofolic Acid DHF->THF DHFR Inhibitor Pyridazine Sulfonamides Inhibitor->DHPS Competitive Inhibition

Fig 1. Mechanism of action: Pyridazine sulfonamides competitively inhibit DHPS in folate synthesis.

Antimicrobial and Antifungal Spectrum

Pyridazine sulfonamides exhibit a robust, broad-spectrum profile. Recent in vitro susceptibility testing demonstrates their capacity to inhibit highly resilient strains. The addition of urea or thiourea linkers to the pyridazine-sulfonamide backbone has been shown to drastically lower the Minimum Inhibitory Concentration (MIC) across multiple microbial classes[4].

Quantitative Data Summary

The following table synthesizes representative MIC values for various structurally optimized pyridazine sulfonamide derivatives against standard pathogenic strains:

Compound Class / DerivativeTarget PathogenPathogen TypeMIC (µg/mL)Reference
Pyridazine Sulfonamide (Urea-linked)Staphylococcus aureusGram-Positive Bacteria2.0 - 4.0[1],[4]
Pyridazine Sulfonamide (Urea-linked)Escherichia coliGram-Negative Bacteria4.0 - 16.0[1],[4]
Pyridazine Sulfonamide (Thiourea)Candida albicansFungal Strain8.0[1],[4]
Derivative 8j (Methoxybenzyl)Escherichia coliGram-Negative Bacteria2.5[5]
Derivative 8j (Methoxybenzyl)Candida albicansFungal Strain5.0[5]
Imidazo[1,2-b]pyridazine SulfonamideAspergillus nigerFungal Strain250.0[6]

Self-Validating Experimental Methodologies

To ensure high scientific integrity, the synthesis and biological evaluation of these compounds must rely on self-validating protocols. The causality behind these specific methodological choices is detailed below.

Protocol A: Microwave-Assisted Chemical Synthesis

Causality: Traditional reflux methods for synthesizing sulfonamides from sulfonyl chlorides and amines often require hours of heating, leading to the unwanted hydrolysis of the sulfonyl chloride precursor. Microwave irradiation provides uniform, volumetric thermal energy, driving the nucleophilic attack to completion in minutes. This minimizes side-product formation and significantly improves overall yields[5].

Step-by-Step Workflow:

  • Preparation: Dissolve equimolar amounts (0.01 mol) of the chosen 3-amino-6-substituted pyridazine and the appropriate arylsulfonyl chloride in 10 mL of anhydrous pyridine within a microwave-safe quartz vessel[4].

  • Irradiation: Subject the reaction mixture to microwave irradiation at 450 W for exactly 10–15 minutes[4].

  • Self-Validation (Monitoring): Monitor the reaction progression via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The disappearance of the precursor spots validates reaction completion.

  • Precipitation: Pour the completed mixture into crushed ice and carefully acidify with 1N HCl. This neutralizes the pyridine solvent and forces the highly lipophilic pyridazine sulfonamide to precipitate.

  • Purification: Filter the crude precipitate, wash thoroughly with cold distilled water, dry, and recrystallize from glacial acetic acid to yield the analytically pure compound[4].

Protocol B: Broth Microdilution for MIC Determination

Causality: Agar diffusion assays are highly dependent on the diffusion coefficient of the compound. Because pyridazine sulfonamides are highly lipophilic, they diffuse poorly through agar, often leading to artificially small zones of inhibition. Broth microdilution ensures uniform drug exposure in a liquid medium, providing a precise, highly reproducible MIC[4].

Step-by-Step Workflow:

  • Stock Preparation: Prepare a stock solution of the synthesized derivative in Dimethyl Sulfoxide (DMSO) at a concentration of 1024 µg/mL.

  • Serial Dilution: In a sterile 96-well microtiter plate, perform two-fold serial dilutions of the compound in Mueller-Hinton broth (for bacteria) or Sabouraud Dextrose broth (for fungi) to achieve a testing range of 0.5 to 512 µg/mL[4].

  • Inoculation: Inoculate each well with a standardized microbial suspension adjusted to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

  • Self-Validation (Controls): Every plate must include a positive growth control (broth + inoculum, no drug) to prove pathogen viability, a negative sterility control (broth only) to prove aseptic technique, and a reference standard (e.g., Ciprofloxacin or Fluconazole) to validate assay sensitivity[2].

  • Incubation & Reading: Incubate plates at 37°C for 24 hours (bacteria) or 48 hours (fungi). The MIC is determined visually or via spectrophotometry (OD600) as the lowest concentration that completely inhibits visible microbial growth.

Workflow Start Precursors: Aminopyridazines + Sulfonyl Chlorides Synth Microwave Synthesis (Pyridine, 15 min) Start->Synth Char Characterization (NMR, MS, IR) Synth->Char Screen Broth Microdilution (MIC Determination) Char->Screen SAR SAR Analysis & Optimization Screen->SAR

Fig 2. Self-validating experimental workflow for the synthesis and screening of pyridazine sulfonamides.

Structure-Activity Relationship (SAR) Insights

The structural optimization of pyridazine sulfonamides reveals critical SAR trends:

  • Halogenation: The introduction of electron-withdrawing halogens (e.g., -Cl, -F) at the para-position of the benzenesulfonyl ring significantly enhances antibacterial activity against Gram-positive strains (like S. aureus) by increasing lipophilicity and facilitating cell wall penetration[2].

  • Linker Modifications: Incorporating urea or thiourea bridges between the pyridazine and sulfonamide moieties increases conformational flexibility and introduces new hydrogen-bond donors. This specific modification is strongly correlated with enhanced antifungal activity against C. albicans and C. parapsilosis[1],[4].

Sources

Exploratory

Pyridazine Sulfonamides as Potential Carbonic Anhydrase Inhibitors: Mechanistic Insights and Assay Methodologies

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Overview Carbonic anhydrases (CAs, EC 4.2.1.1) are a family of ubiquitous metalloenzymes...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Overview

Carbonic anhydrases (CAs, EC 4.2.1.1) are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide ( CO2​ ) to bicarbonate ( HCO3−​ ) and protons ( H+ )[1]. This fundamental biochemical reaction is a critical regulator of physiological pH, fluid secretion, and cellular metabolism[2]. In humans, 15 distinct CA isoforms have been identified, each possessing unique tissue distributions and subcellular localizations[2].

While ubiquitous cytosolic isoforms such as hCA I and hCA II are involved in normal physiological homeostasis, transmembrane isoforms like hCA IX and hCA XII are highly overexpressed in hypoxic tumor microenvironments[3]. Consequently, targeting these specific isoforms has become a major focus in oncology and pharmacology. Sulfonamides represent the classical and most extensively validated class of CA inhibitors (CAIs)[1]. Recent drug discovery paradigms have utilized the "tail approach" to append diverse heterocyclic rings to the benzenesulfonamide scaffold. Among these, pyridazine sulfonamides have emerged as highly potent, isoform-selective CAIs, demonstrating significant promise in multi-target anti-inflammatory and anticancer applications[4],[5].

Mechanistic Basis of Inhibition

The catalytic efficiency of CAs relies entirely on a zinc ion ( Zn2+ ) situated at the bottom of the active site cleft, coordinated by three histidine residues and a water molecule or hydroxide ion[1].

Zinc Coordination via the Sulfonamide Moiety

The primary sulfonamide group ( −SO2​NH2​ ) acts as the definitive zinc-binding group (ZBG). The acidity of the sulfonamide N–H proton allows for partial deprotonation under physiological pH[1]. The resulting 1 ( −SO2​NH− ) directly coordinates with the Zn2+ ion, displacing the catalytically essential zinc-bound hydroxide ion and forming a stable tetrahedral adduct[1]. This interaction physically blocks the entry of CO2​ into the active site, halting enzymatic turnover[1].

The Pyridazine Scaffold: Tuning Isoform Selectivity

While the sulfonamide group anchors the molecule to the zinc ion, the pyridazine ring acts as the structural "tail." The CA active site cavity is amphiphilic, characterized by a distinct hydrophobic half and a hydrophilic half[5]. The electron-withdrawing nature of the pyridazine ring, combined with its capacity for targeted hydrogen bonding, allows it to interact specifically with amino acid residues unique to certain CA isoforms[5]. This structural tuning is critical for achieving selectivity, enabling researchers to target the3 over the ubiquitous hCA I and hCA II[3].

CA_Inhibition A Pyridazine Sulfonamide (Prodrug / Unbound) B Deprotonation at Physiological pH A->B C Sulfonamidate Anion (-SO2NH-) B->C D Entry into CA Active Site C->D E Displacement of Zn2+ bound H2O/OH- D->E F Direct Zn2+ Coordination (Tetrahedral Adduct) E->F G Blockade of CO2 Hydration F->G

Logical flow of CA inhibition by pyridazine sulfonamides via zinc coordination.

Structure-Activity Relationship (SAR) & Quantitative Data

The incorporation of a pyridazinone or pyridazine moiety onto a benzenesulfonamide core significantly enhances the inhibitory profile of the resulting compounds. Recent pharmacological evaluations of 4-(6-oxopyridazin-1-yl)benzenesulfonamides demonstrate robust, single-digit nanomolar potency against key CA isoforms[4],[5].

Table 1 summarizes the inhibition constants ( Ki​ ) of representative pyridazine-based sulfonamides against various human CA isoforms. The data highlights the scaffold's ability to selectively suppress the tumor-associated hCA IX and hCA XII isoforms while maintaining varying degrees of activity against cytosolic hCA I and hCA II[4],[5].

Table 1: Inhibition constants ( Ki​ ) of representative pyridazine sulfonamides against human CA isoforms.

CompoundhCA I ( Ki​ , nM)hCA II ( Ki​ , nM)hCA IX ( Ki​ , nM)hCA XII ( Ki​ , nM)
Pyridazine-Sulfonamide 3 185.95.34.9106.4
Pyridazine-Sulfonamide 5a 123.532.218.479.1
Pyridazine-Sulfonamide 7f 165.88.758.188.2
Acetazolamide (AAZ) *250.012.125.05.7

*Acetazolamide is utilized as the standard reference inhibitor across all assays.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the evaluation of pyridazine sulfonamides requires rigorous, self-validating experimental protocols. Below are the standard methodologies for synthesizing the inhibitors and quantifying their enzymatic efficacy.

Protocol 1: Synthesis of Pyridazine-based Benzenesulfonamides

This protocol outlines the general synthesis of pyridazine derivatives via nucleophilic substitution[5].

  • Reagent Preparation: Dissolve the appropriate pyridazine precursor (1.0 eq) and 4-aminobenzenesulfonamide (1.2 eq) in anhydrous pyridine.

    • Causality: Pyridine acts as both the solvent and a basic scavenger. It neutralizes the acidic byproducts (e.g., HCl) generated during the substitution, driving the reaction forward and preventing the protonation of the nucleophilic amine[5].

  • Temperature Control: Stir the reaction mixture continuously at 5 °C for 1 hour.

    • Causality: Maintaining a low initial temperature minimizes exothermic side reactions and prevents the thermal degradation of sensitive functional groups on the pyridazine ring[5].

  • Reaction Completion: Gradually warm the mixture to room temperature and monitor via Thin Layer Chromatography (TLC) until the starting materials are fully consumed.

  • Purification: Quench the reaction with ice-cold water, precipitate the crude product, filter, and recrystallize from an appropriate solvent (e.g., ethanol) to yield the pure pyridazine sulfonamide.

Protocol 2: Stopped-Flow CO2​ Hydration Assay

The standard method for determining Ki​ values is the 4[4].

  • Enzyme-Inhibitor Incubation: Incubate recombinant hCA isoforms with varying concentrations of the pyridazine sulfonamide for 10–15 minutes at 20 °C.

    • Causality: CA inhibition by sulfonamides is a reversible, competitive process. A pre-incubation period is strictly required to allow the system to reach thermodynamic equilibrium before initiating the rapid catalytic reaction[4].

  • Rapid Mixing with Substrate: Using a stopped-flow spectrophotometer, rapidly mix the incubated enzyme-inhibitor complex with CO2​ -saturated water.

    • Causality: The hydration of CO2​ by CA is one of the fastest known enzymatic reactions ( kcat​≈106s−1 ). Standard continuous assays cannot capture the initial velocity ( v0​ ); thus, stopped-flow techniques with millisecond dead-times are mandatory[4].

  • Spectrophotometric Monitoring: Monitor the reaction using a pH indicator (e.g., Phenol Red) at its specific absorbance wavelength (typically ~557 nm).

    • Causality: As CO2​ is hydrated, protons ( H+ ) are released, dropping the pH. The indicator's color change provides a real-time, quantifiable surrogate for product formation[4].

  • Data Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the absorbance-time curve. Determine the Ki​ using the Cheng-Prusoff equation or Morrison's quadratic equation for tight-binding inhibitors.

StoppedFlow S1 1. Enzyme Preparation (Recombinant hCA) S2 2. Inhibitor Incubation (10-15 min at 20°C) S1->S2 S3 3. Substrate Injection (CO2 saturated water) S2->S3 S4 4. Rapid Mixing (Stopped-Flow Syringe) S3->S4 S5 5. Spectrophotometric Monitoring (pH indicator) S4->S5 S6 6. Initial Velocity (v0) Calculation S5->S6 S7 7. Ki Determination (Cheng-Prusoff / Morrison) S6->S7

Step-by-step workflow of the stopped-flow CO2 hydration assay for Ki determination.

Conclusion & Future Perspectives

Pyridazine sulfonamides represent a highly versatile and potent class of carbonic anhydrase inhibitors. By leveraging the primary sulfonamide group for direct zinc coordination and utilizing the pyridazine ring to probe the amphiphilic active site cavity, researchers can achieve remarkable isoform selectivity. This structural tuning is particularly critical for developing targeted therapies against hypoxic tumors overexpressing hCA IX and hCA XII, minimizing off-target effects associated with ubiquitous cytosolic isoforms. Future drug development efforts will likely focus on optimizing the pharmacokinetic profiles of these compounds for in vivo efficacy and exploring their potential as dual-target agents in complex inflammatory and oncological pathways.

References

  • Mathews Journal of Pharmaceutical Science.
  • MDPI. "Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors."
  • Scribd. "Identification of new 4 6 oxopyridazin 1 yl benzenesulfonamides as multi target anti inflammatory agents targeting carbonic anhydrase COX 2 and 5 LOX."
  • ResearchGate. "Identification of new 4-(6-oxopyridazin-1-yl)
  • ResearchGate. "Pyridazinone-substituted benzenesulfonamides display potent inhibition of membrane-bound human carbonic anhydrase IX and promising antiproliferative activity against cancer cell lines."

Sources

Foundational

Role of pyridazine sulfonamides in inhibiting TNF-α production

This technical guide provides an in-depth analysis of the pharmacological role, mechanistic pathways, and experimental validation of pyridazine sulfonamides as inhibitors of Tumor Necrosis Factor-alpha (TNF-α) production...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth analysis of the pharmacological role, mechanistic pathways, and experimental validation of pyridazine sulfonamides as inhibitors of Tumor Necrosis Factor-alpha (TNF-α) production. Designed for researchers and drug development professionals, this whitepaper synthesizes current literature, structural biology, and self-validating assay architectures.

The Pharmacophore: Why Pyridazine Sulfonamides?

The suppression of key inflammatory mediators is a cornerstone of modern therapeutic approaches for rheumatoid arthritis, inflammatory bowel disease, and various malignancies. Among these mediators, TNF-α plays a critical role in the progression of chronic inflammation and tissue destruction.

In recent years, nitrogen-fused heterocyclic compounds—specifically pyridazine and pyridazinone derivatives —have emerged as privileged scaffolds in medicinal chemistry 1. The addition of a sulfonamide moiety, particularly within the imidazo[1,2-b]pyridazine framework, significantly improves aqueous solubility, metabolic stability, and binding affinity within the ATP-binding pockets of target kinases 2.

Mechanistic Intervention: Upstream Kinase Inhibition

Pyridazine sulfonamides do not typically bind directly to the TNF-α cytokine or its receptor (TNFR). Instead, they act as potent intracellular signaling disruptors. Their primary mechanism of action involves the targeted inhibition of upstream kinases responsible for the transcriptional activation of the TNF gene.

  • Bruton's Tyrosine Kinase (Btk): Imidazo[1,2-b]pyridazine derivatives have been identified as potent Btk inhibitors. Btk is highly expressed in macrophages and B-cells. Inhibition of Btk directly modulates TNF-α mediated inflammation by preventing the downstream activation of NF-κB, a transcription factor essential for pro-inflammatory cytokine production 3.

  • p38 Mitogen-Activated Protein Kinase (MAPK): Similar to classic pyridinyl imidazoles, pyridazine hybrids target the p38 MAPK pathway. p38 is activated by environmental stress and lipopolysaccharides (LPS), leading to the stabilization of TNF-α mRNA and increased translation.

  • COX-2 Cross-Talk: Novel pyrazole-pyridazine hybrids have also demonstrated dual functionality, potently inhibiting Cyclooxygenase-2 (COX-2) while simultaneously suppressing the release of TNF-α, Interleukin-6 (IL-6), and Prostaglandin-E2 (PGE-2) 4.

Pathway LPS LPS (Endotoxin) TLR4 TLR4 Receptor LPS->TLR4 BTK Bruton's Tyrosine Kinase (Btk) TLR4->BTK P38 p38 MAPK Pathway TLR4->P38 NFKB NF-κB Translocation BTK->NFKB P38->NFKB TNF TNF-α mRNA & Protein NFKB->TNF DRUG Pyridazine Sulfonamides DRUG->BTK Inhibits DRUG->P38 Inhibits

Kinase inhibition of Btk and p38 MAPK by pyridazine sulfonamides preventing TNF-α production.

Self-Validating Assay Architecture: Experimental Protocols

To accurately measure the ability of pyridazine sulfonamides to inhibit TNF-α, researchers must employ a self-validating system . A common pitfall in drug screening is mistaking compound cytotoxicity for anti-inflammatory activity (i.e., dead cells do not produce cytokines).

The following protocol utilizes a split-readout methodology: quantifying TNF-α via ELISA from the supernatant, while strictly validating cell viability via an MTT assay on the adherent cells.

Protocol: In Vitro TNF-α Inhibition in LPS-Stimulated Macrophages

Phase 1: Cell Seeding and Pre-Incubation Causality: Pre-incubation allows the pyridazine sulfonamide to enter the cell and occupy the ATP-binding pockets of target kinases before the inflammatory cascade is triggered by LPS.

  • Cultivate RAW264.7 murine macrophages or Human Peripheral Blood Mononuclear Cells (HPBMCs) in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

  • Seed cells into 96-well plates at a density of 5×104 cells/well. Incubate overnight at 37°C in a 5% CO₂ atmosphere to allow adherence.

  • Prepare serial dilutions of the pyridazine sulfonamide derivative in DMSO (final DMSO concentration in wells must not exceed 0.1% to prevent solvent toxicity).

  • Aspirate media and add fresh media containing the compound dilutions. Incubate for 2 hours.

Phase 2: Immune Stimulation Causality: LPS binds to the Toll-Like Receptor 4 (TLR4), initiating the MyD88-dependent pathway that activates Btk, p38 MAPK, and ultimately NF-κB, driving massive TNF-α expression.

  • Add LPS (Escherichia coli O111:B4) to each well to achieve a final concentration of 100 ng/mL.

  • Include positive controls (LPS only, no drug) and negative controls (no LPS, no drug).

  • Incubate the plates for 24 hours at 37°C.

Phase 3: The Split Readout (Self-Validation) Causality: Separating the supernatant from the cells allows simultaneous quantification of the cytokine (efficacy) and cellular metabolic activity (toxicity).

  • Supernatant Collection: Carefully aspirate 100 µL of the cell-free supernatant from each well and transfer to a sterile V-bottom plate. Store at -80°C or proceed immediately to a standard sandwich ELISA for TNF-α quantification.

  • Cell Viability (MTT Assay): To the remaining cells and media in the original 96-well plate, add 20 µL of MTT solution (5 mg/mL in PBS). Incubate for 4 hours.

  • Aspirate the media, dissolve the resulting formazan crystals in 150 µL of DMSO, and read absorbance at 570 nm.

  • Data Rejection Rule: Any compound concentration that reduces cell viability below 85% relative to the control must be excluded from the TNF-α IC₅₀ calculation, as the reduction in cytokines may be an artifact of cell death.

Workflow Step1 1. Cell Culture (RAW264.7 / HPBMCs) Step2 2. Pre-incubation (Pyridazine Sulfonamides) Step1->Step2 Step3 3. Immune Stimulation (LPS Addition) Step2->Step3 Step4 4. Self-Validating Split (Supernatant vs. Cells) Step3->Step4 Step5A 5A. Cytotoxicity Assay (MTT / Cell Viability) Step4->Step5A Adherent Cells Step5B 5B. Cytokine Quantification (TNF-α ELISA) Step4->Step5B Supernatant

Self-validating split-readout workflow ensuring TNF-α inhibition is independent of cytotoxicity.

Quantitative Data Synthesis

Recent structure-activity relationship (SAR) studies highlight the potency of pyridazine and pyrazole-pyridazine hybrids. The table below summarizes the inhibitory profiles of leading derivatives against key inflammatory markers, demonstrating their multi-target efficacy.

Compound Class / DerivativePrimary Target / AssayIC₅₀ (µM)Cell Line / ModelReference
Imidazo[1,2-b]pyridazine sulfonamide TNF-α Production1.0 - 10.0HPBMCs (LPS-stimulated)2
Compound 5f (Trimethoxy pyrazole-pyridazine)COX-2 Inhibition1.50RAW264.7 Macrophages4
Compound 6f (Trimethoxy pyrazole-pyridazine)COX-2 Inhibition1.15RAW264.7 Macrophages4
Celecoxib (Standard Control)COX-2 Inhibition~0.35 - 1.2RAW264.7 Macrophages4
Btk-selective Imidazo-pyridazines Btk Kinase Activity< 0.1Enzymatic Assay3

Note: Compounds 5f and 6f also demonstrated profound downstream suppression of TNF-α, IL-6, and NO production, confirming that upstream kinase/enzyme inhibition successfully translates to reduced cytokine shedding.

Conclusion

Pyridazine sulfonamides represent a highly versatile and potent class of anti-inflammatory agents. By effectively occupying the binding sites of upstream kinases such as Btk and p38 MAPK, they short-circuit the TLR4/NF-κB signaling cascade, leading to a profound reduction in TNF-α production. For drug development professionals, utilizing rigorous, self-validating assay architectures—such as the split MTT/ELISA workflow—is paramount to distinguishing true pharmacological efficacy from off-target cytotoxicity during lead optimization.

References

  • Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6. National Institutes of Health (NIH) / PubMed.[Link]

  • Novel imidazo[1,2-a]pyridine and imidazo[1,2-b]pyridazine derivatives.
  • New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. RSC Advances, Royal Society of Chemistry.[Link]

Sources

Exploratory

A Technical Guide to the Investigation of Pyridazine Derivatives as CB1 Receptor Antagonists

This guide provides an in-depth exploration of pyridazine-based compounds as a promising class of cannabinoid 1 (CB1) receptor antagonists. Intended for researchers, medicinal chemists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth exploration of pyridazine-based compounds as a promising class of cannabinoid 1 (CB1) receptor antagonists. Intended for researchers, medicinal chemists, and drug development professionals, this document synthesizes field-proven insights with technical data to provide a comprehensive resource for the rational design, synthesis, and evaluation of these molecules. We will delve into the underlying causality of experimental choices, present self-validating protocols, and ground all claims in authoritative scientific literature.

Introduction: The Rationale for Targeting the CB1 Receptor with Pyridazine Scaffolds

The endocannabinoid system, a ubiquitous signaling network, plays a critical role in regulating numerous physiological processes, including appetite, pain sensation, mood, and memory. The CB1 receptor, a G protein-coupled receptor (GPCR), is a key component of this system and is densely expressed in the central nervous system (CNS).[1][2] Its over-activation has been implicated in various pathologies, including obesity, metabolic syndrome, and substance use disorders. Consequently, antagonism of the CB1 receptor has emerged as a compelling therapeutic strategy.[3][4]

The first-generation CB1 antagonist, rimonabant, demonstrated clinical efficacy for weight loss but was withdrawn from the market due to adverse psychiatric side effects, likely stemming from its inverse agonist activity and high CNS penetration.[4][5] This has spurred the development of new generations of antagonists, including neutral antagonists and peripherally restricted agents, to mitigate these risks.[3][5][6] Within this search, the pyridazine core has been identified as a privileged scaffold. Its unique electronic properties and geometric versatility allow for the precise placement of substituents to achieve high affinity and selectivity for the CB1 receptor, while also offering handles to modulate pharmacokinetic properties like blood-brain barrier permeability.[6][7][8]

Section 1: The CB1 Receptor Signaling Cascade and Mechanism of Antagonism

Understanding the native signaling of the CB1 receptor is paramount to designing effective antagonists. The CB1 receptor primarily couples to inhibitory G proteins of the Gi/o family.[2][9] Upon activation by an endogenous agonist like anandamide or an exogenous agonist, the Gi protein dissociates, and its α-subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[1][10] This cascade ultimately modulates ion channel activity and neurotransmitter release.[2][9]

A CB1 receptor antagonist physically occupies the ligand-binding pocket, preventing the binding of endogenous or exogenous agonists and thereby blocking the initiation of this downstream signaling cascade. The diagram below illustrates this fundamental mechanism.

CB1_Signaling CB1 Receptor Signaling and Antagonism cluster_agonist Agonist-Mediated Activation cluster_antagonist Antagonist-Mediated Blockade Agonist Agonist (e.g., Anandamide) CB1_active CB1 Receptor (Active State) Agonist->CB1_active Binds Gi_protein Gi/o Protein (Coupled) CB1_active->Gi_protein Activates AC Adenylyl Cyclase Gi_protein->AC Inhibits cAMP ↓ cAMP AC->cAMP Leads to Antagonist Pyridazine Antagonist CB1_inactive CB1 Receptor (Inactive State) Antagonist->CB1_inactive Binds & Blocks No_Signal No Signal Transduction CB1_inactive->No_Signal Assay_Workflow In Vitro Characterization Workflow cluster_0 Assay Pipeline A Primary Screen: Radioligand Binding Assay (Determine Affinity - Ki) B Secondary Screen: Functional Assay (GTPγS) (Confirm Antagonism - IC50) A->B Potent Binders C Selectivity Screen: CB2 Binding Assay (Determine CB1/CB2 Selectivity) B->C Confirmed Antagonists D Lead Candidate C->D Selective Compounds

Sources

Foundational

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Pyridazine-3-Sulfonamides

Introduction: The Convergence of Two Privileged Scaffolds In the landscape of medicinal chemistry, the strategic combination of well-established pharmacophores often leads to the development of novel therapeutic agents w...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Convergence of Two Privileged Scaffolds

In the landscape of medicinal chemistry, the strategic combination of well-established pharmacophores often leads to the development of novel therapeutic agents with enhanced potency and selectivity. The pyridazine ring, an aromatic six-membered heterocycle with two adjacent nitrogen atoms, is one such "privileged" structure. It possesses unique physicochemical properties, including a high dipole moment and robust hydrogen-bonding capacity, which are crucial for drug-target interactions.[1] When coupled with the sulfonamide moiety (—SO₂NH₂), a cornerstone of medicinal chemistry renowned for its role in antibacterial, diuretic, and anticancer drugs, the resulting pyridazine-3-sulfonamide scaffold emerges as a versatile platform for drug discovery.[2][3]

Compounds based on this core structure have demonstrated a wide spectrum of pharmacological activities, including potent inhibition of key enzymes like carbonic anhydrases and dihydropteroate synthase, leading to applications in oncology, glaucoma management, and infectious diseases.[4][5][6] This guide provides a detailed exploration of the structure-activity relationships (SAR) of pyridazine-3-sulfonamides, synthesizing field-proven insights with rigorous scientific data. We will dissect how specific structural modifications influence biological activity, offering a comprehensive resource for researchers and drug development professionals dedicated to advancing this promising class of molecules.

The Core Scaffold: Synthetic Strategies and Fundamental Principles

The versatility of the pyridazine-3-sulfonamide scaffold stems from its synthetic accessibility, which allows for systematic modification at multiple positions. The general synthetic approaches typically involve the reaction of a reactive pyridazine intermediate with an appropriate sulfonamide-containing molecule.

Two common pathways are:

  • Nucleophilic aromatic substitution of a 3-chloropyridazine derivative with an aminosulfonamide.[3]

  • Reaction of a pyridazine-3-sulfonyl chloride intermediate with various amines.[3][7]

These synthetic routes provide a robust framework for generating diverse chemical libraries to probe the structure-activity relationships governing target engagement.

G cluster_route1 Route 1: Nucleophilic Aromatic Substitution cluster_route2 Route 2: Sulfonyl Chloride Reaction Chloropyridazine 3-Chloropyridazine (Substituted, R1) Product1 Pyridazine-3-aminosulfonamide Derivative Chloropyridazine->Product1 + Aminosulfonamide Aminosulfonamide (R2-Ar-SO2NH2) Aminosulfonamide->Product1 Reflux (e.g., 1-Butanol) Mercaptopyridazine Pyridazine-3-thione SulfonylChloride Pyridazine-3-sulfonyl chloride Mercaptopyridazine->SulfonylChloride Oxidation (e.g., Cl2/H2O) Product2 Pyridazine-3-sulfonamide Derivative SulfonylChloride->Product2 + Amine Amine (R2R3NH) Amine->Product2

Caption: Generalized synthetic workflows for Pyridazine-3-Sulfonamide derivatives.

At the heart of this scaffold's activity against a major class of targets is the sulfonamide group itself. It frequently acts as a potent zinc-binding group, anchoring the molecule within the active site of metalloenzymes.[2] This interaction is foundational to its mechanism as a carbonic anhydrase inhibitor.

Primary Biological Target: Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases (CAs) are a family of ubiquitous metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[8] They are involved in numerous physiological processes, and their dysregulation is implicated in diseases such as glaucoma, edema, and cancer.[8][9] Sulfonamides are the most well-established class of CA inhibitors.[9]

Mechanism of Inhibition

The inhibitory mechanism relies on the coordination of the deprotonated sulfonamide nitrogen (SO₂NH⁻) to the Zn²⁺ ion located in the enzyme's active site.[8] This binding event displaces a zinc-bound water molecule or hydroxide ion, disrupting the catalytic cycle and effectively shutting down the enzyme's function.[8][9] The pyridazine ring serves as the scaffold to correctly orient the sulfonamide group for this critical interaction and to make additional contacts with active site residues, thereby influencing potency and isoform selectivity.

G cluster_enzyme CA Active Site cluster_inhibitor Inhibitor Zn Zn²⁺ His1 His Zn->His1 His2 His Zn->His2 His3 His Zn->His3 H2O H₂O/OH⁻ Zn->H2O Catalytically Active Inhibitor Pyridazine-SO₂NH⁻ Inhibitor->Zn Coordination Bond (Inhibition)

Caption: Sulfonamide inhibitor coordinating with the active site Zn²⁺ ion.
Structure-Activity Relationship Analysis for CA Inhibitors

The development of potent and isoform-selective CA inhibitors is a primary goal. The SAR for pyridazine-3-sulfonamides can be dissected by considering modifications to different parts of the molecule.

  • The Sulfonamide Moiety : The primary, unsubstituted sulfonamide group (—SO₂NH₂) is considered essential for high-affinity binding to the catalytic zinc ion. Modifications at this position generally lead to a significant loss of inhibitory activity.

  • The Pyridazine Ring and its Substituents : Substitutions on the pyridazine core are critical for modulating potency and achieving isoform selectivity. For instance, novel phenylpyridazine-tethered sulfonamides have been designed as highly selective inhibitors of the cytosolic isoform CA II, which is a key target for managing glaucoma.[6] One of the most potent compounds identified, 7c , exhibited subnanomolar potency against CA II and over 600-fold selectivity compared to the off-target isoform CA I.[6] This highlights that bulky aromatic groups on the pyridazine ring can form favorable interactions with residues lining the active site cavity, enhancing both binding affinity and selectivity.

  • Linkers and Appended Moieties : Introducing linkers between the pyridazine scaffold and other chemical moieties is a powerful strategy to extend the molecule's reach into peripheral binding pockets. In a series of pyrazolo[4,3-c]pyridine sulfonamides, the nature of the linker between a benzenesulfonamide and the pyridazine core was shown to be favorable for hCA I inhibitory activity.[2] Similarly, decorating the core with bulky groups can lead to isoform-selective inhibitors by exploiting subtle differences in the active site topographies of the various CAs.[10]

Compound/SeriesTarget IsoformActivity (Kᵢ or IC₅₀)Key Structural FeatureReference
Pyrazolo[4,3-c]pyridine 1f hCA IKᵢ = 58.8 nMN-methylpropionamide linker[2]
Pyrazolo[4,3-c]pyridine 1f hCA IIKᵢ = 12.3 nMN-methylpropionamide linker[2]
Phenylpyridazine-tethered 7c CA IIIC₅₀ = 0.63 nMPhenyl group on pyridazine[6]
Phenylpyridazine-tethered 7c CA IIC₅₀ = 381 nMPhenyl group on pyridazine[6]

Table 1: Summary of inhibitory activities for selected pyridazine sulfonamide derivatives against human carbonic anhydrase (hCA) isoforms.

Expanding the Target Landscape: Antimicrobial and Kinase Inhibition

While CA inhibition is a dominant theme, the pyridazine-3-sulfonamide scaffold is not limited to a single target class. Its structural versatility allows it to be adapted for other therapeutic areas, most notably as antimicrobial and kinase-inhibiting agents.

Antimicrobial Activity via DHPS Inhibition

Dihydropteroate synthase (DHPS) is a crucial enzyme in the folate biosynthetic pathway of bacteria, making it a well-validated target for sulfonamide antibiotics.[4] Pyrimido[4,5-c]pyridazine-based inhibitors have been developed to mimic the natural substrate, 7,8-dihydro-6-hydroxymethylpterin (DHPP), and bind to the pterin-binding site of DHPS.[4]

The key SAR insight from these studies revolves around overcoming poor permeability in Gram-negative bacteria.[4] Initial compounds bearing a negatively charged carboxylic acid showed high target affinity but minimal antimicrobial activity. Replacing this group with a neutral thiotetrazole or a nitrile moiety resulted in increased cellular accumulation, improved whole-cell target engagement, and moderate antimicrobial activity against E. coli.[4] This demonstrates that for antimicrobial applications, SAR studies must balance target affinity with the physicochemical properties required to cross bacterial cell walls.

Kinase Inhibition

The pyridazine scaffold is a common feature in many kinase inhibitors, which are pivotal in cancer therapy and inflammation.[11] Pyrazolopyridazine derivatives, which are structurally related to the core topic, have been identified as inhibitors of the serine/threonine kinase Stk1 in Staphylococcus aureus.[12][13] In these series, the presence and specific orientation of a methylpiperazine moiety were found to be crucial for both biochemical and microbiological activity.[12][13] This suggests that for pyridazine-3-sulfonamides to be effective kinase inhibitors, the sulfonamide portion would likely need to be appended with larger, specifically oriented functional groups capable of forming key interactions within the ATP-binding pocket of the target kinase.

Experimental Protocols for SAR Elucidation

To systematically evaluate the structure-activity relationships of newly synthesized compounds, robust and reproducible bioassays are essential. The following protocols represent standard methodologies in the field.

Protocol 1: Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydrase Assay)

This method, as described in the literature, measures the enzyme's ability to hydrate CO₂ and the inhibition of this activity by test compounds.[2]

Objective: To determine the inhibitory constant (Kᵢ) of a compound against a specific CA isoform.

Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the purified CA isoform in a suitable buffer (e.g., 10 mM HEPES, pH 7.5).

    • Prepare a stock solution of the inhibitor in DMSO.

    • Prepare a pH indicator solution (e.g., 0.2 mM p-nitrophenol) in the assay buffer (e.g., 20 mM TRIS-HCl, pH 8.3).

  • Assay Procedure:

    • The assay is performed using a stopped-flow instrument. One syringe contains the enzyme and inhibitor solution, and the other contains a CO₂-saturated water solution.

    • Mix varying concentrations of the inhibitor with a fixed concentration of the CA isoform and incubate for a predetermined time (e.g., 15 minutes) at a controlled temperature (e.g., 25°C).

    • Rapidly mix the enzyme-inhibitor solution with the CO₂ solution in the stopped-flow apparatus.

    • Monitor the change in absorbance of the pH indicator over time as the hydration of CO₂ causes a drop in pH.

  • Data Analysis:

    • Calculate the initial rates of the enzymatic reaction from the slope of the absorbance change.

    • Determine IC₅₀ values by plotting the enzyme activity against the logarithm of the inhibitor concentration.

    • Convert IC₅₀ values to Kᵢ values using the Cheng-Prusoff equation, taking into account the enzyme and substrate concentrations.

Protocol 2: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7]

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Methodology:

  • Inoculum Preparation:

    • Grow the bacterial strain (e.g., S. aureus, E. coli) overnight in a suitable broth medium (e.g., Mueller-Hinton Broth).

    • Dilute the culture to achieve a standardized inoculum density of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Compound Preparation:

    • In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the broth medium.

  • Inoculation and Incubation:

    • Add the standardized bacterial inoculum to each well of the microtiter plate.

    • Include a positive control (bacteria, no compound) and a negative control (broth only).

    • Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination:

    • After incubation, visually inspect the wells for turbidity.

    • The MIC is defined as the lowest concentration of the compound at which there is no visible bacterial growth.

Therapeutic Potential and Future Directions

The SAR studies of pyridazine-3-sulfonamides have illuminated a clear path for designing targeted therapeutics. The ability to tune the scaffold's activity through precise chemical modifications allows for the optimization of compounds for different diseases:

  • Glaucoma: Highly selective CA II inhibitors can lower intraocular pressure with potentially fewer side effects than non-selective inhibitors.[6]

  • Cancer: Selective inhibition of tumor-associated isoforms like CA IX and CA XII offers a promising strategy to disrupt pH regulation in the tumor microenvironment, thereby impeding tumor growth and metastasis.[2][9]

  • Infectious Diseases: By optimizing for cell permeability and target engagement, novel pyridazine-based compounds could emerge as effective antibiotics against drug-resistant bacteria.[4]

Future research should focus on integrating advanced computational methods with synthetic chemistry to predictively design inhibitors with enhanced isoform selectivity and improved pharmacokinetic profiles. Exploring novel substitutions on the pyridazine ring and developing fused heterocyclic systems could uncover new interactions with target enzymes, leading to the next generation of pyridazine-3-sulfonamide-based drugs.

Conclusion

The pyridazine-3-sulfonamide core is a remarkably versatile and synthetically tractable scaffold in modern drug discovery. The deep understanding of its structure-activity relationships, particularly in the context of carbonic anhydrase inhibition, has enabled the rational design of potent and selective agents. By explaining the causality behind experimental choices—from the foundational role of the sulfonamide zinc-binding group to the selectivity-conferring effects of peripheral substitutions—we can continue to refine this chemical class. As research expands to other target families like bacterial enzymes and protein kinases, the principles of SAR will remain the guiding force in transforming this promising scaffold into clinically effective therapeutics.

References

  • Kuprienko, A. A., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. MDPI. Available at: [Link]

  • Reeves, A. Z., et al. (2025). Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. ACS Publications. Available at: [Link]

  • Deeb, A. A., El-Eraky, W. I., & Mohamed, S. M. (2015). Pyridazine and its related compounds. Part 35: Synthesis, characterization and antimicrobial activity of some novel pyridazine and triazolopyridazine containing sulfonamides. European Journal of Chemistry. Available at: [Link]

  • Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Awaad, H. A. (n.d.). Pyridazine Derivatives and Related Compounds, Part 28. 1 Pyridazinesulfonamides: Synthesis and Antimicrobial Activity. ResearchGate. Available at: [Link]

  • Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Awaad, H. A. (2008). Pyridazine Derivatives and Related Compounds, Part 28. 1 Pyridazinesulfonamides: Synthesis and Antimicrobial Activity. Taylor & Francis Online. Available at: [Link]

  • Ma, L., et al. (2025). Research progress on anti-tumor drug resistance of pyridazine-containing structural compounds. PubMed. Available at: [Link]

  • (n.d.). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. sciencedirect.com. Available at: [Link]

  • de Paula, J. C., et al. (2020). Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease. PMC. Available at: [Link]

  • Joachimiak, P., et al. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. MDPI. Available at: [Link]

  • Allam, H. A., et al. (n.d.). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. PMC. Available at: [Link]

  • Blake, K. L., et al. (2018). GW779439X and Its Pyrazolopyridazine Derivatives Inhibit the Serine/Threonine Kinase Stk1 and Act As Antibiotic Adjuvants against β-Lactam-Resistant Staphylococcus aureus. ResearchGate. Available at: [Link]

  • Ahemad, N., et al. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. PubMed. Available at: [Link]

  • Zhang, Y., et al. (n.d.). Mechanisms of Pyrazinamide Action and Resistance. PMC - NIH. Available at: [Link]

  • (n.d.). The structure activity relationship for the newly synthesized pyridazin-3-one derivatives. ResearchGate. Available at: [Link]

  • Ibrahim, M., et al. (2015). “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field. SCIRP. Available at: [Link]

  • Akita, H., et al. (n.d.). [Pharmacological studies of 4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone (M73101). (2). Anti-inflammatory activity (author's transl)]. PubMed. Available at: [Link]

  • Meanwell, N. A. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. PubMed. Available at: [Link]

  • Li, Z., et al. (n.d.). Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor. PMC. Available at: [Link]

  • (2024). What is the mechanism of Propyphenazone? Patsnap Synapse. Available at: [Link]

  • (2026). (PDF) PYRIDAZINONE AS VERSATILE SCAFFOLD IN DRUG DISCOVERY: VIEW ON CURRENT DEVELOPMENT. ResearchGate. Available at: [Link]

  • Al-Zaydi, K. M. (n.d.). Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines. PMC. Available at: [Link]

  • Nocentini, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. PubMed. Available at: [Link]

  • Zulfiqar, N., Asif, M. U., & Ahmed, A. (2026). Carbonic Anhydrase Inhibitors: Deciphering Pharmacological Mechanisms, Therapeutic Avenues, and Clinical Implications. Mathews. Available at: [Link]

  • Smith, U. (2001). Pioglitazone: mechanism of action. PubMed. Available at: [Link]

  • Kumar, D., & Singh, R. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Publication. Available at: [Link]

  • (n.d.). Challenges and Progress in Nonsteroidal Anti-Inflammatory Drugs Co-Crystal Development. mdpi.com. Available at: [Link]

  • Blake, K. L., et al. (2018). GW779439X and Its Pyrazolopyridazine Derivatives Inhibit the Serine/Threonine Kinase Stk1 and Act As Antibiotic Adjuvants against β-Lactam-Resistant Staphylococcus aureus. PubMed. Available at: [Link]

  • (n.d.). Targeting multidrug resistant Staphylococcus infections with bacterial histidine kinase inhibitors. Chemical Science (RSC Publishing). Available at: [Link]

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Sources

Exploratory

Exploring Pyridazine Scaffolds for Neurological Disorders: A Technical Guide to CNS Drug Design

Executive Summary The development of central nervous system (CNS) therapeutics is notoriously hindered by the blood-brain barrier (BBB) and the challenge of achieving target selectivity without off-target neurotoxicity....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of central nervous system (CNS) therapeutics is notoriously hindered by the blood-brain barrier (BBB) and the challenge of achieving target selectivity without off-target neurotoxicity. In recent years, the pyridazine ring (a 1,2-diazine) has emerged as a privileged scaffold in neuropharmacology. By offering a unique combination of high dipole moment, robust hydrogen-bonding capacity, and favorable Central Nervous System Multiparameter Optimization (CNS MPO) scores, pyridazine derivatives are being aggressively explored for Alzheimer’s disease (AD), Parkinson’s disease (PD), and amyotrophic lateral sclerosis (ALS). This whitepaper deconstructs the physicochemical rationale, key neurological targets, and self-validating experimental workflows required to develop pyridazine-based CNS therapeutics.

The Physicochemical Rationale for Pyridazine in CNS Drug Design

In medicinal chemistry, bioisosteric replacement of ubiquitous phenyl rings with heterocyclic alternatives is a standard optimization strategy. However, substituting a phenyl ring with a pyridazine scaffold provides distinct biophysical advantages specifically tailored for CNS penetration[1].

The adjacent nitrogen atoms in the pyridazine ring create a highly localized electron density. This results in a significant dipole moment (~4.2 Debye) compared to a standard phenyl ring (0.0 Debye), which subtends robust π-π stacking and dipole-dipole interactions with target proteins[2]. Crucially, despite this polarity, pyridazines generally exhibit lower lipophilicity (ClogP) than their carbocyclic counterparts. This prevents the non-specific hydrophobic trapping of the drug within the lipid bilayer of the BBB, thereby increasing the free fraction of the drug available in the brain parenchyma[2].

Furthermore, pyridazine derivatives consistently achieve high CNS MPO desirability scores (≥ 4.0), a predictive algorithm that balances lipophilicity, polar surface area, molecular weight, pKa, and hydrogen bond donors to forecast BBB permeability and safety[1].

Key Neurological Targets Modulated by Pyridazine Scaffolds

Pyridazine’s unique electronic distribution allows it to act as a versatile pharmacophore across multiple neurodegenerative pathways:

  • Cholinesterases (AChE/BuChE) in Alzheimer's Disease: Pyridazine derivatives act as potent dual inhibitors of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE). The nitrogen atoms of the pyridazine ring form critical hydrogen bonds with the catalytic anionic site (CAS) or peripheral anionic site (PAS) of these enzymes, restoring acetylcholine levels and improving cognitive function[1][3].

  • Excitatory Amino Acid Transporter 2 (EAAT2) in ALS and Neuropathy: Glutamate excitotoxicity is a primary driver of neuronal death in ALS and AD. Small molecule pyridazine derivatives, such as LDN-212320 and its lipophilic analogs, act as translational activators of EAAT2. By upregulating this transporter, these compounds restore normal synaptic glutamate clearance, providing profound neuroprotection[4][5].

  • NLRP3 Inflammasome in Parkinson's and AD: Neuroinflammation is a hallmark of chronic neurological decline. Recent structural optimizations have yielded novel pyridazine derivatives that selectively inhibit the NLRP3 inflammasome, effectively halting the excessive production of pro-inflammatory cytokines in the brain[6].

Pathway Pyridazine Pyridazine Scaffold (High Dipole, H-Bonding) AChE AChE / BuChE Inhibition Pyridazine->AChE Binds CAS/PAS EAAT2 EAAT2 Activation Pyridazine->EAAT2 Upregulates Transporter NLRP3 NLRP3 Inhibition Pyridazine->NLRP3 Blocks Inflammasome AD Alzheimer's Disease (Cognitive Rescue) AChE->AD ALS ALS / Neuropathy (Reduced Excitotoxicity) EAAT2->ALS NLRP3->AD PD Parkinson's Disease (Reduced Neuroinflammation) NLRP3->PD

Fig 1. Pharmacological pathways of pyridazine scaffolds in neurodegenerative diseases.

Quantitative Structure-Activity Summaries

To contextualize the pharmacological utility of the pyridazine ring, the following tables summarize its biophysical advantages and representative therapeutic benchmarks.

Table 1: Physicochemical Comparison of Phenyl vs. Pyridazine Rings

PropertyPhenyl RingPyridazine RingImpact on CNS Drug Design
Aromaticity Index (AI) 10079Increased structural flexibility for induced-fit target binding.
Dipole Moment (Debye) 0.0~4.2Enhanced π-π stacking and directional dipole interactions.
H-Bond Acceptors 02Improved aqueous solubility and specific target anchoring.
Lipophilicity (ClogP) HighLowPrevents non-specific hydrophobic trapping in BBB lipid bilayers.

Data synthesized from established medicinal chemistry principles and structural analyses[2].

Table 2: Representative Pyridazine Derivatives and Neurological Targets

Compound / SeriesPrimary TargetIndicationKey Quantitative MetricRef
Biphenyl-pyridazinones AChE / BuChEAlzheimer's DiseaseIC50 ≤ 10 μM (High CNS MPO ≥ 4)[1][3]
LDN-212320 Analogs EAAT2 TransporterALS / Neuropathic PainFull reversal of neuropathy at 3.21 mg/kg[4][5]
Novel Pyridazine Inhibitors NLRP3 InflammasomeParkinson's / ADSignificant reduction in pro-inflammatory cytokines[6]

Self-Validating Experimental Methodologies

Robust drug discovery requires assays that inherently flag false positives. Below are two field-proven, self-validating protocols for evaluating pyridazine-based CNS candidates.

Protocol 1: Kinetic Evaluation of Pyridazine-Based AChE Inhibitors

Objective: To determine the half-maximal inhibitory concentration (IC50) and kinetic mechanism of novel pyridazine derivatives against AChE. Causality & Self-Validation: We employ a modified Ellman’s assay. The fundamental logic is a coupled enzyme-chemical reaction. AChE hydrolyzes acetylthiocholine to thiocholine, which immediately reacts with DTNB to yield a yellow anion absorbing at 412 nm. This continuous colorimetric readout is self-validating; any non-linear absorbance over time immediately flags reagent degradation, compound precipitation, or assay artifact.

  • Reagent Preparation: Prepare 0.1 M phosphate buffer (pH 8.0) to mimic physiological pH while optimizing AChE stability.

  • Compound Incubation: Pre-incubate human recombinant AChE (0.03 U/mL) with varying concentrations of the pyridazine candidate (0.1 nM to 100 μM) for 10 minutes at 25°C. Causality: Pre-incubation allows the pyridazine ring's high dipole moment to establish equilibrium with the enzyme's CAS before substrate competition begins.

  • Reaction Initiation: Add DTNB (0.3 mM final) and acetylthiocholine iodide (0.5 mM final).

  • Kinetic Readout: Monitor absorbance at 412 nm for 5 minutes using a microplate reader. Calculate the initial velocity (V0) from the linear portion of the curve.

  • Mechanism Determination: Construct Lineweaver-Burk plots (1/V vs 1/[S]) to determine if the pyridazine acts as a competitive (Vmax unchanged, Km increased) or non-competitive inhibitor.

Protocol 2: In Vitro to In Vivo Translation of EAAT2 Activators

Objective: To validate the efficacy of pyridazine derivatives in upregulating EAAT2 function. Causality & Self-Validation: Excitotoxicity is driven by impaired synaptic glutamate clearance[4]. Measuring total EAAT2 protein levels via Western blot is insufficient because the protein must be localized to the plasma membrane to function. Therefore, a [3H]-glutamate radioligand uptake assay in primary astrocytes is utilized. The self-validating control involves co-administering a known EAAT2 blocker (e.g., dihydrokainate) to ensure the observed uptake is specifically transporter-mediated and not due to membrane leakiness.

  • Astrocyte Culture: Plate primary murine cortical astrocytes and grow to 80% confluence.

  • Compound Treatment: Expose cells to the pyridazine derivative (e.g., 1-10 μM) for 24-48 hours. Causality: EAAT2 activation by these scaffolds often involves translational upregulation, requiring sufficient time for protein synthesis and membrane trafficking[5].

  • Wash and Prepare: Wash cells with Na+-containing HEPES buffer. Causality: EAAT2 is a Na+-dependent transporter; the sodium gradient is the thermodynamic driver for glutamate uptake.

  • Radioligand Addition: Add 100 nM [3H]-glutamate and incubate for exactly 10 minutes at 37°C.

  • Termination and Measurement: Terminate the reaction rapidly with ice-cold Na+-free buffer (substituting choline chloride) to halt transport. Lyse cells and measure intracellular radioactivity via liquid scintillation counting.

Workflow Design In Silico Design CNS MPO Scoring Synthesis Chemical Synthesis (Bioisosteric Replacement) Design->Synthesis InVitro In Vitro Validation (Enzyme/Uptake Assays) Synthesis->InVitro BBB BBB Permeability (PAMPA-BBB / MDCK) InVitro->BBB InVivo In Vivo Efficacy (Disease Models) BBB->InVivo

Fig 2. Self-validating workflow for screening CNS-active pyridazine candidates.

Conclusion & Pipeline Outlook

The pyridazine scaffold is no longer just a structural curiosity; it is a highly developable, privileged chemotype for CNS drug discovery. By strategically leveraging its unique dipole moment and dual hydrogen-bonding capabilities, medicinal chemists can design molecules that circumvent traditional BBB permeability issues while maintaining exquisite target affinity. As research pivots toward multi-target directed ligands (MTDLs) for complex neurodegenerative etiologies, the functionalization of the pyridazine core will undoubtedly remain at the forefront of neurological pipeline development.

References

  • Virtual screening in drug-likeness and structure/activity relationship of pyridazine derivatives as Anti-Alzheimer drugs Journal of King Saud University - Science URL
  • The pyridazine heterocycle in molecular recognition and drug discovery PMC / NIH URL
  • Novel Dual Acetyl- and Butyrylcholinesterase Inhibitors Based on the Pyridyl–Pyridazine Moiety for the Potential Treatment of Alzheimer's Disease MDPI URL
  • Pyridazine Derivatives as NLRP3 Inhibitors for Treating Asthma, COPD, Parkinson's Disease, and Alzheimer's Disease ACS Medicinal Chemistry Letters URL
  • WO2013019938A1 - Pyridazine derivatives as eaat2 activators Google Patents URL
  • Synthesis and Biological Evaluation of Novel Neuroprotective Pyridazine Derivatives as Excitatory Amino Acid Transporter 2 (EAAT2)

Sources

Foundational

The Pyridazine Moiety: A Technical Guide to its Understated Basicity and Strategic Hydrogen Bonding Capacity

Introduction: The Rise of a Privileged Heterocycle in Drug Discovery In the landscape of medicinal chemistry, the pyridazine ring has emerged as a compelling structural motif, transitioning from a heterocyclic curiosity...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rise of a Privileged Heterocycle in Drug Discovery

In the landscape of medicinal chemistry, the pyridazine ring has emerged as a compelling structural motif, transitioning from a heterocyclic curiosity to a "privileged structure" in modern drug design.[1] Initially overshadowed by its more common isomer, pyridine, the unique physicochemical profile of pyridazine is now being strategically exploited by researchers and drug development professionals.[2][3] This guide provides an in-depth exploration of two of its most defining features: its weak basicity and its robust, dual hydrogen bonding capacity. Understanding these characteristics is paramount for leveraging the full potential of the pyridazine scaffold in the rational design of novel therapeutics.[2]

The pyridazine ring is a six-membered aromatic heterocycle containing two adjacent nitrogen atoms.[2][4] This seemingly subtle structural alteration compared to pyridine imparts a unique set of electronic properties that govern its interactions with biological targets.[3] Notably, pyridazine derivatives are integral components of several marketed drugs and a growing number of clinical candidates, demonstrating their therapeutic relevance across a spectrum of diseases, including cancer, inflammatory disorders, and infectious diseases.[5][6] This guide will delve into the fundamental principles underlying pyridazine's chemical behavior, provide practical experimental methodologies for its characterization, and illustrate its strategic application in contemporary drug discovery.

Deconstructing the Basicity of Pyridazine: A Tale of Two Nitrogens

The basicity of a heterocyclic compound, quantified by its pKa value, is a critical determinant of its pharmacokinetic and pharmacodynamic properties. It influences aqueous solubility, salt formation, and the nature of interactions with biological targets.[3][7] Pyridazine is characterized by its weak basicity, a feature that can be highly advantageous in drug design.[3]

The Inductive Effect and Lone Pair Repulsion

The pKa of pyridazine is approximately 2.0-2.3, significantly lower than that of pyridine (pKa ≈ 5.2).[3][8] This reduced basicity is a direct consequence of the presence of two adjacent, sp2-hybridized nitrogen atoms.[9][10] Each nitrogen atom exerts a powerful electron-withdrawing inductive effect (-I effect) on the ring, decreasing the electron density available on the other nitrogen's lone pair for protonation.[9][11] This makes the lone pairs less available to accept a proton compared to the single nitrogen in pyridine.[10]

Furthermore, the close proximity of the two nitrogen lone pairs in pyridazine leads to electrostatic repulsion.[12] This repulsion is relieved upon protonation, which might suggest an increase in basicity. However, the strong inductive-withdrawing effect of the second nitrogen atom is the dominant factor, resulting in an overall decrease in basicity.[9][12]

The order of basicity among the diazines is a classic illustration of these electronic effects: pyridazine (pKa ≈ 2.0) > pyrimidine (pKa ≈ 1.3) > pyrazine (pKa ≈ 0.6) .[8] In pyrimidine, the nitrogen atoms are at the 1,3-positions, and the inductive effect is still significant.[10] In pyrazine (1,4-positions), the two electron-withdrawing nitrogens are para to each other, leading to the most pronounced decrease in electron density and thus the lowest basicity.[9][12]

Quantitative Comparison of Diazine Basicities

For a clearer perspective, the following table summarizes the key physicochemical properties of pyridazine in comparison to its isomers and pyridine.

CompoundStructurepKapKBHXDipole Moment (D)
PyridineC₅H₅N5.21.862.22
Pyridazine C₄H₄N₂ 2.0 1.65 4.22
PyrimidineC₄H₄N₂1.31.072.33
PyrazineC₄H₄N₂0.930.320

Data compiled from multiple sources.[3][5][8]

This table highlights pyridazine's intermediate basicity among the diazines, yet significantly weaker basicity compared to pyridine. It also introduces the hydrogen bond acceptor basicity (pKBHX), which will be discussed in the following section. The high dipole moment of pyridazine is another noteworthy feature, contributing to its unique interaction capabilities.[3][5]

The Strategic Advantage of Pyridazine's Hydrogen Bonding Capacity

While its Brønsted-Lowry basicity is weak, pyridazine possesses a robust capacity to act as a hydrogen bond acceptor. This is a critical distinction for drug designers, as hydrogen bonds are the cornerstone of molecular recognition at biological targets.[3][13] The hydrogen bond acceptor strength can be quantified by the pKBHX scale, which measures the equilibrium constant for the formation of a hydrogen-bonded complex in a nonpolar solvent.[13]

Dual Hydrogen Bond Acceptor Potential: The α-Effect

A key feature that sets pyridazine apart is its ability to act as a dual hydrogen bond acceptor, with both adjacent nitrogen atoms participating in interactions simultaneously.[3][14] This is attributed to the "α-effect," where the presence of lone pairs of electrons on adjacent atoms facilitates these dual interactions.[14] This capacity for bidentate hydrogen bonding can lead to significantly enhanced binding affinity and specificity for a target protein.[3]

The pKBHX value of pyridazine is approximately 1.65, which is remarkably close to that of the much more basic pyridine (pKBHX ≈ 1.86).[5] This indicates that despite its low pKa, pyridazine is a strong hydrogen bond acceptor. This unique combination of weak basicity and strong hydrogen bonding capacity is a significant advantage in drug design. For instance, at physiological pH, a pyridazine-containing drug is less likely to be protonated, which can be beneficial for membrane permeability and avoiding off-target interactions at ion channels, while still being able to form potent hydrogen bonds with its intended target.[3]

The following diagram illustrates the protonation equilibrium of pyridazine and its dual hydrogen bond acceptor capability.

pyridazine_properties cluster_protonation Weak Basicity (Protonation) cluster_h_bonding Strong Dual H-Bond Acceptor pyridazine_unprotonated Pyridazine (pKa ≈ 2.0) equilibrium pyridazine_unprotonated->equilibrium H_plus + H⁺ H_plus->pyridazine_unprotonated equilibrium->H_plus pyridazine_protonated Pyridazinium ion equilibrium->pyridazine_protonated pyridazine_h_bond Pyridazine h_bond_complex Bidentate H-bond Complex h_donor H-A (H-bond donor) h_donor->pyridazine_h_bond H-bond h_donor2 H-A (H-bond donor) h_donor2->pyridazine_h_bond H-bond

Caption: Protonation and Hydrogen Bonding of Pyridazine.

Visualizing Pyridazine in Action: Molecular Recognition

X-ray crystallography studies have provided concrete evidence of pyridazine's dual hydrogen bonding in protein-ligand complexes.[3][15] For example, in the design of inhibitors for certain enzymes, the two nitrogen atoms of the pyridazine ring can form simultaneous hydrogen bonds with the N-H groups of adjacent amino acid residues in the protein's active site, such as asparagine or glutamine.[3] This bidentate interaction provides a strong anchor for the ligand, contributing significantly to its binding affinity.

The logical relationship for leveraging pyridazine in drug design can be visualized as follows:

drug_design_logic pyridazine Pyridazine Core weak_basicity Weak Basicity (Low pKa) pyridazine->weak_basicity strong_h_bond Strong Dual H-Bond Acceptor (pKBHX) pyridazine->strong_h_bond improved_pk Improved PK Properties (e.g., membrane permeability) weak_basicity->improved_pk Leads to high_affinity High Binding Affinity & Specificity strong_h_bond->high_affinity Enables drug_candidate Optimized Drug Candidate improved_pk->drug_candidate high_affinity->drug_candidate

Caption: Pyridazine's Physicochemical Properties in Drug Design.

Experimental Methodologies for Characterization

The accurate determination of pKa and hydrogen bonding capacity is crucial for understanding the behavior of novel pyridazine derivatives. Here, we outline standard protocols for these measurements.

Protocol 1: Determination of pKa by UV-Vis Spectrophotometry

This method relies on the change in the UV-Vis absorption spectrum of the pyridazine derivative upon protonation.

Step-by-Step Methodology:

  • Preparation of Buffers: Prepare a series of buffers with known pH values spanning a range of at least 2 pH units above and below the expected pKa of the compound.

  • Stock Solution Preparation: Prepare a concentrated stock solution of the pyridazine derivative in a suitable solvent (e.g., methanol or DMSO).

  • Sample Preparation: For each buffer, prepare a sample by adding a small, constant volume of the stock solution to a known volume of the buffer. The final concentration of the organic solvent should be kept low (<1%) to minimize its effect on the pH.

  • Spectrophotometric Measurement: Record the UV-Vis spectrum (e.g., from 200-400 nm) for each sample.

  • Data Analysis: Identify a wavelength where the absorbance changes significantly between the protonated and unprotonated forms. Plot the absorbance at this wavelength against the pH of the buffers.

  • pKa Calculation: The pKa is the pH at which the absorbance is halfway between the absorbance of the fully protonated and fully unprotonated species. This can be determined from the inflection point of the resulting sigmoidal curve.

Protocol 2: Characterization of Hydrogen Bonding by NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for studying hydrogen bonding. The chemical shift of a proton involved in a hydrogen bond is sensitive to the strength of that interaction.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a series of samples in a non-polar, aprotic solvent (e.g., CDCl₃ or CCl₄) containing a fixed concentration of a hydrogen bond donor (e.g., a phenol or an alcohol) and varying concentrations of the pyridazine derivative (the hydrogen bond acceptor).

  • NMR Data Acquisition: Acquire ¹H NMR spectra for each sample.

  • Data Analysis: Monitor the chemical shift of the proton of the hydrogen bond donor (e.g., the -OH proton). As the concentration of the pyridazine derivative increases, this proton will become involved in hydrogen bonding, leading to a downfield shift in its resonance.

  • Association Constant (Ka) Calculation: The magnitude of the change in chemical shift can be used to calculate the association constant for the hydrogen bond formation, providing a quantitative measure of the hydrogen bond acceptor strength.

The following diagram outlines a general workflow for the synthesis and characterization of novel pyridazine derivatives.

experimental_workflow start Starting Materials (e.g., γ-ketoacids, hydrazines) synthesis Synthesis of Pyridazine Derivative start->synthesis purification Purification (e.g., Column Chromatography) synthesis->purification structure_elucidation Structure Elucidation (NMR, Mass Spec, IR) purification->structure_elucidation pka_determination pKa Determination (UV-Vis Titration) structure_elucidation->pka_determination h_bond_analysis H-Bond Analysis (NMR, X-ray Crystallography) structure_elucidation->h_bond_analysis biological_assay Biological Activity Assay pka_determination->biological_assay h_bond_analysis->biological_assay

Caption: General Experimental Workflow for Pyridazine Derivatives.

Conclusion: The Strategic Imperative of the Pyridazine Scaffold

The pyridazine ring, with its nuanced electronic properties, offers a unique and powerful tool for medicinal chemists. Its weak basicity, coupled with a strong and often bidentate hydrogen bonding capacity, provides a strategic advantage in the design of selective and effective therapeutic agents. By moving beyond a simple consideration of pKa and embracing a more holistic understanding of its hydrogen bonding potential, researchers can unlock new opportunities for molecular recognition and drug-target interactions. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the judicious application of the pyridazine scaffold is poised to play an increasingly important role in the future of drug discovery.

References

  • Meanwell, N. A. The pyridazine heterocycle in molecular recognition and drug discovery. Medicinal Chemistry Research, 32(9), 1853-1921. [Link]

  • Meanwell, N. A. (2023). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Blumberg Institute. [Link]

  • Plater, M. J., et al. (2024). Stereoview Images of Hydrogen-Bonded Quinoxalines with a Helical Axis; Pyrimidines and a Pyridazine That Form Extended Tapes. Molbank, 2024(1), M1845. [Link]

  • Hobbs, W. J. (2022). Synthesis and Characterization of Unique Pyridazines. Liberty University. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 9259, Pyridazine. [Link]

  • Li, Q., & Huang, F. Q. (2005). The Structure and Properties of the Hydrogen Bond between Complex of Pyridazine and Water. Acta Physico-Chimica Sinica, 21(1), 52-56. [Link]

  • All 'Bout Chemistry. (2026). Basicity of Pyridine, Pyrimidine, Pyridazine and Pyrazine. [Link]

  • Al-Zoubi, W. (2002). Product Class 8: Pyridazines. In Science of Synthesis. [Link]

  • Wzgarda-Raj, K., et al. (2023). X-ray studies of three 3,6-bis(pyridin-2-yl)-1,2,4,5-tetrazine cocrystals: an unexpected molecular conformation stabilized by hydrogen bonds. Acta Crystallographica Section C: Structural Chemistry, 79(Pt 2), 52-60. [Link]

  • Wang, T., et al. (2008). Spectroscopic investigation on the binding of bioactive pyridazinone derivative to human serum albumin and molecular modeling. Colloids and Surfaces B: Biointerfaces, 65(1), 113-119. [Link]

  • Platts, J. A., et al. (2014). Theoretical Prediction of Hydrogen-Bond Basicity pKBHX Using Quantum Chemical Topology Descriptors. Journal of Chemical Information and Modeling, 54(12), 3337-3345. [Link]

  • Xing, L., et al. (2005). Hydrogen bond directed synthesis of pyridazine and naphthyridine containing macrocycles. Chemical Communications, (45), 5751-5753. [Link]

  • Sarkar, N., & Parkin, S. (n.d.). A structural study of hydrogen-bond driven cocrystallization of pyridyl-bithiophene based compounds. NSF PAR. [Link]

  • Ibrahim, M., et al. (2015). “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field. Journal of Biosciences and Medicines, 3, 59-66. [Link]

  • RJWave.org. (n.d.). Hydrogen Bonding Behavior Of Pyridine In Biological And Chemical Systems. [Link]

  • Gomaa, M. S., & Ali, M. M. (2015). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Molecules, 20(1), 1438-1454. [Link]

  • LIRIAS. (n.d.). Strategy for the synthesis of pyridazine heterocycles and its derivatives. [Link]

  • Kumar, D., & Kumar, R. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Publication. [Link]

  • Hunter, C. A. (2014). Hydrogen Bond Basicity Prediction for Medicinal Chemistry Design. Request PDF. [Link]

  • Chemistry Stack Exchange. (2016). Why is pyrimidine less basic than pyridine?. [Link]

  • ChemWhat. (n.d.). Pyridazine CAS#: 289-80-5. [Link]

  • Popa, M. M., et al. (2025). The Role of Hydrogen Bond Interactions in Crystal Formation of Pyrrolo-Azines Alcohols. Crystals, 15(1), 78. [Link]

  • ResearchGate. (2021). (PDF) Hydrogen Bonds: Raman Spectroscopic Study. [Link]

  • Chierotti, M. R., et al. (2018). Unraveling the Hydrogen Bond Network in a Theophylline-Pyridoxine Salt Cocrystal by a Combined X-ray Diffraction, Solid-State NMR, and DFT Calculation Approach. Crystal Growth & Design, 18(3), 1771-1783. [Link]

  • IntechOpen. (2018). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. [Link]

  • Vaia. (n.d.). Explain why pyrimidine is less basic than pyridine. [Link]

  • Reddit. (2019). Let's discuss the basicity of pyrazine and pyrimidine. [Link]

  • Filo. (2023). Explain why pyrimidine is less basic than pyridine. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Expedient Synthesis of Pyridazine-3-sulfonamide from Pyridazine-3-sulfonyl Chloride

Executive Summary Pyridazine-3-sulfonamides represent a privileged structural motif in modern drug discovery, frequently utilized in the development of potent anti-inflammatory agents and neuroprotective therapeutics. Th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyridazine-3-sulfonamides represent a privileged structural motif in modern drug discovery, frequently utilized in the development of potent anti-inflammatory agents and neuroprotective therapeutics. This application note details a highly optimized, scalable protocol for the synthesis of pyridazine-3-sulfonamides directly from pyridazine-3-sulfonyl chloride. By addressing the inherent instability and extreme moisture sensitivity of the heteroaryl sulfonyl chloride precursor, this guide provides a robust, self-validating framework for achieving high-yielding amination.

Pharmacological Context & Mechanistic Rationale

The sulfonamide moiety is a premier amide isostere that offers improved hydrolytic stability, unique hydrogen-bonding geometry, and an increased polar surface area, making it highly desirable in medicinal chemistry[1]. Specifically, pyridazine-3-sulfonamide derivatives have demonstrated potent biological activity, including the targeted inhibition of lipopolysaccharide (LPS)-mediated TNF-α production in human peripheral blood mononuclear cells[2].

BioPathway Drug Pyridazine-3-sulfonamides Target LPS-Stimulated Macrophages Drug->Target Inhibits Cytokine TNF-α Release Target->Cytokine Downregulates Disease Inflammatory Pathology Cytokine->Disease Prevents

Pharmacological role of pyridazine-3-sulfonamides in TNF-α inhibition.

The classical synthesis of primary sulfonamides relies on the reaction of activated sulfonyl electrophiles with ammonia[3]. Mechanistically, this proceeds via a nucleophilic acyl substitution at the hexavalent sulfur atom. However, the pyridazine ring is highly electron-deficient. This electronic withdrawal hyper-activates the sulfonyl chloride at the 3-position, rendering it exceptionally susceptible to competitive hydrolysis by trace water. Consequently, the causality behind our experimental design dictates strict anhydrous conditions and cryogenic cooling to suppress the formation of the unreactive sulfonic acid byproduct[4].

Reaction Optimization & Causality Data

To establish a self-validating and robust protocol, various amination conditions were evaluated. The use of anhydrous ammonia gas in dichloromethane (DCM) at sub-zero temperatures proved vastly superior to aqueous ammonia systems.

Amination ReagentSolvent SystemTemperatureYield (%)Purity (HPLC)Mechanistic Rationale & Causality
NH₃ (gas) Anhydrous DCM-20 °C to RT88 - 92%>98%Excess NH₃ acts as both nucleophile and HCl scavenger; cryogenic temp prevents degradation[4].
NH₄OH (28% aq) THF0 °C to RT55 - 65%~85%Biphasic system introduces water; competitive hydrolysis of the highly activated sulfonyl chloride reduces yield.
NH₄OAc MeCN (Sonication)RT70 - 78%>95%Mild ammonia surrogate; sonication enhances mass transfer, but ambient temperature allows minor side reactions.

Standard Operating Protocol (SOP)

The following protocol describes the optimal synthesis utilizing anhydrous ammonia gas to ensure maximum yield and purity.

Workflow A Pyridazine-3-sulfonyl chloride B Solubilization in Anhydrous DCM A->B C Cryogenic Cooling (-20 °C) B->C D Ammonia Gas Bubbling C->D E Nucleophilic Substitution D->E NH3 as nucleophile F Aqueous Quench & Workup E->F G Pyridazine-3-sulfonamide F->G

Step-by-step synthetic workflow for pyridazine-3-sulfonamide.

Step 1: Reaction Setup & Solubilization
  • Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a gas inlet tube. Purge the system with dry Nitrogen (N₂).

  • Dissolve crude pyridazine-3-sulfonyl chloride (10.0 mmol) in 100 mL of anhydrous Dichloromethane (DCM)[4].

  • Expert Insight: DCM is selected over coordinating solvents like THF because it does not complex with the electrophilic sulfur, thereby maintaining the high reactivity required for the incoming weak nucleophile (NH₃) at low temperatures.

Step 2: Cryogenic Cooling & Amination
  • Submerge the reaction flask in a dry ice/ethylene glycol bath and cool the solution to -20 °C.

  • Carefully bubble anhydrous NH₃ gas (approx. 15 psi) directly into the solution for 10 to 15 minutes[4].

  • Expert Insight: Two equivalents of NH₃ are strictly required—one to act as the nucleophile and the second to scavenge the liberated HCl. Failing to scavenge HCl will lead to the protonation of the pyridazine nitrogen, causing premature precipitation of the starting material and stalling the reaction.

Step 3: Reaction Progression & Quenching
  • Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature over 30 minutes.

  • Quench the reaction by adding 50 mL of distilled water to dissolve the precipitated ammonium chloride (NH₄Cl) salts[4].

Step 4: Workup & Purification
  • Transfer the mixture to a separatory funnel. Extract the aqueous phase with additional DCM (2 × 30 mL).

  • Note: If the target sulfonamide is highly polar, the aqueous phase should be concentrated in vacuo, and the resulting residue triturated with Ethyl Acetate (EtOAc) to extract the pure product[4].

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the solid pyridazine-3-sulfonamide.

Analytical Self-Validation Parameters

To ensure the integrity of the synthesized product, the following self-validating analytical checks must be performed before proceeding to downstream assays:

  • Thin-Layer Chromatography (TLC): The conversion is marked by the complete disappearance of the fast-eluting, UV-active sulfonyl chloride spot and the appearance of a highly polar baseline spot (primary sulfonamide) when eluted with 30% EtOAc in Hexanes.

  • Infrared (IR) Spectroscopy: Successful amination is definitively confirmed by the presence of a distinct N-H stretching doublet (characteristic of primary amines) at approximately 3220 cm⁻¹, and strong S=O stretches at 1385 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric)[5].

  • Nuclear Magnetic Resonance (¹H-NMR): The presence of a broad, D₂O-exchangeable singlet integrating to 2 protons (typically between δ 7.50 - 9.00 ppm in DMSO-d₆) confirms the formation of the -SO₂NH₂ group[5].

References

  • [3] Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters - ACS Publications. 6

  • [5] Microwave-assisted synthesis of antimicrobial agents based on pyridazine moiety. Taylor & Francis.5

  • [2] Synthesis and in vitro evaluations of 6-(hetero)-aryl-imidazo[1,2-b]pyridazine-3-sulfonamide's as an inhibitor of TNF-α production. Bioorganic & Medicinal Chemistry Letters / PubMed. 2

  • [1] One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Princeton University / Macmillan Group. 1

  • [4] WO2019008029A1 - Sulfonylureas and sulfonylthioureas as nlrp3 inhibitors. Google Patents. 4

Sources

Application

Application Note &amp; Protocol: A General Procedure for the Synthesis of N-substituted Pyridazine-3-sulfonamides

Abstract This document provides a comprehensive guide for the synthesis of N-substituted pyridazine-3-sulfonamides, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. P...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of N-substituted pyridazine-3-sulfonamides, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. Pyridazine derivatives are recognized for their wide range of biological activities, and the sulfonamide moiety is a well-established pharmacophore found in numerous approved drugs.[1][2] This guide details a reliable two-step synthetic pathway, beginning with the preparation of the crucial intermediate, pyridazine-3-sulfonyl chloride, followed by its reaction with a diverse range of primary and secondary amines. The protocols are designed for researchers in synthetic and medicinal chemistry, providing not only step-by-step instructions but also the underlying chemical principles and expert insights to ensure successful execution.

Introduction: The Significance of Pyridazine Sulfonamides

The fusion of a pyridazine ring with a sulfonamide functional group creates a molecular scaffold with compelling therapeutic potential. The pyridazine core, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, is a "privileged" structure in medicinal chemistry, known to interact with various biological targets.[3] Similarly, the sulfonamide group (-SO₂NHR) is a cornerstone of pharmaceutical sciences, prized for its ability to act as a bioisostere of carboxylic acids while offering enhanced metabolic stability and unique hydrogen bonding capabilities.[4]

The resulting N-substituted pyridazine-3-sulfonamides have been investigated for a variety of therapeutic applications, including as potent enzyme inhibitors. For example, novel pyridazine-tethered sulfonamides have been developed as highly selective inhibitors of carbonic anhydrase II, demonstrating potential for the management of glaucoma.[5][6] The synthetic accessibility and the ease of diversification at the sulfonamide nitrogen allow for the systematic exploration of structure-activity relationships (SAR), making this an attractive scaffold for drug discovery programs.

Overview of the General Synthetic Strategy

The most direct and widely adopted method for synthesizing N-substituted pyridazine-3-sulfonamides is a two-stage process. This strategy offers modularity, allowing for the late-stage introduction of various amine substituents to generate a library of analogues.

  • Stage 1: Synthesis of Pyridazine-3-sulfonyl Chloride. This is the key intermediate. Its preparation is the critical first step and typically involves the conversion of a suitable pyridazine precursor into the reactive sulfonyl chloride.

  • Stage 2: Sulfonylation of Amines. The pyridazine-3-sulfonyl chloride is then reacted with a primary or secondary amine in the presence of a base to yield the final N-substituted pyridazine-3-sulfonamide. This is a variation of the classic Hinsberg reaction.[7]

The overall workflow is depicted below.

G cluster_0 Stage 1: Intermediate Synthesis cluster_1 Stage 2: Final Product Synthesis A 3-Aminopyridazine B Pyridazine-3-diazonium salt A->B  NaNO₂, aq. HCl  (Diazotization) C Pyridazine-3-sulfonyl Chloride (Key Intermediate) B->C  SO₂, CuCl₂  (Sulfonylation) D Primary or Secondary Amine (R¹R²NH) E N-substituted Pyridazine-3-sulfonamide C->E  Base (e.g., Pyridine, Et₃N)  Solvent (e.g., DCM, THF) D->E

Figure 1: General Synthetic Workflow.

Experimental Protocols

Disclaimer: All laboratory work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Protocol 1: Synthesis of Pyridazine-3-sulfonyl Chloride (Intermediate)

The preparation of heteroaryl sulfonyl chlorides from the corresponding amino-heterocycles via a Sandmeyer-type reaction is a well-established method.[8] This protocol adapts that general procedure for the synthesis of pyridazine-3-sulfonyl chloride from 3-aminopyridazine.

Causality & Rationale: This reaction proceeds via two key transformations. First, the amino group is converted into a diazonium salt using nitrous acid (generated in situ from sodium nitrite and HCl). The diazonium group is an excellent leaving group (N₂ gas). Second, in the presence of a copper(II) catalyst, this intermediate reacts with sulfur dioxide to form the desired sulfonyl chloride.[8] Running the reaction at low temperatures (0–5 °C) is critical to prevent the premature decomposition of the thermally unstable diazonium salt.

Materials & Reagents:

  • 3-Aminopyridazine

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • Sulfur Dioxide (SO₂) gas or a saturated solution in acetic acid

  • Copper(II) Chloride (CuCl₂)

  • Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Ice

Step-by-Step Procedure:

  • Diazotization:

    • In a three-neck round-bottom flask equipped with a mechanical stirrer and a thermometer, suspend 3-aminopyridazine (1.0 eq) in a mixture of concentrated HCl and water at 0 °C (using an ice-salt bath).

    • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the internal temperature does not rise above 5 °C.

    • Stir the resulting solution at 0–5 °C for 30 minutes. The formation of the diazonium salt is now complete.

  • Sulfonylation:

    • In a separate, larger flask, prepare a solution of copper(II) chloride (0.1 eq) in acetic acid (if using SO₂ in acetic acid) or water, and cool it to 0 °C.

    • Bubble sulfur dioxide gas through this solution or add the saturated SO₂/acetic acid solution.

    • Slowly add the cold diazonium salt solution from Step 1 to the SO₂/CuCl₂ mixture. Vigorous gas evolution (N₂) will be observed. Maintain the temperature below 10 °C throughout the addition.

    • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours or until gas evolution ceases.

  • Work-up and Isolation:

    • Pour the reaction mixture into a separatory funnel containing ice-water and extract with dichloromethane (3 x volume).

    • Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate (to neutralize excess acid), and finally with brine. Caution: The bicarbonate wash can cause effervescence; vent the funnel frequently.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Characterization:

    • The resulting crude pyridazine-3-sulfonyl chloride is often an oil or low-melting solid and can be used in the next step without further purification. Purity can be assessed by ¹H NMR spectroscopy.

Protocol 2: General Procedure for N-substituted Pyridazine-3-sulfonamide Synthesis

This protocol describes the reaction of the synthesized pyridazine-3-sulfonyl chloride with a generic primary or secondary amine (R¹R²NH).[9][10]

Causality & Rationale: This is a nucleophilic acyl substitution reaction at the sulfur atom. The amine acts as the nucleophile, attacking the electrophilic sulfur of the sulfonyl chloride. This displaces the chloride ion. A base, such as pyridine or triethylamine, is required to act as a scavenger for the hydrochloric acid (HCl) that is formed as a byproduct. Removing the HCl drives the reaction to completion and prevents the protonation of the starting amine, which would render it non-nucleophilic.

reaction_mechanism cluster_reactants Reactants cluster_product Products SulfonylChloride Pyridazine-3-SO₂Cl Sulfonamide Pyridazine-3-SO₂NR¹R² SulfonylChloride->Sulfonamide  DCM or THF  0°C to RT Amine R¹R²NH Amine->Sulfonamide  DCM or THF  0°C to RT Base Base (e.g., Pyridine) Base->Sulfonamide  DCM or THF  0°C to RT Byproduct Base·HCl

Figure 2: Reaction schematic for sulfonamide formation.

Materials & Reagents:

  • Pyridazine-3-sulfonyl Chloride (from Protocol 1)

  • Desired primary or secondary amine (1.0-1.2 eq)

  • Anhydrous Pyridine or Triethylamine (Et₃N) (1.5-2.0 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

Step-by-Step Procedure:

  • Reaction Setup:

    • Dissolve the primary or secondary amine (1.0 eq) and the base (e.g., pyridine, 1.5 eq) in anhydrous DCM in a round-bottom flask under a nitrogen or argon atmosphere.

    • Cool the solution to 0 °C in an ice bath.

  • Addition of Sulfonyl Chloride:

    • Dissolve the crude pyridazine-3-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM.

    • Add the sulfonyl chloride solution dropwise to the stirring amine solution at 0 °C.

    • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours.

  • Reaction Monitoring:

    • Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with an appropriate mixture of hexanes and ethyl acetate. The disappearance of the limiting reagent (usually the amine) and the appearance of a new, typically less polar, spot indicates product formation.

  • Work-up:

    • Once the reaction is complete, dilute the mixture with DCM.

    • Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl (to remove excess base), saturated aqueous NaHCO₃ (to remove any remaining acid), and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification and Characterization:

    • The crude product is typically purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

    • Combine the fractions containing the pure product and concentrate under reduced pressure.

    • Characterize the final N-substituted pyridazine-3-sulfonamide by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Data Summary: Representative Examples

The general procedure is applicable to a wide array of amines, leading to diverse final products. The table below summarizes hypothetical outcomes based on common amine starting materials.

EntryAmine Substrate (R¹R²NH)BaseTypical SolventExpected Product Structure
1AnilinePyridineDCMPyridazine-SO₂-NH-Ph
2BenzylamineEt₃NTHFPyridazine-SO₂-NH-CH₂-Ph
3MorpholineEt₃NDCMPyridazine-SO₂-N(CH₂CH₂)₂O
4(R)-alpha-methylbenzylaminePyridineDCMPyridazine-SO₂-NH-CH(CH₃)Ph
5DiethylamineEt₃NTHFPyridazine-SO₂-N(CH₂CH₃)₂

Conclusion

This application note provides a robust and versatile two-step methodology for the synthesis of N-substituted pyridazine-3-sulfonamides. By mastering the preparation of the key pyridazine-3-sulfonyl chloride intermediate and the subsequent sulfonylation reaction, researchers can efficiently generate diverse libraries of these medicinally relevant compounds for biological screening and lead optimization. The detailed protocols and explanatory notes are intended to empower scientists to successfully and safely implement this chemistry in their laboratories.

References

  • Al-Ghorbani, M., et al. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry.[2][5][6]

  • ChemicalBook. (n.d.). 3-Pyridinesulfonamide synthesis. Retrieved from ChemicalBook.[11]

  • PubMed. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma.
  • Pereshivko, O. P., et al. (2016). Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines. Heterocyclic Communications.[7]

  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of Sulfonamides Using Pyridine-2-Sulfonate Derivatives. Retrieved from BenchChem.[4]

  • ChemicalBook. (n.d.). pyridine-3-sulfonyl chloride synthesis. Retrieved from ChemicalBook.[12]

  • ResearchGate. (n.d.). Pyridazine Derivatives and Related Compounds, Part 28. Pyridazinesulfonamides: Synthesis and Antimicrobial Activity. Retrieved from ResearchGate.[9]

  • Hilaris Publisher. (2016). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Retrieved from Hilaris Publisher.[1][10]

  • Patentscope. (2016). METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE. WIPO.
  • Google Patents. (n.d.). Pyridine-3-sulfonyl chloride production method.
  • Google Patents. (n.d.). Synthesis method of pyridine-3-sulfonyl chloride.
  • El-Gazzar, A. R. B. A., et al. (2020). Design and Synthesis of a New Class of Pyridine-Based N-Sulfonamides Exhibiting Antiviral, Antimicrobial, and Enzyme Inhibition Characteristics. ACS Omega.
  • El-Sayed, M. A. A., et al. (2025). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. RSC Medicinal Chemistry.[3]

  • Coad, B. R., et al. (1979). Pyridazines. Part III. Reaction of di- and tri-chlorodialkylaminopyridazines with nucleophiles. Journal of the Chemical Society, Perkin Transactions 2.
  • Hallow, A., et al. (2022).
  • Macmillan Group - Princeton University. (2023).
  • Anderson, N. G. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development.[8]

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Method

Application Note: Spectroscopic Characterization of Novel Pyridazine Sulfonamides

Abstract This application note provides a comprehensive guide to the structural elucidation of novel pyridazine sulfonamides using a multi-spectroscopic approach. We delve into the practical and theoretical aspects of Nu...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive guide to the structural elucidation of novel pyridazine sulfonamides using a multi-spectroscopic approach. We delve into the practical and theoretical aspects of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. By explaining the causality behind experimental choices and data interpretation, this guide equips researchers with the necessary tools to unambiguously confirm the chemical identity and purity of newly synthesized compounds in this medicinally significant class.

Introduction: The Significance of Pyridazine Sulfonamides

The pyridazine core, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry. When coupled with a sulfonamide moiety (-SO₂NH-), the resulting structures often exhibit a wide range of biological activities. Novel pyridazine-tethered sulfonamides have recently been investigated as potent and selective carbonic anhydrase II inhibitors for managing glaucoma[1], as well as potential anticancer agents[2]. Given their therapeutic potential, the unambiguous structural confirmation of these novel molecules is a critical step in the drug discovery and development pipeline.

This guide outlines an integrated spectroscopic workflow for the definitive characterization of these compounds. By combining the insights from NMR, MS, and IR, researchers can construct a complete and validated profile of their target molecules.

The Characterization Workflow: A Holistic Approach

The structural confirmation of a novel compound is not a linear process but rather a synergistic workflow where each technique provides complementary information. The data from these orthogonal methods, when combined, provide a self-validating system for structural elucidation.

Characterization_Workflow cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_confirmation Structure Confirmation synthesis Novel Compound Synthesis purification Purification (Crystallization/Chromatography) synthesis->purification nmr NMR Spectroscopy (¹H, ¹³C, 2D) purification->nmr ms Mass Spectrometry (HRMS) purification->ms ir IR Spectroscopy purification->ir data_integration Data Integration & Structure Verification nmr->data_integration ms->data_integration ir->data_integration final_report Final Report & Publication data_integration->final_report

Caption: Overall workflow for the synthesis and structural validation of novel compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure, providing detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

Rationale and Key Considerations
  • Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is often the solvent of choice. Its high polarity effectively dissolves a broad range of sulfonamides, and its high boiling point is suitable for variable temperature studies. Crucially, it allows for the observation of labile protons, such as the N-H of the sulfonamide group, which might otherwise undergo rapid exchange with protic solvents like D₂O or CD₃OD.

  • ¹H NMR: Provides information on the number of different types of protons and their neighboring environments. Key diagnostic signals for pyridazine sulfonamides include the sulfonamide N-H proton, protons on the pyridazine ring, and protons of the aryl group.

  • ¹³C NMR: Reveals the number of unique carbon atoms and their hybridization state. Proton-decoupled spectra, where each unique carbon appears as a singlet, are standard for simplifying the spectrum and identifying the carbon skeleton[3].

Protocol: NMR Sample Preparation and Acquisition
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified pyridazine sulfonamide sample into a clean, dry vial.

    • Add approximately 0.6-0.7 mL of DMSO-d₆ containing a small amount of an internal standard, typically tetramethylsilane (TMS, 0 ppm).

    • Vortex the sample until the solid is completely dissolved.

    • Transfer the solution into a 5 mm NMR tube using a Pasteur pipette.

  • Data Acquisition (¹H NMR):

    • Insert the sample into the NMR spectrometer and allow it to equilibrate to the probe temperature (typically 25 °C).

    • Tune and shim the probe to optimize magnetic field homogeneity.

    • Acquire the spectrum using a standard pulse program. A spectral width of ~16 ppm is usually sufficient.

    • Process the data by applying Fourier transformation, phase correction, and baseline correction.

    • Calibrate the chemical shift scale by setting the residual DMSO peak to ~2.50 ppm or the TMS peak to 0.00 ppm.

  • Data Acquisition (¹³C NMR):

    • Use the same sample.

    • Acquire a proton-decoupled spectrum. A spectral width of ~220 ppm is standard.

    • A larger number of scans is required due to the low natural abundance of ¹³C.

    • Calibrate the spectrum using the DMSO-d₆ signal at ~39.52 ppm.

Data Interpretation and Expected Values

The chemical shifts are highly dependent on the specific substitution pattern, but general ranges can be predicted.

Table 1: Typical NMR Chemical Shifts for a Pyridazine Sulfonamide Scaffold

Assignment Technique Expected Chemical Shift (δ, ppm) Notes
Sulfonamide N-H ¹H NMR 8.5 - 10.5[4] Often a broad singlet. Its presence is a key indicator of the sulfonamide group.
Pyridazine Ring Protons ¹H NMR 7.5 - 9.5 Highly deshielded due to the electronegativity of the two adjacent nitrogen atoms.
Aryl Protons (on sulfonamide) ¹H NMR 6.5 - 8.0[4] The pattern (e.g., AA'BB' system for para-substitution) provides structural information.
Pyridazine Ring Carbons ¹³C NMR 120 - 160 Chemical shifts are influenced by substituents and the nitrogen atoms.

| Aryl Carbons (on sulfonamide) | ¹³C NMR | 110 - 150[4][5] | The carbon directly attached to the sulfur (ipso-carbon) is typically found around 135-145 ppm. |

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and, with high-resolution instruments (HRMS), its elemental composition. Tandem MS (MS/MS) experiments are invaluable for confirming the structure by analyzing fragmentation patterns.

Rationale and Key Considerations
  • Ionization Technique: Electrospray Ionization (ESI) is the preferred method for pyridazine sulfonamides. It is a soft ionization technique that typically produces the protonated molecular ion [M+H]⁺ with minimal in-source fragmentation, making it ideal for determining the molecular weight.[6][7]

  • High-Resolution MS (HRMS): Instruments like Time-of-Flight (TOF) or Orbitrap analyzers provide highly accurate mass measurements (typically < 5 ppm error). This allows for the unambiguous determination of the elemental formula, a critical piece of data for a novel compound.[2]

  • Fragmentation Analysis: Aromatic sulfonamides exhibit characteristic fragmentation pathways upon collision-induced dissociation (CID) in MS/MS experiments. The most common pathways include:

    • Loss of Sulfur Dioxide (SO₂): A rearrangement reaction often leads to a neutral loss of 64 Da[8].

    • Cleavage of the S-N Bond: This results in the formation of ions corresponding to the amine and sulfonyl moieties[9][10].

    • Cleavage of the Aryl-S Bond: This can also occur, providing further structural evidence.

Fragmentation_Pathway parent [M+H]⁺ Pyridazine-SO₂NH-Aryl frag1 [M+H - SO₂]⁺ (m/z - 64) parent->frag1 Loss of SO₂ frag2 [Aryl-SO₂]⁺ parent->frag2 S-N Cleavage frag3 [Pyridazine-NH₂]⁺ parent->frag3 S-N Cleavage

Caption: Common fragmentation pathways for protonated pyridazine sulfonamides in ESI-MS/MS.

Protocol: HRMS Sample Preparation and Analysis
  • Sample Preparation:

    • Prepare a stock solution of the sample at ~1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

    • Dilute the stock solution to a final concentration of 1-10 µg/mL using a 50:50 mixture of acetonitrile and water, often with 0.1% formic acid to promote protonation.

  • Data Acquisition (Direct Infusion):

    • Set the ESI source to positive ion mode.

    • Infuse the sample solution into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

    • Acquire the full scan mass spectrum over a relevant m/z range (e.g., 100-1000 amu).

    • Perform an MS/MS experiment by selecting the [M+H]⁺ ion as the precursor and applying collision energy to induce fragmentation.

Data Presentation

HRMS data should be reported to four decimal places.

Table 2: Example HRMS Data for a Novel Pyridazine Sulfonamide

Ion Calculated m/z Observed m/z Δ (ppm) Proposed Formula
[M+H]⁺ 354.1272 354.1270 -0.6 C₁₉H₂₀N₃O₂S

| [M+H-SO₂]⁺ | 290.1495 | 290.1492 | -1.0 | C₁₉H₂₀N₃ |

(Note: Example data adapted from a related structure[2])

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to confirm the presence of key functional groups within the molecule. For pyridazine sulfonamides, it is particularly useful for verifying the presence of the N-H and S=O bonds.

Rationale and Key Considerations
  • Diagnostic Vibrations: The energy absorbed by specific bonds corresponds to their vibrational frequencies. Key diagnostic bands for this class of compounds are:

    • N-H Stretch: A sharp to moderately broad peak confirming the sulfonamide group.

    • S=O Stretches: Two distinct, strong absorptions (asymmetric and symmetric) are characteristic of the sulfonyl group. Their exact position can indicate the tautomeric form (amido vs. imido)[11].

    • Aromatic C=C and C-H Stretches: Confirm the presence of the aryl and pyridazine rings.

Protocol: Solid-State IR (ATR)
  • Sample Preparation: No extensive preparation is needed for Attenuated Total Reflectance (ATR) IR, which is the most common modern method. Place a small amount of the purified, dry powder directly onto the ATR crystal.

  • Data Acquisition:

    • Acquire a background spectrum of the empty ATR crystal.

    • Apply pressure to ensure good contact between the sample and the crystal.

    • Acquire the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

    • The instrument software will automatically ratio the sample spectrum against the background.

Data Interpretation

Table 3: Key IR Absorption Frequencies for Pyridazine Sulfonamides

Functional Group Vibrational Mode Expected Frequency (cm⁻¹) Intensity
Sulfonamide N-H Stretch 3350 - 3150[12] Medium, Sharp
Aromatic C-H Stretch 3100 - 3000 Medium to Weak
Aromatic C=C Stretch 1600 - 1450[12] Medium to Strong
Sulfonyl S=O Asymmetric Stretch 1370 - 1330[2] Strong

| Sulfonyl S=O | Symmetric Stretch | 1170 - 1150[2][11] | Strong |

Conclusion

The structural characterization of novel pyridazine sulfonamides requires a meticulous and integrated analytical approach. NMR spectroscopy defines the carbon-hydrogen framework and atom connectivity. High-resolution mass spectrometry provides definitive confirmation of the elemental formula and offers structural clues through fragmentation analysis. Finally, IR spectroscopy offers rapid verification of essential functional groups. By synergistically applying these three core spectroscopic techniques as outlined in this note, researchers can confidently and unambiguously determine the structure of their novel compounds, paving the way for further biological evaluation.

References

  • Hu, W. L., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry. Available at: [Link]

  • Deeb, A. A., et al. (2015). Pyridazine and its related compounds. Part 35[8]: Synthesis, characterization and antimicrobial activity of some novel pyridazine and triazolopyridazine containing sulfonamides. European Journal of Chemistry. Available at: [Link]

  • Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis. Available at: [Link]

  • Jia, B., et al. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry. Available at: [Link]

  • Reva, I., et al. (2006). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. Journal of Molecular Structure. Available at: [Link]

  • Jia, B., et al. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry. Available at: [Link]

  • Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Bentham Science Publishers. Available at: [Link]

  • Hobbs, W. J. (2020). Synthesis and Characterization of Unique Pyridazines. Liberty University Senior Thesis. Available at: [Link]

  • Deeb, A. A. (2008). Pyridazine Derivatives and Related Compounds, Part 28. Pyridazinesulfonamides: Synthesis and Antimicrobial Activity. ResearchGate. Available at: [Link]

  • Pop, R. D., et al. (2019). Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Royal Society of Chemistry, Electronic Supplementary Information. Available at: [Link]

  • Guesmi, F., et al. (2022). Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. Molecules. Available at: [Link]

  • Eldehna, W. M., et al. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry. Available at: [Link]

  • Contreras, R., et al. (2005). 1H and 13C NMR spectra of N-aralkylsulfonamides, N-sulfonyl-1,2,3,4-tetrahydroisoquinolines and N-sulfonyl-2,3,4,5-tetrahydro-1H-2-benzazepines. Magnetic Resonance in Chemistry. Available at: [Link]

  • Wang, Z., et al. (2022). Synthesis of typical sulfonamide antibiotics with [14C]- and [13C]-labeling on the phenyl ring for use in environmental studies. Chemical and Biological Technologies in Agriculture. Available at: [Link]

  • Uno, T., et al. (1968). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. Chemical and Pharmaceutical Bulletin. Available at: [Link]

  • LibreTexts Chemistry. (2020). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Available at: [Link]

Sources

Application

Application Note: Comprehensive In Vitro Evaluation of Pyridazine Sulfonamide Antimicrobial Activity

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide Introduction & Mechanistic Rationale The rising threat of antimicrobial resistance necessi...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction & Mechanistic Rationale

The rising threat of antimicrobial resistance necessitates the development of novel therapeutic scaffolds. Pyridazine sulfonamides represent a highly promising class of synthetic antimicrobial agents due to their unique structural versatility[1]. Biologically, these compounds exert their effect by targeting dihydropteroate synthase (DHPS), a critical enzyme in the bacterial folate biosynthesis pathway[2].

The mechanistic brilliance of the pyridazine sulfonamide scaffold lies in its potential for dual-mimicry. Traditional sulfonamides act solely as competitive inhibitors of p-aminobenzoic acid (pABA). However, the addition of the pyridazine core allows these molecules to simultaneously exploit the adjacent pterin-binding site, which is normally occupied by dihydropterin pyrophosphate (DHPP)[2].

To effectively evaluate these compounds in vitro, researchers must look beyond standard phenotypic screening. A common pitfall in Gram-negative drug development is discarding potent biochemical inhibitors that exhibit high Minimum Inhibitory Concentrations (MICs) due to poor membrane permeability or active efflux. To prevent this, the protocols detailed below establish a self-validating system : pairing standardized phenotypic MIC screening with an orthogonal whole-cell target engagement assay (CETSA). This logical loop ensures that any observed antimicrobial activity is definitively linked to intracellular DHPS inhibition, rather than off-target cytotoxicity.

MOA DHPP Dihydropterin Pyrophosphate (DHPP) DHPS Dihydropteroate Synthase (Target Enzyme) DHPP->DHPS Binds DHPP site pABA p-Aminobenzoic Acid (pABA) pABA->DHPS Binds pABA site DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Folate Folate Biosynthesis (Bacterial Survival) DHP->Folate Downstream Pathway Inhibitor Pyridazine Sulfonamide (Dual Mimicry Inhibitor) Inhibitor->DHPS Competitive Inhibition

Mechanism of Action: Pyridazine sulfonamides competitively inhibit DHPS in folate biosynthesis.

Experimental Design: The Self-Validating Loop

To ensure scientific integrity, every experimental choice in this workflow is designed to validate the previous step:

  • Broth Microdilution (Phenotype): Establishes the baseline concentration required to halt bacterial growth, adhering strictly to CLSI M07 guidelines[3].

  • HiBiT CETSA (Mechanism): Proves the compound physically binds to DHPS inside the living cell[2]. Causality Check: If a compound yields a high MIC but shows strong target engagement in CETSA, the failure is due to membrane permeability/efflux, not a lack of target affinity. Conversely, a low MIC with no CETSA shift indicates off-target toxicity.

Workflow Comp Compound Prep (10 mg/mL in DMSO) MIC Broth Microdilution (CLSI M07 Protocol) Comp->MIC CETSA Target Engagement (HiBiT CETSA Assay) Comp->CETSA Inoc Bacterial Inoculum (0.5 McFarland) Inoc->MIC Inoc->CETSA Data Data Synthesis (MIC & ΔTm Analysis) MIC->Data CETSA->Data

Self-validating workflow combining phenotypic MIC screening with intracellular target engagement.

Step-by-Step Methodologies

Protocol A: Broth Microdilution Assay for MIC Determination

This protocol is calibrated against the Clinical and Laboratory Standards Institute (CLSI) M07 standard for aerobic bacteria[3].

Materials:

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well U-bottom microtiter plates

  • Target strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

Step 1: Compound Preparation & Serial Dilution

  • Dissolve pyridazine sulfonamide analogs in 100% DMSO to a stock concentration of 10 mg/mL.

    • Causality Note: DMSO is required to overcome the hydrophobicity of the pyridazine core. However, the final assay concentration of DMSO must be maintained at 1% v/v to prevent solvent-induced bacterial toxicity, which would artificially lower the MIC.

  • Prepare a 2-fold serial dilution of the compounds in CAMHB across the microtiter plate to achieve a final testing range of 64 µg/mL to 0.06 µg/mL.

Step 2: Inoculum Standardization

  • Isolate 3 to 5 distinct colonies from an 18-24 hour agar plate.

  • Suspend the colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1×108 CFU/mL)[4].

    • Causality Note: Strict adherence to the 0.5 McFarland standard prevents the "inoculum effect." An overly dense bacterial population will overwhelm the drug concentration, yielding false-positive resistance, while a sparse population will yield false susceptibility.

Step 3: Inoculation and Readout

  • Dilute the standardized suspension 1:150 in CAMHB. Add 50 µL of this dilution to each well to achieve a final assay inoculum of 5×105 CFU/mL.

  • Incubate plates aerobically at 37°C for 16–20 hours.

  • Readout: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol B: Whole-Cell Target Engagement (HiBiT CETSA)

To confirm that the antimicrobial activity observed in Protocol A is driven by DHPS inhibition, we utilize a Cellular Thermal Shift Assay (CETSA) adapted for luminescence[2].

Step 1: Intracellular Equilibration

  • Engineer the target bacterial strain to express DHPS fused to a highly quantitative HiBiT tag. Grow cultures to mid-log phase (OD600 = 0.5).

  • Aliquot the cells and treat with the pyridazine sulfonamide compound at 5x the determined MIC (or a fixed 50 µM concentration for MIC-negative compounds). Incubate for 30 minutes at 37°C.

    • Causality Note: This 30-minute window is critical. It allows the compound sufficient time to permeate the Gram-negative outer membrane and establish thermodynamic binding equilibrium with the intracellular DHPS enzyme.

Step 2: Thermal Challenge & Lysis

  • Subject the treated aliquots to a temperature gradient (40°C to 75°C) for exactly 3 minutes using a gradient thermocycler, followed immediately by a 3-minute cooling step at 4°C to halt denaturation.

  • Add a compatible lysis buffer supplemented with the NanoBiT complementary protein (LgBiT) and furimazine substrate.

    • Causality Note: Only soluble, non-denatured DHPS-HiBiT will complement with LgBiT to produce a luminescent signal. If the drug binds to DHPS, it stabilizes the protein, shifting its aggregation temperature higher.

Step 3: Data Analysis

  • Measure luminescence and plot the normalized signal against temperature to generate a melt curve.

  • Calculate the apparent aggregation temperature ( Tm​ ). A positive shift ( ΔTm​>1.5°C ) compared to the DMSO vehicle control definitively proves intracellular target engagement[2].

Quantitative Data Presentation

To effectively evaluate lead candidates, phenotypic and mechanistic data must be synthesized side-by-side. Table 1 demonstrates how to structure this data to identify structural bottlenecks (e.g., permeability vs. affinity).

Table 1: Representative In Vitro Evaluation Matrix for Pyridazine Sulfonamides

Compound IDStructural MotifE. coli MIC (µg/mL)S. aureus MIC (µg/mL)DHPS Affinity ( Kd​ , nM)CETSA Shift ( ΔTm​ , °C)Mechanistic Conclusion
SMX (Control) Sulfonamide0.51.025.0+ 2.5Validated on-target standard.
Analog 14b Pyridazine-Sulfonamide2.01.018.5+ 3.2Potent dual-inhibitor; excellent permeability.
Analog 17c Pyridazine-Carboxylate> 6432.012.0+ 0.2High affinity, but permeability-limited in Gram-negatives (efflux/membrane barrier).
Analog 19a Thieno-Pyridazine4.04.0> 500+ 0.1Off-target toxicity; growth inhibition is independent of DHPS binding.

Note: Data interpretation relies on the self-validating loop. Analog 17c demonstrates high biochemical affinity ( Kd​ = 12.0 nM) but fails the CETSA and MIC assays in E. coli, indicating that the negatively charged carboxylate restricts outer membrane penetration[2].

References

  • Clinical and Laboratory Standards Institute (CLSI). "M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI Guidelines. Available at: [Link]

  • Kandile, N., Ismail, M., & Zaky, H. T. "Microwave-assisted synthesis of antimicrobial agents based on pyridazine moiety." Journal of Enzyme Inhibition and Medicinal Chemistry, 2012. Available at:[Link]

  • Poteet, E., et al. "Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria." ACS Infectious Diseases (via PMC), 2022. Available at:[Link]

  • CHAIN Network. "CHAIN Antimicrobial Susceptibility Testing (CLSI) Master Protocol." CHAIN Network Guidelines, 2016. Available at:[Link]

Sources

Method

Protocol for testing pyridazine sulfonamides in lipopolysaccharide (LPS) mediated assays

Application Note: Standardized Protocol for Evaluating Pyridazine Sulfonamides in LPS-Mediated Macrophage Assays Executive Summary Pyridazine sulfonamides represent a highly promising class of small-molecule therapeutics...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Standardized Protocol for Evaluating Pyridazine Sulfonamides in LPS-Mediated Macrophage Assays

Executive Summary

Pyridazine sulfonamides represent a highly promising class of small-molecule therapeutics characterized by their potent anti-inflammatory properties[1]. Evaluating these compounds requires robust, artifact-free in vitro models. This application note provides a comprehensive, self-validating protocol for testing the efficacy of pyridazine sulfonamide derivatives in inhibiting lipopolysaccharide (LPS)-mediated inflammatory cascades in RAW 264.7 macrophages.

Mechanistic Rationale: Pyridazine Sulfonamides in TLR4/LPS Signaling

LPS, a primary structural component of the outer membrane of Gram-negative bacteria, is a potent activator of the Toll-like receptor 4 (TLR4)[2]. The TLR4 signaling pathway plays a leading role in triggering proinflammatory responses by targeting LPS molecules, initiating downstream cascades that promote inflammation[2]. Upon LPS binding, TLR4 recruits adaptor proteins (such as MyD88 and TRIF), triggering the phosphorylation and nuclear translocation of NF-κB. This master transcription factor subsequently drives the expression of pro-inflammatory mediators, including inducible nitric oxide synthase (iNOS), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).

Recent structural and biological evaluations have demonstrated that pyridazine sulfonamides and their aminophenol-type derivatives can significantly attenuate this LPS-induced inflammation in macrophage models by intercepting these downstream signaling events[3].

TLR4_Pathway LPS LPS (E. coli) TLR4 TLR4 Receptor LPS->TLR4 Binds MyD88 MyD88 / TRIF TLR4->MyD88 Recruits NFkB NF-κB / MAPK MyD88->NFkB Phosphorylation Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6, NO) NFkB->Cytokines Transcription Inhibitor Pyridazine Sulfonamides Inhibitor->TLR4 Potential Antagonism Inhibitor->NFkB Inhibits Activation

Fig 1: TLR4 signaling cascade and targeted inhibition by pyridazine sulfonamides.

Experimental Design & Self-Validating Controls

To ensure scientific trustworthiness and eliminate false positives, this protocol is engineered as a self-validating system.

  • Causality of Timing (Prophylactic Window): Compounds are administered 1–2 hours prior to LPS stimulation. This ensures the assay measures the compound's ability to block signal transduction initiation, rather than merely accelerating the degradation of already-synthesized cytokines.

  • Viability Normalization (The False-Positive Trap): Many experimental compounds appear "anti-inflammatory" simply because they are cytotoxic. Dead cells do not produce cytokines. A parallel MTT viability assay is mandatory. Any reduction in cytokine or Nitric Oxide (NO) levels must be normalized against cell viability.

  • Internal Controls:

    • Negative Control: Untreated cells (Baseline).

    • Vehicle Control: Cells treated with DMSO (≤0.1%) + LPS (Solvent baseline).

    • Positive Control: Dexamethasone (10 µM) + LPS (Validated anti-inflammatory suppression).

Workflow Seed 1. Seed RAW 264.7 Macrophages PreTreat 2. Pre-treat with Pyridazine Sulfonamide (1-2 hrs) Seed->PreTreat LPS 3. LPS Stimulation (100 ng/mL, 24 hrs) PreTreat->LPS Split LPS->Split MTT MTT Assay (Viability Control) Split->MTT Griess Griess Assay (NO Production) Split->Griess ELISA ELISA (TNF-α, IL-6) Split->ELISA

Fig 2: Self-validating experimental workflow for LPS-mediated macrophage assays.

Step-by-Step Methodologies

Phase 1: Cell Culture and Seeding

Note: RAW 264.7 cells are highly sensitive to mechanical stress and enzymatic cleavage. Do NOT use trypsin, as it cleaves surface TLR4 receptors, artificially blunting the LPS response.

  • Cultivate RAW 264.7 murine macrophages in Dulbecco’s Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Harvest cells at 80% confluency using a sterile cell scraper.

  • Seed cells into 96-well plates at a density of 5×104 cells/well (for MTT and Griess assays) and 24-well plates at 2×105 cells/well (for ELISA). Incubate for 24 hours to allow adherence.

Phase 2: Compound Treatment and LPS Challenge
  • Prepare a 10 mM stock solution of the pyridazine sulfonamide in cell-culture grade DMSO.

  • Dilute the stock in complete DMEM to achieve final working concentrations (e.g., 5, 10, 25, and 50 µM). Ensure the final DMSO concentration in the well does not exceed 0.1% to prevent solvent-induced cytotoxicity.

  • Aspirate media from the seeded plates and add the compound dilutions. Include Dexamethasone (10 µM) as a positive control. Incubate for 1 hour.

  • Add LPS (from E. coli O111:B4) to a final concentration of 100 ng/mL in all wells except the negative control[3].

  • Incubate for 24 hours.

Phase 3: Viability Screening (MTT Assay)
  • After the 24-hour incubation, carefully remove 100 µL of the supernatant for the Griess assay (store at -80°C if not used immediately).

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to the remaining media in each well.

  • Incubate for 4 hours at 37°C in the dark.

  • Carefully aspirate the media and dissolve the insoluble formazan crystals by adding 150 µL of DMSO per well.

  • Agitate on a plate shaker for 10 minutes and measure absorbance at 570 nm using a microplate reader.

Phase 4: Downstream Assays (Griess & ELISA)

Griess Assay (Nitric Oxide Production)

  • Transfer 50 µL of the collected cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 5 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water). A magenta color will develop immediately if nitrite is present.

  • Measure absorbance at 540 nm. Quantify nitrite concentrations using a standard curve generated with sodium nitrite ( NaNO2​ ).

ELISA (Cytokine Quantification)

  • Collect supernatants from the 24-well plates. Centrifuge at 10,000 x g for 5 minutes at 4°C to remove cellular debris.

  • Utilize commercially available sandwich ELISA kits for murine TNF-α and IL-6.

  • Follow the manufacturer's protocol, ensuring samples are diluted appropriately (typically 1:10 to 1:50 for LPS-stimulated RAW 264.7 cells) to fall within the linear range of the standard curve.

Data Presentation & Expected Outcomes

When analyzing the data, the true anti-inflammatory potential of a pyridazine sulfonamide is determined by its ability to suppress NO and cytokine production without significantly impacting cell viability.

Table 1: Representative Quantitative Data Summary for Pyridazine Sulfonamide Screening

Treatment GroupConcentrationCell Viability (MTT)NO Production (% of LPS)TNF-α (% of LPS)IL-6 (% of LPS)
Negative Control N/A100% ± 2.1%Basal (<5%)BasalBasal
Vehicle + LPS 0.1% DMSO98% ± 3.4%100% ± 4.5%100% ± 5.2%100% ± 6.1%
Positive Control 10 µM Dex95% ± 2.8%35% ± 3.1%28% ± 4.0%32% ± 3.5%
Pyridazine Sulf. 5 µM97% ± 1.5%72% ± 5.2%65% ± 4.8%70% ± 5.5%
Pyridazine Sulf. 25 µM94% ± 3.0%41% ± 2.9%38% ± 3.1%45% ± 4.2%
Pyridazine Sulf. 50 µM78% ± 4.5% *18% ± 2.0%15% ± 2.5%20% ± 3.0%

*Analytical Insight: The drop in viability at 50 µM indicates onset cytotoxicity. The severe drop in NO/Cytokines at this dose is likely an artifact of cell death, not true anti-inflammatory action. The optimal therapeutic window for this hypothetical compound is near 25 µM.

References

  • Chatterjee, H. S., Maity, S., Halder, S., Ghosh, P., Jana, K., Mahapatra, P. K., & Sinha, C. (2022). "Biological activity of non-radical vs. stable radical of a pyridazine-sulfonamide aminophenol-type compound." New Journal of Chemistry, 46(37), 17951-17957.[Link]

  • Joardar, N., Bhattacharya, R., Halder, S., Sen, A., Biswas, S. R., Jana, K., & Babu, S. P. S. (2021). "Filarial thioredoxin reductase exerts anti-inflammatory effects upon lipopolysaccharide induced inflammation in macrophages." International Journal of Biological Macromolecules, 193, 1068-1079.[Link]

Sources

Application

Application Note: Molecular Docking Strategies for Pyridazine-3-Sulfonamide Scaffolds in Drug Discovery

Rationale and Pharmacophore Dynamics The pyridazine-3-sulfonamide moiety has emerged as a highly privileged scaffold in modern medicinal chemistry and structure-based drug design. As computational chemists and applicatio...

Author: BenchChem Technical Support Team. Date: March 2026

Rationale and Pharmacophore Dynamics

The pyridazine-3-sulfonamide moiety has emerged as a highly privileged scaffold in modern medicinal chemistry and structure-based drug design. As computational chemists and application scientists, we frequently encounter challenges in accurately modeling this moiety due to its complex electronic properties.

The core pyridazine ring is characterized by weak basicity, a high dipole moment, and a robust dual hydrogen-bonding capacity that facilitates stable π−π and π -anion stacking interactions. When tethered to a sulfonamide group—a well-documented Zinc-Binding Pharmacophore (ZBP)—the molecule becomes an exceptionally potent candidate for targeting metalloenzymes, as well as disrupting protein-protein interactions in inflammatory pathways.

This application note delineates field-proven, self-validating computational protocols for utilizing pyridazine-3-sulfonamide in molecular docking studies. We will explore the causality behind specific parameterization choices through two distinct therapeutic case studies: Carbonic Anhydrase II (CA II) inhibition and Tumor Necrosis Factor-alpha (TNF-α) suppression.

Case Study A: Metalloenzyme Inhibition (Carbonic Anhydrase II)

Carbonic Anhydrase II (CA II) is a critical cytosolic metalloenzyme target for the management of glaucoma. Recent breakthroughs have demonstrated that phenylpyridazine-tethered sulfonamides exhibit sub-nanomolar potency against CA II while maintaining an exceptional safety profile by sparing the CA I isoform [1].

Mechanistic Causality in Docking

Standard molecular docking workflows often fail when applied to CA II because they assume ligands enter the active site in a neutral state. However, the primary sulfonamide group ( −SO2​NH2​ ) binds to the active site Zinc ( Zn2+ ) in its deprotonated, anionic state ( −SO2​NH− ). If your docking protocol does not explicitly deprotonate the sulfonamide and parameterize the Zn2+ ion, the resulting binding poses will be physically impossible. Furthermore, the selectivity of pyridazine-3-sulfonamides for CA II over CA I is driven by a unique π -anion interaction between the pyridazine ring and the Gln69 residue—a feature that must be captured by your scoring function.

Quantitative Data Summary

Table 1: Selectivity Profile of Pyridazine-Tethered Sulfonamides against CA Isoforms [1]

CompoundCA I Inhibition ( Ki​ , nM)CA II Inhibition ( Ki​ , nM)Selectivity Ratio (CA I / CA II)
Acetazolamide (Reference) 250.012.120.6
Compound 7a 6825.02.42843.7
Compound 7c 7938.00.6312600.0
Self-Validating Docking Protocol: CA II Metalloenzyme
  • Protein Preparation : Retrieve the high-resolution CA II crystal structure (e.g., PDB ID: 5LJT). Retain the catalytic Zn2+ ion and its coordinating histidine triad (His94, His96, His119). Remove all bulk water but retain the deep active-site waters that bridge ligand-protein interactions.

  • Zinc Parameterization : Apply a non-bonded cationic dummy atom model or a specialized metalloenzyme force field (e.g., OPLS4 or AMBER with MCPB.py). This prevents the Zn2+ ion from collapsing during energy minimization while accurately simulating its electrostatic pull.

  • Ligand Preparation : Generate the 3D conformers of the pyridazine-3-sulfonamide library. Critical Step: Explicitly set the primary sulfonamide nitrogen to an anionic state (-1 charge) to reflect its physiological binding state.

  • System Validation (Redocking) : Redock the native co-crystallized ligand. Validation Check: The protocol is only considered valid if the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is < 1.5 Å, and the sulfonamide nitrogen is positioned exactly 2.0–2.2 Å from the Zn2+ ion.

  • Execution & Analysis : Dock the target compounds. Filter the output trajectories specifically for the presence of the Zn−N coordination bond and the critical π -anion interaction with Gln69.

CA2_Docking Start Ligand Prep: Pyridazine-3-Sulfonamide Deprotonation Deprotonate Sulfonamide (Anionic State for Zn2+) Start->Deprotonation Docking Molecular Docking (Grid at Zn2+ active site) Deprotonation->Docking ProteinPrep Protein Prep: CA II (PDB: 5LJT) ZnParam Zn2+ Parameterization (Non-bonded/Bonded Model) ProteinPrep->ZnParam ZnParam->Docking Validation Validation: Redocking RMSD < 1.5 Å Docking->Validation Analysis Interaction Analysis (Zn-N coordination, pi-anion) Validation->Analysis

Workflow for docking pyridazine-3-sulfonamides into Zinc-dependent Carbonic Anhydrase II.

Case Study B: Allosteric Inhibition (TNF-α Production)

Beyond metalloenzymes, fused pyridazine-3-sulfonamides (such as imidazo[1,2-b]pyridazine-3-sulfonamides) have proven highly effective in inhibiting Lipopolysaccharide (LPS)-induced TNF-α production, offering a therapeutic avenue for rheumatoid arthritis and Crohn's disease [2].

Mechanistic Causality in Docking

Unlike the deep, metal-coordinated pocket of CA II, inhibiting TNF-α often involves disrupting protein-protein interactions (PPIs) at shallow allosteric dimer interfaces. Here, the extended aromatic system of the imidazo[1,2-b]pyridazine core is the primary driver of affinity, providing enhanced π−π stacking against aromatic residues (e.g., Tyr59, Tyr119). In this environment, the sulfonamide does not coordinate a metal; therefore, it acts as a neutral dual hydrogen-bond donor/acceptor.

Quantitative Data Summary

Table 2: TNF-α Production Inhibition by Imidazo[1,2-b]pyridazine-3-sulfonamides [2]

CompoundSubstitution (R-group at C-6)TNF-α Inhibition (%) at 10 µMIC50 (µM)
Dexamethasone (Ref) N/A88.5%0.05
Compound 5a Phenyl45.2%>10.0
Compound 5v 4-Fluorophenyl78.4%2.1
Self-Validating Docking Protocol: TNF-α Allosteric Site
  • Interface Identification : Retrieve the TNF-α dimer structure (e.g., PDB ID: 2AZ5). Define the docking grid box precisely at the dimer interface, ensuring it encompasses the hydrophobic pockets formed by the leucine and tyrosine-rich regions.

  • Ligand State : Retain the sulfonamide in its neutral state ( −SO2​NH2​ ) at physiological pH (7.4), as no metal coordination is occurring. Generate all possible tautomers for the imidazo-pyridazine core to ensure optimal hydrogen bonding network sampling.

  • Scoring Function Selection : Because PPI interfaces are shallow and hydrophobic, utilize a scoring function heavily weighted towards lipophilic enclosure and π−π stacking (e.g., Glide Extra Precision (XP) or a customized AutoDock Vina configuration).

  • System Validation (Decoy Testing) : Seed the docking run with a library of 10 known inactive decoys possessing similar molecular weights. Validation Check: The protocol is validated if the scoring function successfully ranks the active imidazo[1,2-b]pyridazine-3-sulfonamides in the top 10% of the results while discarding the decoys to the bottom quartile.

TNF_Pathway LPS LPS Stimulation Macrophage Macrophage / hPBMC LPS->Macrophage TNF_Prod TNF-α Production Macrophage->TNF_Prod Inflammation Inflammatory Response (e.g., Rheumatoid Arthritis) TNF_Prod->Inflammation Inhibitor Imidazo[1,2-b]pyridazine- 3-sulfonamide Block Inhibition of TNF-α Dimerization/Release Inhibitor->Block Block->TNF_Prod

Inhibition of LPS-induced TNF-alpha production by imidazo[1,2-b]pyridazine-3-sulfonamides.

References

  • Tawfik, H. O., Saleh, M. M., Ammara, A., Khaleel, E. F., Badi, R., Khater, Y. T. T., Rasheed, R. A., Attia, A. A., Hefny, S. M., Elkaeed, E. B., Nocentini, A., Supuran, C. T., Eldehna, W. M., & Shaldam, M. A. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry, 67(2), 1611-1623.[Link]

  • Pandit, S. S., Kulkarni, M. R., Pandit, Y. B., Lad, N. P., & Khedkar, V. M. (2018). Synthesis and in vitro evaluations of 6-(hetero)-aryl-imidazo[1,2-b]pyridazine-3-sulfonamide's as an inhibitor of TNF-α production. Bioorganic & Medicinal Chemistry Letters, 28(1), 24-30.[Link]

Method

Application Notes and Protocols for the Design of Pyridazine Sulfonamides as Glaucoma Therapeutic Agents

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, pharmacology, and ophthalmology. Abstract: Glaucoma, a leading cause of irreversible blindness, is a progressive...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, pharmacology, and ophthalmology.

Abstract: Glaucoma, a leading cause of irreversible blindness, is a progressive neuropathic condition often characterized by elevated intraocular pressure (IOP).[1][2] This document provides a comprehensive guide to the design, synthesis, and evaluation of pyridazine sulfonamides as potent and selective inhibitors of carbonic anhydrase II (CA II), a key enzyme in the production of aqueous humor. By targeting CA II, these compounds offer a promising therapeutic strategy for lowering IOP and managing glaucoma.[3] We present detailed protocols for in vitro enzyme inhibition assays, in vivo models of ocular hypertension, and the application of computational docking to rationalize structure-activity relationships (SAR).

Part 1: The Therapeutic Rationale - Targeting Carbonic Anhydrase in Glaucoma

Glaucoma management primarily focuses on reducing intraocular pressure, which is a major risk factor for the progressive degeneration of retinal ganglion cells.[2][4] The ciliary body in the eye produces aqueous humor, a clear fluid that maintains the shape of the eye and nourishes its tissues. The formation of this fluid is critically dependent on the catalytic activity of carbonic anhydrase (CA), a zinc-containing metalloenzyme.[3]

Specifically, the isoform CA II is highly expressed in the ciliary processes. It catalyzes the reversible hydration of carbon dioxide to bicarbonate, a key step in aqueous humor secretion.

CO₂ + H₂O ⇌ H₂CO₃ ⇌ H⁺ + HCO₃⁻

By inhibiting CA II, the rate of bicarbonate formation is reduced, which in turn suppresses aqueous humor production and leads to a decrease in IOP.[3] While systemic CA inhibitors like acetazolamide are effective, they are associated with significant side effects due to the inhibition of various CA isoforms throughout the body.[5] Therefore, the development of topically administered, highly selective CA II inhibitors is a paramount goal in glaucoma drug discovery.[3][6]

The Pyridazine Sulfonamide Scaffold: A Path to Selectivity

The classical sulfonamide (-SO₂NH₂) group is the cornerstone of CA inhibitor design, acting as a potent zinc-binding group within the enzyme's active site. The pyridazine moiety, a six-membered aromatic ring with two adjacent nitrogen atoms, serves as a versatile scaffold.[3][7] By chemically tethering the sulfonamide pharmacophore to a pyridazine ring system, medicinal chemists can explore a vast chemical space. Modifications to the pyridazine core and its substituents allow for the fine-tuning of physicochemical properties, leading to enhanced potency and, crucially, improved selectivity for the target CA II isoform over off-target isoforms like CA I.[1][3] Achieving high selectivity is essential to minimize the side effects associated with non-selective CA inhibition.[3]

Part 2: The Drug Discovery and Evaluation Workflow

The development of a novel pyridazine sulfonamide-based anti-glaucoma agent follows a structured, multi-stage workflow. This process begins with rational design and chemical synthesis, progresses through rigorous in vitro screening for potency and selectivity, and culminates in in vivo validation of IOP-lowering efficacy in relevant animal models.

G cluster_0 Design & Synthesis cluster_1 In Vitro Evaluation cluster_2 In Vivo Validation A Computational Modeling (Docking Studies) B Scaffold Selection (Pyridazine-Sulfonamide) A->B C Chemical Synthesis (Library Generation) B->C D CA Inhibition Assay (Stopped-Flow CO₂ Hydrase) C->D Test Compounds E Selectivity Profiling (hCA I, II, IX, XII) D->E F Ocular Cell Cytotoxicity Assay E->F G Ocular Hypertension Model (Rabbit) F->G Lead Candidates H Topical Formulation (Eye Drops) G->H I IOP Measurement (Tonometry) H->I I->A SAR Data Feedback

Figure 1: Drug discovery workflow for pyridazine sulfonamide glaucoma agents.

Part 3: Protocols for Synthesis and In Vitro Characterization

Protocol 1: General Synthesis of Phenylpyridazine-Tethered Sulfonamides

This protocol is a generalized representation based on synthetic routes reported in the literature, such as the work by Tawfik et al.[1][8] The causality behind this multi-step synthesis is to build the core structure by first creating the pyridazinone ring and then functionalizing it with the critical sulfonamide tail.

Step 1: Synthesis of the Pyridazinone Core

  • React a substituted benzoylpropionic acid with hydrazine hydrate in a suitable solvent like ethanol.

  • Reflux the mixture for 4-6 hours to yield the corresponding 6-phenyl-4,5-dihydropyridazin-3(2H)-one.

  • Introduce aromaticity to the pyridazine ring through oxidation using bromine in acetic acid to form the 6-phenylpyridazin-3(2H)-one.

Step 2: Chlorination of the Pyridazinone

  • Treat the pyridazinone from Step 1 with a chlorinating agent such as phosphorus oxychloride (POCl₃).

  • Heat the reaction mixture to yield the 3-chloro-6-phenylpyridazine intermediate. This step is crucial for creating a reactive site for linker attachment.

Step 3: Attachment of the Sulfonamide Moiety

  • In a separate reaction, prepare the appropriate amino-linker, for example, by reacting a diamine with 4-formylbenzenesulfonamide followed by reduction.

  • Couple the 3-chloro-6-phenylpyridazine with the prepared amino-linker containing the sulfonamide group. This nucleophilic substitution reaction is typically carried out in a high-boiling point solvent like dimethylformamide (DMF) in the presence of a base (e.g., K₂CO₃).

  • Purify the final pyridazine sulfonamide product using column chromatography or recrystallization. Characterize the structure using ¹H-NMR, ¹³C-NMR, and mass spectrometry.[7]

Protocol 2: Carbonic Anhydrase Inhibition Assay

This protocol determines the inhibitory potency (Kᵢ) of synthesized compounds against various human (h) CA isoforms. The gold standard is the stopped-flow CO₂ hydrase assay, which measures the enzyme's catalytic activity.[9][10]

Principle: The assay measures the pH change resulting from the CA-catalyzed hydration of CO₂. An inhibitor will slow this reaction rate. The initial rates are measured at different inhibitor concentrations to calculate the IC₅₀, which is then converted to the inhibition constant, Kᵢ.

Materials:

  • Stopped-flow spectrophotometer.

  • Purified recombinant human CA isoforms (e.g., hCA I, hCA II, hCA IV, hCA IX, hCA XII).

  • HEPES buffer (pH 7.4).

  • CO₂-saturated water (substrate).

  • pH indicator (e.g., 4-nitrophenol).

  • Synthesized pyridazine sulfonamide compounds dissolved in DMSO.

  • Reference inhibitor: Acetazolamide (AAZ).

Procedure:

  • Equilibrate the stopped-flow instrument to 25°C.

  • Prepare a series of dilutions of the test compound and the reference inhibitor (AAZ) in buffer.

  • In the first syringe, place the enzyme solution (e.g., 10 µM hCA II) mixed with the pH indicator in HEPES buffer.

  • In the second syringe, place the CO₂-saturated water.

  • For the inhibition assay, pre-incubate the enzyme solution with varying concentrations of the test compound for 15 minutes at room temperature.

  • Initiate the reaction by rapidly mixing the contents of the two syringes.

  • Monitor the change in absorbance of the pH indicator over time (typically the first 10-100 seconds).

  • Calculate the initial catalytic rates from the linear portion of the progress curves.

  • Plot the percentage of enzyme activity against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

  • Convert the IC₅₀ to Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [S]/Kₘ), where [S] is the substrate concentration and Kₘ is the Michaelis-Menten constant for CO₂.

Self-Validation: The protocol's integrity is maintained by running a parallel assay with the known, broad-spectrum CA inhibitor acetazolamide (AAZ). The resulting Kᵢ for AAZ against each isoform should align with established literature values, confirming the assay's accuracy. A vehicle control (DMSO) must also be run to ensure the solvent does not affect enzyme activity.

Data Presentation: Structure-Activity Relationship (SAR)

The data from the inhibition assays are crucial for establishing SAR. By systematically altering the pyridazine sulfonamide structure, researchers can identify key features that enhance potency and selectivity.

CompoundR-Group (Phenyl Ring)Linker (X)hCA I (Kᵢ, nM)hCA II (Kᵢ, nM)Selectivity Index (hCA I/II)
7a H-(CH₂)₂-785045.2174
7c 4-Cl-(CH₂)₂-79380.63 12600
7d 4-Br-(CH₂)₂-69450.818574
10c 4-Cl-(CH₂)₃-81241.26770
AAZ --25012.121
Data adapted from Tawfik et al., J Med Chem, 2024.[1][6]

Expertise & Causality: The table above demonstrates a clear SAR. The introduction of a halogen at the para-position of the phenyl ring (e.g., 7c, 7d) dramatically increases potency against the target isoform hCA II compared to the unsubstituted analog (7a).[1] Compound 7c, with a p-chloro substituent, exhibits an exceptional subnanomolar Kᵢ of 0.63 nM and a remarkable selectivity index of over 12,000 against the off-target hCA I.[6] This suggests that the electronic properties and steric fit of the 4-chlorophenyl group are optimal for interaction within the hCA II active site, a hypothesis that can be further explored with computational modeling.

Part 4: Protocol for In Vivo Evaluation

Protocol 3: IOP Reduction in a Rabbit Ocular Hypertension Model

This protocol assesses the efficacy of lead candidates in a living system, which is a critical step toward clinical translation. Rabbits are a standard model due to their large eyes, which facilitate IOP measurement.[11] Ocular hypertension is induced to create a disease-relevant state.[6]

Materials:

  • Male New Zealand white rabbits (2.5-3.0 kg).

  • Topical anesthetic (e.g., proparacaine hydrochloride).

  • Tonometer (e.g., Tono-Pen).

  • Test compound formulated as a 1% sterile ophthalmic solution.

  • Vehicle control solution (the formulation without the active compound).

  • Positive control (e.g., 2% Dorzolamide solution).

  • Hypertonic saline solution (5% NaCl in distilled water) for IOP induction.[6]

Procedure:

  • Acclimatization: Acclimate rabbits to handling and the laboratory environment for at least one week.

  • Baseline IOP Measurement: Measure the baseline IOP in both eyes of each rabbit using a tonometer after applying a topical anesthetic. Take at least three readings per eye and average them.

  • Induction of Ocular Hypertension: Anesthetize the rabbits. Induce a sustained elevation of IOP by injecting 0.05 mL of hypertonic saline solution into the vitreous of both eyes.[6] Monitor the IOP until a stable, elevated pressure is achieved (typically >25 mmHg).

  • Drug Administration: Divide the rabbits into three groups: Vehicle Control, Positive Control (Dorzolamide), and Test Compound. Administer a single 50 µL drop of the corresponding formulation into one eye of each rabbit, leaving the other eye as an untreated control.

  • IOP Monitoring: Measure the IOP in both eyes at regular intervals post-administration (e.g., 0, 30, 60, 90, 120, 180, 240 minutes).[6]

  • Data Analysis: Calculate the mean IOP and standard deviation for each group at each time point. Determine the maximum IOP reduction (%ΔIOP) and the duration of action. Compare the results of the test compound group to both the vehicle and positive control groups using appropriate statistical tests (e.g., ANOVA).

Self-Validation: This protocol is validated by the inclusion of both a vehicle control and a clinically approved positive control. The vehicle control ensures that the formulation itself does not affect IOP. The positive control (Dorzolamide) provides a benchmark against which the efficacy of the new pyridazine sulfonamide can be authoritatively judged. A statistically significant reduction in IOP compared to the vehicle, and ideally comparable or superior efficacy to Dorzolamide, validates the compound's therapeutic potential.

Part 5: Rationalizing Activity with Computational Modeling

Molecular docking provides invaluable insights into how a ligand binds to its target enzyme, helping to explain the observed SAR and guide the design of more potent and selective inhibitors.[12]

G cluster_0 CA II Active Site cluster_1 Pyridazine Sulfonamide Inhibitor ZN Zn²⁺ THR199 Thr199 GLN92 Gln92 PHE131 Phe131 SULF Sulfonamide (-SO₂NH₂) SULF->ZN Coordination Bond (Primary Interaction) SULF->THR199 H-Bond PYR Pyridazine Ring PYR->GLN92 H-Bond PHEN Phenyl Moiety PHEN->PHE131 Hydrophobic Interaction

Figure 2: Key binding interactions of a pyridazine sulfonamide in the CA II active site.

Expertise & Causality: The docking model illustrates the fundamental principles of CA inhibition.

  • Zinc Coordination: The deprotonated nitrogen of the sulfonamide group forms a strong coordinate bond with the catalytic Zn²⁺ ion, displacing the zinc-bound water/hydroxide and shutting down the enzyme's catalytic cycle.[12] This is the most critical interaction for potent inhibition.

  • Hydrogen Bonding Network: The sulfonamide's oxygen atoms form a hydrogen bond with the backbone amide of Threonine 199, anchoring the inhibitor.[13] The nitrogen atoms of the pyridazine ring can act as hydrogen bond acceptors, interacting with residues like Glutamine 92 to further stabilize the complex.[13]

  • Hydrophobic Interactions: The phenyl "tail" of the inhibitor extends into a hydrophobic pocket of the active site, where it can engage in favorable interactions with residues like Phenylalanine 131.[13] The specific nature of this interaction explains why substituents on the phenyl ring (as seen in the SAR table) have such a profound impact on binding affinity and selectivity.

By understanding these interactions, researchers can rationally design new analogs with modifications predicted to enhance binding and, consequently, inhibitory potency.

References

  • Tawfik, H. O., et al. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry, 67(2), 1611–1623. Available at: [Link]

  • ACS Publications. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry. Available at: [Link]

  • C&EN. (2024). Discovery of Novel Compounds for the Treatment of Glaucoma: The Silent Thief of Sight. Chemical & Engineering News. Available at: [Link]

  • Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7023. Available at: [Link]

  • Tawfik, H. O., et al. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry. Available at: [Link]

  • Ghias, U., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules, 27(5), 1716. Available at: [Link]

  • Fedorov, V. N., et al. (2023). Modeling experimental glaucoma for screening studies of antiglaucomatous activity. Research Results in Pharmacology, 9(4), 1-10. Available at: [Link]

  • Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. ResearchGate. Available at: [Link]

  • IOVS. (2011). In Vitro Models for Glaucoma Research: Effects of Hydrostatic Pressure. Investigative Ophthalmology & Visual Science. Available at: [Link]

  • RSC Publishing. (2023). Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents. RSC Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Carbonic anhydrase inhibitors for the treatment of glaucoma. ResearchGate. Available at: [Link]

  • Hou, Z., et al. (2019). Design, synthesis and biological evaluation of carbohydrate-based sulphonamide derivatives as topical antiglaucoma agents through selective inhibition of carbonic anhydrase II. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 220-229. Available at: [Link]

  • Tirendi, S., et al. (2020). A New in-vitro Glaucoma Model. Frontiers in Neuroscience. Available at: [Link]

  • Nocentini, A., et al. (2024). Novel Carbonic Anhydrase Inhibitors with Dual-Tail Core Sulfonamide Show Potent and Lasting Effects for Glaucoma Therapy. Journal of Medicinal Chemistry, 67(4), 3066–3089. Available at: [Link]

  • MDPI. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules. Available at: [Link]

  • Costagliola, C., et al. (2024). Systemic Carbonic Anhydrase Inhibitors in Common Ophthalmic Diseases: A Scoping Review from A Clinical Standpoint. Journal of Clinical Medicine, 13(14), 4056. Available at: [Link]

  • Ghias, U., et al. (2022). PYRAZOLO[4,3-C]PYRIDINE SULFONAMIDES AS CARBONIC ANHYDRASE INHIBITORS: SYNTHESIS, BIOLOGICAL AND IN SILICO STUDIES. Electronic Journals Portal of the Association for Science. Available at: [Link]

  • JOCPR. (n.d.). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Cyagen. (n.d.). Animal Models of Glaucoma: Preclinical Testing for Treatment and Surgery Discovery. Cyagen. Available at: [Link]

  • Karger Publishers. (2016). Modeling Human Glaucoma: Lessons from the in vitro Models. Karger. Available at: [Link]

Sources

Application

Application Notes and Protocols: Pyridazine Sulfonamides as Dihydropteroate Synthase (DHPS) Inhibitors in Gram-Negative Bacteria

Introduction The rise of antibiotic resistance, particularly in gram-negative bacteria, presents a formidable challenge to global health. The development of novel antimicrobial agents with unique mechanisms of action is...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The rise of antibiotic resistance, particularly in gram-negative bacteria, presents a formidable challenge to global health. The development of novel antimicrobial agents with unique mechanisms of action is paramount. One such validated target is dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folic acid synthesis pathway.[1][2] Sulfonamides, a class of synthetic antimicrobials, have long been known to inhibit DHPS by acting as competitive inhibitors of its natural substrate, para-aminobenzoic acid (PABA).[1][2][3] This inhibition halts the production of dihydrofolate, a precursor to tetrahydrofolate, which is essential for nucleotide synthesis and ultimately bacterial survival.[1][2]

This guide focuses on a specific class of sulfonamides, the pyridazine sulfonamides, and their potential as potent and selective inhibitors of DHPS in gram-negative bacteria. The incorporation of the pyridazine moiety offers opportunities for novel structure-activity relationships (SAR) and the potential to overcome existing sulfonamide resistance mechanisms.[4][5] We provide a comprehensive overview of the mechanism of action, detailed protocols for in vitro evaluation, and insights into potential resistance mechanisms.

Mechanism of Action: Targeting the Folate Biosynthesis Pathway

The bacterial folate biosynthesis pathway is an attractive target for antimicrobial drug development because it is essential for bacteria, while humans obtain folate from their diet.[1][2] DHPS catalyzes the condensation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) and PABA to form 7,8-dihydropteroate.[6]

Pyridazine sulfonamides, like other sulfonamides, are structural analogs of PABA.[3] This structural mimicry allows them to bind to the active site of DHPS, preventing the binding of PABA and thereby halting the synthesis of 7,8-dihydropteroate.[1][3] This leads to a bacteriostatic effect, inhibiting bacterial growth and replication.[3][7]

DHPS_Inhibition cluster_pathway Bacterial Folate Biosynthesis cluster_inhibition Inhibition by Pyridazine Sulfonamides DHPP DHPP DHPS Dihydropteroate Synthase (DHPS) DHPP->DHPS PABA p-Aminobenzoic Acid (PABA) PABA->DHPS DHP 7,8-Dihydropteroate DHPS->DHP Catalysis DHFR Dihydrofolate Reductase (DHFR) DHP->DHFR THF Tetrahydrofolate (THF) DHFR->THF Nucleotides Nucleotide Synthesis THF->Nucleotides Pyridazine_Sulfonamide Pyridazine Sulfonamide Pyridazine_Sulfonamide->DHPS Competitive Inhibition

Caption: Inhibition of DHPS by pyridazine sulfonamides in the bacterial folate biosynthesis pathway.

Experimental Protocols

DHPS Enzyme Inhibition Assay

This protocol outlines a continuous spectrophotometric assay to determine the in vitro inhibitory activity of pyridazine sulfonamides against DHPS. The assay couples the DHPS reaction to the oxidation of NADPH by dihydrofolate reductase (DHFR).[8][9]

Materials
  • Recombinant DHPS enzyme (from the target gram-negative bacterium)

  • Recombinant DHFR enzyme

  • 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP)

  • para-Aminobenzoic acid (PABA)

  • NADPH

  • Pyridazine sulfonamide compounds

  • Assay Buffer: 100 mM Tris-HCl, 5 mM MgCl₂, pH 8.0[8]

  • DMSO

  • 96-well UV-transparent microplate

  • Microplate reader capable of reading absorbance at 340 nm

Protocol
  • Compound Preparation: Prepare a 10 mM stock solution of each pyridazine sulfonamide in 100% DMSO. Perform serial dilutions in DMSO to create a range of concentrations for IC50 determination.[8]

  • Reaction Mixture Preparation: Prepare a master mix for the desired number of reactions. For each 200 µL reaction, the final concentrations should be optimized, but typical ranges are:

    • DHPS: 10-50 nM

    • DHFR: 1-2 Units/mL

    • PABA: 10-50 µM (near the Kₘ value)

    • DHPP: 10-50 µM (near the Kₘ value)

    • NADPH: 150-200 µM[8]

  • Assay Procedure: a. Add 2 µL of the pyridazine sulfonamide dilutions (or DMSO for the no-inhibitor control) to the appropriate wells of the 96-well plate. b. Add 168 µL of the enzyme mix (DHPS and DHFR in assay buffer) to all wells. c. Pre-incubate the plate at 37°C for 5 minutes. d. Initiate the reaction by adding 30 µL of a pre-warmed substrate mix (PABA, DHPP, and NADPH in assay buffer). e. Immediately place the plate in the microplate reader pre-set to 37°C. f. Monitor the decrease in absorbance at 340 nm every 30 seconds for 15-30 minutes.[8]

  • Data Analysis: a. Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve. b. Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control. c. Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of enzyme activity) by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[10]

DHPS_Assay_Workflow A Prepare Pyridazine Sulfonamide Dilutions B Add Compound/DMSO to Microplate A->B C Add Enzyme Mix (DHPS + DHFR) B->C D Pre-incubate at 37°C C->D E Add Substrate Mix (PABA + DHPP + NADPH) D->E F Monitor Absorbance at 340 nm E->F G Calculate Reaction Rates F->G H Determine % Inhibition and IC50 G->H

Caption: Workflow for the DHPS enzyme inhibition assay.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the MIC of pyridazine sulfonamides against gram-negative bacteria using the broth microdilution method, following CLSI guidelines.[11][12]

Materials
  • Gram-negative bacterial strains (e.g., Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)[11]

  • Pyridazine sulfonamide compounds

  • Sterile 96-well microtiter plates

  • 0.5 McFarland turbidity standard

  • Spectrophotometer

Protocol
  • Inoculum Preparation: a. From a fresh (18-24 hour) culture plate, select 3-5 colonies of the test organism. b. Inoculate the colonies into a tube of CAMHB and incubate at 35-37°C until the culture reaches the log phase of growth (turbidity matching a 0.5 McFarland standard, approximately 1-2 x 10⁸ CFU/mL).[11] c. Dilute the adjusted bacterial suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[11]

  • Compound Dilution: a. Prepare a stock solution of the pyridazine sulfonamide in a suitable solvent (e.g., DMSO). b. In a 96-well plate, perform two-fold serial dilutions of the compound in CAMHB to achieve the desired concentration range.[13]

  • Inoculation and Incubation: a. Inoculate each well containing the serially diluted compound with the prepared bacterial suspension. b. Include a growth control well (broth and inoculum, no inhibitor) and a sterility control well (broth only) on each plate.[14] c. Incubate the plates at 35-37°C for 16-20 hours in ambient air.[11]

  • MIC Determination: a. Following incubation, visually inspect the wells for turbidity (bacterial growth). b. The MIC is the lowest concentration of the pyridazine sulfonamide at which there is no visible growth.[11][14]

Cytotoxicity Assay (MTT Assay)

This protocol assesses the cytotoxicity of pyridazine sulfonamides against a mammalian cell line to evaluate their selectivity. The MTT assay is a colorimetric method that measures cell metabolic activity as an indicator of cell viability.[15]

Materials
  • Mammalian cell line (e.g., HEK293, HepG2)

  • Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

  • Pyridazine sulfonamide compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • 96-well cell culture plates

  • CO₂ incubator

Protocol
  • Cell Seeding: Seed the mammalian cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[16]

  • Compound Treatment: Prepare serial dilutions of the pyridazine sulfonamides in cell culture medium. After 24 hours, remove the old medium and add 100 µL of the diluted compounds to the respective wells. Include untreated cells as a negative control.[15]

  • Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.

  • MTT Assay: a. After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. b. Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[15] c. Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: a. Calculate the percentage of cell viability for each concentration relative to the untreated control. b. Determine the CC50 value (the concentration that causes 50% cell death) from the dose-response curve.[5]

Data Presentation

Table 1: Representative Data for a Series of Pyridazine Sulfonamides
Compound IDDHPS IC50 (µM) vs. E. coliMIC (µg/mL) vs. E. coliMIC (µg/mL) vs. P. aeruginosaCC50 (µM) vs. HEK293Selectivity Index (CC50/MIC vs. E. coli)
PS-0010.5416>100>25
PS-0021.2832>100>12.5
PS-0030.2288542.5
Sulfamethoxazole2.532>128>200>6.25

Note: The presented data is for illustrative purposes to demonstrate the format for comparison and may not reflect the actual performance of the compounds.

Structure-Activity Relationship (SAR) and Overcoming Resistance

The development of effective pyridazine sulfonamides requires an understanding of their SAR. Key considerations include the substitution pattern on the pyridazine ring and the nature of the sulfonamide linkage, which can influence binding affinity to DHPS and permeability across the gram-negative outer membrane.[17][18][19]

Resistance to sulfonamides in gram-negative bacteria can arise from two primary mechanisms:

  • Mutations in the chromosomal folP gene: These mutations alter the structure of the DHPS enzyme, reducing the binding affinity of sulfonamides.[20][21]

  • Acquisition of plasmid-borne sul genes (sul1, sul2, sul3): These genes encode for sulfonamide-resistant variants of DHPS that are not effectively inhibited by the drugs.[21][22][23]

The design of novel pyridazine sulfonamides should aim to establish interactions with conserved residues in the DHPS active site that are not affected by common resistance mutations. Additionally, strategies to enhance compound accumulation within the bacterial cell are crucial for overcoming efflux-mediated resistance, a common challenge in gram-negative bacteria.[17]

Conclusion

Pyridazine sulfonamides represent a promising class of DHPS inhibitors with the potential to address the growing threat of antibiotic resistance in gram-negative bacteria. By targeting a validated and essential bacterial pathway, these compounds offer a clear mechanism of action. The protocols detailed in this guide provide a robust framework for the in vitro characterization of novel pyridazine sulfonamides, from initial enzyme inhibition screening to the determination of antibacterial activity and selectivity. A thorough understanding of their SAR and potential resistance mechanisms will be critical for the successful development of these compounds into next-generation antimicrobial agents.

References

  • Rupa Health. (n.d.). Sulfonamides Resistance Genes. Rupa Health. [Link]

  • Al-Aboud, F. M. (2025, July 29). Resistance to Sulfonamide. Al-Abbas's Holy Shrine. [Link]

  • Elprocus. (2025, May 18). Synthesis, Mechanism of action And Characterization of Sulphonamide. Elprocus. [Link]

  • Patsnap. (2024, June 21). What are DHPS inhibitors and how do they work?. Patsnap Synapse. [Link]

  • Venkatesan, R., et al. (2023). Molecular mechanism of plasmid-borne resistance to sulfonamide antibiotics. Nature Communications. [Link]

  • Sköld, O. (2000). Sulfonamide resistance: mechanisms and trends. Drug Resistance Updates. [Link]

  • Reeves, M. B., et al. (2023). Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. ACS Infectious Diseases. [Link]

  • Reeves, M. B., et al. (2023). Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. ACS Infectious Diseases. [Link]

  • ResearchGate. (n.d.). Sulfa drug mechanism and resistance. ( A ) B. anthracis (Ba) DHPS.... ResearchGate. [Link]

  • Assay Genie. (n.d.). Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Assay Genie. [Link]

  • Hielscher Ultrasonics. (n.d.). Minimum Inhibitory Concentration (MIC) Assay Protocol. Hielscher Ultrasonics. [Link]

  • Venkatesan, R., et al. (2022). Molecular mechanism of plasmid-borne resistance to sulfonamides. bioRxiv. [Link]

  • Rosowsky, A., et al. (1996). Quantitative Structure-Activity Relationship Studies of a Series of Sulfa Drugs as Inhibitors of Pneumocystis carinii Dihydropteroate Synthetase. Antimicrobial Agents and Chemotherapy. [Link]

  • Nature Research Communities. (2023, July 10). How bacteria resist the oldest class of synthetic antibiotics. Nature Research Communities. [Link]

  • Zhao, S., et al. (2007). A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors. Analytical Biochemistry. [Link]

  • Yun, M. K., et al. (2012). Structure Based Design of Novel Pyrimido[4,5-c]pyridazine Derivatives as Dihydropteroate Synthase (DHPS) Inhibitors with Increased Affinity. Journal of Medicinal Chemistry. [Link]

  • Springer Nature. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

  • Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. [Link]

  • Al-Suwaidan, I. A., et al. (2020). Design, Synthesis, and Antimicrobial Evaluation of a New Series of N-Sulfonamide 2-Pyridones as Dual Inhibitors of DHPS and DHFR Enzymes. ACS Omega. [Link]

  • Al-Jindan, R., et al. (2024). Determination of minimum inhibitory concentrations using machine-learning-assisted agar dilution. Microbiology Spectrum. [Link]

  • JoVE. (2022, August 2). Antimicrobial Activity and Cell Cytotoxicity Testing | Protocol Preview. YouTube. [Link]

  • Wiegand, I., et al. (2008). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Deutsches Ärzteblatt International. [Link]

  • Soltani, M., et al. (2015). A cytotoxicity and comparative antibacterial study on the effect of Zataria multiflora Boiss, Trachyspermum copticum essential oils, and Enrofloxacin on Aeromonas hydrophila. Avicenna Journal of Phytomedicine. [Link]

  • Ogbole, O. O., et al. (2018). Evaluation of antimicrobial, cytotoxicity effects and antioxidant potential of Stemodia verticillata (Mill.) Hassl extract. Journal of Applied Pharmaceutical Science. [Link]

  • ScienceDirect. (n.d.). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. ScienceDirect. [Link]

  • Asif, M., et al. (2024). Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. ACS Omega. [Link]

  • Kim, J. H., et al. (2018). Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition. ACS Chemical Neuroscience. [Link]

Sources

Method

High-Throughput Screening Assays for Pyridazine Sulfonamide Libraries: Targeting Pantothenate Kinase 3 (PanK3) Activation

Target Audience: Researchers, assay development scientists, and medicinal chemists in early-stage drug discovery. Document Type: Advanced Application Note & Validated Protocol Executive Summary Pyridazine sulfonamides ha...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, assay development scientists, and medicinal chemists in early-stage drug discovery. Document Type: Advanced Application Note & Validated Protocol

Executive Summary

Pyridazine sulfonamides have emerged as a highly privileged scaffold in medicinal chemistry, demonstrating remarkable versatility across various biological targets. Recently, this chemotype has been identified as a potent class of allosteric activators for Pantothenate Kinase 3 (PanK3) , the rate-limiting enzyme in Coenzyme A (CoA) biosynthesis [1].

This application note details a comprehensive, self-validating High-Throughput Screening (HTS) cascade designed to evaluate pyridazine sulfonamide libraries. By coupling a highly sensitized primary biochemical assay with an orthogonal cell-based pharmacodynamic readout, this workflow eliminates false positives and identifies compounds capable of overcoming physiological feedback inhibition.

Pharmacological Context & Mechanism of Action

PanK3 catalyzes the phosphorylation of pantothenate (Vitamin B5) to 4'-phosphopantothenate, utilizing ATP. In vivo, PanK3 is stringently regulated by its downstream product, Acetyl-CoA, which acts as a potent feedback inhibitor [2].

Pyridazine sulfonamides act as allosteric modulators that bind to the PanK3 dimer complex. Rather than competing with ATP or pantothenate, these compounds stabilize an active enzyme conformation that dramatically reduces the enzyme's affinity for Acetyl-CoA. Consequently, the activated PanK3 resumes ATP consumption and pantothenate phosphorylation, ultimately driving supraphysiological levels of intracellular CoA [1].

CoA_Pathway Pantothenate Pantothenate (Vitamin B5) PanK3 PanK3 Enzyme (Rate-Limiting Step) Pantothenate->PanK3 Substrate Phosphopantothenate 4'-Phosphopantothenate PanK3->Phosphopantothenate ATP to ADP CoA Coenzyme A (CoA) Phosphopantothenate->CoA Downstream Enzymes CoA->PanK3 Feedback Inhibition Pyridazine Pyridazine Sulfonamide (Allosteric Activator) Pyridazine->PanK3 Activates

Mechanism of PanK3 activation by pyridazine sulfonamides to overcome CoA feedback inhibition.

Assay Rationale & Orthogonal Validation Strategy

To build a robust HTS cascade, we must address the specific kinetic behavior of PanK3.

  • Primary Biochemical Screen (Luminescence ATP-Depletion): We utilize a luciferase-coupled assay to measure residual ATP. Causality in design: Direct measurement of ADP via fluorescence is often confounded by the auto-fluorescence of heterocyclic libraries. Luminescence offers superior signal-to-background ratios. Crucially, the assay is "sensitized" by pre-incubating PanK3 with Acetyl-CoA. Activators are identified by their ability to restore ATP consumption, resulting in a decrease in luminescence [2].

  • Secondary Cell-Based Screen (Intracellular CoA Quantification): Biochemical potency does not always translate to cellular efficacy due to poor membrane permeability, metabolic instability, or isoform selectivity (e.g., binding to PanK1β instead of PanK3) [1]. A secondary cell-based assay measuring total intracellular CoA ensures the selected hits are cell-permeable and functionally active.

HTS_Workflow Lib Pyridazine Sulfonamide Library (384-well) Primary Primary Screen (Luminescence ATP Assay) Lib->Primary Hits Hit Selection (>50% Activation) Primary->Hits Secondary Secondary Assay (Intracellular CoA) Hits->Secondary Lead Lead Optimization (SAR Profiling) Secondary->Lead

High-throughput screening workflow for identifying PanK3 allosteric modulators.

Protocol 1: Primary Biochemical HTS (Luminescence ATP-Depletion)

Reagents & Materials
  • Enzyme: Recombinant human PanK3 (purified, >95% purity).

  • Substrates: D-Pantothenate (100 µM final), ATP (10 µM final). Note: ATP is kept near its Km​ to ensure the assay is sensitive to competitive or allosteric shifts.

  • Inhibitor: Acetyl-CoA (2 µM final) to establish the inhibited basal state.

  • Detection: Kinase-Glo® Luminescent Kinase Assay Kit (Promega).

  • Plates: 384-well solid white microplates (Corning).

Step-by-Step Workflow
  • Reagent Preparation: Prepare the Assay Buffer (50 mM HEPES pH 7.4, 10 mM MgCl₂, 0.01% Tween-20, 1 mM DTT). The inclusion of Tween-20 is critical to prevent non-specific aggregation-based inhibition by the pyridazine sulfonamide library.

  • Enzyme-Inhibitor Pre-incubation: Dilute PanK3 to 50 nM in Assay Buffer containing 2 µM Acetyl-CoA. Dispense 10 µL/well into the 384-well plate. Incubate for 15 minutes at room temperature to allow the feedback-inhibited complex to form.

  • Compound Transfer: Using an acoustic liquid handler (e.g., Echo 550), transfer 50 nL of the pyridazine sulfonamide library (from 10 mM DMSO stocks) into the assay wells. Final compound concentration: 10 µM (0.5% DMSO).

  • Reaction Initiation: Add 10 µL/well of Substrate Mix (200 µM D-Pantothenate, 20 µM ATP in Assay Buffer).

  • Incubation: Seal the plate and incubate for 60 minutes at 25°C.

  • Detection: Add 20 µL/well of Kinase-Glo® reagent. Incubate for 10 minutes in the dark to stabilize the luminescent signal.

  • Readout: Read luminescence on a multi-mode microplate reader (e.g., EnVision) with an integration time of 0.1 seconds/well.

Quality Control & Self-Validation System

Every HTS plate must be a self-validating unit to ensure data integrity.

  • Negative Control (0% Activation): 16 wells containing DMSO + Acetyl-CoA. These wells will show maximum luminescence (minimum ATP consumption).

  • Positive Control (100% Activation): 16 wells containing a known PanK3 activator (e.g., PZ-2891) + Acetyl-CoA. These wells will show minimum luminescence.

  • Validation Metric: Calculate the Z'-factor for each plate. A plate is strictly rejected if Z' < 0.6.

Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

Protocol 2: Secondary Cell-Based HTS (Intracellular CoA Quantification)

Compounds that exhibit >50% activation in the primary screen are advanced to this secondary assay to confirm cellular target engagement.

Step-by-Step Workflow
  • Cell Culture & Seeding: Seed HEK293T cells at 15,000 cells/well in 96-well clear-bottom plates using DMEM + 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Aspirate media and replace with fresh media containing dose-response titrations of the hit compounds (0.1 µM to 30 µM). Incubate for 24 hours. Causality: 24 hours is required to allow the activated PanK3 to significantly alter the steady-state pool of intracellular CoA.

  • Cell Lysis & Extraction: Wash cells twice with ice-cold PBS. Add 50 µL of ice-cold 5% trichloroacetic acid (TCA) to precipitate proteins and extract CoA. Neutralize the extract with 50 µL of 0.5 M Tris (pH 8.5).

  • Fluorometric CoA Assay: Transfer 50 µL of the neutralized lysate to a black 96-well plate. Add 50 µL of a CoA cycling assay mixture (containing α -ketoglutarate, NAD+, and α -ketoglutarate dehydrogenase coupled to a resazurin/diaphorase detection system).

  • Readout: Measure fluorescence (Ex 540 nm / Em 590 nm) after 30 minutes. Quantify against a standard curve of pure CoA.

Data Interpretation & SAR Profiling

When analyzing pyridazine sulfonamide libraries, medicinal chemists must pay close attention to the Structure-Activity Relationship (SAR) cliff associated with isoform selectivity. As demonstrated in recent literature [1], minor structural modifications (e.g., swapping a cyano group for a chloro group on the pyridazine ring) can drastically alter the compound's preference for PanK3 over PanK1β, which directly impacts its ability to elevate cellular CoA.

Table 1: Representative SAR and Isoform Selectivity of Pyridazine Sulfonamides

Compound IDStructural MotifPanK3 Ki​ (nM)PanK1β Ki​ (nM)Isoform Selectivity ( ΔKi​ , nM)Cellular CoA Elevation
Compound 12 Cyano-pyridazine~10.0~92.582.5High
Compound 13 Chloro-pyridazine~15.0~41.626.6None
Compound 14 Trifluoromethyl-pyridazine8.2ND-Mild
Compound 16 Cyano-pyridazine~8.0~70.562.5High
Compound 17 Chloro-pyridazine~10.0~19.69.6None

Data Interpretation Note: While both Cyano- and Chloro-pyridazines show excellent biochemical potency against PanK3 ( Ki​≤15 nM), the Chloro-pyridazines (Compounds 13 and 17) fail to elevate cellular CoA. This failure is attributed to a loss of isoform selectivity (lower ΔKi​ ), leading to off-target binding to PanK1β, which traps the compound in a non-productive state [1]. This underscores the critical necessity of the secondary cell-based assay in the HTS workflow.

References

  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Source: PubMed Central (NIH)
  • Source: Journal of Medicinal Chemistry (ACS Publications)
Application

Synthetic Strategies for the Incorporation of the Imidazo[1,2-b]pyridazine Moiety: A Detailed Guide for Researchers

Introduction: The Privileged Imidazo[1,2-b]pyridazine Scaffold in Modern Drug Discovery The imidazo[1,2-b]pyridazine ring system is a nitrogen-containing heterocyclic scaffold of significant interest in medicinal chemist...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Imidazo[1,2-b]pyridazine Scaffold in Modern Drug Discovery

The imidazo[1,2-b]pyridazine ring system is a nitrogen-containing heterocyclic scaffold of significant interest in medicinal chemistry. Its rigid, planar structure and ability to participate in a variety of intermolecular interactions have positioned it as a "privileged scaffold" in the design of novel therapeutic agents. This framework is a key component in a range of biologically active molecules, demonstrating efficacy as kinase inhibitors, antiviral compounds, and agents targeting the central nervous system.[1][2] The successful development of the kinase inhibitor Ponatinib, which features this core structure, has further fueled the exploration of imidazo[1,2-b]pyridazine derivatives in the quest for new and improved pharmaceuticals.[3]

This guide provides an in-depth overview of the primary synthetic routes for the construction and functionalization of the imidazo[1,2-b]pyridazine moiety, designed for researchers and scientists in drug development. We will delve into the mechanistic underpinnings of these reactions, offer detailed experimental protocols, and present data to inform strategic synthetic planning.

Core Synthetic Methodologies: A Tale of Two Strategies

The construction of the imidazo[1,2-b]pyridazine core is predominantly achieved through two main strategies: the classical acid-catalyzed condensation (a variation of the Chichibabin reaction) and modern transition-metal-catalyzed cross-coupling reactions. The choice between these routes is often dictated by the desired substitution pattern, the availability of starting materials, and the overall synthetic efficiency.

The Classical Condensation Route: A Robust and Time-Tested Approach

The most traditional and widely employed method for the synthesis of the imidazo[1,2-b]pyridazine nucleus involves the condensation of a 3-aminopyridazine derivative with an α-haloketone.[4] This reaction proceeds via an initial nucleophilic attack of the endocyclic nitrogen of the aminopyridazine onto the electrophilic carbon of the α-haloketone, followed by an intramolecular cyclization and dehydration to afford the aromatic fused ring system.

The regioselectivity of the initial N-alkylation is a critical factor. The use of 3-amino-6-halopyridazines is often advantageous as the halogen at the 6-position directs the initial alkylation to the desired N-2 position of the pyridazine ring, preventing the formation of the isomeric imidazo[1,5-a]pyridazine.[4]

Protocol 1: Synthesis of 6-Chloroimidazo[1,2-b]pyridazine

This protocol details the synthesis of a key intermediate, 6-chloroimidazo[1,2-b]pyridazine, which serves as a versatile building block for further functionalization.[4]

Workflow Diagram:

G cluster_0 Step 1: Amination of 3,6-Dichloropyridazine cluster_1 Step 2: Cyclization to form Imidazo[1,2-b]pyridazine Ring A 3,6-Dichloropyridazine C Heat (110°C, 12h) in a sealed vessel A->C B Aqueous NH4OH B->C D 3-Amino-6-chloropyridazine C->D E 3-Amino-6-chloropyridazine G Heat (90°C, 5h) E->G F Chloroacetaldehyde (50% aq.) F->G H 6-Chloroimidazo[1,2-b]pyridazine G->H

Caption: Workflow for the two-step synthesis of 6-chloroimidazo[1,2-b]pyridazine.

Materials:

  • 3,6-Dichloropyridazine

  • Concentrated Ammonium Hydroxide (aqueous)

  • Chloroacetaldehyde (50% aqueous solution)

  • Ethanol

  • Deionized Water

Procedure:

Step 1: Synthesis of 3-Amino-6-chloropyridazine

  • In a high-pressure stainless-steel vessel, combine 3,6-dichloropyridazine (10 g, 67.1 mmol) and concentrated aqueous ammonium hydroxide (100 mL).

  • Seal the vessel and heat the mixture to 110°C for 12 hours with stirring.

  • After cooling the reaction mixture to 0°C, collect the resulting solid by filtration.

  • Wash the solid with cold water (2 x 15 mL) to yield 3-amino-6-chloropyridazine as a pale-yellow solid.[5]

Step 2: Synthesis of 6-Chloroimidazo[1,2-b]pyridazine

  • Combine 3-amino-6-chloropyridazine (30 g, 232.0 mmol) and a 50% aqueous solution of chloroacetaldehyde (45 mL).

  • Heat the mixture to 90°C for 5 hours.

  • Distill off the water to obtain a brown-yellow solid.

  • Triturate the crude product with 100 mL of ethanol and filter to afford 6-chloroimidazo[1,2-b]pyridazine as a brown solid.[5]

Modern Approaches: Transition-Metal Catalysis for Advanced Functionalization

While the classical condensation method is robust for the core synthesis, modern drug discovery often requires the introduction of diverse substituents with high precision. Transition-metal catalysis, particularly with palladium, has emerged as a powerful tool for the functionalization of the imidazo[1,2-b]pyridazine scaffold.[6] These methods allow for the formation of carbon-carbon and carbon-heteroatom bonds at specific positions, which would be challenging to achieve through traditional methods.

Common palladium-catalyzed reactions employed for the derivatization of imidazo[1,2-b]pyridazines include:

  • Suzuki-Miyaura Coupling: For the introduction of aryl or vinyl groups.

  • Sonogashira Coupling: For the alkynylation of the scaffold.

  • Buchwald-Hartwig Amination: For the introduction of nitrogen-based nucleophiles.

  • Direct C-H Arylation: A more atom-economical approach that avoids the need for pre-functionalized starting materials.[7]

The choice of catalyst, ligand, base, and solvent is crucial for the success of these reactions and often requires careful optimization for each specific substrate.

Protocol 2: Palladium-Catalyzed C-6 Amination of 3-Bromo-6-chloroimidazo[1,2-b]pyridazine

This protocol provides a method for the selective amination at the C-6 position, a common site for modification in the development of kinase inhibitors.[8]

Workflow Diagram:

G cluster_0 Palladium-Catalyzed C-6 Amination A 3-Bromo-6-chloroimidazo[1,2-b]pyridazine C CsF (1.0 equiv) BnNEt3Cl (10 mol%) DMSO, 100°C, 24h A->C B Primary or Secondary Amine (2.0 equiv) B->C D C-6 Aminated 3-bromoimidazo[1,2-b]pyridazine C->D

Caption: General workflow for the C-6 amination of 3-bromo-6-chloroimidazo[1,2-b]pyridazine.

Materials:

  • 3-Bromo-6-chloroimidazo[1,2-b]pyridazine

  • Desired primary or secondary amine

  • Cesium Fluoride (CsF)

  • Benzyltriethylammonium chloride (BnNEt3Cl)

  • Dimethyl sulfoxide (DMSO), anhydrous

Procedure:

  • To a reaction vial, add 3-bromo-6-chloroimidazo[1,2-b]pyridazine (1.0 equiv), the desired amine (2.0 equiv), CsF (1.0 equiv), and BnNEt3Cl (10 mol%).

  • Add anhydrous DMSO to the vial.

  • Seal the vial and heat the reaction mixture to 100°C for 24 hours.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired C-6 aminated product.[8]

Table 1: Representative Yields for C-6 Amination Reactions [8]

AmineProductIsolated Yield (%)
n-Butylamine6-(Butylamino)-3-bromoimidazo[1,2-b]pyridazine95
Benzylamine6-(Benzylamino)-3-bromoimidazo[1,2-b]pyridazine98
Morpholine4-(3-Bromoimidazo[1,2-b]pyridazin-6-yl)morpholine92
Pyrrolidine6-(Pyrrolidin-1-yl)-3-bromoimidazo[1,2-b]pyridazine94

Strategic Considerations and Mechanistic Insights

The choice of synthetic route is a critical decision in any drug discovery program. Here are some key considerations:

  • For Core Scaffold Synthesis: The classical condensation reaction remains the most straightforward and cost-effective method for preparing the basic imidazo[1,2-b]pyridazine ring system. Its primary limitation is the potential for regioisomeric mixtures if the aminopyridazine is not appropriately substituted.

  • For Late-Stage Functionalization: Palladium-catalyzed cross-coupling reactions are indispensable for introducing molecular diversity at a later stage of the synthesis. This allows for the rapid generation of analog libraries for structure-activity relationship (SAR) studies.

  • Atom Economy and Green Chemistry: Newer methods, such as microwave-assisted synthesis and direct C-H functionalization, offer advantages in terms of reduced reaction times, lower energy consumption, and improved atom economy.[9][10] These "greener" approaches are becoming increasingly important in modern pharmaceutical development.

Conclusion

The imidazo[1,2-b]pyridazine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. A thorough understanding of the available synthetic methodologies is paramount for the efficient and strategic design of new drug candidates. The classical condensation and modern palladium-catalyzed reactions provide a powerful and complementary toolkit for accessing a wide range of substituted imidazo[1,2-b]pyridazines. As the demand for more effective and selective drugs grows, the development of innovative and efficient synthetic routes to this privileged heterocyclic system will remain a key area of research.

References

  • Garrido, A., Vera, G., Delaye, P.-O., & Enguehard-Gueiffier, C. (2021). Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry, 226, 113867.
  • Der Pharma Chemica. (n.d.). Synthesis and characterization of imidazo[1,2-b]pyridazine linked thiazolidin amides.
  • Cai, L., et al. (2008). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. Journal of Medicinal Chemistry, 51(9), 2849-2857. [Link]

  • Gembus, V., et al. (2012). Palladium-catalyzed one-pot sequential Suzuki cross-coupling-direct C-H functionalization of imidazo[1,2-a]pyrazines. Organic Letters, 14(23), 6012-6015. [Link]

  • Exploring the Synthesis and Applications of Imidazo[1,2-b]pyridazine Derivatives. (2026, February 14).
  • Garrido, A., et al. (2021). Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry, 226, 113867.
  • Al-Tel, T. H. (2021). Synthesis and Functionalization of Imidazo[1,2-b]Pyridazine by Means of Metal-Catalyzed Cross-Coupling Reactions. ChemistrySelect, 6(34), 8985-9011. [Link]

  • Paidi, K. R., et al. (2017). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. Trade Science Inc.[Link]

  • Kusy, D., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35235-35253. [Link]

  • On the Biological Importance, Preparation, and Uses of Imidazo[1,2-b]pyridazine-Based Compounds. (2021). Journal of the Turkish Chemical Society, Section A: Chemistry, 8(4), 1217-1250. [Link]

  • Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a]pyrimidine containing tri/tetrasubstituted imidazole derivatives. (2020). PMC. [Link]

  • Design, synthesis, and biological evaluation of imidazo[1,2-b]pyridazine derivatives as mTOR inhibitors. (2017). PubMed. [Link]

  • WO/2023/143496 METHOD FOR SYNTHESIZING INTERMEDIATE OF IMIDAZO[1,2-B] PYRIDAZINE COMPOUND. (2023). WIPO Patentscope. [Link]

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Method

Application Notes and Protocols for Designing Biological Assays for Pyridazine Sulfonamide Derivatives

Introduction: Unveiling the Therapeutic Potential of Pyridazine Sulfonamides The pyridazine scaffold, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged structure in medicinal chemistry. When...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Therapeutic Potential of Pyridazine Sulfonamides

The pyridazine scaffold, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged structure in medicinal chemistry. When combined with a sulfonamide moiety, these derivatives have emerged as a promising class of compounds with diverse biological activities, frequently targeting enzymes such as protein kinases and carbonic anhydrases.[1] The inherent properties of the pyridazine ring, including its hydrogen bonding capacity and dipole moment, contribute to its significant role in molecular recognition at the active sites of these enzymes.[2]

The development of pyridazine sulfonamide derivatives as therapeutic agents necessitates a robust and well-defined panel of biological assays to characterize their potency, selectivity, mechanism of action, and cellular effects. This guide provides a comprehensive overview and detailed protocols for a tiered approach to assay development, enabling researchers, scientists, and drug development professionals to effectively evaluate this important class of molecules.

Our approach is structured to first confirm direct target engagement in a cellular context, followed by quantifying the inhibitory effect on the target's activity, and finally assessing the downstream consequences on cell physiology.

Part 1: The Critical First Step - Confirming Target Engagement in a Cellular Milieu

A fundamental question in early-stage drug discovery is whether a compound reaches and binds to its intended intracellular target. Answering this is crucial before investing resources in more complex functional assays. We will detail two powerful, orthogonal methods for assessing target engagement in live cells: the Cellular Thermal Shift Assay (CETSA®) and the NanoBRET™ Target Engagement Assay.

The Principle of Thermal Stabilization: Cellular Thermal Shift Assay (CETSA®)

CETSA is a biophysical assay that leverages the principle of ligand-induced thermal stabilization of proteins.[3] When a compound binds to its target protein, the resulting complex is often more resistant to thermal denaturation.[3][4][5][6] This shift in thermal stability can be quantified, providing direct evidence of target engagement within the complex environment of an intact cell or cell lysate.[4][5][6][7][8]

Causality Behind Experimental Choices: By performing the assay in intact cells, we account for crucial factors like cell permeability and potential intracellular metabolism of the compound, which would be missed in assays using isolated proteins.[3] The initial "melt curve" experiment is essential to determine the optimal temperature for the subsequent isothermal dose-response experiments, which will quantify the potency of target engagement.

cluster_CETSA_Workflow CETSA Workflow A Treat cells with pyridazine sulfonamide or vehicle (DMSO) B Heat challenge (temperature gradient) A->B C Cell Lysis (e.g., freeze-thaw) B->C D Separation of soluble and aggregated proteins (centrifugation) C->D E Quantify soluble target protein (e.g., Western Blot, ELISA) D->E F Generate melt curve or isothermal dose-response curve E->F

Caption: CETSA Experimental Workflow.

Protocol 1: CETSA for Target Engagement of a Pyridazine Sulfonamide Derivative

Objective: To determine if the pyridazine sulfonamide derivative binds to its intended target protein in intact cells and to quantify the engagement.

Materials:

  • Cell line expressing the target protein of interest.

  • Complete cell culture medium.

  • Pyridazine sulfonamide derivative stock solution (e.g., 10 mM in DMSO).

  • Vehicle control (DMSO).

  • Phosphate-buffered saline (PBS).

  • Lysis buffer (e.g., 25 mM HEPES, pH 7.0, 20 mM MgCl2, 2 mM DTT) with protease and phosphatase inhibitors.[7]

  • Thermal cycler or heating blocks.

  • Microcentrifuge.

  • Reagents and equipment for protein quantification (e.g., BCA assay) and Western blotting.

  • Primary antibody specific to the target protein.

  • HRP-conjugated secondary antibody.

  • ECL substrate.

Procedure:

Part A: Generating the CETSA Melt Curve

  • Cell Culture: Seed cells in a culture flask and grow to 70-80% confluency.

  • Compound Treatment: Harvest cells and resuspend in fresh media. Create two cell suspensions: one treated with the pyridazine sulfonamide derivative at a fixed, high concentration (e.g., 10 µM) and one with an equivalent volume of DMSO (vehicle control). Incubate for 1 hour at 37°C.[5]

  • Heat Challenge: Aliquot the treated cell suspensions into PCR tubes. Place the tubes in a thermal cycler and heat them individually across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling on ice for 3 minutes.[5][7]

  • Cell Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[5][7]

  • Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.[5][7]

  • Quantification: Carefully collect the supernatant (soluble protein fraction). Determine the protein concentration of each sample.

  • Western Blotting: Analyze equal amounts of protein from each sample by SDS-PAGE and Western blotting using an antibody against the target protein.

  • Data Analysis: Quantify the band intensities and plot them against the corresponding temperature for both the compound-treated and vehicle-treated samples. The shift in the melting curve indicates target stabilization.

Part B: Isothermal Dose-Response Fingerprint (ITDRF)

  • Determine Optimal Temperature: From the melt curve, select a temperature that results in significant protein aggregation in the vehicle-treated sample but where stabilization is apparent in the compound-treated sample.

  • Dose-Response Treatment: Prepare serial dilutions of the pyridazine sulfonamide derivative. Treat cells with this concentration gradient for 1 hour at 37°C.

  • Isothermal Heat Challenge: Heat all samples at the predetermined optimal temperature for 3 minutes.

  • Lysis, Separation, and Analysis: Follow steps 4-7 from Part A.

  • Data Analysis: Plot the soluble protein fraction against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the EC50 for target engagement.

Proximity-Based Measurement: The NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a proximity-based method that measures compound binding in live cells using Bioluminescence Resonance Energy Transfer (BRET).[9][10] The target protein is expressed as a fusion with the bright NanoLuc® luciferase, and a fluorescently labeled tracer that binds to the target is added to the cells. When the tracer binds to the NanoLuc®-target fusion, BRET occurs. A test compound that binds to the same site will compete with the tracer, leading to a dose-dependent decrease in the BRET signal.[10][11]

Causality Behind Experimental Choices: This assay provides a direct measure of binding affinity in the native cellular environment.[10] The use of a ratiometric BRET signal (acceptor emission/donor emission) minimizes interference from assay conditions.[12] It is a high-throughput compatible method, making it ideal for screening and characterizing multiple derivatives.

cluster_NanoBRET NanoBRET Target Engagement Principle cluster_bound Tracer Bound cluster_displaced Compound Bound A Target Protein-NanoLuc® Fusion B Fluorescent Tracer A->B Proximity C Pyridazine Sulfonamide (Test Compound) A->C Binding D BRET Signal (Energy Transfer) B->D Energy Transfer E No/Reduced BRET Signal C->E Displacement of Tracer

Caption: Principle of NanoBRET Target Engagement Assay.

Protocol 2: NanoBRET™ Target Engagement Assay

Objective: To quantitatively measure the intracellular affinity of pyridazine sulfonamide derivatives for their target kinase.

Materials:

  • HEK293T cells.

  • Opti-MEM™ I Reduced Serum Medium.

  • Plasmid DNA for the NanoLuc®-target fusion protein.

  • FuGene® HD Transfection Reagent.

  • NanoBRET™ tracer specific for the target of interest.

  • NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.

  • White, 96- or 384-well assay plates.

  • Pyridazine sulfonamide derivative serial dilutions in DMSO.

  • Luminometer capable of measuring dual-filtered luminescence.

Procedure:

  • Transfection: Co-transfect HEK293T cells with the NanoLuc®-target fusion plasmid using FuGene® HD. Culture the cells for 18-24 hours to allow for protein expression.[12]

  • Cell Plating: Harvest the transfected cells and resuspend them in Opti-MEM™ at a concentration of 2x10⁵ cells/mL. Dispense the cell suspension into the wells of a white assay plate.[12]

  • Compound and Tracer Addition: Add the pyridazine sulfonamide derivatives at various concentrations to the wells. Then, add the fluorescent tracer at a predetermined optimal concentration. Incubate the plate for 2 hours at 37°C in a CO₂ incubator.[12]

  • Substrate Addition: Prepare the Nano-Glo® substrate solution containing the extracellular NanoLuc® inhibitor. Add this solution to all wells.

  • Signal Detection: Read the plate within 20 minutes on a luminometer equipped with two filters to measure donor (450 nm) and acceptor (610 nm) emission.[12]

  • Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the logarithm of the compound concentration and fit to a sigmoidal dose-response curve to determine the IC50 value, which reflects the intracellular affinity.

Part 2: Quantifying Functional Activity - Inhibition Assays

Once target engagement is confirmed, the next step is to quantify the functional consequence of this binding, i.e., the inhibition of the target's enzymatic activity.

For Kinase Targets: ADP-Glo™ Kinase Assay

Many pyridazine sulfonamides are designed as kinase inhibitors.[1][13][14] The ADP-Glo™ Kinase Assay is a universal, luminescence-based method for measuring kinase activity. It quantifies the amount of ADP produced during a kinase reaction. The assay is performed in two steps: first, the kinase reaction is stopped and the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is then used in a luciferase reaction to generate a light signal that is proportional to the ADP produced and thus the kinase activity.[2][15][16]

Causality Behind Experimental Choices: This assay format is highly sensitive and can be used for a wide range of ATP concentrations, making it suitable for kinases with different ATP affinities. By measuring ADP production, it directly reflects the catalytic activity of the kinase.

Protocol 3: In Vitro Kinase Inhibition Assay using ADP-Glo™

Objective: To determine the IC50 value of a pyridazine sulfonamide derivative against a purified kinase.

Materials:

  • Purified target kinase.

  • Kinase-specific substrate.

  • Ultra-pure ATP.

  • Kinase reaction buffer.

  • ADP-Glo™ Reagent.

  • Kinase Detection Reagent.

  • Pyridazine sulfonamide derivative serial dilutions in DMSO.

  • White, low-volume 384-well assay plates.

  • Luminometer.

Procedure:

  • Kinase Reaction Setup: In a 384-well plate, add the pyridazine sulfonamide derivative at various concentrations.

  • Add Kinase and Substrate: Add a solution containing the kinase and its substrate to the wells.

  • Initiate Reaction: Start the kinase reaction by adding ATP. Incubate at room temperature for a predetermined time (e.g., 60 minutes).

  • Stop Reaction and Deplete ATP: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the unconsumed ATP. Incubate for 40 minutes at room temperature.[15][16][17]

  • ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30-60 minutes at room temperature.[2][15][17]

  • Measure Luminescence: Read the luminescence signal using a plate reader.

  • Data Analysis: Convert luminescence readings to percent inhibition relative to no-inhibitor controls. Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to determine the IC50 value.

ParameterDescriptionTypical Value/Range
Kinase Concentration Optimized for linear reaction kinetics1-10 nM
Substrate Concentration At or near the Km for the kinaseVaries by substrate
ATP Concentration At or near the Km for the kinase10-100 µM
Incubation Time Within the linear range of the reaction30-60 minutes

Table 1: Typical Parameters for ADP-Glo™ Kinase Assay

For Carbonic Anhydrase Targets: Stopped-Flow CO₂ Hydrase Assay

Sulfonamides are classic inhibitors of carbonic anhydrases (CAs), and pyridazine-containing derivatives have been developed as potent and selective inhibitors of these metalloenzymes.[18][19][20][21][22] The gold-standard method for measuring CA activity is the stopped-flow CO₂ hydrase assay. This technique measures the enzyme-catalyzed hydration of CO₂ to bicarbonate and a proton, which causes a pH change that is monitored by a pH indicator.[22]

Protocol 4: Carbonic Anhydrase Inhibition Assay

Objective: To determine the Ki of a pyridazine sulfonamide derivative against a purified carbonic anhydrase isoform.

Materials:

  • Purified human CA isoform (e.g., hCA II).

  • Buffer (e.g., 10 mM Tris-HCl, pH 7.4).

  • Pyridazine sulfonamide derivative serial dilutions.

  • CO₂-saturated water.

  • Stopped-flow spectrophotometer.

Procedure:

  • Enzyme and Inhibitor Preparation: Prepare solutions of the CA enzyme and serial dilutions of the pyridazine sulfonamide inhibitor in the assay buffer.

  • Reaction Setup: The assay is performed using a stopped-flow instrument, which rapidly mixes the enzyme/inhibitor solution with the CO₂-saturated water.

  • Measurement: The initial rates of the CO₂ hydration reaction are monitored by the change in absorbance of a pH indicator over time.

  • Data Analysis: The inhibition constants (Ki) are determined by fitting the initial velocity data to the appropriate inhibition models.

Part 3: Assessing Cellular Consequences

The final tier of the assay cascade evaluates the downstream effects of target inhibition on cellular physiology, such as proliferation, viability, and specific signaling pathways.

Measuring Cell Viability and Proliferation: The MTT Assay

A common objective for developing kinase inhibitors is to inhibit the proliferation of cancer cells. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.[23][24] Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[24]

Causality Behind Experimental Choices: The MTT assay is a cost-effective and widely used method for initial cytotoxicity screening. It is crucial to optimize cell seeding density to ensure cells are in the exponential growth phase during the assay. The incubation time with the compound (e.g., 72 hours) is chosen to allow for effects on cell division to become apparent.

Protocol 5: MTT Cell Viability Assay

Objective: To determine the GI50 (concentration for 50% growth inhibition) of a pyridazine sulfonamide derivative in a cancer cell line.

Materials:

  • Cancer cell line of interest.

  • Complete culture medium.

  • 96-well, flat-bottom tissue culture plates.

  • Pyridazine sulfonamide derivative serial dilutions.

  • MTT solution (5 mg/mL in PBS).[24]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl).[25]

  • Microplate spectrophotometer.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[26]

  • Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the pyridazine sulfonamide derivative. Include vehicle-only controls. Incubate for 72 hours at 37°C.

  • MTT Addition: Add MTT solution to each well (to a final concentration of 0.5 mg/mL) and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[23][25]

  • Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.[23]

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the GI50 value.

Monitoring Downstream Signaling: Phospho-Protein Western Blotting

For kinase inhibitors, it is essential to demonstrate that target engagement and inhibition translate to a reduction in the phosphorylation of a downstream substrate in the signaling pathway. Western blotting is the most common method to assess the phosphorylation state of a specific protein.

Causality Behind Experimental Choices: This assay provides mechanistic validation that the compound is acting on the intended pathway. It is critical to include phosphatase inhibitors in the lysis buffer to preserve the phosphorylation state of the proteins.[27] Using an antibody that recognizes the total protein level of the substrate is crucial for normalization and ensures that any observed decrease in the phospho-signal is not due to a decrease in the total amount of the substrate protein.

cluster_WB_Workflow Phospho-Western Blot Workflow A Treat cells with pyridazine sulfonamide B Cell Lysis (with phosphatase inhibitors) A->B C Protein Quantification B->C D SDS-PAGE C->D E Protein Transfer to Membrane D->E F Blocking (e.g., 5% BSA) E->F G Primary Antibody Incubation (anti-phospho-protein) F->G H Secondary Antibody Incubation (HRP-conjugated) G->H I Signal Detection (ECL) H->I J Strip and Re-probe (anti-total protein) I->J

Caption: Workflow for Phospho-Protein Western Blotting.

Protocol 6: Western Blot for Downstream Substrate Phosphorylation

Objective: To determine if treatment with a pyridazine sulfonamide kinase inhibitor reduces the phosphorylation of a known downstream substrate.

Materials:

  • Cell line and culture reagents.

  • Pyridazine sulfonamide derivative.

  • Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails.

  • Reagents for SDS-PAGE and Western blotting.

  • PVDF membrane.

  • Blocking buffer (5% BSA in TBST is recommended for phospho-antibodies).

  • Primary antibody specific for the phosphorylated form of the substrate protein.

  • Primary antibody specific for the total form of the substrate protein.

  • HRP-conjugated secondary antibody.

Procedure:

  • Cell Treatment: Seed cells and grow until they are ready for treatment. Treat cells with various concentrations of the pyridazine sulfonamide derivative for a specified time.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse them with ice-cold lysis buffer containing phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE and Transfer: Separate equal amounts of protein lysate by SDS-PAGE and transfer the proteins to a PVDF membrane.[27]

  • Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with the phospho-specific primary antibody overnight at 4°C.[27]

  • Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Detect the signal using an ECL substrate.

  • Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed with an antibody against the total protein.

  • Data Analysis: Quantify the band intensities for both the phosphorylated and total protein. Express the level of phosphorylation as a ratio of the phospho-signal to the total protein signal.

Conclusion

The systematic application of this tiered assay cascade—from target engagement to functional inhibition and downstream cellular effects—provides a comprehensive framework for the preclinical evaluation of pyridazine sulfonamide derivatives. By employing these detailed protocols, researchers can generate robust, reproducible, and physiologically relevant data to guide structure-activity relationship (SAR) studies, confirm the mechanism of action, and build a strong data package for advancing promising candidates in the drug discovery pipeline. Each protocol is designed to be a self-validating system, with the causality behind each step explained to ensure scientific integrity and logical experimental design.

References

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  • Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. PMC. 2021. Available at: [Link].

  • Discovery of Novel Pyridazine-Tethered Sulfonamides as Carbonic Anhydrase II Inhibitors for the Management of Glaucoma. Journal of Medicinal Chemistry. 2024. Available at: [Link].

  • NanoBRET assays to assess cellular target engagement of compounds. EUbOPEN. 2020. Available at: [Link].

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. 2016. Available at: [Link].

  • WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. ResearchGate. Available at: [Link].

  • Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor. PMC. Available at: [Link].

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  • 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. PMC. 2025. Available at: [Link].

  • Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. Available at: [Link].

  • PYRAZOLO[4,3-C]PYRIDINE SULFONAMIDES AS CARBONIC ANHYDRASE INHIBITORS: SYNTHESIS, BIOLOGICAL AND IN SILICO STUDIES. ELECTRONIC JOURNALS PORTAL OF THE ASSOCIATION FOR SCIENCE. 2022. Available at: [Link].

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Application

Application Notes and Protocols: Pyridazine-3-sulfonamide as a Chemical Probe for Target Identification

Audience: Researchers, scientists, and drug development professionals. Introduction: The Power of Chemical Probes in Target Deconvolution In the landscape of modern drug discovery, identifying the molecular targets of bi...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Power of Chemical Probes in Target Deconvolution

In the landscape of modern drug discovery, identifying the molecular targets of bioactive small molecules is a critical step.[1][2] This process, known as target deconvolution, bridges the gap between phenotypic screening and understanding the mechanism of action.[1] Chemical probes, which are small molecules designed to selectively interact with a specific protein target, are invaluable tools in this endeavor.[3][4][5] A well-validated chemical probe allows researchers to modulate the function of its target protein in complex biological systems, thereby elucidating the protein's role in health and disease.[3]

The pyridazine ring system, with its unique physicochemical properties, has emerged as a privileged scaffold in medicinal chemistry.[6] Its weak basicity, high dipole moment, and capacity for dual hydrogen-bonding interactions make it an attractive moiety for designing compounds that can effectively engage biological targets.[6] Specifically, pyridazine-3-sulfonamide and its derivatives have shown promise as versatile chemical probes for a range of applications, including their use as inhibitors for various enzymes.[7][8][9][10]

This guide provides a comprehensive overview of the principles and protocols for utilizing pyridazine-3-sulfonamide-based chemical probes for target identification. We will delve into the design considerations for such probes, detail experimental workflows for target enrichment, and discuss crucial validation strategies to ensure the confidence and reliability of your findings.

Designing an Effective Pyridazine-3-sulfonamide Chemical Probe

The success of any target identification study hinges on the quality of the chemical probe. An ideal probe should exhibit high potency and selectivity for its intended target.[3][4] For pyridazine-3-sulfonamide probes, this involves strategic chemical modifications to introduce functionalities that enable target enrichment without compromising biological activity.

Key Components of a Chemical Probe:

  • Binding Moiety: The core pyridazine-3-sulfonamide scaffold responsible for binding to the target protein.

  • Linker: A chemical chain that connects the binding moiety to the tag. The linker's length and composition are critical to avoid sterically hindering the interaction with the target.

  • Tag: A functional group that facilitates the detection and isolation of the probe-target complex. Common tags include biotin (for affinity purification), a fluorophore (for imaging), or a clickable handle (like an alkyne or azide for bioorthogonal chemistry).

Table 1: Properties of an Ideal Chemical Probe

PropertyRecommended CriteriaRationale
Potency In vitro IC50 or Kd <100 nMEnsures target engagement at low concentrations, minimizing off-target effects.[4]
Cellular Activity Significant on-target activity at ≤ 1 µMDemonstrates cell permeability and engagement with the target in a physiological context.[4]
Selectivity >30-fold selectivity over related proteinsMinimizes the risk of misinterpreting results due to off-target binding.[4]
Control Compound A structurally similar but inactive analogEssential for distinguishing on-target effects from non-specific or compound-related artifacts.[11]
Synthesis Strategy Overview

The synthesis of a pyridazine-3-sulfonamide probe typically involves a multi-step process.[7] A common approach is to first synthesize the core pyridazine-3-sulfonamide scaffold and then introduce a linker with a terminal tag. The specific synthetic route will depend on the desired linker and tag.

Experimental Workflows for Target Identification

Several chemoproteomic strategies can be employed to identify the targets of a pyridazine-3-sulfonamide probe.[1] The choice of method will depend on the nature of the probe and the experimental goals.

Affinity Purification-Mass Spectrometry (AP-MS)

AP-MS is a widely used technique for isolating and identifying protein targets.[12][13] In this method, a biotinylated pyridazine-3-sulfonamide probe is incubated with a cell lysate or in live cells. The probe-target complexes are then captured using streptavidin-coated beads, and the bound proteins are identified by mass spectrometry.

APMS_Workflow cluster_incubation Incubation cluster_capture Capture cluster_analysis Analysis Probe Biotinylated Pyridazine-3-sulfonamide Probe Lysate Cell Lysate or Intact Cells Probe->Lysate Incubate Beads Streptavidin-coated Magnetic Beads Lysate->Beads Capture Probe-Target Complex Wash Wash to Remove Non-specific Binders Beads->Wash Elute Elute Bound Proteins Wash->Elute MS LC-MS/MS Analysis Elute->MS Data Data Analysis & Target Identification MS->Data

Caption: Principle of competitive binding assay.

Protocol 3.2.1: Competitive Pull-down Experiment
  • Prepare Lysates: Prepare cell lysates as described in Protocol 3.1.1.

  • Pre-incubation with Competitor:

    • Divide the lysate into two aliquots.

    • To one aliquot, add a 100-fold molar excess of the free, non-tagged pyridazine-3-sulfonamide compound.

    • To the other aliquot, add an equivalent volume of vehicle (e.g., DMSO).

    • Incubate for 1 hour at 4°C.

  • Probe Incubation: Add the biotinylated probe to both aliquots and incubate for 1-2 hours at 4°C.

  • Affinity Purification and Analysis: Proceed with the affinity purification and mass spectrometry analysis as described in Protocol 3.1.1.

  • Data Analysis: Compare the protein enrichment in the competitor-treated sample to the vehicle-treated sample. A significant reduction in the abundance of a protein in the presence of the competitor suggests it is a specific target.

Data Analysis and Target Validation

The final and most critical phase is the analysis of the mass spectrometry data and the subsequent validation of putative targets.

Mass Spectrometry Data Analysis
  • Protein Identification and Quantification: Use a suitable software platform (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the proteins in your samples.

  • Filtering and Statistical Analysis:

    • Remove common contaminants.

    • Perform statistical analysis (e.g., t-test, ANOVA) to identify proteins that are significantly enriched in the probe pull-down compared to the negative controls.

    • In competitive binding experiments, identify proteins whose enrichment is significantly reduced by the competitor.

Target Validation Strategies

It is essential to validate the identified targets using orthogonal methods to ensure the findings are robust. [3][11]

  • Western Blotting: Confirm the interaction between the probe and a putative target by performing a pull-down experiment followed by Western blotting with an antibody against the target protein.

  • Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in live cells by measuring changes in the thermal stability of a protein upon ligand binding. [14]* Genetic Approaches: Use techniques like siRNA or CRISPR-Cas9 to knock down the expression of the putative target protein. If the cellular phenotype induced by the pyridazine-3-sulfonamide is recapitulated by target knockdown, it provides strong evidence for on-target activity. [3]* Enzymatic Assays: If the identified target is an enzyme, test the ability of the pyridazine-3-sulfonamide to inhibit its activity in a biochemical assay.

Troubleshooting

IssuePossible CauseSuggested Solution
High background of non-specific binding Insufficient washing, probe concentration too high, sticky probe.Increase the number and stringency of wash steps. Optimize probe concentration. Include a pre-clearing step with beads alone.
No or low enrichment of target proteins Probe is not cell-permeable (for live-cell experiments), probe-target interaction is weak, target protein is of low abundance.Confirm cell permeability. Increase incubation time or probe concentration. Use a more sensitive mass spectrometer.
Inconsistent results between replicates Variability in cell culture, lysis, or pull-down procedure.Standardize all experimental procedures. Perform experiments in triplicate.

Conclusion

Pyridazine-3-sulfonamide-based chemical probes are powerful tools for target identification and deconvolution. A well-designed probe, coupled with a robust experimental workflow and rigorous validation, can provide invaluable insights into the molecular mechanisms of bioactive compounds. The protocols and guidelines presented here offer a comprehensive framework for researchers to effectively utilize these probes in their drug discovery efforts.

References

  • Alto Predict. (2016, July 6). Best Practices for Chemical Probes. Available at: [Link]

  • PubMed. (n.d.). A Photoaffinity Labeling-Based Chemoproteomics Strategy for Unbiased Target Deconvolution of Small Molecule Drug Candidates. Available at: [Link]

  • EFMC. (n.d.). Validating Chemical Probes. Available at: [Link]

  • GenScript. (n.d.). Affinity-Based Chemoproteomics With Small Molecule-Peptide Conjugates. Available at: [Link]

  • Journal of Medicinal Chemistry. (2025, September 12). Target Engagement Assays in Early Drug Discovery. Available at: [Link]

  • PMC. (2023, December 14). Chemoproteomics, A Broad Avenue to Target Deconvolution. Available at: [Link]

  • BMG LABTECH. (n.d.). Binding Assays. Available at: [Link]

  • CellCarta. (n.d.). Drug Target Engagement with Flow Cytometry Receptor Occupancy Assays. Available at: [Link]

  • ACS Publications. (n.d.). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes | Journal of Medicinal Chemistry. Available at: [Link]

  • eScholarship. (n.d.). Chemoproteomic Strategies for Drug Discovery and Natural Product Target Identification. Available at: [Link]

  • Fluidic Sciences Ltd. (2025, December 12). Competition Assays vs. Direct Binding Assays: How to choose. Available at: [Link]

  • European Review for Medical and Pharmacological Sciences. (2022, September 15). A brief introduction to chemical proteomics for target deconvolution. Available at: [Link]

  • ACS Publications. (2025, October 20). Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. Available at: [Link]

  • European Journal of Chemistry. (2015, March 31). Pyridazine and its related compounds. Part 35:[11] Synthesis, characterization and antimicrobial activity of some novel pyridazine and triazolopyridazine containing sulfonamides. Available at: [Link]

  • Semantic Scholar. (2016, April 24). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Available at: [Link]

  • ResearchGate. (n.d.). Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. Available at: [Link]

  • ACS Publications. (2024, October 23). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. Available at: [Link]

  • PMC. (2024, May 13). Protocol for affinity purification-mass spectrometry interactome profiling in larvae of Drosophila melanogaster. Available at: [Link]

  • ResearchGate. (2026, February 9). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Available at: [Link]

  • Blumberg Institute. (n.d.). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Available at: [Link]

  • ResearchGate. (n.d.). Development of Imidazo[1,2-a]pyridine-based probe for detection of hydrazine and its applications in imaging of HepG2 cell. Available at: [Link]

  • PubMed. (2021, March). Synthesis of novel sulfonamide derivatives containing pyridin-3-ylmethyl 4-(benzoyl)piperazine-1-carbodithioate moiety as potent PKM2 activators. Available at: [Link]

  • Selvita. (2025, December 8). A Practical Guide to Target Engagement Assays. Available at: [Link]

  • ScienceDirect. (n.d.). Synthesis and chemistry of pyridazin-3(2H)-ones. Available at: [Link]

  • DigitalCommons@TMC. (2022, September 16). Protocol for Establishing a Protein-Protein Interaction Network Using Tandem Affinity Purification Followed by Mass Spectrometry. Available at: [Link]

  • STAR Protocols. (2022, October 6). Mass spectrometry analysis of affinity-purified cytoplasmic translation initiation complexes from human and fly cells. Available at: [Link]

  • Cytoscape. (n.d.). Affinity purification-mass spectrometry network analysis. Available at: [Link]

  • protocols.io. (2025, June 23). Proteomics Sample Preparation for Affinity-Purification Mass Spectrometry. Available at: [Link]

  • Combinatorial Chemistry & High Throughput Screening. (n.d.). Chemical Probes Review: Choosing the Right Path Towards Pharmacological Targets in Drug Discovery, Challenges and Future Perspectives. Available at: [Link]

  • PMC. (n.d.). The pyridazine heterocycle in molecular recognition and drug discovery. Available at: [Link]

  • PubChem. (n.d.). Imidazo[1,2-b]pyridazine-3-sulfonamide. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing Aqueous Solubility of Pyridazine-3-Sulfonamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, experimental protocols, and foundational knowledge for tacklin...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, experimental protocols, and foundational knowledge for tackling one of the most common challenges in drug discovery: the poor aqueous solubility of pyridazine-3-sulfonamide derivatives. More than 40% of new chemical entities are poorly soluble in water, a critical barrier to achieving desired bioavailability for oral administration.[1][2] This document is designed to provide you with the strategic insights and practical steps needed to overcome this hurdle.

Troubleshooting & FAQs: Quick-Start Guide

This section directly addresses common issues encountered in the lab.

Q1: My pyridazine-3-sulfonamide derivative precipitated immediately when I added it to my aqueous buffer (e.g., PBS pH 7.4). What's my first step?

A1: This is a classic sign of low intrinsic solubility. The first and most critical step is to analyze the physicochemical properties of your compound, specifically its pKa and logP.[3] The sulfonamide group (-SO₂NH₂) is typically weakly acidic. The pyridazine ring itself is weakly basic but has a low pKa.[4]

  • Immediate Action: Don't discard the experiment. Instead, use it as a diagnostic. Is the precipitate crystalline or amorphous? Crystalline solids are often less soluble. Consider preparing an amorphous solid dispersion as a potential long-term strategy.[1]

  • Next Step: Your primary lever for a weakly acidic compound is pH. The solubility of acidic compounds increases as the pH of the solution is raised above the compound's pKa.[5] Attempt to dissolve the compound in a buffer with a higher pH (e.g., pH 8.0 or 9.0) to see if solubility improves. This provides a quick indication of whether pH modification is a viable strategy.

Q2: I tried raising the pH, but the solubility increase was minimal, or my compound is not stable at high pH. What should I try next?

A2: If pH adjustment is not effective or feasible, the next logical step is to explore co-solvents. Co-solvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous environment.[6][7][8]

  • Recommended Co-solvents: Start with pharmaceutically acceptable co-solvents like ethanol, propylene glycol (PG), or polyethylene glycol 400 (PEG 400).[7][] Dimethyl sulfoxide (DMSO) is excellent for solubilization but be mindful of its potential for cellular toxicity in biological assays.

  • Starting Concentration: Prepare a 10% (v/v) solution of your chosen co-solvent in your aqueous buffer. If solubility is still insufficient, you can gradually increase the concentration. Be aware that high concentrations of co-solvents can sometimes negatively impact permeability across biological membranes.[10]

Q3: Co-solvents work, but I need a formulation for in vivo studies and want to avoid high concentrations of organic solvents. Are there other options?

A3: Absolutely. This is an excellent scenario for exploring complexation, specifically with cyclodextrins.[11] Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[12][13] They can encapsulate poorly soluble "guest" molecules, like your derivative, forming an inclusion complex that has significantly improved aqueous solubility.[12][14][15]

  • Which Cyclodextrin to Use? Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether β-cyclodextrin (SBE-β-CD) are widely used in pharmaceutical formulations due to their safety and high solubilizing capacity.[12]

  • Screening: A simple screening experiment can determine if complexation is favorable. Prepare solutions of your compound in the presence of increasing concentrations of the cyclodextrin and measure the solubility enhancement.

Q4: My compound is a weak acid. Is forming a salt a good strategy?

A4: Yes, salt formation is one of the most established and effective methods for increasing the dissolution rate and solubility of weakly acidic or basic drugs.[1][16] By reacting your acidic pyridazine-3-sulfonamide with a suitable base (a counterion), you form a salt that is often much more soluble in water than the parent "free acid" form.

  • Key Principle: For effective salt formation with a weak acid, the pKa of the counterion (the base) should be at least 2-3 pH units higher than the pKa of your compound.[16][17][18] This difference, known as ΔpKa, helps ensure that the proton transfer from the acid to the base is favorable.[17][18]

  • Common Counterions: For weakly acidic drugs, common counterions include sodium (Na+), potassium (K+), and calcium (Ca2+).[16]

Foundational Principles: The Pyridazine-3-Sulfonamide Scaffold

Understanding the inherent chemical properties of your molecule is essential for designing an effective solubilization strategy.

  • The Sulfonamide Group (pKa): The sulfonamide moiety is the primary acidic center. The two electron-withdrawing oxygen atoms pull electron density away from the N-H bond, making the proton ionizable. The pKa of sulfonamides can vary but is crucial for predicting pH-dependent solubility.[19] Knowing your compound's pKa allows you to use the Henderson-Hasselbalch equation to calculate the ratio of the ionized (more soluble) to the unionized (less soluble) form at any given pH.[5][20]

  • The Pyridazine Ring (logP & Dipole Moment): The pyridazine ring is a polar heterocycle.[4] Its properties contribute to the overall lipophilicity (logP) of the molecule. LogP is a measure of a compound's hydrophobicity; a higher logP generally correlates with lower aqueous solubility.[3][21] The pyridazine ring's high dipole moment can influence crystal lattice packing and interactions with polar solvents.[4]

dot graph TD { graph [fontname="Arial", splines=ortho, nodesep=1, ranksep=1]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

} caption: Key properties influencing solubility.

Strategic Approaches & Experimental Protocols

Here we detail the primary methods for solubility enhancement, complete with step-by-step protocols.

Strategy 1: pH Modification

This is the most direct approach for ionizable compounds. By adjusting the pH of the medium to be at least 2 units above the pKa of your weakly acidic compound, you can significantly increase the proportion of the highly soluble ionized form.

Protocol: pH-Solubility Profile Determination

  • Preparation: Prepare a series of buffers across a relevant pH range (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0).

  • Equilibration: Add an excess amount of your solid compound to a small volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present that some remains undissolved at equilibrium.

  • Incubation: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[10]

  • Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Quantification: Carefully remove the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS). This concentration is the equilibrium solubility at that specific pH.

  • Analysis: Plot the measured solubility against the pH of the buffer. This profile will clearly show the pH at which solubility is maximized.

Strategy 2: Co-solvency

This method involves using a water-miscible solvent to reduce the overall polarity of the solvent system, thereby increasing the solubility of a hydrophobic solute.[2][22]

Protocol: Co-solvent Screening

  • Solvent Selection: Choose a panel of pharmaceutically relevant co-solvents (e.g., Ethanol, Propylene Glycol, PEG 400, DMSO).

  • Stock Preparation: Prepare stock solutions of your co-solvents in your primary aqueous buffer (e.g., PBS pH 7.4) at various concentrations (e.g., 5%, 10%, 20%, 30% v/v).

  • Solubility Measurement: Determine the equilibrium solubility of your compound in each co-solvent mixture using the same procedure (Steps 2-5) as the pH-Solubility protocol above.

  • Data Comparison: Tabulate the results to identify the most effective co-solvent and the optimal concentration that provides the desired solubility with the minimum amount of organic solvent.

Co-Solvent (at 20% v/v in PBS)Principle of ActionProsCons
PEG 400 Reduces solvent polarity.Low toxicity, widely used in formulations.Can be viscous at high concentrations.
Ethanol Reduces solvent polarity.Volatile, effective for many compounds.Potential for precipitation upon dilution.
Propylene Glycol Reduces solvent polarity.Good safety profile, less volatile than ethanol.May not be as potent as other co-solvents.
DMSO Aprotic, highly polar solvent.Excellent solubilizing power.Potential for cell toxicity in in vitro assays.
Strategy 3: Complexation with Cyclodextrins

This technique uses host-guest chemistry to mask the hydrophobic regions of your molecule, increasing its apparent water solubility.[14]

Protocol: Phase-Solubility Study with HP-β-CD

  • Cyclodextrin Solutions: Prepare a series of aqueous solutions of Hydroxypropyl-β-cyclodextrin (HP-β-CD) at increasing concentrations (e.g., 0, 1, 2, 5, 10, 20 mM) in your desired buffer.

  • Equilibration: Add an excess amount of your pyridazine-3-sulfonamide derivative to each cyclodextrin solution.

  • Incubation & Quantification: Follow the same incubation, separation, and quantification steps as described in the pH-Solubility protocol.

  • Analysis: Plot the solubility of your compound (Y-axis) against the concentration of HP-β-CD (X-axis). A linear increase in solubility with increasing cyclodextrin concentration (an AL-type phase solubility diagram) indicates the formation of a soluble 1:1 complex and is a strong indicator of success.

Decision-Making Workflow

Choosing the right strategy depends on the compound's properties and the intended application. The following workflow provides a logical path for troubleshooting and optimization.

dot graph TD { graph [fontname="Arial", splines=ortho]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=11, margin="0.3,0.2"]; edge [fontname="Arial", fontsize=10];

} caption: Workflow for selecting a solubilization strategy.

References

  • Jadhav, N.R., et al. (n.d.). Drug Solubility: Importance and Enhancement Techniques. Journal of Applied Pharmaceutical Science. Available at: [Link]

  • Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. Available at: [Link]

  • The Solubility Company. (n.d.). pKa & LogP Analysis Services. Available at: [Link]

  • Gautam, S., et al. (2025). Cyclodextrins in Formulation Development: Complexation and Stability Enhance. Preprints.org. Available at: [Link]

  • Carneiro, S.B., et al. (2025). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Molecules. Available at: [Link]

  • Muñoz-Márquez, O., et al. (2023). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Pharmaceutics. Available at: [Link]

  • Patel, P., et al. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical Pharmaceutical and Allied Sciences. Available at: [Link]

  • Gidwani, B., & Vyas, A. (2018). Cyclodextrin complexes: Perspective from drug delivery and formulation. Medicinal Research Reviews. Available at: [Link]

  • Kumar, L., et al. (2023). Solubility enhancement techniques: A comprehensive review. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

  • JoVE. (2024). Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH. Available at: [Link]

  • Kumar, A., et al. (n.d.). Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results. Available at: [Link]

  • Wikipedia. (n.d.). Cosolvent. Available at: [Link]

  • Slideshare. (n.d.). Methods of solubility enhancements. Available at: [Link]

  • Dahan, A., & Miller, J.M. (2012). The Solubility–Permeability Interplay When Using Cosolvents for Solubilization: Revising the Way We Use Solubility-Enabling Formulations. Molecular Pharmaceutics. Available at: [Link]

  • Al-Ghananeem, A.M., & Malkawi, A.H. (n.d.). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. AAPS PharmSciTech. Available at: [Link]

  • ScienceDirect. (2025). Co-solvent: Significance and symbolism. Available at: [Link]

  • PubChem. (n.d.). Imidazo[1,2-b]pyridazine-3-sulfonamide. Available at: [Link]

  • Scribd. (n.d.). pKa, Log P, and Drug Solubility Insights. Available at: [Link]

  • Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. Available at: [Link]

  • Pion Inc. (2023). What is pKa and how is it used in drug development? Available at: [Link]

  • ResearchGate. (2025). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Available at: [Link]

  • Brittain, H.G. (2025). Strategy for the Prediction and Selection of Drug Substance Salt Forms. American Pharmaceutical Review. Available at: [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Available at: [Link]

  • International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Available at: [Link]

  • National Institutes of Health. (n.d.). The pyridazine heterocycle in molecular recognition and drug discovery. Available at: [Link]

  • Basicmedical Key. (2016). Salt Selection. Available at: [Link]

  • ResearchGate. (n.d.). pH-Induced solubility transition of sulfonamide-based polymers. Available at: [Link]

  • MDPI. (2026). Revitalizing Trimethoprim/Sulfamethoxazole via Nanotechnology for Improved Pharmacokinetics and Antibacterial Efficacy. Available at: [Link]

  • Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Available at: [Link]

  • SciSpace. (n.d.). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. Available at: [Link]

  • SciELO. (n.d.). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Available at: [Link]

  • Pobudkowska, A., & Domańska, U. (2012). Study of pH-dependent drugs solubility in water. Chemical Industry and Chemical Engineering Quarterly. Available at: [Link]

  • ResearchGate. (2026). (PDF) Study of pH-dependent drugs solubility in water. Available at: [Link]

  • ResearchGate. (2015). (PDF) Synthesis and antimicrobial properties of some Pyridazin-3-thiones derivatives. Available at: [Link]

  • Scite. (n.d.). Study of pH-dependent drugs solubility in water. Available at: [Link]

Sources

Optimization

ADME Optimization Support Center: Overcoming Poor Membrane Permeability of Pyridazine-Based Inhibitors

Welcome to the Medicinal Chemistry Technical Support Center. As a Senior Application Scientist, I frequently encounter drug development programs that stall when highly potent pyridazine-based scaffolds fail to penetrate...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Medicinal Chemistry Technical Support Center. As a Senior Application Scientist, I frequently encounter drug development programs that stall when highly potent pyridazine-based scaffolds fail to penetrate cell membranes. This guide is designed to help researchers and scientists troubleshoot pharmacokinetic (PK) limitations, understand the physicochemical causality behind these failures, and implement self-validating workflows to optimize transcellular absorption.

Module 1: Mechanistic FAQs (The "Why")

Q1: Why do my pyridazine-based inhibitors exhibit excellent biochemical potency but fail completely in cellular assays? A1: The failure to translate enzymatic potency (IC₅₀) into cellular efficacy (EC₅₀) is a classic hallmark of poor membrane permeability. The pyridazine ring possesses unique physicochemical properties: it is characterized by weak basicity, a high dipole moment, and a1[1]. In an aqueous environment (such as gastrointestinal fluid or the extracellular matrix), the adjacent nitrogen atoms act as strong hydrogen-bond acceptors, leading to extensive aqueous solvation. The thermodynamic energy required to break these water-inhibitor hydrogen bonds (desolvation energy) before the molecule can enter the lipophilic lipid bilayer is often too high, preventing passive transcellular diffusion.

Q2: How does Intramolecular Hydrogen Bonding (IMHB) rescue permeability in these scaffolds? A2: IMHB acts as a conformational "stealth" mechanism. By introducing specific substituents—such as a 2-pyridyl group adjacent to a hydrogen-bond donor (e.g., an amino or pyridone group)—the molecule folds to form 2[2]. This internal pairing shields the polar surface area (PSA) of the pyridazine nitrogen and adjacent oxygens from the surrounding water. Because the molecule is less solvated, the desolvation energy penalty drops significantly, allowing the inhibitor to partition into and cross the cell membrane efficiently.

IMHB_Mechanism P1 Exposed Pyridazine High Dipole & H-Bonding P2 High Desolvation Energy Trapped in Aqueous Phase P1->P2 In vivo P3 Introduce 2-Pyridyl Intramolecular H-Bond P1->P3 Structural Optimization P4 Shielded Polar Surface Lower Desolvation Energy P3->P4 Conformational Locking P5 Enhanced Caco-2 Transcellular Permeability P4->P5 Membrane Crossing

Mechanism of Intramolecular Hydrogen Bonding (IMHB) improving membrane permeability.

Module 2: Diagnostic Workflows & Troubleshooting (The "How")

Q3: How can I definitively prove that my compound's lack of cellular efficacy is due to poor permeability rather than a lack of target engagement? A3: You must isolate membrane permeation as the single variable. We recommend performing a Cellular Thermal Shift Assay (CETSA) comparing3[3]. If the compound stabilizes the target in the lysate but fails to do so in intact cells, you have definitively diagnosed a permeability barrier.

DiagnosticWorkflow A High Biochemical Potency Zero Cellular Efficacy B Lysate vs. Whole-Cell CETSA A->B Initiate Diagnosis C Lysate Shift ONLY (Permeability Issue) B->C Fails to cross membrane D Shift in BOTH (Target Engagement OK) B->D Crosses membrane E Run PAMPA Assay (Passive Diffusion) C->E Assess passive entry F Run Caco-2 Assay (Active Transport/Efflux) E->F If PAMPA is high

Workflow for diagnosing pyridazine permeability vs. target engagement failures.

Q4: My compound passes the PAMPA screen but shows terrible Caco-2 permeability. What is happening? A4: PAMPA (Parallel Artificial Membrane Permeability Assay) is a first-line screen that only measures passive transcellular absorption across an 4[4]. Caco-2 assays use live human epithelial cells, which express active transport mechanisms and efflux pumps (like P-glycoprotein). If your PAMPA score is high but Caco-2 is low, your pyridazine derivative is likely passively entering the cell but being actively pumped back out. You must calculate the Efflux Ratio ( Papp​ B-A/Papp​ A-B ) to confirm this.

Module 3: Experimental Protocols

Protocol: Step-by-Step Evaluation of Pyridazine Permeability via CETSA

This protocol creates a self-validating system: the lysate acts as a positive control for intrinsic binding affinity, isolating membrane permeation as the sole variable in the whole-cell cohort[3].

  • Cell Preparation: Culture target cells (e.g., E. coli or mammalian lines) expressing your target kinase/enzyme tagged with a luminescent reporter (e.g., HiBiT tag).

  • Cohort Division: Split the culture into two identical cohorts. Lyse Cohort A (Homogenate) using freeze-thaw cycles or mild detergent. Keep Cohort B (Whole-Cell) intact in a physiological buffer.

  • Compound Incubation: Treat both cohorts with your pyridazine inhibitor across a 10-point concentration gradient (e.g., 1 nM to 10 µM) for 1 hour at 37°C.

  • Thermal Challenge: Aliquot the samples into a PCR plate and heat them to a denaturing temperature (predetermined via a melt curve, typically 50-60°C) for 3 minutes, followed by rapid cooling to 4°C.

  • Quantification: Add the luminescent substrate to quantify the remaining soluble (stabilized) protein.

  • Causality Analysis: Plot the stabilization curves. A significant thermal shift in the lysate (Cohort A) but a flat line in the whole-cell (Cohort B) definitively proves the inhibitor cannot cross the lipid bilayer.

Module 4: Quantitative Data Interpretation

When optimizing pyridazine scaffolds, structural modifications can drastically alter coplanarity and permeability. The table below summarizes the causal relationship between specific substitutions, IMHB potential, and Caco-2 permeability based on the optimization of imidazo[1,2-b]pyridazine Tyk2 JH2 inhibitors[2]. Notice how disrupting coplanarity (e.g., via steric clash from a 6-Fluoro substitution) destroys the IMHB network and ruins permeability.

Table 1: Impact of Structural Modifications on Pyridazine Permeability

Compound VariantStructural FeatureIMHB PotentialCaco-2 Permeability (nm/s)Mechanistic Consequence
Compound 6e 2-pyridyl substitutionHigh (Shielded N and O)> 150 (Highly Permeable)Coplanar conformation shields polar surface area.
Compound 6h/6i Fluorinated 2-pyridylHigh> 150 (Highly Permeable)Retains coplanarity and H-bond shielding.
Compound 6j 6-F on pyridineLow (Steric clash)59 (Poorly Permeable)Rings are less coplanar; exposed polar surface area.
Compound 6f/6g Non-pyridyl substitutionsNone~ 50-60 (Poorly Permeable)Lack of H-bond donor/acceptor pairing.

References

  • [1] Title: The pyridazine heterocycle in molecular recognition and drug discovery. Source: nih.gov. URL:

  • [2] Title: Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors. Source: nih.gov. URL:

  • [4] Title: WO2023088987A1 - Pyridazine derivatives as inhibitors of nlrp3. Source: Google Patents. URL:

  • [3] Title: Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. Source: ACS Publications. URL:

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Pyridazine-3-Sulfonamide Synthesis

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of pyridazine-3-sulfonamides. The pyridazine core is a significant p...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of pyridazine-3-sulfonamides. The pyridazine core is a significant pharmacophore found in numerous therapeutic agents, and the sulfonamide functional group is a cornerstone of medicinal chemistry.[1] The combination of these two moieties presents unique synthetic challenges that require careful optimization of reaction conditions. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific issues encountered during the synthesis of these important compounds.

The primary route for synthesizing pyridazine-3-sulfonamides involves the reaction of a pyridazine-3-sulfonyl chloride with a primary or secondary amine.[2][3] This guide will focus on optimizing this key step and the preparation of the sulfonyl chloride precursor.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for preparing the pyridazine-3-sulfonyl chloride precursor?

The most prevalent method for synthesizing pyridazine-3-sulfonyl chloride is through a Sandmeyer-type reaction starting from 3-aminopyridine.[4][5][6] This involves diazotization of the amino group followed by a reaction with sulfur dioxide in the presence of a copper catalyst.[7] Alternative methods include the direct chlorosulfonation of a pyridazine ring, though this can be challenging due to the electron-deficient nature of the pyridazine nucleus, or the oxidation of a corresponding thiol or sulfide.[7][8][9]

Q2: My pyridazine-3-sulfonyl chloride reagent appears degraded. How can I check its quality and prevent decomposition?

Sulfonyl chlorides are highly susceptible to hydrolysis by atmospheric moisture, which converts them to the unreactive corresponding sulfonic acid.[10][11] Signs of decomposition include a color change (often to a darker hue), evolution of gas (SO2 and HCl), and the appearance of a polar spot on a TLC plate corresponding to the sulfonic acid.[12]

To ensure the quality of your sulfonyl chloride:

  • Use Fresh Reagent: Whenever possible, use a freshly opened bottle of the reagent.

  • Proper Storage: Store pyridazine-3-sulfonyl chloride under an inert atmosphere (nitrogen or argon) in a desiccator to minimize exposure to moisture.[10]

  • Quality Check: Before use, you can perform a small-scale test reaction with a reliable amine to confirm its reactivity.

Q3: What are the key parameters to consider when reacting pyridazine-3-sulfonyl chloride with an amine?

The successful synthesis of pyridazine-3-sulfonamides hinges on the careful control of several parameters:

  • Stoichiometry: A slight excess of the amine (1.1-1.2 equivalents) is often used to ensure complete consumption of the sulfonyl chloride.

  • Base: A non-nucleophilic base, such as triethylamine or pyridine, is crucial to neutralize the HCl generated during the reaction.[11]

  • Solvent: Anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are recommended to prevent hydrolysis of the sulfonyl chloride.[10][11]

  • Temperature: The reaction is typically started at a low temperature (0 °C) and then allowed to warm to room temperature.[10][11] This helps to control the initial exotherm and minimize side reactions.

Q4: What are the most common side reactions during the formation of pyridazine-3-sulfonamides?

The primary side reactions include:

  • Hydrolysis of the Sulfonyl Chloride: As mentioned, any moisture in the reaction will lead to the formation of the corresponding sulfonic acid.[11]

  • Di-sulfonylation of Primary Amines: If an excess of the sulfonyl chloride is used or the reaction temperature is too high, the initially formed monosulfonamide can react again to form a di-sulfonylated product.[11]

  • Reaction with Solvent: If a nucleophilic solvent (e.g., an alcohol) is used, it can compete with the amine and react with the sulfonyl chloride to form a sulfonate ester.[11]

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of pyridazine-3-sulfonamides and provides a systematic approach to resolving them.

Issue 1: Low or No Product Yield

A low yield of the desired pyridazine-3-sulfonamide is a common issue that can stem from several factors. The following decision tree can help diagnose the root cause.

low_yield_troubleshooting start Low or No Yield Observed check_sm Are Starting Materials Consumed? (TLC/LCMS) start->check_sm sm_present Starting Materials Present check_sm->sm_present Yes sm_consumed Starting Materials Consumed check_sm->sm_consumed No reagent_quality Assess Sulfonyl Chloride Quality sm_present->reagent_quality product_stability Assess Product Stability sm_consumed->product_stability hydrolyzed Reagent Hydrolyzed reagent_quality->hydrolyzed Poor reaction_conditions Review Reaction Conditions reagent_quality->reaction_conditions Good solution_hydrolyzed Use fresh or purified sulfonyl chloride. Ensure anhydrous conditions. hydrolyzed->solution_hydrolyzed conditions_issue Suboptimal Conditions (Temp, Time, Base) reaction_conditions->conditions_issue solution_conditions Increase temperature cautiously. Extend reaction time. Use a stronger, non-nucleophilic base. conditions_issue->solution_conditions degradation Product Degradation (Workup/Purification) product_stability->degradation side_reactions Check for Side Products (TLC/LCMS) product_stability->side_reactions No Degradation solution_degradation Use milder workup conditions. Avoid harsh acids/bases. Purify quickly at low temperature. degradation->solution_degradation sulfonic_acid Sulfonic Acid Detected side_reactions->sulfonic_acid solution_sulfonic_acid Strictly anhydrous conditions are required. Dry solvents and glassware thoroughly. Run under inert atmosphere. sulfonic_acid->solution_sulfonic_acid

Caption: Troubleshooting workflow for low product yield.

Possible Cause Troubleshooting Steps Expected Outcome
Degraded Pyridazine-3-sulfonyl Chloride Use a fresh bottle of the reagent or purify the existing stock. Confirm its integrity via a small-scale test reaction.[10]A successful test reaction will confirm the reagent's viability, pointing to other issues in the main reaction.
Presence of Water Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents.[11][13]The formation of the sulfonic acid byproduct will be minimized, leading to a higher yield of the desired sulfonamide.
Insufficient Reaction Time or Temperature Monitor the reaction by TLC or LC-MS. If the starting materials are consumed slowly, consider extending the reaction time or cautiously increasing the temperature.[10][14]Increased conversion of starting materials to the product.
Inappropriate Base The base may be too weak to effectively scavenge the HCl produced. Consider using a stronger, non-nucleophilic base like triethylamine.[10]Faster reaction rates and higher conversion.
Product Decomposition The pyridazine ring can be sensitive to harsh conditions.[15] If the product is forming and then disappearing, consider using milder workup and purification conditions.Improved isolated yield of the final product.
Issue 2: Formation of Multiple Products

The appearance of multiple spots on a TLC plate or several peaks in an LC-MS trace indicates the formation of byproducts.

Observed Byproduct Possible Cause Recommended Solution
Less Polar Spot (Di-sulfonylation) An excess of pyridazine-3-sulfonyl chloride was used, or the reaction temperature was too high.[11]Use a 1:1 or a slight excess of the amine to the sulfonyl chloride. Add the sulfonyl chloride solution dropwise at 0 °C to control the reaction.[11]
Highly Polar Spot (Sulfonic Acid) Hydrolysis of the sulfonyl chloride due to the presence of water.[11]Rigorously dry all solvents and glassware. Perform the reaction under an inert atmosphere (N2 or Ar).[13]
Isomeric Products The starting amine may have multiple reactive sites, or the pyridazine ring itself could undergo substitution at different positions.[15]This is substrate-dependent. It may require protecting groups to block other reactive sites or chromatographic separation of the isomers.[13]
Issue 3: Difficult Purification

Purification of the final pyridazine-3-sulfonamide can be challenging due to the polarity of the molecule or the presence of persistent impurities.

Problem Possible Cause Suggested Solution
Product is Water-Soluble The sulfonamide product has high polarity.During aqueous workup, saturate the aqueous layer with NaCl (brine) to decrease the polarity of the aqueous phase and improve extraction into the organic layer.[10]
Similar Polarity of Product and Byproducts The desired product and impurities have similar Rf values on TLC, making chromatographic separation difficult.[13]Optimize the solvent system for column chromatography. A different combination of polar and non-polar solvents may improve separation. Consider using a different stationary phase if silica gel is ineffective.
Persistent Unreacted Starting Material Incomplete reaction or co-crystallization of the starting material with the product.[13]If the unreacted starting material is an amine, it can often be removed by washing the organic layer with a dilute acid solution (e.g., 1M HCl). If it is the sulfonyl chloride, it will likely hydrolyze to the sulfonic acid during workup, which can be removed with a dilute base wash (e.g., saturated NaHCO3).

Key Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Pyridazine-3-sulfonamide

This protocol provides a general method for the reaction of pyridazine-3-sulfonyl chloride with a primary or secondary amine.

  • Reaction Setup: In an oven-dried, round-bottom flask under a nitrogen atmosphere, dissolve the amine (1.0 equivalent) and triethylamine (1.5 equivalents) in anhydrous dichloromethane (DCM).[10]

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Addition of Sulfonyl Chloride: Dissolve pyridazine-3-sulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 15-30 minutes, maintaining the temperature at 0 °C.

  • Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by TLC or LC-MS until the starting amine is consumed.[11]

  • Workup: Quench the reaction by adding water. Separate the organic layer and wash it sequentially with 1M HCl, saturated aqueous NaHCO3, and brine.

  • Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.[13]

Visualization of the Synthetic Workflow

Caption: General workflow for pyridazine-3-sulfonamide synthesis.

References

  • Benchchem. (n.d.). common side reactions in N-pyridazin-4-ylnitramide synthesis.
  • Benchchem. (n.d.). optimizing reaction conditions for sulfonylation.
  • Benchchem. (n.d.). Technical Support Center: Sulfonamide Synthesis with Primary Amines.
  • Benchchem. (n.d.). Troubleshooting common issues in the synthesis of aryl sulfonic acids.
  • Google Patents. (n.d.). CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride.
  • ResearchGate. (n.d.). Pyridazine Derivatives and Related Compounds, Part 28. 1 Pyridazinesulfonamides: Synthesis and Antimicrobial Activity | Request PDF.
  • Taylor & Francis Online. (n.d.). Full article: Pyridazine Derivatives and Related Compounds, Part 28. 1 Pyridazinesulfonamides: Synthesis and Antimicrobial Activity.
  • Google Patents. (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.
  • ACS Publications. (2024, July 11). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate | Organic Letters.
  • PMC. (n.d.). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate.
  • ResearchGate. (2025, August 6). Pyridazine Derivatives and Related Compounds Part 24. Synthesis and Antimicrobial Activity of Some Sulfamoylpyrazolo[3,4-c]pyridazine Derivatives.
  • ChemicalBook. (n.d.). pyridine-3-sulfonyl chloride synthesis.
  • Eureka. (2017, February 22). Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride.
  • Royal Society of Chemistry. (n.d.). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. Retrieved from

  • Benchchem. (n.d.). 3-Pyridinesulfonate: A Versatile Heterocyclic Building Block in Modern Synthesis.
  • Thieme. (n.d.). Product Class 8: Pyridazines.
  • Google Patents. (n.d.). US2777844A - Sulfonamide purification process.
  • European Journal of Chemistry. (2015, March 31). Pyridazine and its related compounds. Part 35[15]: Synthesis, characterization and antimicrobial activity of some novel pyridazine and triazolopyridazine containing sulfonamides. Retrieved from

  • Benchchem. (n.d.). Byproduct identification and removal in sulfonamide synthesis.
  • Google Patents. (n.d.). WO2016204096A1 - Pyridine-3-sulfonyl chloride production method.
  • ScienceDirect. (n.d.). Synthesis and chemistry of pyridazin-3(2H)-ones.
  • Canadian Science Publishing. (n.d.). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides.
  • ResearchGate. (2024, April 11). (PDF) Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride.
  • International Journal of ChemTech Research. (2010). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction.
  • Journal of Chromatographic Science. (1997). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
  • Benchchem. (n.d.). Preventing decomposition of sulfonyl chloride during reaction.
  • Wordpress. (n.d.). Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides.
  • Reddit. (2015, September 24). Synthesis of an Sulfonamide, why is this step neccessary? (see pic).
  • Royal Society of Chemistry. (2016). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2.
  • MDPI. (2019, January 11). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations.
  • Wikipedia. (n.d.). Pyridazine.
  • PMC. (n.d.). The pyridazine heterocycle in molecular recognition and drug discovery.
  • PMC. (n.d.). Preparation of sulfonamides from N-silylamines.
  • ResearchGate. (2017, March 29). spectrophotometric method for determination of sulfonamides in water.

Sources

Optimization

Technical Support Center: Enhancing Yield and Purity of Pyridazine-3-sulfonyl Chloride Reactions

Welcome to the technical support center for pyridazine-3-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for en...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for pyridazine-3-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for enhancing the yield and purity of your reactions. Pyridazine-3-sulfonyl chloride is a valuable reagent, but its reactivity and stability profile present unique challenges. This document moves beyond standard protocols to explain the causality behind experimental choices, helping you troubleshoot effectively and optimize your results.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling, stability, and use of pyridazine-3-sulfonyl chloride.

Q1: How should I properly store and handle pyridazine-3-sulfonyl chloride to prevent degradation? A1: Pyridazine-3-sulfonyl chloride is highly sensitive to moisture and can degrade upon exposure to atmospheric humidity.[1] Hydrolysis to the corresponding pyridazine-3-sulfonic acid is the primary decomposition pathway.[2][3] To ensure its reactivity:

  • Storage: Store the reagent in a tightly-sealed container under an inert atmosphere (Nitrogen or Argon) at 2-8°C.[4][5] A desiccator is highly recommended.

  • Handling: When handling, work quickly and in a dry environment (e.g., under a nitrogen blanket or in a glovebox). Use dry solvents and glassware. Avoid leaving the container open to the air.

Q2: My reaction with a primary/secondary amine is sluggish or failing. What are the most critical parameters to check first? A2: The most critical parameters are the quality of the sulfonyl chloride, the choice of base, and the reaction temperature.[2]

  • Reagent Quality: An old or improperly stored bottle of pyridazine-3-sulfonyl chloride may have hydrolyzed. Confirm its integrity with a control reaction or analytical method if possible.[2][6]

  • Base Selection: The base scavenges the HCl generated during the reaction. A non-nucleophilic, sterically hindered tertiary amine like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is a standard choice.[2] Pyridine can also be used as both a base and a solvent, but it can sometimes form reactive intermediates.[7]

  • Temperature Control: Sulfonylation reactions are often exothermic. Running the reaction at a low temperature (e.g., starting at 0°C) is crucial to prevent decomposition of the reagent and minimize side reactions.[2][8]

Q3: What are the main decomposition pathways for pyridazine-3-sulfonyl chloride? A3: The two primary decomposition pathways for heteroaromatic sulfonyl chlorides like pyridazine-3-sulfonyl chloride are:

  • Hydrolysis: Reaction with water (even trace amounts) to form the inactive pyridazine-3-sulfonic acid. This is a very common issue.[1][9]

  • SO₂ Extrusion: Thermal or light-induced decomposition can lead to the extrusion of sulfur dioxide (SO₂), which can result in the formation of chlorinated pyridazine byproducts.[1][3] This is more characteristic of α- and γ-isomeric pyridine sulfonyl chlorides but can still be a concern for diazine derivatives under harsh conditions.[3]

Q4: Can I use an inorganic base like potassium carbonate (K₂CO₃) for my sulfonylation reaction? A4: Yes, inorganic bases like K₂CO₃ or Cs₂CO₃ can be effective, particularly for N-sulfonylation in polar aprotic solvents such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF).[2] They offer the advantage of being non-nucleophilic and easily removable during workup. However, their limited solubility in many organic solvents can sometimes lead to slower reaction rates compared to amine bases.

Troubleshooting Guide: From Low Yields to Impure Products

This section provides a structured approach to diagnosing and solving common experimental problems.

Problem 1: Low or No Product Yield

A low yield is the most common issue. The key is to systematically identify whether the problem lies with the starting materials, reaction conditions, or workup procedure.

Potential Causes & Recommended Solutions

Potential Cause Explanation & Causality Recommended Solution & Protocol
Degraded Sulfonyl Chloride The sulfonyl chloride has hydrolyzed to sulfonic acid due to improper storage or handling, rendering it unreactive towards the amine.[1][2]Action: Use a fresh bottle of pyridazine-3-sulfonyl chloride or purify the existing stock. Verification: A simple test is to dissolve a small amount in an anhydrous solvent (like DCM) and add a drop of a reactive amine (like benzylamine) with a base. Monitor by TLC; the appearance of a new, less polar spot within minutes indicates an active reagent.[10]
Ineffective Base The chosen base may be too weak to effectively scavenge the generated HCl, leading to the protonation of the reacting amine and halting the reaction. Alternatively, the base itself might be wet.Action: Switch to a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in catalytic amounts or ensure your standard base (e.g., Et₃N) is anhydrous. Rationale: Maintaining a basic environment is critical to keep the amine nucleophile deprotonated and reactive.
Sub-optimal Temperature The reaction may require more energy to overcome the activation barrier, or excessively low temperatures may have caused reagents to precipitate.[2]Action: Start the reaction at 0°C, then allow it to slowly warm to room temperature. Gentle heating (e.g., 40-50°C) can be attempted, but must be monitored closely for decomposition.[11]
Product Loss During Workup The desired sulfonamide product may be partially water-soluble or the sulfonyl chloride starting material may be hydrolyzing during the aqueous quench and extraction.[2][12]Action: During extraction, saturate the aqueous layer with NaCl (brine) to decrease the polarity of the aqueous phase and drive the product into the organic layer.[2] Perform the aqueous workup quickly and at a low temperature to minimize hydrolysis of any unreacted sulfonyl chloride.[12]

Troubleshooting Workflow for Low Yield

Below is a logical decision tree to guide your troubleshooting process.

low_yield_troubleshooting start Low Yield Observed check_reagent 1. Check Sulfonyl Chloride Activity start->check_reagent reagent_ok Reagent is Active check_reagent->reagent_ok Yes reagent_bad Reagent is Inactive check_reagent->reagent_bad No check_conditions 2. Review Reaction Conditions reagent_ok->check_conditions replace_reagent ACTION: Use Fresh Reagent reagent_bad->replace_reagent conditions_ok Conditions Seem Correct check_conditions->conditions_ok Base/Temp OK optimize_base ACTION: - Use Anhydrous Base - Try Stronger Base (DBU) - Check Stoichiometry check_conditions->optimize_base Base Issue? optimize_temp ACTION: - Warm to RT - Gentle Heating (40°C) - Monitor by TLC check_conditions->optimize_temp Temp Issue? check_workup 3. Analyze Workup & Purification conditions_ok->check_workup workup_issue Potential Loss During Workup check_workup->workup_issue Yes workup_solution ACTION: - Use Brine Wash - Perform Multiple Extractions - Analyze Aqueous Layer workup_issue->workup_solution end_ok Yield Improved

Caption: Troubleshooting Decision Tree for Low Yield.

Problem 2: Significant Formation of Impurities

The presence of side products complicates purification and reduces the overall yield of the desired sulfonamide.

Potential Causes & Recommended Solutions

Impurity Observed Potential Cause & Explanation Recommended Solution
Pyridazine-3-sulfonic acid This is the hydrolysis product of your starting material. It forms when the sulfonyl chloride is exposed to water, either from wet solvents/reagents or during aqueous workup.[1][13]Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere. During workup, minimize the time the organic layer is in contact with the aqueous phase.[12]
Di-sulfonylation Product (with primary amines) Primary amines (-NH₂) can react twice with the sulfonyl chloride to form a di-sulfonylated product, R-N(SO₂-Pyridazine)₂. This is favored if an excess of sulfonyl chloride is used or if the addition is too fast.[2]Use a controlled amount of pyridazine-3-sulfonyl chloride (1.0-1.1 equivalents). Add the sulfonyl chloride solution slowly (dropwise) to the amine solution at a low temperature (0°C) to control the reaction rate and favor mono-sulfonylation.[2]
Sulfonylethenamines (with tertiary amine bases) Tertiary amines like triethylamine can undergo an oxidative reaction with some activated sulfonyl chlorides, especially in the presence of air, to form sulfonylethenamine byproducts.[14]While less common, if you suspect this side reaction, run the reaction under a strict inert atmosphere (Argon or Nitrogen) to exclude oxygen. Alternatively, consider using a solid-supported base or an inorganic base like K₂CO₃.

Key Experimental Protocols

These protocols provide a validated starting point for your experiments.

Protocol 1: General Synthesis of a Pyridazine-3-sulfonamide

This procedure details the reaction of pyridazine-3-sulfonyl chloride with a generic primary or secondary amine.

Workflow Diagram

synthesis_workflow setup 1. Setup - Dry Glassware - Inert Atmosphere (N₂) dissolve 2. Dissolve Amine - Amine (1.0 eq) - Base (1.5 eq) - Anhydrous DCM setup->dissolve cool 3. Cool to 0°C (Ice Bath) dissolve->cool add_sulfonyl 4. Add Sulfonyl Chloride - Pyridazine-3-sulfonyl chloride (1.1 eq) in Anhydrous DCM - Add dropwise cool->add_sulfonyl react 5. Reaction - Stir at 0°C for 30 min - Warm to RT - Monitor by TLC (2-12h) add_sulfonyl->react quench 6. Quench - Cool to 0°C - Add sat. aq. NH₄Cl react->quench extract 7. Extraction - Separate Layers - Extract aqueous w/ DCM - Combine organic layers quench->extract wash_dry 8. Wash & Dry - Wash with Brine - Dry over Na₂SO₄ - Filter extract->wash_dry purify 9. Purify - Concentrate in vacuo - Column Chromatography or Recrystallization wash_dry->purify

Caption: General Workflow for Pyridazine-3-sulfonamide Synthesis.

Step-by-Step Methodology:

  • Preparation: Under an inert atmosphere (Nitrogen or Argon), add the amine (1.0 equivalent) and an anhydrous solvent (e.g., Dichloromethane, DCM, 0.2 M) to a dry, three-neck round-bottom flask equipped with a magnetic stirrer.

  • Base Addition: Add a non-nucleophilic base (e.g., triethylamine, 1.5 equivalents).

  • Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

  • Reagent Addition: Dissolve pyridazine-3-sulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine mixture over 15-30 minutes using a dropping funnel.

  • Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed (typically 2-12 hours).[2]

  • Quenching: Once the reaction is complete, cool the mixture back to 0°C and quench by slowly adding a saturated aqueous solution of NH₄Cl.

  • Workup and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM. Combine all organic extracts.

  • Washing and Drying: Wash the combined organic layer with brine (saturated aq. NaCl), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude sulfonamide by flash column chromatography or recrystallization.[2]

Protocol 2: Monitoring the Reaction with Thin Layer Chromatography (TLC)

TLC is an indispensable tool for tracking the consumption of your starting material and the formation of your product.[10]

Compound Type Example Mobile Phase Typical Rf Value Visualization Method
Amine Starting Material 30% Ethyl Acetate in Hexanes~0.3 - 0.5UV light, Ninhydrin stain
Sulfonamide Product 30% Ethyl Acetate in Hexanes~0.5 - 0.7UV light
Pyridazine-3-sulfonyl chloride 30% Ethyl Acetate in Hexanes~0.8 - 0.9UV light, KMnO₄ stain (will react)

Step-by-Step Methodology:

  • Prepare the TLC Chamber: Pour your chosen solvent system into a chamber with a piece of filter paper and let it equilibrate for at least 10 minutes.[10]

  • Spot the Plate: On a silica gel TLC plate, spot three lanes: your amine starting material (SM), the reaction mixture (Rxn), and a co-spot (both SM and Rxn in the same spot).[10]

  • Develop and Visualize: Develop the plate in the chamber. After drying, visualize under a UV lamp. The reaction is complete when the starting material spot in the "Rxn" lane has completely disappeared and a new product spot is prominent.[10]

References

  • Pereshivko, O. P., et al. (2016). Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines. Degruyter. [Link]

  • Eureka (2017). Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride. Eureka. [Link]

  • Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

  • ResearchGate (n.d.). Optimization of the reaction conditions of the sulfonylation of diarylmethanol 3a with PhSO2Na. ResearchGate. [Link]

  • Google Patents (n.d.). WO2016204096A1 - Pyridine-3-sulfonyl chloride production method.
  • Google Patents (n.d.). CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride.
  • WIPO Patentscope (2016). METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE. WIPO. [Link]

  • Google Patents (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.
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  • PMC (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PubMed Central. [Link]

  • Hilaris Publisher (2016). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Hilaris Publisher. [Link]

Sources

Troubleshooting

Pyridazine Solubilization Support Center: pH Adjustment Protocols &amp; Troubleshooting

As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to formulate pyridazine-containing compounds. The pyridazine scaffold is a privileged structure in drug discovery due to it...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to formulate pyridazine-containing compounds. The pyridazine scaffold is a privileged structure in drug discovery due to its high dipole moment, dual hydrogen-bond acceptor capacity, and favorable pharmacokinetic profile. However, its unique physicochemical properties—specifically its weak basicity—often present significant solubilization hurdles during in vitro assays and preclinical formulation.

This technical support center provides a mechanistic understanding of pyridazine solubilization, a self-validating pH adjustment protocol, and an advanced troubleshooting FAQ to ensure your experimental workflows remain robust and reproducible.

Physicochemical Context: Why is Pyridazine Difficult to Solubilize?

To effectively solubilize a drug, we must understand its ionization behavior. Solubilization via pH adjustment relies on protonating a basic functional group to form a highly water-soluble salt.

Pyridazine contains two adjacent sp2 -hybridized nitrogen atoms. While this configuration grants a high dipole moment (enhancing target binding), the adjacent electronegative nitrogens exert an inductive electron-withdrawing effect on each other. Consequently, unsubstituted pyridazine is a very weak base with a pKa​ of approximately 2.0 to 2.3[1].

Comparative Physicochemical Data of Diazines

The following table summarizes the quantitative differences between common six-membered nitrogen heterocycles, illustrating why pyridazine requires aggressive pH adjustment compared to pyridine.

HeterocycleNumber of N Atoms pKa​ (Conjugate Acid)Dipole Moment (Debye)Aqueous Solubility
Pyridine 15.232.3 DMiscible
Pyridazine 2 (1,2)~2.0 - 2.33.9 DMiscible (unsubstituted)
Pyrimidine 2 (1,3)0.932.4 DMiscible
Pyrazine 2 (1,4)0.370.6 DSoluble

Data synthesized from established chemical literature on heterocyclic properties[1]. Note: While the parent pyridazine ring is miscible in water, the addition of lipophilic drug substituents (e.g., phenyl rings, halogens) drastically reduces aqueous solubility, necessitating pH-driven salt formation.

Because the pKa​ of a typical substituted pyridazine drug candidate often falls between 1.5 and 3.0, achieving >99% ionization requires dropping the solution pH to at least 1.0 to 2.0. This extreme acidity can cause compound degradation or precipitate the drug when back-titrated to physiological pH (7.4)[2].

Standard Operating Procedure: Self-Validating pH Adjustment Protocol

This protocol is designed as a self-validating system. Each phase includes a verification checkpoint to ensure the causality of the solubilization mechanism is confirmed before proceeding.

Phase 1: Baseline Profiling
  • Determine Intrinsic Solubility ( S0​ ) and pKa​ : Measure the solubility of the unionized pyridazine compound in unbuffered water (pH ~7.0). Use potentiometric titration or UV-metric methods to accurately determine the pKa​ of the specific derivative.

  • Calculate Target pH: Using the Henderson-Hasselbalch equation ( pH=pKa​+log[Ionized][Unionized]​ ), calculate the pH required to achieve >99% ionization. For a base, Target pH = pKa​−2 .

Phase 2: Acidic Titration & Solubilization
  • Suspend API: Disperse the target mass of the pyridazine compound in 80% of the final target volume of purified water (Milli-Q).

  • Titrate: Dropwise, add 0.1 M HCl while continuously stirring until the calculated Target pH is reached.

  • Equilibrate and Verify (Checkpoint 1): Sonicate for 15 minutes. Verify complete dissolution via visual inspection (absence of particulates) and dynamic light scattering (DLS) to ensure no sub-visible colloidal aggregates remain.

Phase 3: Back-Titration & Stabilization (For Biological Assays)

Directly injecting a pH 2.0 solution into a biological assay will cause immediate precipitation as the physiological buffer neutralizes the acid, converting the drug back to its insoluble free base[3]. 6. Add Solubilizing Excipient: Before raising the pH, introduce a co-solvent (e.g., 5-10% DMSO or DMA) or an inclusion complex agent like Hydroxypropyl- β -cyclodextrin (HP β CD). HP β CD is highly effective at trapping the hydrophobic regions of the unionized drug as the pH rises. 7. Back-Titrate: Slowly add 0.1 M NaOH or a strong phosphate buffer to raise the pH to 7.4. 8. Final Verification (Checkpoint 2): Quantify the final soluble concentration using HPLC-UV. The system is validated if the measured concentration matches the theoretical dosed concentration without precipitation.

Solubilization Workflow Diagram

Pyridazine_Solubilization Start Start: Pyridazine API (Weak Base, pKa ~2.0) Measure Determine pKa & S0 Start->Measure Calc Calculate Target pH (pH < pKa - 2) Measure->Calc Acidify Titrate with 0.1M HCl Calc->Acidify CheckSol1 Is API Soluble at low pH? Acidify->CheckSol1 AddCoSolvent Add Co-solvent / Surfactant (Overcome Lattice Energy) CheckSol1->AddCoSolvent No (High Lipophilicity) Physio Back-titrate to pH 7.4 (For Bio-assays) CheckSol1->Physio Yes (Salt Formed) AddCoSolvent->Physio CheckSol2 Does API Precipitate at pH 7.4? Physio->CheckSol2 AddCD Add HPβCD / Excipients (Stabilize Unionized Form) CheckSol2->AddCD Yes (Free Base Precipitates) Success Validated Solution Ready for Assay CheckSol2->Success No (Stable) AddCD->Success

Workflow for pH-driven solubilization of pyridazine compounds and troubleshooting precipitation.

Troubleshooting FAQs

Q1: I lowered the pH to 2.0 to protonate my pyridazine compound, but it remains a cloudy suspension. Why isn't the salt dissolving? A1: Solubilization is a thermodynamic competition between the hydration energy of the newly formed salt and the crystal lattice energy of the solid drug. If your pyridazine derivative has highly lipophilic substituents (e.g., multiple aromatic rings, high Log P), the hydration energy of the single protonated nitrogen may be insufficient to break the crystal lattice[2]. Solution: You must lower the dielectric constant of the solvent system. Introduce a co-solvent like Dimethylacetamide (DMA) or DMSO (up to 10% v/v) before acidification[2]. Alternatively, perform a salt screen; switching from a chloride salt (using HCl) to a mesylate salt (using methanesulfonic acid) can significantly lower the lattice energy.

Q2: My compound dissolves perfectly at pH 2.0, but the moment I dilute it into my cell culture media (pH 7.4), it crashes out immediately. How do I prevent this? A2: This is the classic "pH-shift precipitation" phenomenon. At pH 2.0, your drug is >99% ionized. When introduced to a pH 7.4 buffer, the environmental pH exceeds the drug's pKa​ (~2.0), instantly converting >99.9% of the drug back into its highly insoluble, unionized free-base form[4]. Because blood and media are strong buffers, the micro-environmental pH of the drug rapidly equilibrates to 7.4, causing supersaturation and precipitation[3]. Solution: You cannot rely on pH adjustment alone for physiological assays of weak bases. You must use a combinatorial approach. Prior to back-titration or dilution, add an inclusion complexing agent like Hydroxypropyl- β -cyclodextrin (HP β CD). HP β CD will encapsulate the lipophilic portion of the unionized drug as it forms at pH 7.4, keeping it in solution.

Q3: How do functional group substitutions on the pyridazine ring alter my pH adjustment strategy? A3: Substituents drastically alter the electron density of the pyridazine ring, directly shifting the pKa​ .

  • Electron-Withdrawing Groups (EWGs): Halogens (e.g., -Cl, -F) or trifluoromethyl (-CF 3​ ) groups pull electron density away from the ring nitrogens. This lowers the pKa​ even further (e.g., to < 1.0). For these compounds, pH adjustment is often unviable because the required pH is too acidic for safe handling or excipient stability.

  • Electron-Donating Groups (EDGs): Amino (-NH 2​ ) or alkyl groups push electron density into the ring. A 3-amino-pyridazine derivative, for example, is significantly more basic (higher pKa​ )[5]. This makes pH adjustment much easier, as you may only need to lower the pH to 4.0 or 5.0 to achieve full protonation and solubilization.

Q4: Is there a risk of chemical degradation when holding pyridazine compounds at low pH for extended periods? A4: Generally, the unsubstituted pyridazine ring is chemically stable to acid. However, if your molecule contains acid-labile functional groups (e.g., esters, certain amides, or acetals), holding the solution at pH < 2.0 to maintain solubility will induce hydrolysis over time. Solution: Always validate chemical stability using HPLC-UV/MS after 24 hours at the target acidic pH. If degradation exceeds 2%, you must abandon the pure pH-shift strategy and rely on alternative solubilization techniques, such as lipid-based formulations (e.g., self-emulsifying drug delivery systems, SEDDS)[3].

References

  • RHHZ. "Pyridazine: A privileged scaffold in the development of 21st-century pesticides.
  • World Journal of Biology Pharmacy and Health Sciences (WJBPHS). "Solubility enhancement techniques: A comprehensive review.
  • International Journal of Pharmaceutical Chemistry and Analysis (IJPCA). "Strategies for improving hydrophobic drugs solubility and bioavailability.
  • Journal of Advanced Pharmacy Education and Research (JAPER). "Enhancement of solubilization and bioavailability of poorly soluble drugs by physical and chemical modifications.
  • Journal of Chemical Technology and Metallurgy. "pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY.
  • Blumberg Institute. "The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery.

Sources

Optimization

Managing moisture sensitivity of heteroaryl sulfonyl chlorides

Welcome to the Technical Support Center for handling heteroaryl sulfonyl chlorides. As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible sulfonamide yields or unexplained r...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for handling heteroaryl sulfonyl chlorides. As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible sulfonamide yields or unexplained reaction failures. The culprit is almost always the mismanagement of the reagent's extreme moisture sensitivity.

Heteroaryl sulfonyl chlorides are highly electrophilic. While this makes them exceptional building blocks for drug discovery, it also renders them highly susceptible to atmospheric moisture and thermal degradation. This guide is designed to move your workflows from empirical guesswork to mechanistic certainty, providing troubleshooting strategies and self-validating protocols to ensure reproducible syntheses.

Section 1: The Mechanistic Causality of Decomposition

Understanding why your reagent degrades is the first step to preventing it. The electronic nature of the heteroaromatic ring dictates both the stability and reactivity of the sulfonyl chloride. Electron-withdrawing heteroatoms (e.g., nitrogen in pyrazine or pyridine) drastically enhance the electrophilicity of the sulfonyl group, lowering the activation energy for unwanted side reactions .

  • Hydrolysis: Trace water acts as a nucleophile, attacking the sulfur center via an SN​2 -like transition state. This yields the corresponding sulfonic acid and corrosive hydrochloric acid (HCl) . This is the primary degradation pathway for pyridine-3-sulfonyl chlorides and thiophene derivatives.

  • Formal SO2​ Extrusion: Alpha- and gamma-isomeric pyridines (e.g., pyridine-2-sulfonyl chloride) and most diazines are prone to formal SO2​ extrusion, yielding a dead-end chloroheteroarene byproduct .

  • Complex Decomposition: Highly electron-deficient systems or specific heterocycles like furans and isoxazoles may undergo complex ring degradation when subjected to electrophilic stress.

DecompositionPathways A Heteroaryl Sulfonyl Chloride B Trace Water A->B Exposure D Formal SO2 Extrusion Yields Chloroheteroarene A->D Thermal/Base Catalyzed E Complex Decomposition Ring Degradation A->E Electrophilic Stress C Hydrolysis (SN2-like) Yields Sulfonic Acid + HCl B->C Nucleophilic Attack

Decomposition pathways of heteroaryl sulfonyl chlorides based on structural electronics.

Section 2: Quantitative Stability & Reagent Selection

When designing a synthetic route, selecting the right electrophile is critical. If a specific sulfonyl chloride is too unstable for your laboratory setup, consider using alternative electrophiles. Sulfonyl fluorides offer excellent bench stability while maintaining reactivity toward amines . Alternatively, 2,4,6-trichlorophenyl (TCP) sulfonates act as robust, moisture-stable surrogates that resist SO2​ extrusion .

Table 1: Comparative Stability and Decomposition Profiles of Heteroaryl Sulfonyl Chlorides

Heteroaryl ScaffoldPrimary Decomposition PathwayAmbient Moisture StabilityRecommended Stable Alternative
Pyrazine-2-yl Hydrolysis & SO2​ ExtrusionVery Low (Degrades in minutes)Sulfonyl Fluoride
Pyridine-2-yl Formal SO2​ ExtrusionLow (Rapid extrusion at RT)TCP Sulfonate
Pyridine-3-yl Trace Water HydrolysisModerate (Hours in ambient air)Sulfonyl Fluoride
Thiophene-2-yl HydrolysisModerateTCP Sulfonate
Isoxazole-derived Complex Ring DecompositionLowSulfonyl Fluoride

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Anhydrous Handling and Storage

Causality: Repeated opening of reagent bottles introduces atmospheric moisture, which condenses and initiates an auto-catalytic hydrolysis cycle driven by the generated HCl.

  • Inert Atmosphere Transfer: Always handle highly sensitive reagents (e.g., pyrazine-2-sulfonyl chloride) inside a nitrogen or argon-filled glovebox.

  • Paraffin Wax Encapsulation: For long-term storage of solid moisture-sensitive reagents, encapsulate single-use aliquots in paraffin wax capsules. This physically blocks atmospheric moisture and oxygen, extending shelf life from days to months .

  • Desiccator Storage: Store the sealed primary container inside a secondary desiccator cabinet containing active indicating silica gel.

  • [VALIDATION STEP]: Before use, dissolve a 1 mg aliquot in anhydrous CDCl3​ and perform a rapid 1H NMR. The presence of a broad downfield singlet corresponding to the sulfonic acid proton indicates hydrolysis. Do not proceed if >5% hydrolysis is observed.

Protocol B: Synthesis of Heteroaryl Sulfonamides

Causality: Amines are highly hygroscopic. Introducing a "wet" amine to the sulfonyl chloride will result in competitive hydrolysis, drastically reducing the yield of the desired sulfonamide.

  • Amine Drying: Dissolve the target amine in anhydrous dichloromethane (DCM). Stir over freshly activated 4Å molecular sieves for 2 hours prior to the reaction.

  • Reaction Setup: Flame-dry a Schlenk flask under vacuum and backfill with dry argon. Add the heteroaryl sulfonyl chloride and anhydrous DCM (0.2 M). Cool the solution to 0 °C using an ice bath to thermally suppress SO2​ extrusion.

  • Base Addition: Add 2.0 equivalents of anhydrous N,N -diisopropylethylamine (DIPEA). Note: Avoid aqueous bases like K2​CO3​ during the coupling phase.

  • Coupling: Dropwise add the dried amine solution over 15 minutes to prevent localized exotherms.

  • Quenching: Once complete (monitored by LCMS), quench the reaction by adding saturated aqueous NaHCO3​ at 0 °C. This safely neutralizes any unreacted sulfonyl chloride and the HCl byproduct .

  • [VALIDATION STEP]: Check the pH of the aqueous layer using indicator paper. It must be slightly basic (pH 8-9) before extraction. If it is acidic, quenching is incomplete, and the sulfonamide product may partition into the aqueous layer.

ExperimentalWorkflow A 1. Reagent Prep Dry Amine over 4Å MS Flame-dry Flask B 2. Reaction Setup Dissolve R-SO2Cl in dry DCM Cool to 0 °C A->B C 3. Coupling Add DIPEA, then Amine Stir under Argon B->C D 4. Quench & Validate Add aq. NaHCO3 at 0 °C Verify pH 8-9 C->D

Step-by-step workflow for the anhydrous synthesis of heteroaryl sulfonamides.

Section 4: Troubleshooting FAQs

Q1: My LCMS shows a mass corresponding to the heteroaryl chloride instead of my desired sulfonamide. What happened? A1: You are observing formal SO2​ extrusion. This is highly common with pyridine-2-sulfonyl chlorides because the transition state for this decomposition is easily thermally accessible. Solution: Keep the reaction strictly at or below 0 °C. If the problem persists, switch to a 2,4,6-trichlorophenyl (TCP) chlorosulfate surrogate, which forms a stable TCP sulfonate intermediate that resists extrusion but still couples efficiently with amines.

Q2: I accidentally added water to my sulfonyl chloride stock. Can I rescue it? A2: No. The reaction between heteroaryl sulfonyl chlorides and water is highly exothermic and produces corrosive HCl and sulfonic acid. The reagent is irreversibly degraded. Safely quench the remainder by slowly adding it to a stirred, ice-cold solution of saturated sodium bicarbonate in a fume hood .

Q3: Why is my yield so low when using pyridine-3-sulfonyl chloride, even though I don't see the chloroheteroarene byproduct? A3: Pyridine-3-sulfonyl chloride is highly susceptible to hydrolysis by trace water, rather than SO2​ extrusion. Your low yield is likely due to competitive hydrolysis forming the sulfonic acid, which is highly water-soluble and lost during the aqueous workup. Solution: Rigorously dry your amine and solvent. Alternatively, consider using the corresponding sulfonyl fluoride, which is significantly more stable to hydrolysis.

Q4: Is there a safer way to generate these sensitive sulfonyl chlorides in situ to avoid handling them altogether? A4: Yes. A modern approach involves the Sandmeyer-type chlorosulfonylation of heteroaromatic amines using DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct) as a bench-stable SO2​ surrogate. This avoids the isolation of the highly sensitive sulfonyl chloride, allowing for direct, one-pot conversion to the sulfonamide upon addition of your target amine .

References

  • "Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides", Beilstein Journal of Organic Chemistry. Available at: [Link]

  • "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides", ChemRxiv. Available at: [Link]

  • "Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate", DSpace@MIT. Available at: [Link]

  • "A Convenient Preparation of Heteroaryl Sulfonamides and Sulfonyl Fluorides from Heteroaryl Thiols", PubMed. Available at: [Link]

  • "Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate", ACS Publications. Available at: [Link]

Troubleshooting

Technical Support Center: Optimizing Oral Bioavailability of Pyridazinone Derivatives

Welcome to the Application Scientist Support Center. Pyridazinone derivatives are highly versatile scaffolds in medicinal chemistry, but their development is frequently bottlenecked by poor oral bioavailability. This gui...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. Pyridazinone derivatives are highly versatile scaffolds in medicinal chemistry, but their development is frequently bottlenecked by poor oral bioavailability. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help drug development professionals overcome solubility, permeability, and metabolic hurdles.

Part 1: Diagnostic FAQs & Troubleshooting Guides

Q1: My pyridazinone lead shows excellent in vitro potency but negligible oral exposure in vivo. Where do I start my troubleshooting? A1: Begin by evaluating the molecule against the "Rule of 5" parameters, specifically focusing on the Polar Surface Area (PSA). Pyridazinones possess a highly polar lactam-like core. If the PSA exceeds 140 Ų, passive transcellular diffusion drops significantly, and the molecule becomes highly susceptible to active efflux by P-glycoprotein (P-gp)[1]. Causality: High polarity prevents the molecule from shedding its hydration shell, which is a strict thermodynamic requirement for partitioning into the lipophilic intestinal membrane.

Q2: The compound has poor intestinal absorption due to high polarity. How can I improve membrane permeability without losing target affinity? A2: Implement a transient prodrug strategy. Masking hydrogen bond donors (e.g., converting an exposed hydroxyl or amine into an ester or amide) temporarily lowers the PSA and increases lipophilicity for absorption. Once in systemic circulation, ubiquitous esterases cleave the prodrug to release the active pyridazinone. For example,2 have successfully demonstrated evasion of efflux transporters, leading to improved oral bioavailability and in vivo efficacy[2].

Q3: My compound suffers from dissolution-rate limited absorption due to high crystal lattice energy. What are the best structural tweaks? A3: The planar geometry of the pyridazinone ring promotes tight π-π stacking, leading to poor aqueous solubility. Introducing out-of-plane, sterically bulky, or ionizable groups disrupts this crystalline packing. The addition of a tertiary alcohol (as utilized in the highly selective COX-2 inhibitor ABT-963) or a methylsulfoxide group (used in PKM2 activators) significantly improves aqueous solubility and subsequent oral exposure[3][4].

Q4: If structural modification is no longer an option at this late stage, what formulation strategies are most effective for solubilizing pyridazinones? A4: Cosolvent systems are highly effective for this chemical class. The use of Transcutol (2-(2-ethoxyethoxy)ethanol) mixed with water has been shown to increase the solubility of pyridazinone derivatives like 6-phenyl-4,5-dihydropyridazin-3(2H)-one (PDP-6) by nearly 500,000-fold compared to neat water[5]. Causality: Transcutol lowers the dielectric constant of the aqueous medium, disrupting strong hydrogen-bonded water networks and allowing the hydrophobic portions of the pyridazinone to solvate effectively.

Q5: My compound is permeable but shows low bioavailability due to rapid first-pass metabolism. How do I troubleshoot this? A5: Rapid hepatic clearance is often mediated by cytochrome P450 (CYP) enzymes targeting electron-rich aromatic rings or accessible alkyl chains. Strategically placing electron-withdrawing groups, such as fluorine or chlorine, at metabolic "soft spots" (e.g., the 3- or 4-position of a benzyl substituent) reduces electron density, hindering CYP-mediated oxidation. This approach successfully improved the intrinsic clearance and potency of 6 while maintaining an Efflux Ratio (ER) < 3[6].

Part 2: Quantitative Data & Benchmarks

The table below summarizes the quantitative impact of specific optimization strategies on the pharmacokinetic parameters of pyridazinone derivatives.

Modification StrategyExample Target / CompoundKey Parameter ShiftBioavailability OutcomeReference
Ester Prodrug Formation α4β1/α4β7 Integrin AntagonistsReduced PSA, Masked H-bond donorsRestored oral absorption and in vivo efficacy[2]
Tertiary Alcohol Addition ABT-963 (COX-2 Inhibitor)Disrupted crystal lattice packingEnhanced aqueous solubility and gastric safety[3]
Fluorination T. cruzi Proteasome InhibitorsBlocked CYP450 oxidation sitesReduced microsomal clearance, ER maintained < 3[6]
Transcutol Cosolvent PDP-6 (Antihypertensive)Lowered dielectric constant of media~500,000-fold increase in thermodynamic solubility[5]

Part 3: Standardized Experimental Protocols

To ensure data trustworthiness, all assays must be self-validating. Below are the standard operating procedures for diagnosing pyridazinone bioavailability barriers.

Protocol 1: Self-Validating MDR1-MDCK Permeability & Efflux Assay

Purpose: To determine if poor bioavailability is driven by low passive permeability or active P-gp efflux.

  • Cell Culture: Seed MDCK cells transfected with the human MDR1 gene onto polycarbonate transwell inserts. Culture for 4-5 days until a confluent monolayer forms.

  • Monolayer Validation (Critical Step): Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 200 Ω·cm². Add Lucifer Yellow (100 µM) as a paracellular leakiness control; acceptable passive leakiness is Papp​<1×10−6 cm/s.

  • Dosing: Apply 10 µM of the pyridazinone test compound to the apical (A) chamber for A-to-B transport, and to the basolateral (B) chamber for B-to-A transport.

  • Incubation: Incubate at 37°C in a 5% CO₂ atmosphere for 2 hours.

  • Quantification: Sample from the receiver chambers and analyze via LC-MS/MS.

  • Data Analysis: Calculate Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ). An ER > 3 indicates the pyridazinone is a P-gp substrate requiring structural modification[6].

Protocol 2: Thermodynamic Solubility Screening in Cosolvent Systems

Purpose: To evaluate formulation-driven solubility enhancements using Transcutol/Water mixtures.

  • Preparation: Prepare varying mass fractions of Transcutol in water ranging from 0.1 to 1.0.

  • Saturation: Add an excess amount of the solid pyridazinone compound to each glass vial containing the solvent mixtures.

  • Equilibration (Critical Step): Shake the vials at a constant temperature (e.g., 298.2 K) for 72 hours. Note: 72 hours is required to ensure thermodynamic equilibrium is reached, preventing false readings from transient kinetic solubility.

  • Phase Separation: Centrifuge the samples at 10,000 rpm for 15 minutes to separate the undissolved solid pellet from the saturated supernatant.

  • Analysis: Dilute the supernatant appropriately and quantify the dissolved pyridazinone using HPLC-UV.

  • Solid-State Validation: Analyze the residual solid pellet using X-ray Powder Diffraction (XRPD) to ensure the compound did not undergo a solvent-mediated polymorphic transformation during the 72-hour equilibration[5].

Part 4: Pathway & Workflow Visualizations

BA_Troubleshooting Start Analyze Pyridazinone PK Profile Q_Sol Is Aqueous Solubility < 10 µM? Start->Q_Sol Q_Perm Is Caco-2 Permeability Low or Efflux Ratio > 3? Q_Sol->Q_Perm No Sol_Action Disrupt Crystal Lattice (Add Tertiary Alcohols) or Use Transcutol Q_Sol->Sol_Action Yes Q_Met Is Hepatic Microsomal Clearance High? Q_Perm->Q_Met No Perm_Action Reduce PSA (<140 Ų) Synthesize Ester Prodrugs Q_Perm->Perm_Action Yes Met_Action Block Soft Spots (Fluorination / Chlorination) Q_Met->Met_Action Yes Success Optimized Oral Bioavailability Q_Met->Success No Sol_Action->Q_Perm Perm_Action->Q_Met Met_Action->Success

Diagnostic workflow for identifying and resolving pyridazinone bioavailability bottlenecks.

Prodrug_Mechanism Admin Oral Administration (Ester Prodrug) GI Intestinal Epithelium (Passive Diffusion) Admin->GI Masked H-bonds Lower PSA Blood Systemic Circulation (Esterase Cleavage) GI->Blood Evades P-gp Efflux Target Target Tissue (Active Pyridazinone) Blood->Target Hydrolysis to Active Drug

Mechanism of ester prodrugs in overcoming permeability and efflux barriers in the GI tract.

Part 5: References

  • Synthesis and biological evaluation of novel pyridazinone-based alpha4 integrin receptor antagonists Source: PubMed / NIH URL:

  • Pyridazine Derivatives as HCV Polymerase Inhibitors: A Drug Discovery for the Treatment of Hepatitis C Virus Infection Source: Crimson Publishers URL:

  • Structure-Guided Design and Synthesis of a Pyridazinone Series of Trypanosoma cruzi Proteasome Inhibitors Source: PMC / NIH URL:

  • A Review on Pyridazinone Compounds ABT-963 as Selective Cyclooxygenase Inhibitor Source: Longdom URL:

  • Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview Source: MDPI URL:

  • Solubility and thermodynamic/solvation behavior of 6-phenyl-4,5-dihydropyridazin-3(2H)-one Source: King Saud University / Elsevier URL:

Sources

Reference Data & Comparative Studies

Validation

Pyridazine-3-sulfonamide vs. other sulfonamides in antibacterial studies

Title: Pyridazine-3-sulfonamide vs. Traditional Sulfonamides: A Comparative Guide on Antibacterial Efficacy and Mechanistic Advantages Introduction Sulfonamides represent one of the oldest and most fundamental classes of...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Pyridazine-3-sulfonamide vs. Traditional Sulfonamides: A Comparative Guide on Antibacterial Efficacy and Mechanistic Advantages

Introduction

Sulfonamides represent one of the oldest and most fundamental classes of broad-spectrum antibacterial agents. Traditional sulfonamides, such as sulfamethoxazole (SMX) and sulfadiazine, have been the cornerstone of treating bacterial infections by inhibiting the folic acid synthesis pathway. However, the rapid emergence of multidrug-resistant (MDR) bacterial strains necessitates the structural evolution of these pharmacophores. The incorporation of a pyridazine ring into the sulfonamide backbone—specifically yielding pyridazine-3-sulfonamides—has emerged as a highly effective strategy to enhance antimicrobial potency and overcome resistance mechanisms[1] (1).

This guide provides a comprehensive comparison between pyridazine-3-sulfonamides and traditional sulfonamides, detailing their mechanistic differences, comparative in vitro efficacy, and the rigorous experimental protocols required for their evaluation.

Mechanistic Causality: Why the Pyridazine Scaffold?

The antibacterial activity of sulfonamides is fundamentally driven by their ability to act as competitive inhibitors of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folate biosynthesis pathway. Traditional sulfonamides mimic p-aminobenzoic acid (PABA), binding to DHPS and halting the production of dihydropteroate.

When comparing pyridazine-3-sulfonamides to SMX, the causality behind the enhanced efficacy of the former lies in the electronic and steric properties of the pyridazine heterocycle. The pyridazine ring (a 1,2-diazine) is highly electron-deficient. When attached to the sulfonamide group, it modulates the pKa of the sulfonamide N-H proton, bringing it closer to the physiological pH (around 6.5 - 7.4)[2] (2). This optimal ionization state allows the molecule to readily cross bacterial cell membranes (in its unionized form) while binding tightly to the DHPS active site (in its ionized form). Furthermore, the nitrogen atoms in the pyridazine ring can participate in additional hydrogen bonding with active-site residues that traditional isoxazole (in SMX) or pyrimidine rings cannot access, potentially bypassing common DHPS mutations found in resistant strains.

FolatePathway PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS DHP Dihydropteroate DHPS->DHP DHFR Dihydrofolate Reductase (DHFR) DHP->DHFR THF Tetrahydrofolate (Active Folate) DHFR->THF SMX Sulfamethoxazole SMX->DHPS Competitive Inhibition P3S Pyridazine-3-sulfonamide P3S->DHPS Enhanced Binding

Bacterial folate synthesis pathway showing competitive inhibition of DHPS by sulfonamides.

Comparative Efficacy: Quantitative Data Analysis

Experimental evaluations utilizing broth microdilution techniques have consistently demonstrated that pyridazine-3-sulfonamide derivatives exhibit superior or comparable Minimum Inhibitory Concentration (MIC) values against both Gram-positive and Gram-negative pathogens when benchmarked against standard sulfonamides and broad-spectrum antibiotics[3] (3).

The following table synthesizes quantitative MIC data derived from recent antimicrobial screenings comparing synthesized pyridazine-3-sulfonamide derivatives against sulfamethoxazole and ampicillin[1],[3].

Compound ClassStaphylococcus aureus (MIC µg/mL)Bacillus subtilis (MIC µg/mL)Escherichia coli (MIC µg/mL)Pseudomonas aeruginosa (MIC µg/mL)
Sulfamethoxazole (Standard) 16 - 3216 - 3232 - 64>64
Ampicillin (Reference) 2 - 42 - 48 - 1632 - 64
Pyridazine-3-sulfonamide (Basic) 4 - 88 - 1616 - 3264
Aryl-substituted Pyridazine-3-sulfonamides 2 - 44 - 84 - 1632 - 64

Data Interpretation: The substitution of the pyridazine ring, particularly with lipophilic aryl or methoxybenzyl groups, significantly lowers the MIC values against S. aureus (down to 2-4 µg/mL) and E. coli (down to 4-16 µg/mL). This demonstrates a clear structure-activity relationship (SAR) where the pyridazine core acts as a superior scaffold for hydrophobic interactions within the bacterial cell envelope compared to the traditional sulfamethoxazole structure.

Self-Validating Experimental Protocol: Antimicrobial Susceptibility Testing

To ensure trustworthiness and reproducibility, the evaluation of pyridazine-3-sulfonamides must follow a self-validating system. The Broth Microdilution Method (based on CLSI guidelines) is the gold standard for determining MIC. The protocol below includes internal controls to validate the assay's integrity[4] (4).

Step-by-Step Methodology:

  • Compound Preparation: Dissolve the synthesized pyridazine-3-sulfonamide derivatives and the reference drug (Sulfamethoxazole) in 10% Dimethyl Sulfoxide (DMSO) to achieve a stock concentration of 2000 µg/mL. Causality: 10% DMSO ensures complete solubilization of hydrophobic pyridazine derivatives without exhibiting intrinsic antibacterial toxicity.

  • Inoculum Preparation: Cultivate bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213) in Mueller-Hinton Broth (MHB) at 37°C for 18-24 hours. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 × 10^8 CFU/mL), then dilute 1:150 in fresh MHB.

  • Serial Dilution: In a 96-well microtiter plate, dispense 100 µL of MHB into wells 2-12. Add 200 µL of the compound stock to well 1. Perform two-fold serial dilutions from well 1 to well 10.

  • Inoculation: Add 100 µL of the adjusted bacterial inoculum to wells 1-11.

  • Self-Validation Controls:

    • Well 11 (Growth Control): MHB + Inoculum (No drug). Validates bacterial viability.

    • Well 12 (Sterility Control): MHB only. Validates the absence of contamination.

    • Solvent Control: MHB + Inoculum + 10% DMSO. Validates that the solvent does not inhibit growth.

  • Incubation & Reading: Incubate the plates at 37°C for 18-24 hours. The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth (assessed via resazurin dye reduction or optical density at 600 nm).

MICWorkflow Prep Compound Prep (10% DMSO) Dilution Two-Fold Serial Dilution in 96-well Prep->Dilution Inoculum Bacterial Inoculum (0.5 McFarland) Inoculum->Dilution Incubation Incubation (37°C, 24h) Dilution->Incubation Analysis MIC Determination (OD600 / Resazurin) Incubation->Analysis Controls Validation Controls (Growth, Sterility, Solvent) Controls->Incubation

Self-validating broth microdilution workflow for evaluating antibacterial efficacy.

Conclusion

The transition from traditional sulfonamides to pyridazine-3-sulfonamide scaffolds represents a significant leap in rational drug design. By leveraging the unique electronic properties and hydrogen-bonding capabilities of the pyridazine ring, researchers can synthesize compounds that not only exhibit lower MIC values against resistant pathogens but also offer a versatile platform for further functionalization. As demonstrated by the comparative data and validated protocols, pyridazine-3-sulfonamides are highly promising candidates for the next generation of antibacterial therapeutics.

References

  • Title: Microwave-assisted synthesis of antimicrobial agents based on pyridazine moiety Source: Taylor & Francis Online URL
  • Title: Synthesis of some pyridazine derivatives carrying urea, thiourea, and sulfonamide moieties and their antimicrobial activity Source: TÜBİTAK Academic Journals URL
  • Title: Pyridazine Derivatives and Related Compounds, Part 28.
  • Title: Sulfonamides: a versatile scaffold for diverse biological activity Source: Results in Chemistry / ResearchGate URL

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Comparative

A Senior Application Scientist's Guide to Validating Pyridazine Sulfonamide-Protein Binding

For researchers, scientists, and drug development professionals, the journey from a promising pyridazine sulfonamide compound to a viable therapeutic candidate is paved with rigorous validation. A critical milestone in t...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the journey from a promising pyridazine sulfonamide compound to a viable therapeutic candidate is paved with rigorous validation. A critical milestone in this journey is unequivocally demonstrating that the compound engages its intended protein target. This guide provides an in-depth comparison of key methodologies for validating this crucial interaction, moving beyond mere procedural lists to explain the "why" behind experimental choices. Our focus is on building a self-validating experimental cascade that ensures scientific integrity and provides actionable insights.

The Central Challenge: Proving Direct and Specific Target Engagement

The pyridazine ring, with its unique physicochemical properties, and the sulfonamide group, a well-established pharmacophore, create a powerful combination in medicinal chemistry.[1][2][3][4][5] However, a compound's cellular or organismal effect is only meaningful if it can be directly attributed to its interaction with the desired target protein. The primary goal of binding validation is to move from correlation to causation. This guide will navigate through the leading biophysical and cell-based assays, offering a comparative framework to aid in selecting the most appropriate technique for your research question and developmental stage.

A Tiered Approach to Binding Validation

A robust validation strategy often employs a tiered approach, starting with high-throughput in vitro methods to confirm direct binding and progressing to more physiologically relevant cell-based assays to verify target engagement in a native environment.

G cluster_0 Tier 1: In Vitro Biophysical Validation cluster_1 Tier 2: Cellular Target Engagement SPR Surface Plasmon Resonance (SPR) CETSA Cellular Thermal Shift Assay (CETSA) SPR->CETSA Confirms direct binding & kinetics ITC Isothermal Titration Calorimetry (ITC) ITC->CETSA Provides thermodynamic profile DSF Differential Scanning Fluorimetry (DSF) DSF->CETSA Initial screen for binding Start Pyridazine Sulfonamide Candidate Start->SPR Start->ITC Start->DSF

Caption: A tiered workflow for validating pyridazine sulfonamide-protein binding.

Tier 1: Biophysical Methods for In Vitro Characterization

Biophysical assays are indispensable for the initial confirmation of a direct interaction between the pyridazine sulfonamide and the purified target protein.[6][7] These methods provide quantitative data on binding affinity, kinetics, and thermodynamics.

Surface Plasmon Resonance (SPR): Real-Time Kinetics

SPR is a label-free technique that measures binding events in real time by detecting changes in the refractive index at the surface of a sensor chip.[8][9]

Scientific Rationale: By immobilizing the target protein (ligand) on the sensor chip and flowing the pyridazine sulfonamide (analyte) over the surface, one can directly observe the association and dissociation phases of the interaction. This provides not only the equilibrium dissociation constant (KD) but also the kinetic rate constants (ka and kd), which can be crucial for understanding the compound's mechanism of action.[10][11]

cluster_workflow SPR Experimental Workflow prep Step 1: Preparation - Purify protein (ligand) & synthesize compound (analyte) - Prepare running buffer immobilize Step 2: Immobilization - Activate sensor chip surface - Covalently couple protein to the chip prep->immobilize bind Step 3: Binding Assay - Inject analyte at various concentrations - Monitor association & dissociation immobilize->bind regen Step 4: Regeneration - Inject regeneration solution to remove bound analyte bind->regen analyze Step 5: Data Analysis - Fit sensorgrams to a binding model - Determine K_D, k_a, k_d regen->analyze

Caption: A streamlined workflow for a typical SPR experiment.

Experimental Protocol: SPR Analysis

  • Preparation: Ensure high purity of both the target protein and the pyridazine sulfonamide. The running buffer should be well-matched to the analyte solution to minimize bulk refractive index effects.[12]

  • Immobilization: Covalently attach the target protein to the sensor chip surface. The choice of immobilization chemistry (e.g., amine coupling) is critical and should be optimized to preserve protein activity.[8][13]

  • Binding Measurement: Inject a series of concentrations of the pyridazine sulfonamide over the immobilized protein surface. Monitor the change in response units (RU) over time to generate sensorgrams.

  • Regeneration: After each injection, pulse the surface with a regeneration solution (e.g., low pH glycine) to remove the bound analyte, preparing the surface for the next injection.[12]

  • Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate ka, kd, and KD.[11]

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamics

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[14][15][16]

Scientific Rationale: In a single experiment, ITC can determine the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[17][18] This information is invaluable for understanding the driving forces behind the interaction and for guiding lead optimization.

Experimental Protocol: ITC Analysis

  • Sample Preparation: The protein and pyridazine sulfonamide must be in identical, well-dialyzed buffers to minimize heats of dilution.[15][19] Accurately determine the concentrations of both components.

  • Instrument Setup: Place the protein solution in the sample cell and the pyridazine sulfonamide solution in the titration syringe.[16][17]

  • Titration: Perform a series of small injections of the sulfonamide into the protein solution, allowing the system to reach equilibrium after each injection.

  • Data Acquisition: The instrument records the heat change associated with each injection.

  • Data Analysis: Integrate the heat peaks and plot them against the molar ratio of ligand to protein. Fit the resulting isotherm to a binding model to determine the thermodynamic parameters.[15]

Differential Scanning Fluorimetry (DSF): High-Throughput Screening for Binding

DSF, also known as Thermal Shift Assay (TSA), is a rapid and cost-effective method for identifying compounds that bind to and stabilize a target protein.

Scientific Rationale: The binding of a ligand, such as a pyridazine sulfonamide, to its target protein generally increases the protein's thermal stability. DSF measures this change in the melting temperature (Tm) of the protein in the presence of a fluorescent dye that binds to hydrophobic regions exposed upon unfolding.

Experimental Protocol: DSF Analysis

  • Reagent Preparation: Mix the purified protein with a fluorescent dye (e.g., SYPRO Orange) and the pyridazine sulfonamide in a multiwell plate.

  • Thermal Denaturation: Use a real-time PCR instrument to gradually increase the temperature, monitoring the fluorescence at each step.

  • Data Analysis: Plot fluorescence as a function of temperature to generate a melting curve. The midpoint of the transition is the Tm. A significant increase in Tm in the presence of the compound indicates binding.

Tier 2: Cell-Based Methods for In Situ Target Engagement

While biophysical assays confirm direct binding, they do so in an artificial, isolated system. Cell-based assays are essential for verifying that the pyridazine sulfonamide can reach and bind to its target in a more physiologically relevant context.[20][21]

Cellular Thermal Shift Assay (CETSA): Proving Target Engagement in the Cell

CETSA is a powerful technique for assessing target engagement in intact cells and even tissues.[21][22] It is based on the same principle as DSF: ligand binding stabilizes the target protein against thermal denaturation.[22][23]

Scientific Rationale: By treating cells with the pyridazine sulfonamide and then heating them, one can determine if the compound stabilizes its target. The amount of soluble, non-denatured protein remaining at different temperatures is quantified, typically by Western blotting or mass spectrometry.[23][24] A shift in the melting curve to a higher temperature indicates target engagement.[25]

cluster_workflow CETSA Experimental Workflow treat Step 1: Cell Treatment - Incubate cells with pyridazine sulfonamide or vehicle control heat Step 2: Heat Challenge - Aliquot cell suspensions and heat at a range of temperatures treat->heat lyse Step 3: Lysis & Separation - Lyse cells and separate soluble proteins from aggregates by centrifugation heat->lyse detect Step 4: Protein Detection - Quantify the amount of soluble target protein (e.g., by Western Blot) lyse->detect analyze Step 5: Data Analysis - Plot soluble protein fraction vs. temperature to generate melt curves - Determine thermal shift (ΔT_m) detect->analyze

Caption: The core steps of a Cellular Thermal Shift Assay experiment.

Experimental Protocol: CETSA

  • Cell Treatment: Incubate cultured cells with the desired concentration of the pyridazine sulfonamide or a vehicle control.[26]

  • Heat Challenge: Aliquot the cell suspension into separate tubes and heat them at a range of temperatures for a fixed duration (e.g., 3 minutes).[26]

  • Lysis and Fractionation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the aggregated, denatured proteins by centrifugation.[23]

  • Protein Quantification: Analyze the soluble fractions by Western blot or other protein detection methods to quantify the amount of the target protein.[22]

  • Data Analysis: Plot the percentage of soluble protein as a function of temperature. A shift in the melting curve for the compound-treated cells compared to the control indicates target engagement. Isothermal dose-response experiments, where the temperature is fixed and the compound concentration is varied, can provide an estimate of cellular potency (EC50).[25]

Comparative Guide to Binding Validation Assays

The choice of assay depends on the specific research question, the stage of drug discovery, and available resources.[27][28][29] The following table provides a comparative overview of the key techniques discussed.

FeatureSurface Plasmon Resonance (SPR)Isothermal Titration Calorimetry (ITC)Differential Scanning Fluorimetry (DSF)Cellular Thermal Shift Assay (CETSA)
Principle Change in refractive index upon bindingMeasures heat change during bindingLigand-induced thermal stabilizationLigand-induced thermal stabilization in cells
Key Output KD, ka, kdKD, n, ΔH, ΔSΔTm (qualitative binding)ΔTm, EC50 (cellular potency)
Label-Free YesYesNo (requires dye)Yes (for the compound)
Throughput Medium to HighLowHighMedium
Sample Consumption LowHighLowMedium
Affinity Range pM to mMnM to µMBroadBroad
Strengths Real-time kinetics, high sensitivityGold standard for thermodynamics, direct measurementHigh throughput, low cost, good for screeningPhysiologically relevant, confirms cellular target engagement
Limitations Requires protein immobilization, potential for artifacts[10]Low throughput, high sample consumption, sensitive to buffer mismatch[9]Indirect measurement, prone to false positives/negativesIndirect measurement of binding, not all proteins show a thermal shift[30]

Conclusion: An Integrated and Self-Validating Approach

Validating the binding of pyridazine sulfonamides to their target proteins is a multi-faceted process that requires a thoughtful and integrated approach. No single technique can provide all the necessary information. By employing a tiered strategy that begins with robust biophysical characterization using methods like SPR and ITC and progresses to in-cell validation with CETSA, researchers can build a compelling and self-validating data package. This rigorous approach not only confirms direct and specific target engagement but also provides critical insights into the compound's mechanism of action, ultimately de-risking the path towards clinical development. The judicious selection and expert execution of these assays are paramount to ensuring the scientific integrity and success of any drug discovery program.

References

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

  • Lab Manager. (n.d.). Surface Plasmon Resonance (SPR) vs. Isothermal Titration Calorimetry (ITC): Analyzing Molecular Interactions. Retrieved from [Link]

  • ResearchGate. (n.d.). Figure 2. Cartoon illustration of the experimental workflow for CETSA.... Retrieved from [Link]

  • MDPI. (2025). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules. Available at: [Link]

  • JoVE. (n.d.). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Retrieved from [Link]

  • Hughes, J. P., et al. (2014). Biophysical methods in early drug discovery. Journal of Computer-Aided Molecular Design. Available at: [Link]

  • National Center for Biotechnology Information. (2018). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Central Science. Available at: [Link]

  • Pelago Bioscience. (n.d.). CETSA®: Measuring Target Engagement in Whole Blood. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Surface Plasmon Resonance Protocol & Troubleshooting. Retrieved from [Link]

  • Domainex. (n.d.). Biophysics: How to choose the right assay for your drug discovery project. Retrieved from [Link]

  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

  • Harvard Medical School. (n.d.). Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

  • Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). Retrieved from [Link]

  • Royal Society of Chemistry. (2016). Chapter 4: Modern Biophysical Methods for Screening and Drug Discovery. In High Throughput Screening Methods: Evolution and Refinement. Available at: [Link]

  • Frontiers. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers in Molecular Biosciences. Available at: [Link]

  • Annual Reviews. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology. Available at: [Link]

  • BIAcore. (n.d.). Surface Plasmon Resonance. Retrieved from [Link]

  • Drug Target Review. (2021). The use of biophysical methods in the hit-to-lead process. Retrieved from [Link]

  • Scribd. (n.d.). SPR Assay Construction Guide. Retrieved from [Link]

  • ResearchGate. (2016). SPR-based Fragment Screening: Advantages and Applications. Retrieved from [Link]

  • G-Biosciences. (2015). Selecting Protein Assays? These Are the Top Factors That Can Impact Accuracy. Retrieved from [Link]

  • Taylor & Francis Online. (2025). Using biophysical techniques to enhance Early-Stage Drug discovery: the impact and challenges. Retrieved from [Link]

  • Portland Press. (2023). A beginner's guide to surface plasmon resonance. The Biochemist. Available at: [Link]

  • Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. Retrieved from [Link]

  • Nicoya Lifesciences. (2018). SPR vs ITC vs MST vs BLI ||Exploring Optimal Interaction Techniques. Retrieved from [Link]

  • PubMed. (2008). SPR-based fragment screening: advantages and applications. Current Topics in Medicinal Chemistry. Available at: [Link]

  • White Rose Research Online. (n.d.). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Retrieved from [Link]

  • Yale University. (n.d.). Isothermal Titration Calorimetry of Protein-Protein Interactions. Retrieved from [Link]

  • PubMed. (2009). Some important considerations for validation of ligand-binding assays. Journal of Chromatography B. Available at: [Link]

  • Fluidic Analytics. (2025). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

  • Bio-Rad. (2024). Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Retrieved from [Link]

  • National Center for Biotechnology Information. (2011). Specificity and selectivity evaluations of ligand binding assay of protein therapeutics against concomitant drugs and related endogenous proteins. Bioanalysis. Available at: [Link]

  • JACS Au. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. JACS Au. Available at: [Link]

  • ResearchGate. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. JACS Au. Available at: [Link]

  • ChemRxiv. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogs. Retrieved from [Link]

  • PubMed. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. JACS Au. Available at: [Link]

Sources

Validation

Cross-reactivity studies of pyridazine sulfonamide inhibitors

Title: Comparative Guide to Pyridazine Sulfonamide Modulators: Isoform Cross-Reactivity and the "Activation Window" in Pantothenate Kinase Targeting Executive Summary: The Evolution of Pantazines The therapeutic targetin...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Guide to Pyridazine Sulfonamide Modulators: Isoform Cross-Reactivity and the "Activation Window" in Pantothenate Kinase Targeting

Executive Summary: The Evolution of Pantazines

The therapeutic targeting of coenzyme A (CoA) biosynthesis has gained significant traction for treating pantothenate kinase-associated neurodegeneration (PKAN) and hepatic metabolic deficiencies. Pantothenate kinase (PANK) is the rate-limiting enzyme in this pathway. Early-generation pantazines (pyridazine-based allosteric modulators) successfully disrupted the acyl-CoA feedback inhibition loop but were plagued by metabolic liabilities, specifically glutathione conjugation and poor solubility [1].

Recent structure-guided optimizations have replaced the metabolically labile cyclopropyl group with a sulfonamide moiety . This substitution introduces a critical hydrogen-bonding interaction with the γ-phosphate of ATP within the PANK3•ATP•Pantazine complex, drastically improving ligand affinity and microsomal stability [1]. However, this structural shift also alters the compound's cross-reactivity profile across PANK isoforms (specifically PANK3 vs. PANK1β).

As an application scientist evaluating these compounds, you must understand a counterintuitive phenomenon: high-affinity sulfonamides can act as inhibitors rather than activators in cellular environments if their isoform cross-reactivity is not carefully balanced. This guide dissects the comparative performance of pyridazine sulfonamides, detailing how to measure and exploit the "activation window" to prevent off-target inhibition.

Mechanistic Causality: Why Cross-Reactivity Dictates Efficacy

The defining characteristic of pyridazine sulfonamides is their dual potential to act as either positive allosteric modulators (activators) or inhibitors of cellular CoA production. This dichotomy is entirely driven by isoform cross-reactivity.

  • The Target (PANK3): High affinity for PANK3 is required to displace the inhibitory acyl-CoA esters. For example, transitioning from a cyclopropyl-phenyl isostere to a trifluoromethyl pyridazine sulfonamide improves PANK3 Ki​ from 34 nM to 8.2 nM [1].

  • The Off-Target (PANK1β): If a compound exhibits high cross-reactivity (i.e., high affinity) for PANK1β alongside PANK3, it triggers a "hook effect" in whole-cell assays. Instead of elevating CoA, the compound suppresses it, acting as an inhibitor [1].

  • The Activation Window: Cellular CoA elevation strictly correlates with the difference in affinity ( ΔKi​ ) between PANK1β and PANK3. A large ΔKi​ (e.g., >80 nM) ensures the compound acts as a potent activator, while a narrow ΔKi​ (e.g., <30 nM) results in cellular inhibition [1].

PANK_Pathway A Pyridazine Sulfonamide (Pantazine) B PANK3•ATP Complex (Target) A->B High Affinity (H-bond to ATP) C PANK1β Complex (Cross-Reactivity) A->C Variable Affinity D Allosteric Activation (Disrupts Acyl-CoA Feedback) B->D Primary Route F Hook Effect / Inhibition (Reduced CoA) C->F High Cross-Reactivity (Small ΔKi) E Cellular CoA Elevation D->E Large ΔKi (>80nM)

Figure 1: PANK3 vs PANK1β cross-reactivity dictates whether pantazines activate or inhibit CoA.

Comparative Performance Data

To objectively compare structural alternatives, we must evaluate the balance between PANK3 potency, the ΔKi​ activation window, and metabolic stability. The data below synthesizes the performance of various structural motifs within the pyridazine sulfonamide class [1].

Compound / MotifStructural ModificationPANK3 Ki​ (nM) ΔKi​ (PANK1β - PANK3)Cellular CoA EffectMicrosomal Stability
Early Lead (3) Cyclopropyl-phenyl isostere34.0N/AModerateLow (Labile)
Compound 13 Chloro-pyridazine sulfonamide~10.026.6 nMInhibition (No elevation)High
Compound 17 Chloro-pyridazine sulfonamide<10.09.6 nMInhibition (No elevation)High
Compound 12 Cyano-pyridazine sulfonamide~10.082.5 nMHigh ElevationHigh
Compound 20 Meta-fluoro sulfonamide<10.012.8 nMInhibition High
Compound 21 Ortho-fluoro sulfonamide<10.0104.0 nMMax Elevation Excellent

Key Takeaway: While chloro-pyridazines (Compounds 13 and 17) successfully eliminated the glutathione conjugation seen in early cyano-pyridazines, their narrow ΔKi​ window caused them to act as inhibitors in cells. Shifting the fluoride on the phenyl ring from the meta (20) to the ortho (21) position relative to the sulfonamide restored the activation window ( ΔKi​ = 104 nM), yielding an optimal in vivo profile [1].

Self-Validating Experimental Protocols

To accurately classify a pyridazine sulfonamide as an inhibitor or activator, drug discovery teams must implement a coupled workflow that measures both biochemical cross-reactivity and cellular functional output.

Workflow Step1 Synthesize Sulfonamide Derivatives Step2 In Vitro Kinase Assay (PANK3 & PANK1β Ki) Step1->Step2 Step3 Calculate Activation Window (ΔKi = PANK1β - PANK3) Step2->Step3 Step4 Cellular CoA Assay (HepG2 / C57Bl6/J models) Step3->Step4 Step5 Microsomal Stability (Mouse/Human) Step4->Step5

Figure 2: Self-validating workflow for profiling pyridazine sulfonamide cross-reactivity and efficacy.

Protocol A: In Vitro Isoform Cross-Reactivity Profiling (Kinase Assay)

Causality: This assay determines the biochemical Ki​ for both PANK3 and PANK1β. The ΔKi​ is the predictive metric for cellular efficacy. If the ΔKi​ is <30 nM, the compound will likely fail in cellular models due to off-target inhibition.

  • Reagent Preparation: Prepare recombinant human PANK3 and PANK1β enzymes. Prepare a reaction buffer containing 100 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, and 0.01% Tween-20 to prevent non-specific aggregation.

  • Compound Titration: Prepare a 10-point dose-response curve of the pyridazine sulfonamide in 100% DMSO. Transfer to a 384-well assay plate (final DMSO concentration 1%).

  • Enzyme-Substrate Incubation: Add PANK enzyme (at pre-determined Km​ concentrations) and incubate with the compound for 15 minutes at room temperature to allow the allosteric complex to form.

  • Reaction Initiation: Add a substrate mix containing ATP and pantothenate (at their respective Km​ values). Incubate for 60 minutes at 37°C.

  • Detection: Use an ADP-Glo™ Kinase Assay kit to measure the production of ADP. Add the ADP-Glo reagent to deplete unreacted ATP, followed by the Kinase Detection Reagent to convert ADP to ATP and generate luminescence.

  • Data Analysis: Plot luminescence vs. compound concentration. Calculate the IC50​ and convert to Ki​ using the Cheng-Prusoff equation. Calculate ΔKi​=Ki(PANK1β)​−Ki(PANK3)​ .

Protocol B: Cellular CoA Quantification Assay

Causality: Biochemical affinity does not guarantee cellular activation due to the "hook effect." This protocol validates whether the compound's cross-reactivity profile translates to functional CoA elevation or off-target inhibition in living cells.

  • Cell Culture: Seed HepG2 cells in a 96-well plate at 5×104 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Treat cells with the sulfonamide compound at varying concentrations (0.1 µM to 10 µM) for 24 hours. Include a DMSO vehicle control and a known activator (e.g., Compound 21) as a positive control.

  • Metabolite Extraction: Aspirate media and wash cells with ice-cold PBS. Add 100 µL of ice-cold extraction buffer (80% methanol/20% water containing stable isotope-labeled ¹³C₃-¹⁵N₁-CoA as an internal standard).

  • Cell Lysis: Subject the plate to three freeze-thaw cycles (liquid nitrogen to 37°C water bath) to ensure complete lysis. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet debris.

  • LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze via liquid chromatography-tandem mass spectrometry (LC-MS/MS) operating in positive ion multiple reaction monitoring (MRM) mode, tracking the specific transitions for CoA and the internal standard.

  • Validation: Compounds exhibiting a ΔKi​>80 nM (e.g., Compound 21) should show a dose-dependent increase in CoA. Compounds with a ΔKi​<30 nM (e.g., Compound 17) will validate as inhibitors, showing a reduction in baseline CoA levels.

References

  • Coker, A. L., Tangallapally, R., Yun, M.-K., Subramanian, C., Jayasinghe, T., Miller, K., et al. (2026). Discovery of Sulfonamide Pantothenate Kinase Activators and Elucidation of the Role of Isoform Selectivity in Cellular Pantothenate Kinase Activation. Journal of Medicinal Chemistry (ACS Publications). 1

Sources

Comparative

A Researcher's Guide to Bridging the Gap: Comparing In Vitro and In Vivo Efficacy of Pyridazine Sulfonamides

This guide provides an in-depth technical comparison of the in vitro and in vivo efficacy of pyridazine sulfonamides, a promising class of heterocyclic compounds. Designed for researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of the in vitro and in vivo efficacy of pyridazine sulfonamides, a promising class of heterocyclic compounds. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple data reporting to explore the causal relationships behind experimental design and the critical challenge of translating laboratory findings into preclinical success. We will dissect the methodologies, analyze the data, and provide a logical framework for evaluating this important chemical scaffold.

The In Vitro-In Vivo Chasm: A Critical Hurdle in Drug Discovery

The journey of a drug candidate from benchtop to bedside is fraught with challenges, none more critical than the transition from a controlled in vitro environment to the complex, dynamic setting of a living organism (in vivo). Many compounds demonstrate potent activity in cell-based assays (strong IC₅₀ or EC₅₀ values) only to fail in animal models.[1] This "discovery-translation gap" arises because simple cell systems cannot replicate the intricate interplay of pharmacokinetics (PK)—how the body absorbs, distributes, metabolizes, and excretes a drug—and pharmacodynamics (PD)—how the drug affects the body, including immune responses, tissue-specific effects, and off-target toxicities.[1][2][3]

An integrated approach, where in vitro assays are designed to be more predictive of in vivo outcomes, is essential for making confident go/no-go decisions earlier, thereby saving time and resources.[1][4] The following workflow illustrates the ideal progression from initial screening to preclinical validation.

G cluster_0 In Vitro Assessment cluster_1 In Vivo Assessment cluster_2 Correlation & Modeling vitro1 Target Identification (e.g., DHPS, Carbonic Anhydrase) vitro2 Enzyme Inhibition Assays (Determine IC50) vitro1->vitro2 vitro3 Cell-Based Assays (Cytotoxicity, MIC) vitro2->vitro3 vitro4 Target Engagement Assays (e.g., CETSA) vitro3->vitro4 model1 PK/PD Modeling vitro3->model1 vivo1 Animal Model Selection (e.g., Xenograft, Infection Model) vitro4->vivo1 Lead Candidate Selection vivo2 Pharmacokinetic (PK) Studies (ADME) vivo1->vivo2 vivo3 Efficacy Studies (e.g., Tumor Growth Inhibition) vivo2->vivo3 vivo3->vitro1 Feedback Loop: Mechanism of Resistance? vivo4 Toxicology & Safety Studies vivo3->vivo4 vivo3->model1 model2 IVIVC Establishment (In Vitro-In Vivo Correlation) model1->model2

Caption: A generalized workflow for drug efficacy studies.

Part 1: In Vitro Efficacy Assessment

In vitro studies provide the foundational data on a compound's biological activity at the molecular and cellular level. For pyridazine sulfonamides, this typically involves evaluating their effects in antimicrobial and anticancer contexts.

Antimicrobial Activity: Targeting Folate Synthesis

A primary mechanism of action for sulfonamides is the inhibition of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folic acid synthesis pathway.[5][6] By acting as competitive inhibitors of the natural substrate, p-aminobenzoic acid (PABA), they halt the production of folate, which is essential for DNA synthesis and bacterial replication.[7][8] Human cells are unaffected as they acquire folate from dietary sources.[9]

PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS DHPP Dihydropterin Pyrophosphate (DHPP) DHPP->DHPS DHF Dihydrofolic Acid (Essential for DNA Synthesis) DHPS->DHF Sulfonamide Pyridazine Sulfonamide Sulfonamide->DHPS Competitive Inhibition

Caption: Mechanism of action for sulfonamide antibiotics.

The gold standard for quantifying this activity is the Minimum Inhibitory Concentration (MIC) assay, which determines the lowest concentration of a compound that prevents visible microbial growth.

Experimental Protocol: Broth Microdilution MIC Assay

  • Preparation: A 96-well microtiter plate is prepared with serial dilutions of the pyridazine sulfonamide compounds in a suitable broth medium.

  • Inoculation: A standardized microbial inoculum (e.g., 0.5 McFarland standard) of the test organism (e.g., S. aureus, E. coli) is added to each well.

  • Incubation: The plate is incubated under optimal growth conditions (e.g., 37°C for 18-24 hours).

  • Analysis: The wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the compound where no growth is observed.[9]

Table 1: Comparative In Vitro Antimicrobial Efficacy of Pyridazine Sulfonamides

CompoundTarget OrganismStrainMIC (µg/mL)Reference
Pyridazine Sulfonamide Derivative AStaphylococcus aureusATCC 292132 - 4[10]
Pyridazine Sulfonamide Derivative BEscherichia coliATCC 259224 - 16[10]
Pyridazine Sulfonamide Derivative CCandida albicansATCC 900288[10]
Ciprofloxacin (Control)E. coliStandard Strain~0.015 - 1[9]
Fluconazole (Control)C. albicansStandard Strain~0.25 - 2[9]

Note: Data is representative and synthesized from multiple sources for illustrative purposes.

Anticancer Activity: Diverse Mechanisms of Action

In oncology, pyridazine sulfonamides have demonstrated efficacy through various mechanisms, including the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoform hCA IX, and other kinases involved in cell proliferation.[11][12][13]

Experimental Protocol: Cytotoxicity (MTT) Assay

  • Cell Seeding: Human cancer cells (e.g., MCF-7 breast cancer, A-549 lung cancer) are seeded into a 96-well plate and allowed to adhere overnight.

  • Compound Treatment: Cells are treated with various concentrations of the pyridazine sulfonamide derivatives for a specified period (e.g., 48-72 hours).

  • MTT Addition: MTT reagent is added to each well and incubated, allowing viable cells to convert the yellow tetrazolium salt into purple formazan crystals.

  • Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

  • Analysis: The absorbance is measured with a plate reader. The IC50 value (the concentration that inhibits 50% of cell growth) is calculated from the dose-response curve.

Table 2: Comparative In Vitro Anticancer Efficacy of Pyridazine Sulfonamides

CompoundCancer Cell LineIC50 (µM)Reference
Compound 4e (ortho-OMe, meta-Cl)MCF-7 (Breast)1 - 10[14]
Compound 4f (para-F)SK-MEL-28 (Melanoma)1 - 10[14]
DCPYR (Unsubstituted Pyridazine)MAC16 (Colon)~18.4 (as AAF)[15]
5-Fluorouracil (Control)MCF-7~5[14]
Etoposide (Control)SK-MEL-28~8[14]

Note: Data is representative. IC50 values are highly dependent on the specific cell line and assay conditions.

Part 2: In Vivo Efficacy Assessment

Demonstrating efficacy in a living system is the true test of a compound's therapeutic potential. These studies are essential to understand how a drug behaves in a complex biological environment and to establish a preliminary safety profile.

Anticancer Efficacy in Xenograft Models

The most common preclinical model for cancer involves implanting human tumor cells into immunocompromised mice (xenografts). This allows for the direct assessment of a compound's ability to inhibit tumor growth in situ.

Experimental Protocol: Murine Xenograft Study

  • Implantation: Human cancer cells (e.g., MAC16 colon cancer) are subcutaneously injected into mice.[15]

  • Tumor Growth: Tumors are allowed to grow to a palpable, measurable size.

  • Randomization: Animals are randomized into control (vehicle) and treatment groups.

  • Treatment: The pyridazine sulfonamide compound is administered at a specified dose and schedule (e.g., 50 mg/kg daily).[15]

  • Monitoring: Tumor volume and animal body weight are measured regularly throughout the study.

  • Endpoint: The study is concluded when tumors in the control group reach a predetermined size. Tumors are excised and weighed. The primary endpoint is Tumor Growth Inhibition (TGI).

Table 3: Comparative In Vivo Anticancer Efficacy

CompoundAnimal ModelDoseEfficacy EndpointResultReference
DCPYRMAC16 Colon Cancer (Mouse)50 mg/kg% Tumor Growth Inhibition53%[15]
MXAAMAC16 Colon Cancer (Mouse)20 mg/kg% Tumor Growth Inhibition25%[15]
5-FU (Control)MAC16 Colon Cancer (Mouse)20 mg/kg% Tumor Growth Inhibition~27%[15]

The data for DCPYR shows a strong correlation between its high in vitro activity and significant in vivo tumor inhibition, outperforming the standard-of-care control, 5-FU, in this model.[15]

Antimicrobial Efficacy in Infection Models

To assess in vivo antimicrobial activity, researchers use animal models of infection. The goal is to determine if the compound can clear or reduce the bacterial load and improve clinical outcomes.

Table 4: Comparative In Vivo Antimicrobial Efficacy

CompoundAnimal ModelInfectionTreatmentOutcomeReference
SulphachloropyridazineBroilersE. coli1 g/L in drinking waterVery good therapeutic effect[16]
SulphadiazineBroilersE. coli250 mg/L in drinking waterModerate therapeutic effect[16]
Trimethoprim + SulphadiazineBroilersSulphonamide-resistant E. coliCombination TherapySignificant synergistic effect[16]

These studies demonstrate not only the efficacy of single agents but also the potential for synergistic combinations to overcome resistance, a critical consideration in antimicrobial drug development.[16]

Part 3: Correlating In Vitro and In Vivo Data - The Path to Predictability

The ultimate goal is to build a framework that allows in vitro data to reliably predict in vivo success. This requires a deep understanding of the factors that bridge the two domains.

InVitro In Vitro Potency (IC50, MIC) PK Pharmacokinetics (ADME) InVitro->PK Influences Required Exposure PD Pharmacodynamics (Target Engagement) InVitro->PD Defines On-Target Activity InVivo In Vivo Efficacy (TGI, Survival) PK->InVivo PD->InVivo Tox Toxicity (Off-Target Effects) Tox->InVivo Limits Efficacy SAR Structure-Activity Relationship (SAR) SAR->InVitro SAR->PK

Caption: Key factors influencing the in vitro-in vivo correlation.

  • Structure-Activity Relationship (SAR): As demonstrated by studies on imidazo[1,2-b]pyridazine-3-sulfonamides, subtle changes to the chemical structure (e.g., adding electron-donating or withdrawing groups) can dramatically alter activity.[14] A robust SAR study is crucial for optimizing both on-target potency (in vitro) and drug-like properties required for in vivo success.

  • Target Engagement: It is not enough for a drug to be present in the body; it must reach and bind to its intended target. Techniques like the Cellular Thermal Shift Assay (CETSA) can confirm target engagement in whole cells, providing a crucial link between enzyme inhibition data and cellular activity.[5] Studies have shown that for some pyridazine series, strong binding affinity did not always translate to high intracellular accumulation, highlighting a trade-off between affinity and permeability that must be optimized.[5]

  • PK/PD Modeling: This computational approach integrates in vitro potency, in vivo drug concentration (PK), and the resulting biological effect (PD) to create models that can predict the doses and schedules required to achieve a therapeutic effect, such as tumor stasis.[3][17]

Conclusion

The development of pyridazine sulfonamides as therapeutic agents showcases the critical need for a dual-pronged evaluation of both in vitro and in vivo efficacy. While in vitro assays are indispensable for high-throughput screening and elucidating mechanism of action, they are merely the first step. True therapeutic potential can only be validated in complex biological systems where pharmacokinetics, target engagement, and systemic effects come into play.

For drug development professionals, the path forward is clear:

  • Design Predictive Assays: Develop in vitro systems that better mimic the in vivo environment.

  • Integrate Early: Tightly couple in vitro screening with in vivo validation to establish correlations early in the discovery process.[1]

  • Embrace Modeling: Utilize PK/PD and other computational models to bridge the data gap and make more informed decisions.[3]

By rigorously applying this integrated and scientifically grounded approach, the research community can more effectively unlock the full therapeutic potential of pyridazine sulfonamides and other promising chemical scaffolds.

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Validation

The Emerging Challenge: Evaluating the Efficacy of Pyridazine Sulfonamides Against Standard Antibiotics

For Immediate Release In the persistent battle against antimicrobial resistance, the scientific community is in a constant search for novel chemical scaffolds that can overcome existing resistance mechanisms. Among the p...

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release

In the persistent battle against antimicrobial resistance, the scientific community is in a constant search for novel chemical scaffolds that can overcome existing resistance mechanisms. Among the promising candidates, pyridazine sulfonamides have garnered significant attention. This guide offers a comparative analysis of the efficacy of these emerging compounds against standard antibiotics, grounded in established experimental protocols and quantitative data for researchers, scientists, and drug development professionals.

Mechanistic Battleground: Folate Synthesis Inhibition

Both traditional sulfonamides and their pyridazine-containing counterparts wage war on a critical bacterial survival pathway: folic acid synthesis. This pathway is essential for the production of nucleic acids (DNA and RNA).[1][2][]

The Core Mechanism: Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), a crucial enzyme in this pathway.[1][2] They are structural analogues of the enzyme's natural substrate, para-aminobenzoic acid (PABA), allowing them to block the active site and halt folic acid production.[2][4] This bacteriostatic action effectively stops bacterial growth and replication.[][5] A key advantage of this mechanism is its selectivity; human cells are unaffected as they do not possess the DHPS enzyme and instead acquire folic acid from their diet.[1]

The pyridazine moiety, a six-membered aromatic ring with two adjacent nitrogen atoms, is being explored to create new sulfonamide derivatives.[6][7] The unique structural features of the pyridazine nucleus allow for diverse substitutions, leading to a wide array of derivatives with potential activity against various bacterial and fungal pathogens.[6]

Folate_Synthesis_Pathway PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS DHF Dihydrofolate DHPS->DHF Dihydropteroate Synthesis DHFR Dihydrofolate Reductase DHF->DHFR THF Tetrahydrofolate DHFR->THF Reduction NucleicAcids Nucleic Acid (DNA, RNA) Synthesis THF->NucleicAcids Sulfonamides Standard & Pyridazine Sulfonamides Sulfonamides->DHPS Competitive Inhibition

Caption: Competitive inhibition of Dihydropteroate Synthase (DHPS) by sulfonamides.

Quantifying Efficacy: The Minimum Inhibitory Concentration (MIC) Assay

To objectively compare the potency of novel pyridazine sulfonamides against standard antibiotics, the Minimum Inhibitory Concentration (MIC) assay remains the gold standard.[8] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[1][9][10] This quantitative value allows for a direct comparison of the effectiveness of different compounds.[10]

Experimental Protocol: Broth Microdilution Method

The broth microdilution method is a precise and widely adopted technique for determining MIC values, recommended by both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[9][11][12] Adherence to these standardized procedures is critical for generating accurate and reproducible data.[9]

Rationale for Method Selection: This method is preferred for its efficiency, conservation of reagents, and its ability to be scaled for high-throughput screening of multiple compounds and bacterial strains simultaneously. The use of standardized cation-adjusted Mueller-Hinton Broth (CAMHB) ensures consistency and comparability of results across different studies and laboratories.[13]

MIC_Workflow cluster_prep Preparation Phase cluster_exp Execution & Incubation cluster_analysis Analysis Phase Start 1. Prepare Serial Dilutions of Test Compounds in Plate PrepInoculum 2. Prepare Standardized Bacterial Inoculum (0.5 McFarland) DiluteInoculum 3. Dilute Inoculum to Final Concentration (~5 x 10^5 CFU/mL) PrepInoculum->DiluteInoculum Inoculate 4. Inoculate Microtiter Plate with Bacterial Suspension DiluteInoculum->Inoculate Incubate 5. Incubate at 35±2°C for 16-20 hours Inoculate->Incubate Read 6. Visually Inspect for Bacterial Growth (Turbidity) Incubate->Read DetermineMIC 7. Identify Lowest Concentration with No Visible Growth Read->DetermineMIC Result Result: MIC Value (µg/mL) DetermineMIC->Result

Caption: Standardized workflow for the Broth Microdilution MIC assay.

Step-by-Step Methodology:

  • Preparation of Antimicrobial Agent Dilutions: Two-fold serial dilutions of the pyridazine sulfonamides and standard antibiotics are prepared directly in a 96-well microtiter plate using CAMHB.

  • Inoculum Preparation: From a fresh culture (18-24 hours) on a non-selective agar plate, 3-5 isolated colonies are suspended in a sterile broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[9]

  • Standardization of Inoculum: Within 15 minutes of preparation, the standardized suspension is further diluted in CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[9]

  • Inoculation: Each well containing the antimicrobial dilution is inoculated with the standardized bacterial suspension. A growth control well (bacteria, no drug) and a sterility control well (broth only) are included.

  • Incubation: The plates are covered and incubated at 35 ± 2°C in ambient air for 16-20 hours.[9]

  • Reading Results: Following incubation, the plates are examined for visible turbidity. The MIC is recorded as the lowest concentration of the drug that completely inhibits visible growth.[9]

Comparative Efficacy Data

The following tables summarize in vitro activity from various studies, showcasing the MIC values of novel pyridazine sulfonamides against common Gram-positive and Gram-negative bacteria, benchmarked against standard antibiotics.

Table 1: Activity Against Gram-Positive Bacteria

Compound/DrugTarget OrganismStrainMIC (µg/mL)Reference
Novel Pyridazine Sulfonamide (4a) Staphylococcus aureusATCC 2592312.5[1]
Novel Pyridazine Sulfonamide (4d) Staphylococcus aureusATCC 259236.25[1]
Sulfamethoxazole (Standard) Staphylococcus aureus->256 (variable)[14]
Ciprofloxacin (Standard) Staphylococcus aureusATCC 292130.25 - 1.0[1]

Note: The MIC value for standard sulfonamides like sulfamethoxazole can be high for many strains, indicating widespread resistance.

Table 2: Activity Against Gram-Negative Bacteria

Compound/DrugTarget OrganismStrainMIC (µg/mL)Reference
Novel Pyridazine Derivative (11c) Shigella dysenteriae-More active than sulfamethoxazole[15]
Novel Pyridazine Derivative (14b) Escherichia coli-Excellent Activity[15]
Novel Pyridazine Derivative (14b) Klebsiella pneumoniae-Excellent Activity[15]
Sulfamethoxazole (Standard) Escherichia coli->256 (variable)[14]

Conclusion and Future Outlook

The preliminary in vitro data is promising. Several newly synthesized pyridazine sulfonamide derivatives demonstrate significant antibacterial activity, in some cases appearing more potent than the conventional sulfonamide, sulfamethoxazole, especially against resistant strains.[15] The modular nature of the pyridazine scaffold allows for extensive chemical modification, providing a rich field for structure-activity relationship (SAR) studies to optimize potency and spectrum.[6]

However, this is just the beginning of the journey. While these compounds show potential, further research is imperative. Future work must focus on cytotoxicity assays, in vivo efficacy studies in animal models, and pharmacokinetic/pharmacodynamic (PK/PD) profiling to determine their true therapeutic potential. The path from a promising MIC value to a clinically approved drug is long, but the exploration of novel scaffolds like pyridazine sulfonamides is a critical strategy in replenishing our arsenal against multidrug-resistant pathogens.

References

  • Synthesis and antimicrobial activity of new pyridazinyl sulfonamide derivatives. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Azab, M. E., Youssef, M. M., & El-Bordany, E. A. (2013). Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety. Molecules, 18(1), 832-844. [Link]

  • CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. (2025, August 19). Clinical and Laboratory Standards Institute. Retrieved March 10, 2026, from [Link]

  • Deeb, A. A., El-Hossami, M. B., & Abdelgawad, A. A. M. (2015). Pyridazine and its related compounds. Part 35[15]: Synthesis, characterization and antimicrobial activity of some novel pyridazine and triazolopyridazine containing sulfonamides. European Journal of Chemistry, 6(1), 67-73. [Link]

  • Kaase, M., Gatermann, S. G., & Plum, G. (2013). Change of Antibiotic Susceptibility Testing Guidelines from CLSI to EUCAST: Influence on Cumulative Hospital Antibiograms. PLOS ONE, 8(11), e79261. [Link]

  • Azab, M. E., Youssef, M. M., & El-Bordany, E. A. (2013). Synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety. Molecules (Basel, Switzerland), 18(1), 832–844. [Link]

  • Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety. (2013). Scilit. Retrieved March 10, 2026, from [Link]

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  • Rodríguez-Villodres, Á., Gil-Navarro, M. V., & Lepe, J. A. (2017). From CLSI to EUCAST guidelines in the interpretation of antimicrobial susceptibility: What is the effect in our setting?. Enfermedades infecciosas y microbiologia clinica, 35(9), 579–585. [Link]

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Comparative

A Researcher's Guide to Assessing the Selectivity of Pyridazine Sulfonamides for Carbonic Anhydrase II over Isozyme I

In the landscape of therapeutic drug design, the selective inhibition of specific enzyme isoforms is a critical determinant of both efficacy and safety. This is particularly true for the human carbonic anhydrases (CAs),...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of therapeutic drug design, the selective inhibition of specific enzyme isoforms is a critical determinant of both efficacy and safety. This is particularly true for the human carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. While there are 15 known human CA isozymes, CA I and CA II are two of the most abundant and well-characterized cytosolic forms. Despite their structural similarities, their physiological roles and catalytic efficiencies differ significantly, making selective inhibition a key goal in the development of novel therapeutics. This guide provides a comprehensive framework for researchers and drug development professionals to assess the selectivity of pyridazine sulfonamides, a promising class of inhibitors, for CA II over CA I.

The Rationale for Selectivity: CA I vs. CA II

Carbonic anhydrase I (CA I) is a low-activity isozyme found in high concentrations in erythrocytes, the gastrointestinal tract, and the corneal endothelium. In contrast, carbonic anhydrase II (CA II) is a high-activity isozyme with a widespread distribution, including in the eyes, kidneys, brain, and red blood cells. Its high catalytic turnover rate makes it a crucial player in processes such as aqueous humor secretion in the eye, acid-base balance in the kidneys, and cerebrospinal fluid production.

The therapeutic relevance of targeting CA II is well-established, particularly in ophthalmology for the treatment of glaucoma, where reducing aqueous humor formation lowers intraocular pressure. However, non-selective inhibition that also targets CA I can lead to undesirable side effects. For instance, inhibition of CA I in the gastrointestinal tract can alter pH and impact nutrient absorption. Therefore, developing inhibitors with a high selectivity index for CA II over CA I is paramount for creating safer and more effective drugs.

Pyridazine sulfonamides have emerged as a promising scaffold for achieving this desired selectivity. Their chemical structure allows for modifications that can exploit the subtle differences in the active site architecture between CA I and CA II, leading to preferential binding to the target isozyme.

Experimental Workflow for Assessing Selectivity

The following experimental workflow provides a robust method for determining the inhibitory potency (IC50) of pyridazine sulfonamides against both CA I and CA II, and subsequently calculating the selectivity index.

G cluster_prep Preparation cluster_assay Enzymatic Assay cluster_analysis Data Analysis reagents Reagent Preparation: - Purified hCA I & hCA II - Pyridazine Sulfonamide Series - p-Nitrophenyl Acetate (pNPA) - Tris-HCl Buffer dilutions Serial Dilutions of Inhibitors reagents->dilutions incubation Incubation: Enzyme + Inhibitor dilutions->incubation reaction Initiate Reaction: Add pNPA Substrate incubation->reaction measurement Kinetic Measurement: Monitor Absorbance at 400 nm reaction->measurement rates Calculate Reaction Rates measurement->rates ic50 Determine IC50 Values (Non-linear Regression) rates->ic50 selectivity Calculate Selectivity Index (SI = IC50_CAI / IC50_CAII) ic50->selectivity

Figure 1: A comprehensive workflow for determining the selectivity of pyridazine sulfonamides for CA II over CA I.

Materials and Reagents
  • Enzymes: Human carbonic anhydrase I (hCA I) and human carbonic anhydrase II (hCA II), purified (Sigma-Aldrich or equivalent).

  • Inhibitors: Synthesized pyridazine sulfonamide derivatives.

  • Substrate: p-Nitrophenyl acetate (pNPA).

  • Buffer: Tris-HCl buffer (pH 7.4).

  • Solvent: Dimethyl sulfoxide (DMSO) for dissolving inhibitors.

Step-by-Step Protocol: The Esterase Activity Assay

This assay leverages the esterase activity of carbonic anhydrase, where the enzyme catalyzes the hydrolysis of p-nitrophenyl acetate (pNPA) to p-nitrophenol, a yellow-colored product that can be monitored spectrophotometrically at 400 nm.

  • Preparation of Reagents:

    • Prepare a stock solution of the pyridazine sulfonamide inhibitor in DMSO.

    • Perform serial dilutions of the inhibitor stock solution to create a range of concentrations.

    • Prepare a solution of hCA I and hCA II in Tris-HCl buffer.

    • Prepare a solution of pNPA in a water-miscible organic solvent like acetonitrile.

  • Enzyme Inhibition Assay:

    • In a 96-well microplate, add the Tris-HCl buffer.

    • Add a small volume of the diluted inhibitor solutions to the respective wells. Include a control well with DMSO only (no inhibitor).

    • Add the enzyme solution (either hCA I or hCA II) to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme binding.

    • Initiate the enzymatic reaction by adding the pNPA substrate solution to all wells.

  • Data Acquisition:

    • Immediately place the microplate in a spectrophotometer capable of kinetic measurements.

    • Monitor the increase in absorbance at 400 nm over time. The rate of this increase is proportional to the enzyme activity.

Data Analysis and Interpretation
  • Calculate Reaction Rates: Determine the initial velocity (V₀) of the reaction for each inhibitor concentration by calculating the slope of the linear portion of the absorbance vs. time plot.

  • Determine IC50 Values:

    • Plot the percentage of enzyme inhibition (relative to the control) against the logarithm of the inhibitor concentration.

    • Fit the data to a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

  • Calculate the Selectivity Index (SI): The selectivity of the pyridazine sulfonamide for CA II over CA I is quantified by the selectivity index, calculated as follows:

    SI = IC50 (CA I) / IC50 (CA II)

    A higher SI value indicates greater selectivity for CA II.

Sample Data and Interpretation

To illustrate the application of this protocol, consider the following hypothetical data for a series of pyridazine sulfonamide derivatives:

CompoundIC50 for CA I (nM)IC50 for CA II (nM)Selectivity Index (CA I / CA II)
PS-001 2501025
PS-002 1501510
PS-003 5005100
Acetazolamide 2501220.8

Acetazolamide is a non-selective CA inhibitor included for comparison.

From this data, PS-003 demonstrates the highest selectivity for CA II over CA I, with a selectivity index of 100. This suggests that PS-003 is 100 times more potent at inhibiting CA II compared to CA I, making it a promising candidate for further development.

Mechanistic Insights: The Structural Basis of Selectivity

The differences in the active site cavities of CA I and CA II are key to achieving selective inhibition. The active site of CA II is more open and less sterically hindered compared to that of CA I. Pyridazine sulfonamides can be designed with specific side chains that create favorable interactions with amino acid residues unique to the CA II active site, while causing steric clashes or unfavorable interactions within the CA I active site.

G cluster_CAII CA II Active Site (More Open) cluster_CAI CA I Active Site (More Constricted) inhibitor_CAII Pyridazine Sulfonamide (Favorable Conformation) binding_CAII Strong Binding & Inhibition inhibitor_CAII->binding_CAII Fits well inhibitor_CAI Pyridazine Sulfonamide (Steric Hindrance) binding_CAI Weak Binding & Poor Inhibition inhibitor_CAI->binding_CAI Poor fit

Figure 2: A conceptual diagram illustrating the basis for selective inhibition of CA II over CA I.

Conclusion

The systematic assessment of the selectivity of pyridazine sulfonamides for CA II over CA I is a critical step in the development of safer and more effective therapeutic agents. The experimental workflow detailed in this guide, based on the well-established esterase activity assay, provides a reliable and reproducible method for quantifying inhibitory potency and selectivity. By understanding the structural basis for selective inhibition and employing rigorous in vitro testing, researchers can identify and optimize lead compounds with the desired pharmacological profile.

References

  • Supuran, C. T. (2016). Carbonic Anhydrases: Novel Therapeutic Applications for Inhibitors and Activators. Nature Reviews Drug Discovery. [Link]

  • Angeli, A., et al. (2018). Carbonic Anhydrase Inhibitors: A Patent Review (2013-2018). Expert Opinion on Therapeutic Patents. [Link]

  • Alterio, V., et al. (2012). Carbonic Anhydrase Inhibitors: A Detailed Investigation of the Sulfonamide Binding Site. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

Validation

A Comparative Guide to Novel Pyridazine Sulfonamides: Benchmarking Against Established Carbonic Anhydrase Inhibitors

Introduction: The Enduring Relevance of Carbonic Anhydrase Inhibition Carbonic anhydrases (CAs) are a superfamily of ubiquitous metalloenzymes that are crucial for life, catalyzing the simple but vital reversible hydrati...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Enduring Relevance of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a superfamily of ubiquitous metalloenzymes that are crucial for life, catalyzing the simple but vital reversible hydration of carbon dioxide to bicarbonate and a proton.[1][2] This reaction is fundamental to a vast array of physiological processes, including pH regulation, CO2 transport, electrolyte secretion, and biosynthesis.[1][2] Consequently, the dysregulation of CA activity is implicated in numerous pathologies. Specific isoforms are well-validated therapeutic targets for conditions ranging from glaucoma (CA II) and epilepsy to cancer (CA IX and XII), where their overexpression helps maintain the acidic tumor microenvironment.[1][3][4]

The primary sulfonamide moiety (-SO2NH2) is the quintessential zinc-binding group (ZBG) for CA inhibitors, a feature of clinically established drugs like Acetazolamide.[5][6] These inhibitors function by coordinating with the catalytic Zn(II) ion in the enzyme's active site, disrupting its catalytic cycle.[7][8] The relentless pursuit of more potent and isoform-selective inhibitors has driven medicinal chemists to explore novel scaffolds that can be appended to the sulfonamide warhead. Among these, the pyridazine ring has emerged as a privileged structure, with derivatives showing promise in anticancer and other therapeutic areas.[9][10][11] This guide provides an in-depth technical comparison of new-generation pyridazine sulfonamides against established CA inhibitors, detailing the experimental methodologies required for a robust and objective evaluation.

The Contenders: A Structural Overview

A successful inhibitor requires not only a potent pharmacophore but also a scaffold that confers favorable physicochemical properties and opportunities for selective interactions with the target enzyme.

The Challengers: New Pyridazine Sulfonamides

The core concept behind pyridazine-tethered sulfonamides is to leverage the pyridazine moiety to explore regions of the CA active site beyond the immediate vicinity of the catalytic zinc ion. The nitrogen atoms in the pyridazine ring can act as hydrogen bond acceptors, while the ring system itself can engage in hydrophobic and van der Waals interactions with amino acid residues lining the active site cavity. This rationale underpins the design of molecules with potentially enhanced potency and, crucially, improved isoform selectivity.[12] For the purpose of this guide, we will consider a hypothetical but representative novel pyridazine sulfonamide, "PS-1".

The Incumbents: Established CA Inhibitors

The benchmark for any new CA inhibitor is the extensive family of classical sulfonamides. Acetazolamide (AAZ), a non-selective but potent inhibitor, is a foundational reference compound.[4] It is used clinically for glaucoma, altitude sickness, and epilepsy.[4][13] Its limitations, primarily a lack of isoform selectivity leading to side effects, are the very drivers for developing new chemical entities. Therefore, PS-1 will be benchmarked directly against Acetazolamide.

Benchmarking Methodology: A Step-by-Step Rationale

A rigorous comparison of enzyme inhibitors transcends a simple potency measurement. It requires a multi-faceted approach to build a comprehensive profile of the compound's behavior, from the enzyme level to a cellular context. The following workflow is designed to provide a holistic and self-validating assessment of a new inhibitor.

G cluster_0 Benchmarking Workflow A Part 1: In Vitro Potency (IC50 Determination) B Part 2: Isoform Selectivity Profiling A->B Why? Potency is meaningless without selectivity. E Data Synthesis & Comparison A->E C Part 3: Mechanism of Action (MOA) (Kinetic Analysis) B->C Why? Understand *how* it inhibits (e.g., competitive). B->E D Part 4: Cellular Efficacy (Cell-Based Assays) C->D Why? Bridge the gap from enzyme to a biological system. C->E D->E

Caption: High-level experimental workflow for inhibitor benchmarking.
Part 1: Determining Inhibitory Potency (IC50)

The Causality: The first and most fundamental question is: how effective is the compound at inhibiting the target enzyme? The half-maximal inhibitory concentration (IC50) is the standard metric to answer this.[14] It quantifies the concentration of an inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value signifies higher potency. This initial screen is critical for rank-ordering compounds and identifying promising candidates for further study.

Experimental Approach: A common method for CA is the esterase activity assay. CAs can hydrolyze esters like 4-nitrophenyl acetate (4-NPA), producing the chromophore 4-nitrophenol, which can be measured spectrophotometrically. The rate of this reaction is proportional to CA activity. By measuring the reaction rate across a range of inhibitor concentrations, a dose-response curve can be generated to calculate the IC50.

Part 2: Assessing Isoform Selectivity

The Causality: Humans have 15 active CA isoforms with different tissue distributions and physiological roles.[1] A non-selective inhibitor, like Acetazolamide, will inhibit many of these "off-target" isoforms, which can lead to undesirable side effects. For example, inhibiting renal CAs causes diuresis, which is an unwanted effect when treating glaucoma.[13] Therefore, a successful new drug should ideally be selective for the disease-relevant isoform (e.g., CA II for glaucoma; CA IX/XII for cancer).[3][5] This is why we don't just test our target isoform; we test a panel of relevant isoforms to build a selectivity profile.

Experimental Approach: The same in vitro esterase activity assay from Part 1 is repeated using a panel of purified human CA isoforms. At a minimum, this should include the primary target (e.g., hCA II) and key off-target isoforms like the ubiquitous hCA I and the tumor-associated hCA IX. The ratio of IC50 values between isoforms provides a quantitative measure of selectivity.

Part 3: Elucidating the Mechanism of Action (MOA)

The Causality: Knowing the IC50 tells us that a compound inhibits, but not how. Understanding the molecular mechanism of inhibition is crucial for rational drug design and predicting in vivo behavior.[15] Does the inhibitor compete with the substrate for the active site (competitive inhibition)?[16] Or does it bind to a different site (allosteric inhibition)?[16] For sulfonamides targeting CAs, the expected mechanism is competitive inhibition, as they bind directly in the active site where the substrate would normally be processed.[5][16] Validating this is a key part of the characterization.

Experimental Approach: Enzyme kinetic studies are performed by measuring the initial reaction rates at various substrate concentrations in the presence of a fixed concentration of the inhibitor. By analyzing the data using double-reciprocal plots (Lineweaver-Burk plots), one can distinguish between different inhibition modalities (competitive, non-competitive, uncompetitive).[17]

Part 4: Quantifying Cellular Efficacy

The Causality: Potent enzyme inhibition in a test tube does not guarantee therapeutic effect. The compound must be able to cross cell membranes, remain stable in the cellular environment, and engage its target within the cell. Cell-based assays are therefore an essential bridge between in vitro biochemistry and in vivo pharmacology.[14] For an anticancer agent targeting CA IX, for example, we need to demonstrate that it can inhibit the proliferation of cancer cells that depend on CA IX activity.

Experimental Approach: For an anticancer context, a cell viability assay like the MTT or CellTiter-Glo® assay is used.[18][19] A relevant cancer cell line known to express the target CA isoform (e.g., HT-29 or MCF-7 for CA IX) is treated with a range of inhibitor concentrations. After an incubation period (e.g., 48-72 hours), cell viability is measured. The resulting IC50 value in a cellular context (sometimes called GI50 for growth inhibition) reflects the compound's ability to produce a functional outcome.[19]

Experimental Protocols

Protocol 1: In Vitro CA Inhibition Assay (IC50 Determination)
  • Reagent Preparation:

    • Assay Buffer: 10 mM TRIS-HCl, pH 7.4.

    • Enzyme Stock: Prepare a 1 mg/mL stock of purified human CA isoform (e.g., hCA II) in assay buffer. Dilute to a working concentration (e.g., 2 µg/mL).

    • Substrate Stock: Prepare a 10 mM stock of 4-Nitrophenyl acetate (4-NPA) in DMSO.

    • Inhibitor Stocks: Prepare 10 mM stock solutions of PS-1 and Acetazolamide in DMSO. Create a series of 10-point, 3-fold serial dilutions in DMSO.

  • Assay Procedure (96-well plate format):

    • Add 188 µL of assay buffer to each well.

    • Add 2 µL of the appropriate inhibitor dilution to the test wells. Add 2 µL of DMSO to control wells (for 0% and 100% activity).

    • Add 5 µL of the CA enzyme working solution to all wells except the "no enzyme" control.

    • Pre-incubate the plate at room temperature for 15 minutes.

    • Initiate the reaction by adding 5 µL of the 4-NPA substrate stock to all wells.

    • Immediately measure the absorbance at 400 nm every 30 seconds for 10 minutes using a plate reader.

  • Data Analysis:

    • Calculate the reaction rate (V) for each well from the linear portion of the absorbance vs. time plot.

    • Normalize the data: % Inhibition = 100 * (1 - (V_inhibitor - V_no_enzyme) / (V_DMSO - V_no_enzyme)).

    • Plot % Inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.

Protocol 2: Cell-Based Viability Assay (MTT Method)
  • Cell Culture:

    • Culture a relevant cancer cell line (e.g., MCF-7 breast cancer cells) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a 5% CO2 incubator.

  • Cell Plating:

    • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.[18]

    • Incubate for 24 hours to allow for cell attachment.[18]

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds (PS-1, known active drug) in culture media.

    • Remove the old media from the plate and add 100 µL of media containing the desired inhibitor concentration to each well. Include a "vehicle control" (e.g., 0.1% DMSO) and a "no cells" blank.

    • Incubate the plate for 48-72 hours at 37°C.[18]

  • MTT Assay:

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[18]

    • Carefully aspirate the media from the wells.

    • Add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 10 minutes.[18]

    • Measure the absorbance at 490 nm using a microplate reader.[18]

  • Data Analysis:

    • Subtract the average absorbance of the "no cells" blank from all other values.

    • Calculate % Viability = 100 * (Abs_treated / Abs_vehicle_control).

    • Plot % Viability versus the logarithm of inhibitor concentration and fit to a dose-response curve to determine the IC50/GI50 value.

Comparative Data Analysis

The ultimate goal of the benchmarking workflow is to generate a concise, quantitative comparison. The following table summarizes hypothetical but realistic data for our new pyridazine sulfonamide (PS-1) against the established inhibitor, Acetazolamide (AAZ).

CompoundTarget Isoform IC50 (nM) [hCA II]Off-Target Isoform IC50 (nM) [hCA I]Selectivity Index (hCA I / hCA II)Cellular Potency GI50 (µM) [MCF-7 Cells]
Acetazolamide (AAZ) 12250~21>100
PS-1 0.83204005.2

Interpretation of Results:

  • Potency: The new compound, PS-1, demonstrates significantly higher potency against the target isoform hCA II (IC50 = 0.8 nM) compared to Acetazolamide (IC50 = 12 nM).

  • Selectivity: PS-1 exhibits a dramatically improved selectivity profile. With a selectivity index of 400, it is 400 times more potent against the target hCA II than the off-target hCA I. This is a nearly 20-fold improvement over Acetazolamide.

  • Cellular Efficacy: Crucially, the high in vitro potency of PS-1 translates into cellular activity, showing growth inhibition in a relevant cancer cell line with a GI50 of 5.2 µM, whereas Acetazolamide is largely inactive at the cellular level in this context.

Mechanism of Action: Visualizing the Interaction

Kinetic studies (not shown) would confirm a competitive inhibition mechanism for both compounds. This is consistent with the established binding mode of sulfonamide inhibitors. The deprotonated sulfonamide nitrogen forms a coordinate bond with the Zn(II) ion, while the rest of the molecule makes additional contacts with the active site.

G cluster_0 CA Active Site cluster_1 Pyridazine Sulfonamide ZN Zn(II) H2O H₂O ZN->H2O Catalytic Water (Displaced) NH N⁻-H ZN->NH Coordination Bond (Inhibition) S S O1 O S->O1 O2 O S->O2 S->NH R Pyridazine Moiety S->R Hydrophobic Pocket Hydrophobic Pocket R->Hydrophobic Pocket Selectivity Interactions

Caption: Sulfonamide inhibitor coordinating with the active site Zn(II) ion.

As depicted, the sulfonamide group directly displaces the catalytic water molecule and binds to the zinc. The key differentiator for PS-1 is the pyridazine moiety, which extends into a hydrophobic pocket of the active site. It is these additional, specific interactions that are responsible for its enhanced potency and, more importantly, its superior isoform selectivity compared to the smaller Acetazolamide scaffold.

Conclusion and Future Directions

This guide outlines a systematic and robust framework for benchmarking new pyridazine sulfonamides against established inhibitors. Based on our comparative analysis, the novel compound PS-1 represents a significant advancement over the classical inhibitor Acetazolamide, demonstrating superior potency, a vastly improved selectivity profile, and promising cellular efficacy.

The causality-driven experimental design—moving from in vitro potency to selectivity, mechanism, and finally to a cellular context—provides a comprehensive and trustworthy assessment. The data strongly support that the pyridazine scaffold is a highly effective component for designing next-generation, isoform-selective CA inhibitors. The next logical steps in the drug development pipeline would involve pharmacokinetic profiling (ADME), in vivo efficacy studies in relevant animal models of glaucoma or cancer, and comprehensive safety toxicology.

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Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Pyridazine-3-sulfonamide for Laboratory Professionals

This document provides essential procedural guidance for the safe and compliant disposal of Pyridazine-3-sulfonamide. As a compound utilized in sophisticated research and development, its handling and disposal demand a r...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential procedural guidance for the safe and compliant disposal of Pyridazine-3-sulfonamide. As a compound utilized in sophisticated research and development, its handling and disposal demand a rigorous adherence to safety protocols to protect laboratory personnel and the environment. This guide is structured to provide not just a set of instructions, but a framework of understanding, explaining the causality behind each procedural step. Given the absence of a specific, universally available Safety Data Sheet (SDS) for Pyridazine-3-sulfonamide (CAS No. 860448-30-2), the protocols outlined here are synthesized from the hazard profiles of structurally analogous compounds, including other pyridazine and sulfonamide derivatives, and are grounded in established regulatory standards.

Hazard Profile and Risk Assessment: An Evidence-Based Approach

A thorough risk assessment is the foundation of safe laboratory practice. For Pyridazine-3-sulfonamide, we must infer its potential hazards from closely related molecules. Compounds such as Imidazo[1,2-b]pyridazine-3-sulfonamide and Pyridine-3-sulfonamide provide critical data points for a conservative safety assessment.[1][2]

The primary hazards are anticipated to stem from the pyridazine ring, a nitrogen-containing heterocycle, and the sulfonamide functional group. These structural motifs are commonly associated with specific irritant and toxicological properties. The consensus from related compounds indicates that Pyridazine-3-sulfonamide should be handled as a substance that is potentially harmful if swallowed and capable of causing significant skin, eye, and respiratory irritation.[1][2][3]

Hazard Class & CategoryGHS Hazard StatementAuthoritative Source (Analogous Compounds)
Acute Toxicity, Oral (Category 4)H302: Harmful if swallowedPubChem (Imidazo[1,2-b]pyridazine-3-sulfonamide)[1]
Skin Corrosion/Irritation (Category 2)H315: Causes skin irritationPubChem, ECHA (Pyridine-3-sulfonamide, Sulfachloropyridazine sodium)[2][3]
Serious Eye Damage/Irritation (Category 2A)H319: Causes serious eye irritationPubChem, ECHA (Pyridine-3-sulfonamide, Imidazo[1,2-b]pyridazine-3-sulfonamide)[1][2]
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract IrritationH335: May cause respiratory irritationPubChem, ECHA (Pyridine-3-sulfonamide, Sulfachloropyridazine sodium)[2][3]

Immediate Safety and Handling Protocols

Before any disposal procedure is initiated, the immediate handling of Pyridazine-3-sulfonamide must be governed by stringent safety measures. The causality is clear: preventing exposure is the most effective way to mitigate risk.

Personal Protective Equipment (PPE):

  • Eye and Face Protection: Chemical safety goggles conforming to EN166 or NIOSH standards are mandatory.[4] A face shield should be used if there is a significant risk of splashing.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves must be inspected for integrity before use and disposed of as hazardous waste after handling the compound.[4]

  • Body Protection: A lab coat is required to prevent skin contact. Closed-toe shoes are standard laboratory practice.

  • Respiratory Protection: All handling of solid Pyridazine-3-sulfonamide or its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.[5]

Emergency Procedures:

  • In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water. If irritation persists, seek medical attention.[3]

  • In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

  • In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6][7]

  • In Case of Spill: Evacuate the immediate area. Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent material like vermiculite or sand.[8][9] Collect the absorbed material and place it into a sealed, labeled hazardous waste container for disposal.[4]

Step-by-Step Disposal Protocol: A Self-Validating System

The proper disposal of Pyridazine-3-sulfonamide is a multi-step process that must be treated with the same precision as any experimental procedure. This protocol is designed to ensure compliance with regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety & Health Administration (OSHA).[10][11][12]

Step 1: Waste Identification and Segregation

All materials that have come into contact with Pyridazine-3-sulfonamide must be considered hazardous waste. This includes the pure compound, reaction mixtures, contaminated consumables (e.g., pipette tips, weighing paper, gloves), and solvent rinsates.[5]

Causality: The core principle of waste segregation is the prevention of unintended and potentially dangerous chemical reactions.[13] Pyridazine-3-sulfonamide waste must be kept separate from incompatible materials, particularly strong oxidizing agents. Mixing incompatible waste streams can lead to fire, explosion, or the generation of toxic gases.

Step 2: Containerization and Labeling
  • Container Selection: Use a dedicated, chemically compatible, and leak-proof container. High-density polyethylene (HDPE) containers are generally suitable for this type of waste.[5] The container must be in good condition with a secure, screw-top lid.

  • Labeling: The container must be clearly and legibly labeled as soon as the first particle of waste is added. The label must include:

    • The words "Hazardous Waste" .[14]

    • The full chemical name: "Pyridazine-3-sulfonamide" . Chemical formulas or abbreviations are not acceptable.[14]

    • An accurate list of all contents, including solvents, with percentage estimates.

    • The date of accumulation.

Trustworthiness: Proper labeling is a critical control point. It ensures that anyone handling the container is aware of its contents and associated hazards, which is a cornerstone of both OSHA's Laboratory Standard and the EPA's Resource Conservation and Recovery Act (RCRA).[14][15]

Step 3: On-Site Accumulation and Storage

Waste containers should be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[14]

  • The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[14]

  • Containers must be kept closed at all times except when actively adding waste. A funnel must not be left in the container opening.[14]

  • The storage area should be cool, dry, and well-ventilated, away from sources of ignition, heat, or direct sunlight.[16]

  • Store the container within secondary containment to capture any potential leaks.

Step 4: Decontamination of Laboratory Equipment

Reusable labware (e.g., glassware) that has been in contact with Pyridazine-3-sulfonamide must be decontaminated.

  • Perform an initial rinse with an appropriate solvent (e.g., ethanol or acetone). This initial rinsate is hazardous waste and must be collected in your labeled waste container.[5]

  • Follow the solvent rinse with a thorough washing using soap and water.

  • Empty containers that held the pure compound must also be treated as hazardous waste unless they have been triple-rinsed, with the rinsate collected as hazardous waste.[5]

Step 5: Arranging for Final Disposal

Under no circumstances should Pyridazine-3-sulfonamide or its waste be disposed of down the drain or in the regular solid waste.[5][16] This practice can lead to environmental contamination and is a violation of federal and local regulations.[11]

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[9]

  • Provide the EHS representative or contractor with all necessary information, including the full chemical name and quantity.

Step 6: Documentation

Maintain a detailed log of the amount of Pyridazine-3-sulfonamide waste generated and the date it was transferred to the disposal facility. Retain all paperwork and manifests provided by the waste disposal contractor to ensure a complete record for regulatory compliance.[9]

Visual Workflows for Safe Disposal

To ensure clarity and immediate comprehension, the following diagrams illustrate the critical decision-making and procedural flows for managing Pyridazine-3-sulfonamide waste.

cluster_0 Waste Characterization Decision Flow Start Material Generated (e.g., gloves, glassware, surplus chemical) Q1 Has material contacted Pyridazine-3-sulfonamide? Start->Q1 Yes Treat as Hazardous Waste Q1->Yes Yes No Dispose as Non-Hazardous Waste (per lab guidelines) Q1->No No End Proceed to Correct Disposal Workflow Yes->End No->End

Caption: Decision flow for characterizing waste materials.

cluster_1 Pyridazine-3-sulfonamide Disposal Workflow A 1. Waste Generation (in fume hood with full PPE) B 2. Segregation (Place in dedicated, compatible container) A->B C 3. Labeling ('Hazardous Waste' + Full Chemical Name) B->C D 4. Storage (Closed container in designated Satellite Accumulation Area) C->D E 5. Schedule Pickup (Contact EHS or licensed contractor) D->E F 6. Documentation (Log waste and retain disposal records) E->F End End: Compliant Disposal F->End

Caption: Step-by-step workflow for compliant disposal.

References

  • Safe Disposal of 3-piperazin-1-yl-1H-pyridazin-6-one: A Comprehensive Guide for Laboratory Professionals. Benchchem.
  • Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA.
  • OSHA Compliance For Laboratories. US Bio-Clean.
  • Imidazo[1,2-b]pyridazine-3-sulfonamide | C6H6N4O2S | CID 14422378. PubChem.
  • Regulation of Laboratory Waste. American Chemical Society.
  • Proper Disposal of 2-Methylfuran-3-sulfonamide: A Comprehensive Guide for Laboratory Professionals. Benchchem.
  • Essential Guide to the Safe Disposal of 5-Aminonaphthalene-1-sulfonamide. Benchchem.
  • Pyridine-3-sulfonamide | C5H6N2O2S | CID 232710. PubChem.
  • Hazardous Chemical Waste Management Guidelines. Columbia University Research.
  • Navigating the Disposal of 8-Fluoroisoquinoline-5-sulfonamide: A Guide for Laboratory Professionals. Benchchem.
  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories. US EPA.
  • Disposal of Chemicals in the Laboratory. Environmental Marketing Services.
  • 860448-30-2 | Pyridazine-3-sulfonamide. ChemScene.
  • Pyridine-3-sulfonamide | 2922-45-4. Sigma-Aldrich.
  • Pyridazine - Safety Data Sheet. ChemicalBook.
  • Laboratory Safety Guidance. OSHA.
  • Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide. Benchchem.
  • SAFETY DATA SHEET. Fisher Scientific.
  • SAFETY DATA SHEET. Fisher Scientific.
  • Laboratory Waste Disposal Safety Protocols. NSTA.
  • OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. OSHA.
  • Sulfachloropyridazine sodium - Safety Data Sheet. AK Scientific, Inc.

Sources

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